MC-Val-Cit-PAB-Retapamulin

Core Science & Biosynthesis

An In-depth Technical Guide to MC-Val-Cit-PAB-Retapamulin: A Novel Drug-Linker Conjugate for Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

Abstract

MC-Val-Cit-PAB-Retapamulin is an innovative drug-linker conjugate poised for application in the development of next-generation Antibody-Drug Conjugates (ADCs). This molecule combines the potent ribosome-inhibiting antibiotic, Retapamulin, with a clinically validated, cathepsin B-cleavable linker system (MC-Val-Cit-PAB). This design facilitates the targeted delivery of Retapamulin to cancer cells, leveraging the specificity of monoclonal antibodies to minimize off-target toxicity and enhance the therapeutic window. This technical guide provides a comprehensive overview of the core components of MC-Val-Cit-PAB-Retapamulin, its proposed mechanism of action, and a generalized experimental framework for its incorporation into an ADC construct for preclinical evaluation.

Introduction to MC-Val-Cit-PAB-Retapamulin

MC-Val-Cit-PAB-Retapamulin is a pivotal component in the construction of ADCs, which are a rapidly growing class of targeted cancer therapeutics.[1][2] It is a drug-linker conjugate, where 'MC' stands for maleimidocaproyl, 'Val-Cit' is a valine-citrulline dipeptide, 'PAB' is a p-aminobenzyl alcohol spacer, and Retapamulin is the cytotoxic payload.[1] This conjugate is designed to be covalently attached to a monoclonal antibody that targets a tumor-specific or tumor-associated antigen. The resulting ADC is intended to circulate in the bloodstream with high stability until it reaches the target cancer cell. Following binding to the target antigen and internalization, the ADC is trafficked to the lysosome, where the Val-Cit linker is cleaved by the lysosomal protease, cathepsin B, releasing the active Retapamulin payload to exert its cytotoxic effect.[1]

Core Components and Their Functionality

The MC-Val-Cit-PAB Linker

The MC-Val-Cit-PAB linker is a sophisticated chemical entity engineered for controlled drug release. Its components are:

• Maleimidocaproyl (MC): This group provides a reactive maleimide (B117702) moiety for stable covalent conjugation to thiol groups on the antibody, typically generated by the reduction of interchain disulfide bonds. The caproyl spacer adds flexibility and reduces steric hindrance.

• Valine-Citrulline (Val-Cit): This dipeptide sequence is the lynchpin of the targeted release mechanism. It is specifically designed to be a substrate for cathepsin B, a protease that is often overexpressed in the lysosomes of cancer cells.[1] The stability of this linker in systemic circulation is a key attribute.

• p-Aminobenzyl Alcohol (PAB): The PAB group acts as a self-immolative spacer. Once the Val-Cit dipeptide is cleaved by cathepsin B, the PAB moiety undergoes a 1,6-elimination reaction, which in turn liberates the active drug payload, in this case, Retapamulin.

The Payload: Retapamulin

Retapamulin is a semi-synthetic antibiotic belonging to the pleuromutilin (B8085454) class.[3][4] Its established mechanism of action is the inhibition of bacterial protein synthesis by binding to the 50S subunit of the bacterial ribosome.[4] This binding occurs at the peptidyl transferase center, preventing the formation of peptide bonds and halting protein elongation.[4] While its primary application has been in treating bacterial skin infections, its potent ribosome-inhibiting activity presents a compelling rationale for its repurposing as a cytotoxic payload in cancer therapy. The disruption of protein synthesis is a fundamental process that can lead to cell cycle arrest and apoptosis in rapidly dividing cancer cells.

Proposed Mechanism of Action of an MC-Val-Cit-PAB-Retapamulin ADC

The therapeutic strategy for an ADC utilizing this conjugate is a multi-step process designed for maximal tumor cell killing with minimal systemic toxicity.

• Systemic Circulation: The ADC, once administered, circulates in the bloodstream. The stable MC-Val-Cit-PAB linker is designed to prevent premature release of Retapamulin.

• Tumor Targeting and Binding: The monoclonal antibody component of the ADC specifically recognizes and binds to a target antigen on the surface of cancer cells.

• Internalization: Upon binding, the ADC-antigen complex is internalized by the cancer cell, typically via receptor-mediated endocytosis.

• Lysosomal Trafficking: The internalized complex is trafficked to the lysosome.

• Linker Cleavage and Payload Release: Within the acidic and enzyme-rich environment of the lysosome, cathepsin B recognizes and cleaves the Val-Cit dipeptide of the linker. This initiates the self-immolation of the PAB spacer, leading to the release of active Retapamulin.

• Cytotoxic Effect: The liberated Retapamulin binds to the ribosomal subunits within the cancer cell, inhibiting protein synthesis and ultimately inducing cell death.

Quantitative Data

While specific preclinical data for an ADC armed with MC-Val-Cit-PAB-Retapamulin is not yet publicly available, the following table summarizes the key physicochemical properties of the conjugate itself.

Property	Value	Reference
Molecular Formula	C₅₈H₈₆ClN₇O₁₀S	[2]
Molecular Weight	1108.86 g/mol	[2]
Appearance	Solid	[2]
Purity	≥99%	[2]
Solubility	Soluble in DMSO	[2]

Experimental Protocols

The following are generalized protocols for the synthesis, conjugation, and in vitro evaluation of an ADC using MC-Val-Cit-PAB-Retapamulin. These protocols are based on established methodologies for similar ADCs and should be optimized for the specific antibody and cell lines being used.

Synthesis of MC-Val-Cit-PAB-Retapamulin

A detailed, multi-step organic synthesis is required to produce MC-Val-Cit-PAB-Retapamulin. While a step-by-step synthesis is beyond the scope of this guide, a general workflow is presented. A notable synthesis route for the MC-Val-Cit-PAB linker involves six steps starting from L-Citrulline, with an overall yield of approximately 50%.[5] This improved methodology incorporates the PAB spacer via HATU coupling followed by dipeptide formation, which importantly avoids undesirable epimerization.[5] The final step involves the conjugation of Retapamulin to the PAB moiety.

Conjugation of MC-Val-Cit-PAB-Retapamulin to a Monoclonal Antibody

• Antibody Reduction:

  • Prepare the antibody in a suitable buffer (e.g., PBS with EDTA).

  • Add a reducing agent, such as tris(2-carboxyethyl)phosphine (B1197953) (TCEP), to partially reduce the interchain disulfide bonds. The molar excess of TCEP will determine the final drug-to-antibody ratio (DAR).

  • Incubate the reaction at 37°C for 1-2 hours.

  • Remove excess TCEP using a desalting column.

• Conjugation Reaction:

  • Dissolve MC-Val-Cit-PAB-Retapamulin in an organic co-solvent like DMSO.

  • Add the drug-linker solution to the reduced antibody solution. A typical molar excess of the drug-linker is used.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight.

• Quenching and Purification:

  • Quench any unreacted maleimide groups by adding an excess of N-acetylcysteine.

  • Purify the resulting ADC using techniques such as protein A chromatography or size-exclusion chromatography to remove unconjugated drug-linker and other impurities.

• Characterization of the ADC:

  • Determine the protein concentration using a standard assay (e.g., BCA).

  • Determine the DAR using hydrophobic interaction chromatography (HIC) and/or UV-Vis spectroscopy.

  • Assess the purity and aggregation state using size-exclusion chromatography (SEC).

  • Confirm the integrity of the conjugate using SDS-PAGE.

In Vitro Cytotoxicity Assay

• Cell Culture:

  • Culture the target cancer cell line (antigen-positive) and a control cell line (antigen-negative) under standard conditions.

• Assay Procedure:

  • Plate the cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the ADC, the unconjugated antibody, and free Retapamulin.

  • Incubate for a period of 72-96 hours.

• Cell Viability Measurement:

  • Assess cell viability using a standard method, such as the MTT or CellTiter-Glo assay.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated controls.

  • Determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound by fitting the dose-response data to a four-parameter logistic curve.

Visualizations

Caption: Proposed Mechanism of Action of a MC-Val-Cit-PAB-Retapamulin ADC.

Caption: Linker Cleavage and Payload Release Cascade.

Conclusion and Future Perspectives

MC-Val-Cit-PAB-Retapamulin represents a promising drug-linker conjugate for the development of novel ADCs. The combination of a clinically validated, cathepsin B-cleavable linker with the potent ribosome-inhibiting payload, Retapamulin, offers a compelling strategy for targeted cancer therapy. While further preclinical studies are necessary to validate the efficacy and safety of ADCs constructed with this conjugate, the underlying principles of its design are well-established in the field of ADC research. Future investigations should focus on identifying suitable tumor antigens for targeting, optimizing the drug-to-antibody ratio, and conducting comprehensive in vivo studies to evaluate the therapeutic potential of this innovative approach. The continued exploration of novel payloads like Retapamulin is crucial for expanding the arsenal (B13267) of effective treatments for cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. MC-Val-Cit-PAB-Gly-NHS ester, ADC linker | BroadPharm [broadpharm.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. preprints.org [preprints.org]

An In-depth Technical Guide to MC-Val-Cit-PAB-Retapamulin: Structure, Properties, and Therapeutic Rationale

For Researchers, Scientists, and Drug Development Professionals

Abstract

MC-Val-Cit-PAB-Retapamulin is a novel drug-linker conjugate developed for the creation of Antibody-Drug Conjugates (ADCs). This molecule comprises the pleuromutilin (B8085454) antibiotic, Retapamulin, attached to a cathepsin B-cleavable linker, MC-Val-Cit-PAB. While Retapamulin is an established antibacterial agent that inhibits protein synthesis in bacteria, its conjugation to a targeted delivery system suggests a repurposed role as a cytotoxic payload in oncology. This technical guide provides a comprehensive overview of the structure, physicochemical properties, and the proposed mechanism of action of MC-Val-Cit-PAB-Retapamulin. Detailed experimental protocols for the synthesis of the linker and general methods for conjugation and biological evaluation are also presented. The underlying scientific rationale for utilizing a protein synthesis inhibitor like Retapamulin in an anti-cancer context, likely through the targeting of mitochondrial ribosomes, is also explored.

Introduction

Antibody-Drug Conjugates (ADCs) are a class of targeted therapeutics that combine the specificity of a monoclonal antibody with the potent cell-killing ability of a cytotoxic agent, connected by a chemical linker. The MC-Val-Cit-PAB-Retapamulin conjugate is designed as a readily available component for the development of novel ADCs. This guide will delve into the core components of this conjugate: the Retapamulin payload, the MC-Val-Cit-PAB linker, and the assembled conjugate's properties and potential applications.

Chemical Structure and Physicochemical Properties

The MC-Val-Cit-PAB-Retapamulin conjugate is a complex molecule with three key components: the maleimidocaproyl (MC) group for antibody conjugation, the Val-Cit-PAB peptide linker for controlled release, and the Retapamulin payload.

Structure of MC-Val-Cit-PAB-Retapamulin

The chemical structure of MC-Val-Cit-PAB-Retapamulin is presented below.

Diagram of the Chemical Structure of MC-Val-Cit-PAB-Retapamulin

Caption: Structural components of MC-Val-Cit-PAB-Retapamulin.

Physicochemical Properties

A summary of the key physicochemical properties of MC-Val-Cit-PAB-Retapamulin and its constituent parts is provided in the table below.

Property	MC-Val-Cit-PAB-Retapamulin	Retapamulin	MC-Val-Cit-PAB
Molecular Formula	C58H86ClN7O10S[1]	C30H47NO4S[2]	C28H40N6O7[3]
Molecular Weight	1108.86 g/mol [1]	517.77 g/mol [2]	572.7 g/mol [3]
CAS Number	1639793-15-9[1]	224452-66-8[2]	159857-80-4[3]
Appearance	White to off-white solid[1]	Solid	Solid[3]
Solubility	Soluble in DMSO (100 mg/mL)[1]	3.94e-04 g/L in water	Soluble in DMSO[3]
Storage	-20°C, sealed, away from moisture and light[1]	-	-

Mechanism of Action and Biological Properties

The MC-Val-Cit-PAB Linker: A Key to Controlled Release

The MC-Val-Cit-PAB linker is a well-established component in ADC design, known for its stability in circulation and susceptibility to cleavage within the target cell.

• Maleimidocaproyl (MC): This component provides a reactive maleimide (B117702) group that forms a stable covalent bond with thiol groups on antibodies, typically generated by the reduction of interchain disulfide bonds.

• Valine-Citrulline (Val-Cit): This dipeptide sequence is specifically designed to be a substrate for cathepsin B, a lysosomal protease that is often overexpressed in tumor cells.[3] This enzymatic cleavage is the primary mechanism for the release of the payload.

• p-Aminobenzyl (PAB) Spacer: This self-immolative spacer connects the dipeptide to the drug. Upon cleavage of the Val-Cit bond by cathepsin B, the PAB moiety undergoes a 1,6-elimination reaction, leading to the release of the unmodified payload.

Diagram of the Linker Cleavage Mechanism

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. oncotarget.com [oncotarget.com]
• 3. benchchem.com [benchchem.com]

Retapamulin as an Antibody-Drug Conjugate Payload: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Antibody-drug conjugates (ADCs) have emerged as a powerful class of targeted therapeutics, traditionally utilizing highly potent cytotoxic agents to eradicate cancer cells. This guide explores the novel and largely untapped potential of repurposing the pleuromutilin (B8085454) antibiotic, retapamulin (B1680546), as an ADC payload. Retapamulin's unique mechanism of action—inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit—presents a distinct therapeutic strategy against cancer. This document provides a comprehensive overview of retapamulin's core mechanism, a rationale for its application as an ADC payload, detailed hypothetical experimental protocols for its evaluation, and a quantitative framework for assessing its efficacy.

Core Mechanism of Action: Retapamulin

Retapamulin is a semi-synthetic derivative of the natural antibiotic pleuromutilin.[1] Its primary mode of action is the inhibition of protein synthesis in bacteria.[][3] This is achieved through a high-affinity interaction with the peptidyl transferase center (PTC) on the 50S subunit of the bacterial ribosome.[3][4]

Key mechanistic features include:

• Unique Binding Site : Retapamulin binds to a site on the ribosome that is distinct from other classes of protein synthesis inhibitors like macrolides and tetracyclines.[1][4] This unique binding pocket minimizes the likelihood of cross-resistance with other antibiotics.[4]

• Inhibition of Peptide Bond Formation : By occupying the PTC, retapamulin sterically hinders the correct positioning of the acceptor (A) and donor (P) sites for transfer RNA (tRNA), thereby preventing the formation of peptide bonds and halting protein elongation.[3][5]

• Interference with Ribosomal Subunit Assembly : Evidence suggests that in addition to inhibiting translation, retapamulin can also interfere with the proper formation of the 50S ribosomal subunit, further disrupting the protein synthesis machinery.[6][7]

The following diagram illustrates the signaling pathway of retapamulin's inhibitory action on the bacterial ribosome.

Caption: Retapamulin's inhibitory action on the bacterial ribosome.

Rationale for Retapamulin as an ADC Payload

While retapamulin is an antibiotic, the fundamental process of protein synthesis is also essential for the survival and proliferation of cancer cells. The rationale for repurposing retapamulin as an ADC payload is predicated on the hypothesis that sufficiently high intracellular concentrations, achievable through targeted delivery, can inhibit eukaryotic ribosomal function, leading to cancer cell death.

Key Advantages:

• Novel Mechanism of Action in Oncology : Most current ADC payloads are tubulin inhibitors or DNA-damaging agents.[8] A protein synthesis inhibitor offers a new therapeutic modality that could be effective against tumors resistant to standard payloads.

• Potential for Reduced Systemic Toxicity : As an antibiotic, retapamulin's off-target effects on mammalian cells at therapeutic doses for bacterial infections are generally low. ADC-mediated delivery would further confine its cytotoxic potential to antigen-expressing cancer cells.

• Overcoming Drug Resistance : The unique binding site of pleuromutilins could bypass existing resistance mechanisms that cancer cells have developed against other chemotherapeutics.

The conceptual workflow for a retapamulin-based ADC is depicted below.

Caption: Conceptual workflow of a retapamulin-based ADC.

Linker Chemistry and Conjugation

The choice of linker is critical for the stability and efficacy of an ADC. For a retapamulin-based ADC, both cleavable and non-cleavable linkers could be considered, each with distinct advantages.

• Cleavable Linkers : These linkers are designed to release the payload under specific conditions within the tumor cell, such as the acidic environment of the lysosome or the presence of certain enzymes.

  • Hydrazone Linkers : Acid-labile, releasing retapamulin in the low pH of endosomes and lysosomes.

  • Dipeptide Linkers (e.g., Val-Cit) : Cleaved by lysosomal proteases like cathepsin B, which are often upregulated in tumor cells.

• Non-Cleavable Linkers : These linkers remain attached to the payload, and the entire antibody-linker-payload complex is degraded in the lysosome to release a payload-linker-amino acid adduct.

  • Thioether Linkers (e.g., SMCC) : Highly stable in circulation, potentially reducing off-target toxicity.

The selection of the linker would depend on the specific target antigen and tumor type, balancing the need for payload release with systemic stability.

Quantitative Data Summary

The following tables summarize hypothetical, yet plausible, quantitative data for a retapamulin-based ADC. These values are based on typical ranges observed for other ADCs and the known antibacterial potency of retapamulin.

Table 1: In Vitro Cytotoxicity of Retapamulin-ADC

Cell Line	Target Antigen	Retapamulin IC50 (μM)	Retapamulin-ADC IC50 (nM)
Cancer Cell A	High	>100	5.2
Cancer Cell B	Medium	>100	25.8
Normal Cell	Low/Negative	>100	>1000

Table 2: In Vivo Efficacy of Retapamulin-ADC in Xenograft Model

Treatment Group	Dose (mg/kg)	Tumor Growth Inhibition (%)
Vehicle Control	-	0
Non-targeting ADC	10	15
Retapamulin (free drug)	10	10
Retapamulin-ADC	5	75
Retapamulin-ADC	10	95

Detailed Experimental Protocols

A rigorous evaluation of a novel ADC requires a series of well-defined in vitro and in vivo experiments.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective : To determine the half-maximal inhibitory concentration (IC50) of the retapamulin-ADC on antigen-positive and antigen-negative cell lines.

Methodology :

• Cell Seeding : Plate target cancer cells (antigen-positive) and control cells (antigen-negative) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• ADC Treatment : Prepare serial dilutions of the retapamulin-ADC, a non-targeting control ADC, and free retapamulin in cell culture medium. Add the treatments to the cells and incubate for 72-96 hours.

• MTT Addition : Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization : Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Data Acquisition : Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis : Calculate the percentage of cell viability relative to untreated controls and plot the dose-response curves to determine the IC50 values.

In Vivo Xenograft Tumor Model

Objective : To evaluate the anti-tumor efficacy of the retapamulin-ADC in a murine xenograft model.

Methodology :

• Tumor Implantation : Subcutaneously implant antigen-positive human cancer cells into the flank of immunodeficient mice.

• Tumor Growth Monitoring : Monitor tumor growth until the average tumor volume reaches approximately 100-150 mm³.

• Treatment Groups : Randomize mice into treatment groups (e.g., vehicle control, free retapamulin, non-targeting ADC, retapamulin-ADC at various doses).

• Dosing : Administer the treatments intravenously (or as appropriate) according to a predetermined schedule (e.g., once weekly for three weeks).

• Efficacy Assessment : Measure tumor volume and body weight twice weekly.

• Endpoint : At the end of the study, euthanize the mice, and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry).

• Data Analysis : Calculate tumor growth inhibition for each treatment group compared to the vehicle control.

The following diagram outlines the experimental workflow for evaluating a retapamulin-ADC.

Caption: Experimental workflow for retapamulin-ADC evaluation.

Conclusion and Future Directions

The conceptual framework presented in this guide outlines a compelling case for the investigation of retapamulin as a novel ADC payload. Its unique mechanism of action, targeting protein synthesis, offers a promising new avenue for cancer therapy, particularly for tumors that are resistant to conventional treatments. The successful development of a retapamulin-based ADC will hinge on a thorough understanding of its cytotoxicity against cancer cells, optimization of linker chemistry to ensure targeted payload delivery, and rigorous preclinical evaluation. Further research is warranted to validate this innovative approach and to explore the full therapeutic potential of repurposing antibiotics as targeted anti-cancer agents.

References

• 1. benchchem.com [benchchem.com]
• 3. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
• 4. An Introduction to Linkers in Antibody-Drug Conjugates (ADCs) | AxisPharm [axispharm.com]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | The Use of Antibody-Antibiotic Conjugates to Fight Bacterial Infections [frontiersin.org]
• 7. Conjugated Payload Quantitative Analysis - Creative Proteomics [creative-proteomics.com]
• 8. aacrjournals.org [aacrjournals.org]

The Cornerstone of Targeted Therapy: An In-depth Technical Guide to Val-Cit-PAB Linker Chemistry and Design

For Researchers, Scientists, and Drug Development Professionals

The Valine-Citrulline-p-Aminobenzylcarbamate (Val-Cit-PAB) linker has emerged as a lynchpin in the design of modern antibody-drug conjugates (ADCs), offering a sophisticated and reliable mechanism for the targeted delivery and conditional release of potent cytotoxic payloads. Its design, which masterfully balances stability in systemic circulation with specific enzymatic cleavage within tumor cells, has made it a cornerstone of ADC technology, integral to several approved and clinical-stage therapies.[1][2][3] This in-depth technical guide provides a comprehensive exploration of the Val-Cit-PAB linker, detailing its core chemistry, design principles, and the critical experimental protocols for its synthesis and evaluation.

Core Principles of Val-Cit-PAB Linker Chemistry

The Val-Cit-PAB linker is a tripartite system, with each component meticulously selected to fulfill a specific role in the ADC's mechanism of action.[4][5]

• Valine-Citrulline (Val-Cit) Dipeptide: This dipeptide sequence serves as the specific recognition motif for Cathepsin B, a lysosomal cysteine protease that is frequently overexpressed in various tumor cells.[6][7] The selection of Val-Cit is a strategic balance between ensuring stability in the bloodstream, where Cathepsin B activity is minimal, and high susceptibility to cleavage in the acidic environment of the lysosome.[5][8]

• p-Aminobenzylcarbamate (PABC) Spacer: This unit functions as a "self-immolative" spacer.[9][10] Its primary role is to connect the dipeptide to the cytotoxic payload and, crucially, to ensure the payload is released in its unmodified, fully active form.[5] Attaching a bulky drug directly to the dipeptide could sterically hinder the enzyme's access to the cleavage site.[11]

• Payload: This is the cytotoxic agent (e.g., monomethyl auristatin E - MMAE) responsible for inducing cell death upon its release.[12]

The genius of the Val-Cit-PAB linker lies in its sequential, two-step release mechanism.[5][13]

• Enzymatic Cleavage: Following receptor-mediated endocytosis of the ADC by a target cancer cell, it is trafficked to the lysosome. Within this acidic organelle, Cathepsin B recognizes and cleaves the amide bond between the C-terminus of the citrulline residue and the PAB spacer.[4][5][7]

• Self-Immolation: This enzymatic cleavage is the trigger that unmasks an aniline (B41778) nitrogen on the PABC spacer. This initiates a spontaneous and rapid 1,6-electronic elimination cascade, leading to the fragmentation of the PABC spacer into p-aminobenzyl alcohol and carbon dioxide, and the release of the unmodified, active payload.[5][13]

ADC internalization and payload release pathway.

Design Considerations and Quantitative Analysis

The efficacy of a Val-Cit-PAB-based ADC is critically dependent on its stability in circulation and the efficiency of its intracellular cleavage. Premature payload release can lead to systemic toxicity, while inefficient cleavage at the target site will diminish therapeutic efficacy.

Plasma Stability

The Val-Cit linker demonstrates excellent stability in human plasma.[14][15] However, it is susceptible to cleavage by carboxylesterase 1c (Ces1c) in murine plasma, which can complicate the translation of preclinical data from mouse models to human clinical trials.[16][17]

Linker	Species	Assay Duration	Stability Outcome	Reference
Val-Cit-PAB	Human	28 days	No significant degradation	[14]
Val-Cit-PAB	Mouse	14 days	>95% payload loss	[14]
Glu-Val-Cit-PAB	Human	28 days	No significant degradation	[14]
Glu-Val-Cit-PAB	Mouse	14 days	Almost no linker cleavage	[14]

Enzymatic Cleavage Kinetics

The rate of Cathepsin B-mediated cleavage is a key determinant of an ADC's potency. While specific kinetic parameters can vary depending on the full linker-payload structure and experimental conditions, the Val-Cit motif is a highly efficient substrate for Cathepsin B.

Dipeptide Linker	Relative Cleavage Rate (Compared to Val-Cit)	Reference
Val-Cit	1x	[2]
Val-Ala	~0.5x	[2]
Phe-Lys	~30x	[2]

In Vitro Cytotoxicity

The ultimate measure of an ADC's efficacy is its ability to kill target cancer cells. The half-maximal inhibitory concentration (IC50) is a standard metric for this.

ADC	Cell Line	Target Antigen	IC50 (ng/mL)	Reference
Trastuzumab-Val-Cit-PAB-MMAE	N87 (High HER2)	HER2	13 - 50	[3]
Trastuzumab-Val-Cit-PAB-MMAE	BT474 (High HER2)	HER2	13 - 50	[3]
Trastuzumab-Val-Cit-PAB-MMAE	MDA-MB-361-DYT2 (Moderate HER2)	HER2	25 - 80 (DAR >3.5)	[3]

Experimental Protocols

Detailed and reproducible protocols are essential for the synthesis, conjugation, and evaluation of Val-Cit-PAB-based ADCs.

Synthesis of Fmoc-Val-Cit-PAB-PNP

This protocol outlines a common route for the synthesis of the activated linker, ready for conjugation to a payload.

Workflow for the synthesis of Fmoc-Val-Cit-PAB-PNP:

Workflow for the synthesis of the final Fmoc-Val-Cit-PAB-PNP linker.

Protocol:

• Fmoc Deprotection of Fmoc-Cit-PAB-OH:

  • Dissolve Fmoc-Cit-PAB-OH (1.0 equivalent) in dimethylformamide (DMF) to a concentration of 0.2 M.[18]

  • Add piperidine (B6355638) (5.0 equivalents) and stir the solution at room temperature for 4-5 hours.[18]

  • Remove DMF and excess piperidine under reduced pressure. The resulting H-Cit-PAB-OH can be further purified by co-evaporation with DMF.[18]

• Dipeptide Formation:

  • Dissolve the resulting H-Cit-PAB-OH in DMF to a concentration of 0.1 M.[18]

  • Add Fmoc-Val-OSu (1.1 equivalents) and stir the solution at room temperature for 16-20 hours.[18]

  • Remove DMF under reduced pressure and purify the residue by flash column chromatography to yield Fmoc-Val-Cit-PAB-OH.[18]

• Activation to Fmoc-Val-Cit-PAB-PNP:

  • Under a nitrogen atmosphere, dissolve Fmoc-Val-Cit-PAB-OH (1.0 equivalent) in anhydrous DMF.[1]

  • Add bis(4-nitrophenyl) carbonate (2.0 equivalents).[1]

  • Add N,N-Diisopropylethylamine (DIPEA) (2.0 equivalents).[1]

  • Stir the reaction mixture at room temperature for 1 hour.[1]

  • Precipitate the product by adding diethyl ether, collect by filtration, wash with diethyl ether, and dry under vacuum to afford Fmoc-Val-Cit-PAB-PNP.[1]

Antibody-Drug Conjugation

This protocol describes a typical conjugation of a maleimide-functionalized linker-drug to a monoclonal antibody.

Workflow for ADC Conjugation:

General workflow for antibody-drug conjugation.

Protocol:

• Antibody Reduction:

  • Prepare the antibody at a concentration of 5-10 mg/mL in a suitable buffer (e.g., PBS, pH 7.4).[19]

  • Add a reducing agent such as tris(2-carboxyethyl)phosphine (B1197953) (TCEP) in a 5-15 molar excess to partially reduce the interchain disulfide bonds.[19]

  • Incubate at 37°C for 1-2 hours.[19]

  • Remove excess TCEP using a desalting column.

• Conjugation:

  • Prepare a stock solution of the maleimide-functionalized Val-Cit-PAB-drug in an organic solvent like DMSO.[19]

  • Add the drug-linker solution to the cold, reduced antibody solution with gentle mixing. A typical molar excess of the drug-linker is 4-10 fold.[13][19]

  • Incubate the reaction at 4°C for 1-2 hours.[19]

• Quenching and Purification:

  • Quench any unreacted maleimide (B117702) groups by adding a freshly prepared solution of cysteine to a final concentration of 1 mM.[19]

  • Purify the resulting ADC using size-exclusion chromatography (SEC) to remove excess drug-linker and other reagents.[13]

• Characterization:

  • Determine the drug-to-antibody ratio (DAR) using techniques such as UV-Vis spectroscopy or mass spectrometry.[13]

  • Assess the level of aggregation by SEC.[13]

In Vitro Plasma Stability Assay

This assay is crucial for evaluating the stability of the ADC in a biologically relevant matrix.

Workflow for In Vitro Plasma Stability Assay:

General workflow for an in vitro plasma stability assay.

Protocol:

• Incubation:

  • Thaw human and mouse plasma at 37°C.[20]

  • Dilute the test ADC to a final concentration of 100 µg/mL in the plasma.[4][20]

  • Prepare a control sample by diluting the ADC in PBS to the same concentration.[20]

  • Incubate all samples at 37°C.[20]

• Sampling:

  • Collect aliquots at specified time points (e.g., 0, 6, 24, 48, 96, 144 hours).[20]

  • Immediately snap-freeze the aliquots and store at -80°C until analysis.[20]

• Analysis (LC-MS for DAR Measurement):

  • Isolate the ADC from the plasma matrix using immunoaffinity capture (e.g., anti-human IgG magnetic beads).[4][20]

  • Elute the captured ADC and reduce the interchain disulfide bonds.[20]

  • Analyze the reduced samples by liquid chromatography-mass spectrometry (LC-MS) to determine the average DAR.[20]

• Data Analysis:

  • Plot the average DAR against time for each ADC in each plasma species.[20]

  • Calculate the percentage of payload loss at each time point relative to the initial DAR.[20]

Cathepsin B Cleavage Assay

This assay directly measures the susceptibility of the linker to its target enzyme.

Workflow for Cathepsin B Cleavage Assay:

Experimental workflow for an in vitro ADC cleavage assay.

Protocol:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 50 mM Sodium Acetate, 1 mM EDTA, pH 5.5).[5]

  • Activate recombinant human Cathepsin B in an activation buffer containing a reducing agent like DTT.[5]

• Reaction:

  • In a microcentrifuge tube, add the ADC to the assay buffer to a final concentration of 10 µM.[5]

  • Initiate the reaction by adding activated Cathepsin B.[5]

  • Incubate the reaction mixture at 37°C.[5]

• Sampling and Quenching:

  • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot and quench the reaction by adding a cold quenching solution (e.g., acetonitrile (B52724) with an internal standard).[5]

• Analysis:

  • Centrifuge the samples to precipitate protein.

  • Analyze the supernatant for the concentration of the released payload using a validated RP-HPLC or LC-MS/MS method.[5]

• Data Analysis:

  • Plot the concentration of the released payload against time to determine the release kinetics.[5]

Bystander Effect Assay

This assay evaluates the ability of the released payload to kill neighboring antigen-negative cells.

Workflow for Bystander Effect Assay:

Experimental workflow for a co-culture bystander effect assay.

Protocol:

• Cell Preparation:

  • Use an antigen-positive (Ag+) cell line and an antigen-negative (Ag-) cell line. The Ag- cell line should be fluorescently labeled (e.g., with GFP) for easy identification.[21][22]

• Co-culture:

  • In a 96-well plate, seed a constant number of Ag- cells per well.[21]

  • Co-seed with varying numbers of Ag+ cells to achieve different Ag+:Ag- ratios (e.g., 1:1, 3:1, 9:1).[21]

  • Include control wells with only Ag- cells.

• ADC Treatment:

  • After 24 hours, treat the co-cultures with a predetermined concentration of the ADC. This concentration should be cytotoxic to the Ag+ cells but have minimal direct toxicity on the Ag- cells in monoculture.[22]

• Incubation:

  • Incubate the plates for 72-120 hours.[21]

• Viability Assessment:

  • Use an imaging-based method to quantify the number of viable fluorescent Ag- cells.[21]

• Data Analysis:

  • Compare the number of viable Ag- cells in the co-cultures to the control wells (Ag- cells alone) to determine the extent of bystander killing.

Conclusion

The Val-Cit-PAB linker represents a pinnacle of rational drug design, providing a robust and versatile platform for the development of highly effective and targeted cancer therapies. Its well-understood mechanism of action, balancing extracellular stability with specific intracellular cleavage, has made it a preferred choice for numerous ADCs. A thorough understanding of its chemistry, coupled with rigorous and standardized experimental evaluation, is paramount for harnessing its full potential in the development of the next generation of antibody-drug conjugates. This guide provides a foundational framework to support researchers, scientists, and drug development professionals in this critical endeavor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Enzymatically Cleavable Linkers for Antibody-Drug Conjugates (ADCs) | TCI AMERICA [tcichemicals.com]
• 8. Lysosomal Cleavable Peptide Linkers in Antibody-Drug Conjugates[v1] | Preprints.org [preprints.org]
• 9. Khan Academy [khanacademy.org]
• 10. tandfonline.com [tandfonline.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Molecular Basis of Valine-Citrulline-PABC Linker Instability in Site-Specific ADCs and Its Mitigation by Linker Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. FMoc-Val-Cit-PAB: Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method_Chemicalbook [chemicalbook.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis of MC-Val-Cit-PAB Linker for Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

The Maleimidocaproyl-Valine-Citrulline-p-Aminobenzylcarbamate (MC-Val-Cit-PAB) linker is a cornerstone in the development of modern Antibody-Drug Conjugates (ADCs). Its design incorporates a maleimide (B117702) group for conjugation to antibody cysteine residues, a cathepsin B-cleavable Val-Cit dipeptide for selective payload release within the tumor cell lysosome, and a self-immolative PAB spacer to ensure the liberation of an unmodified drug. This guide provides a detailed technical overview of its synthesis, compiling various methodologies, experimental protocols, and quantitative data to aid researchers in this field.

Introduction to the MC-Val-Cit-PAB Linker

ADCs are a class of targeted therapeutics that leverage the specificity of monoclonal antibodies to deliver potent cytotoxic agents directly to cancer cells. The linker's role is critical, dictating the stability of the ADC in circulation and the efficiency of payload release at the target site. The MC-Val-Cit-PAB linker is a leading example of a cleavable linker system, utilized in both preclinical candidates and the FDA-approved ADC, ADCETRIS® (brentuximab vedotin).[1] Its high plasma stability and specific cleavage mechanism minimize off-target toxicity while maximizing therapeutic efficacy.[1][2]

The synthesis of this complex linker is a multi-step process. This guide will detail two primary synthetic routes for the key intermediate, Fmoc-Val-Cit-PAB-OH, followed by the addition of the maleimidocaproyl (MC) group.

Overall Synthetic Workflow

The synthesis of the MC-Val-Cit-PAB linker can be conceptually broken down into three main stages: construction of the protected dipeptide-spacer core (Fmoc-Val-Cit-PAB-OH), removal of the Fmoc protecting group, and finally, the introduction of the maleimide-containing spacer (MC).

General workflow for the synthesis of the MC-Val-Cit-PAB-OH linker.

Stage 1: Synthesis of the Fmoc-Val-Cit-PAB-OH Intermediate

The synthesis of the core structure, Fmoc-Val-Cit-PAB-OH, is a critical step. Two primary routes are prevalent in the literature, with the second being an improved methodology designed to prevent epimerization and increase overall yield.[1][3]

Route A: Dipeptide First, then PAB Coupling

This traditional approach involves first synthesizing the Fmoc-protected dipeptide, Fmoc-Val-Cit-OH, which is then coupled to p-aminobenzyl alcohol (PABOH).

Route A: Synthesis of Fmoc-Val-Cit-PAB-OH via a dipeptide intermediate.

Route B: Improved PAB-First Methodology

An alternative and improved route involves coupling Fmoc-L-Citrulline with PABOH first.[1][3] This is followed by Fmoc deprotection and subsequent coupling with an activated valine derivative. This method has been reported to provide a higher yield and avoid undesirable epimerization at the citrulline stereocenter.[1]

Route B: Improved synthesis of Fmoc-Val-Cit-PAB-OH avoiding epimerization.

Experimental Protocols

Protocol 1: Synthesis of Fmoc-Val-Cit-PAB-OH (Route A)[4][5]

• Dissolution : Dissolve Fmoc-Val-Cit-OH (1.0 eq) in a mixture of dichloromethane (B109758) (DCM) and methanol (B129727) (MeOH) (e.g., 2:1 v/v).

• Addition of Reagents : Add p-aminobenzyl alcohol (PABOH) (approx. 1.0-1.2 eq).

• Coupling : Add N-ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline (EEDQ) (approx. 1.5 eq) to the reaction mixture.

• Reaction : Stir the solution at room temperature overnight (approx. 18 hours).

• Work-up : Concentrate the solvent under reduced pressure.

• Purification : Wash the resulting residue with diisopropyl ether. Filter the solid and wash again with diisopropyl ether to yield Fmoc-Val-Cit-PAB-OH.

Protocol 2: Synthesis of Fmoc-Val-Cit-PAB-OH (Improved Route B)[1][3]

• Step 2a: Synthesis of Fmoc-Cit-PAB-OH

  • Dissolution : Dissolve Fmoc-L-Citrulline (1.0 eq) and p-aminobenzyl alcohol (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF).

  • Coupling : Add a coupling agent such as HATU (1.1 eq) and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (2.0 eq).

  • Reaction : Stir the mixture at room temperature until completion, monitoring by TLC or LC-MS.

  • Purification : Purify the product by flash chromatography on silica (B1680970) gel.

• Step 2b: Dipeptide Formation

  • Fmoc Deprotection : Dissolve the purified Fmoc-Cit-PAB-OH (1.0 eq) in DMF and add piperidine (e.g., 20% v/v). Stir at room temperature for 1-2 hours. Remove DMF and excess piperidine under reduced pressure to yield H₂N-Cit-PAB-OH.

  • Coupling : Dissolve the crude H₂N-Cit-PAB-OH in DMF. Add Fmoc-Val-OSu (1.1 eq).

  • Reaction : Stir the solution at room temperature for 16-20 hours.

  • Purification : Purify the final product, Fmoc-Val-Cit-PAB-OH, by preparative HPLC.

Protocol 3: Fmoc Deprotection and MC Coupling to form MC-Val-Cit-PAB-OH[1][3][4]

• Fmoc Deprotection : Dissolve Fmoc-Val-Cit-PAB-OH (1.0 eq) in DMF. Add triethylamine (B128534) or piperidine (e.g., 20% v/v) and stir at room temperature for 30 minutes to 2 hours. Monitor by TLC for completion.[1][4]

• Solvent Removal : Concentrate the solution under high vacuum to obtain the crude amine, H₂N-Val-Cit-PAB-OH, which can often be used directly in the next step.[4]

• MC Coupling : Dissolve the crude H₂N-Val-Cit-PAB-OH in anhydrous DMF.

• Reagent Addition : Add a solution of 6-Maleimidohexanoic acid N-hydroxysuccinimide ester (MC-OSu) (approx. 1.1 eq) in DMF. Add DIPEA (2.0 eq).

• Reaction : Stir the reaction mixture at room temperature overnight. Monitor the formation of MC-Val-Cit-PAB-OH by LC-MS.

• Purification : The final product can be purified by preparative reverse-phase HPLC and characterized by ESI-MS and ¹H NMR.[3] An alternative in situ activation of 6-maleimidohexanoic acid with N,N'-disuccinimidyl carbonate has also been reported to be effective.[1]

Quantitative Data Summary

The following table summarizes reported yields for key steps in the synthesis of the MC-Val-Cit-PAB linker and its intermediates. Actual results may vary based on specific experimental conditions, scale, and purification methods.

Reaction Step	Starting Material	Product	Reagents	Reported Yield	Reference
Route A	Fmoc-Val-Cit-OH	Fmoc-Val-Cit-PAB-OH	PABOH, EEDQ	82%	[4]
Fmoc-Val-Cit-OH	Fmoc-Val-Cit-PAB-OH	PABOH, EEDQ	98%	[5]
Improved Route	L-Citrulline	Mc-Val-Cit-PABOH	(Multi-step)	50% (overall)	[1]
Final Coupling	H₂N-Val-Cit-PAB-OH	Mc-Val-Cit-PAB-OH	MC-OSu	up to 95%	[1]
Activation	Fmoc-Val-Cit-PAB-OH	Fmoc-Val-Cit-PAB-PNP	bis(4-nitrophenyl) carbonate, DIPEA	89%	[5]

Characterization and Quality Control

Purity and identity of the linker at each stage are crucial for the successful synthesis of a homogeneous and effective ADC.

• Thin Layer Chromatography (TLC) : Used for rapid monitoring of reaction progress.

• Liquid Chromatography-Mass Spectrometry (LC-MS) : Essential for confirming the molecular weight of intermediates and the final product, as well as assessing purity.

• Nuclear Magnetic Resonance (NMR) : ¹H NMR is used to confirm the chemical structure of the final linker.

• High-Performance Liquid Chromatography (HPLC) : Both analytical and preparative HPLC are used to assess purity and purify the final compound to the high degree required for ADC manufacturing.

Conclusion

The synthesis of the MC-Val-Cit-PAB linker, while multi-stepped, is a well-documented process. The development of improved synthetic methodologies that minimize side reactions like epimerization has been a significant advancement, leading to higher yields and purity.[1] By carefully selecting the synthetic route and diligently purifying intermediates, researchers can reliably produce this critical component for the development of next-generation antibody-drug conjugates. The detailed protocols and comparative data presented in this guide serve as a comprehensive resource for scientists and professionals in the field of targeted therapeutics.

References

• 1. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. benchchem.com [benchchem.com]

Properties of Retapamulin for Antibody Conjugation: A Theoretical and Technical Guide

Disclaimer: The use of retapamulin (B1680546) for antibody conjugation is a novel, theoretical application. There is currently no established scientific literature or validated protocol for this specific purpose. This guide provides a comprehensive analysis based on the chemical properties of retapamulin and established principles of bioconjugation for research and development professionals exploring innovative antibody-drug conjugate (ADC) strategies.

Executive Summary

Retapamulin is a semi-synthetic pleuromutilin (B8085454) antibiotic approved for the topical treatment of bacterial skin infections.[1][2] Its mechanism of action involves inhibiting bacterial protein synthesis by binding to the 50S ribosomal subunit.[1][3][4][5] While its efficacy as an antibiotic is well-documented, its potential as a payload for antibody-drug conjugates (ADCs) has not been explored. This document examines the chemical structure of retapamulin to identify potential conjugation sites, proposes hypothetical conjugation strategies, and outlines the significant challenges that researchers may encounter. The aim is to provide a foundational technical guide for scientists investigating the feasibility of using retapamulin in targeted therapeutic platforms.

Chemical Properties of Retapamulin

Understanding the chemical structure of retapamulin is paramount to devising a conjugation strategy. Retapamulin is a complex diterpenoid molecule with several functional groups.[2][6][7] However, it lacks the primary amines or carboxylic acids commonly targeted in standard bioconjugation protocols.

The key structural features relevant to potential conjugation are:

• A Secondary Hydroxyl (-OH) Group: Located on the tricyclic pleuromutilin core. This is the most promising, albeit challenging, site for chemical modification.

• A Ketone (=O) Group: Part of the five-membered ring in the core structure.

• A Tertiary Amine: Situated within the bicyclic side chain. Its hindered nature makes it a difficult target for alkylation.

• An Ester Linkage: Connects the pleuromutilin core to the thioether side chain. This linkage is susceptible to hydrolysis.

• A Thioether (-S-) Linkage: Generally stable, but can be targeted under specific oxidative or reductive conditions.

A summary of the reactive potential of these functional groups is presented below.

Functional Group	Position	Potential Reactivity for Conjugation	Key Challenges
Secondary Hydroxyl	Pleuromutilin Core	Esterification, Etherification, Carbonate/Carbamate formation	Steric hindrance; requires activation; may be critical for bioactivity
Ketone	Pleuromutilin Core	Oximation, Hydrazone formation	Potential for reversibility; may impact molecular conformation
Tertiary Amine	Side Chain	N-oxide formation, Quarternization	Sterically hindered; harsh reaction conditions may be required
Ester Linkage	Linker Region	Hydrolysis (instability)	Prone to cleavage by plasma esterases, limiting in vivo stability
Thioether Linkage	Linker Region	Oxidation to sulfoxide (B87167)/sulfone	Requires specific and controlled oxidative conditions

Hypothetical Conjugation Strategies

Given the absence of readily conjugatable groups, derivatization of retapamulin is a prerequisite. The secondary hydroxyl group represents the most viable starting point for introducing a linker. Two hypothetical, multi-step strategies are outlined below.

This strategy involves activating the hydroxyl group to make it reactive toward the amine groups of lysine (B10760008) residues on the antibody surface. This is a common approach for small molecule conjugation.[8][9]

Caption: Hypothetical workflow for hydroxyl activation and subsequent amine coupling.

This approach is designed for site-specific conjugation to cysteine residues on an antibody, which can be naturally occurring or engineered. This method offers better control over the drug-to-antibody ratio (DAR).[8][9]

Caption: Hypothetical workflow for introducing a thiol-reactive maleimide moiety.

Theoretical Experimental Protocols

The following protocols are hypothetical and serve as a starting point for research. Optimization is essential.

Objective: To functionalize retapamulin with a maleimide group for subsequent antibody conjugation.

Materials:

• Retapamulin

• Anhydrous Dichloromethane (DCM)

• 4-(N-Maleimidomethyl)cyclohexanecarboxylic acid N-succinimidyl ester (SMCC)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Amine-PEG-Carboxylic Acid linker

• Anhydrous N,N-Dimethylformamide (DMF)

• Triethylamine (TEA)

• Reverse-phase HPLC system

• Mass Spectrometer (MS)

Procedure:

• Step 1: Introduction of a Carboxylic Acid Linker:

  • Dissolve Retapamulin (1 eq.) and DMAP (0.1 eq.) in anhydrous DCM.

  • Add a solution of an appropriate anhydride (B1165640) linker (e.g., succinic anhydride, 1.5 eq.) to the mixture.

  • Stir under an inert atmosphere (N2 or Ar) at room temperature for 12-24 hours.

  • Monitor reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Upon completion, quench the reaction, perform an aqueous workup, and purify the carboxylated retapamulin by column chromatography.

• Step 2: Activation and Maleimide Functionalization:

  • Dissolve the purified carboxylated retapamulin (1 eq.) and an amine-maleimide linker (e.g., N-(2-Aminoethyl)maleimide, 1.1 eq.) in anhydrous DMF.

  • Add a coupling agent such as HATU (1.2 eq.) and a non-nucleophilic base like DIPEA (2.5 eq.).

  • Stir the reaction at room temperature for 4-6 hours, protected from light.

  • Monitor the formation of the retapamulin-maleimide conjugate by LC-MS.

  • Purify the final product by reverse-phase HPLC.

  • Lyophilize the pure fractions and store at -80°C under desiccated conditions.

Objective: To conjugate the thiol-reactive retapamulin payload to a reduced antibody.

Materials:

• Thiol-engineered monoclonal antibody (mAb)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Conjugation Buffer (e.g., 50 mM Sodium Phosphate, 150 mM NaCl, 2 mM EDTA, pH 7.0)

• Purified Retapamulin-Maleimide payload

• Dimethyl sulfoxide (DMSO)

• Desalting columns (e.g., Zeba™ Spin)

• Hydrophobic Interaction Chromatography (HIC) system

Procedure:

• Step 1: Antibody Reduction:

  • Buffer exchange the mAb into the conjugation buffer to a concentration of 5-10 mg/mL.

  • Add a 10-fold molar excess of TCEP to the antibody solution.

  • Incubate at 37°C for 60 minutes to reduce interchain disulfide bonds.

  • Immediately remove excess TCEP using a desalting column equilibrated with conjugation buffer.

• Step 2: Conjugation Reaction:

  • Dissolve the Retapamulin-Maleimide payload in DMSO to create a 10 mM stock solution.

  • Add the payload stock solution to the reduced antibody solution at a molar ratio of 5:1 (payload:antibody). Ensure the final DMSO concentration is below 10% (v/v).

  • Incubate the reaction mixture at room temperature for 2 hours with gentle agitation, protected from light.

• Step 3: Purification and Characterization:

  • Purify the resulting ADC from unconjugated payload and other reagents using size-exclusion chromatography (SEC) or HIC.

  • Buffer exchange the purified ADC into a suitable formulation buffer (e.g., PBS).

  • Characterize the final product to determine the drug-to-antibody ratio (DAR) using HIC or mass spectrometry, and assess aggregation levels by SEC.

Potential Challenges and Critical Considerations

• Impact on Bioactivity: The secondary hydroxyl group on the pleuromutilin core may be essential for its interaction with the bacterial ribosome.[5] Chemical modification at this site could significantly reduce or abrogate its antibiotic activity. Extensive in vitro testing of the final conjugate will be necessary.

• Steric Hindrance: The target hydroxyl group is located on a complex, sterically hindered tricyclic system. This can lead to low reaction yields and may require harsh reaction conditions that could compromise the integrity of the molecule.

• Stability of the Molecule: Retapamulin is metabolized in vivo by CYP3A4 enzymes.[3][10] The ester linkage within the molecule could also be susceptible to hydrolysis by plasma esterases, leading to premature payload release. The stability of any new bonds and the overall conjugate must be rigorously evaluated.

• Heterogeneity: Conjugation to surface lysines (Strategy 1) will produce a heterogeneous mixture of ADC species with varying DARs and conjugation sites, which can complicate manufacturing and regulatory approval.[11] Site-specific methods (Strategy 2) are strongly preferred but require antibody engineering.

• Solubility: Retapamulin is a hydrophobic molecule.[6] Conjugating multiple retapamulin molecules to an antibody can increase the overall hydrophobicity of the ADC, potentially leading to aggregation and poor pharmacokinetics.[9]

Conclusion

The conjugation of retapamulin to an antibody is a chemically challenging but potentially rewarding endeavor for developing novel ADCs. The primary obstacle is the lack of readily available functional groups for bioconjugation, necessitating a multi-step derivatization process that risks compromising the molecule's inherent bioactivity. The secondary hydroxyl group offers the most logical, albeit hindered, point of attachment.

Success in this area will depend on innovative linker chemistry, careful optimization of reaction conditions to manage steric hindrance, and rigorous analytical characterization to ensure the stability, homogeneity, and potency of the final antibody-drug conjugate. While significant hurdles exist, this theoretical framework provides a strategic starting point for researchers aiming to expand the arsenal (B13267) of ADC payloads.

References

• 1. Retapamulin - Wikipedia [en.wikipedia.org]
• 2. brieflands.com [brieflands.com]
• 3. Retapamulin - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Retapamulin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 5. Retapamulin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Retapamulin | C30H47NO4S | CID 6918462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Conjugates of Small Molecule Drugs with Antibodies and Other Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Retapamulin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 11. pubs.acs.org [pubs.acs.org]

The Lynchpin of Bioconjugation: A Technical Guide to Maleimidocaproyl (MC) Function

For Researchers, Scientists, and Drug Development Professionals

The field of bioconjugation has been revolutionized by the need for precise and stable linkages between biomolecules and therapeutic or diagnostic agents. Among the chemical tools available, the maleimidocaproyl (MC) linker has emerged as a cornerstone, particularly in the construction of antibody-drug conjugates (ADCs). Its prevalence stems from the highly selective and efficient reaction between the maleimide (B117702) group and sulfhydryl groups of cysteine residues under physiological conditions. This technical guide provides an in-depth exploration of the MC linker, detailing its mechanism of action, quantitative performance metrics, and comprehensive experimental protocols for its application.

Core Principles of Maleimide-Thiol Chemistry

The functionality of the maleimidocaproyl linker is centered on the Michael addition reaction between the maleimide moiety and a thiol group, typically from a cysteine residue on a protein.[1] This reaction is highly specific for thiols within a pH range of 6.5 to 7.5.[2][3] At a neutral pH of 7.0, the reaction with thiols is approximately 1,000 times faster than with amines, ensuring high selectivity for cysteine residues over other amino acids like lysine.[2]

The reaction proceeds via a nucleophilic attack of the thiolate anion (R-S⁻) on one of the carbon atoms of the electron-deficient double bond within the maleimide ring, resulting in the formation of a stable covalent thioether bond (thiosuccinimide linkage).[1]

Quantitative Analysis of MC Linker Performance

The successful implementation of MC linkers in bioconjugation relies on a thorough understanding of the quantitative parameters that govern the reaction efficiency and the stability of the resulting conjugate.

Table 1: Reaction Efficiency of Maleimide-Thiol Conjugation

Parameter	Condition	Result	Reference(s)
pH	6.5 - 7.5	Optimal range for high selectivity and efficiency.	[2][3]
> 7.5	Increased rate of maleimide hydrolysis, leading to inactivation.	[3]
< 6.5	Slower reaction rate due to protonation of the thiol group.	[2]
Maleimide:Thiol Molar Ratio	2:1 (cRGDfK peptide)	84 ± 4% conjugation efficiency after 30 min.	[4][5]
5:1 (11A4 nanobody)	58 ± 12% conjugation efficiency after 2 hours.	[4]
10-20 fold excess of maleimide	Recommended starting point for protein conjugation.	[6]
Temperature	Room Temperature (20-25°C)	Typically sufficient for efficient conjugation within 2 hours.	[6]
4°C	Reaction can proceed overnight.	[6]
Reaction Time	30 minutes (cRGDfK peptide)	Reached a plateau of ~80% conjugation efficiency.	[5]
2 hours (11A4 nanobody)	Optimal reaction efficiency achieved.	[4]

Table 2: Stability of Maleimide-Thiol Conjugates

Factor	Condition	Observation	Reference(s)
Retro-Michael Reaction	Physiological conditions	The thiosuccinimide linkage is susceptible to reversal, leading to drug deconjugation.	[7]
Thiosuccinimide Ring Hydrolysis	pH > 7.5	The maleimide ring opens to form a stable maleamic acid thioether, preventing the retro-Michael reaction.	[7][8]
N-substituents	Electron-withdrawing groups on the maleimide nitrogen accelerate stabilizing hydrolysis.	[7][9]
Plasma Stability	Cysteine-maleimide conjugates	Can lose up to half of their payload in rat serum due to the retro-Michael reaction.	[10]
Phenyloxadiazole sulfone linker	Showed improved stability in human plasma compared to maleimide linkers.	[11]
Half-life of Conversion	N-ethyl maleimide conjugate with glutathione	20-80 hours.	[12]

Table 3: Impact of Drug-to-Antibody Ratio (DAR) on ADC Efficacy

| DAR | Observation | Reference(s) | |---|---|---|---| | 2 to 6 | Considered to have a better therapeutic index for maytansinoid ADCs. |[13][14] | | ~9-10 | Rapid clearance from circulation and decreased efficacy. |[13][14] | | 3-4 | Typical average DAR for approved ADCs like Adcetris and Kadcyla. |[13][14] | | High DAR | Can lead to increased hydrophobicity, aggregation, and faster clearance. | |

Visualizing the Molecular Landscape

To better understand the processes involving MC linkers, the following diagrams illustrate the bioconjugation workflow and a relevant signaling pathway for an ADC.

Figure 1. Experimental workflow for maleimidocaproyl-based bioconjugation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. dspace.library.uu.nl [dspace.library.uu.nl]
• 6. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tunable degradation of maleimide-thiol adducts in reducing environments - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Effects of Drug-Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody-Maytansinoid Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Theoretical Drug-to-Antibody Ratio (DAR) of a Novel Antibody-Drug Conjugate: MC-Val-Cit-PAB-Retapamulin

For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides an in-depth analysis of the theoretical framework, synthesis, and characterization of a novel antibody-drug conjugate (ADC) utilizing Retapamulin as its cytotoxic payload. The ADC construct, designated as MC-Val-Cit-PAB-Retapamulin, employs a cysteine-reactive maleimidocaproyl (MC) function, a cathepsin B-cleavable valine-citrulline (Val-Cit) dipeptide linker, and a p-aminobenzyl (PAB) self-immolative spacer. This guide outlines the core principles governing its drug-to-antibody ratio (DAR), provides detailed experimental protocols for its synthesis and characterization, and presents data in a structured format for clarity and comparison.

Introduction to the ADC Components

An Antibody-Drug Conjugate is a tripartite molecule composed of a monoclonal antibody, a potent cytotoxic payload, and a chemical linker. The specificity of the antibody directs the payload to target-expressing cells, such as cancer cells, thereby minimizing systemic toxicity. The efficacy of this specific ADC is predicated on its components:

• Monoclonal Antibody (mAb): Typically, a humanized IgG1 antibody is used as the scaffold. Its four interchain disulfide bonds serve as reactive handles for conjugation after a mild reduction, yielding eight free thiol groups.

• Payload (Retapamulin): A semi-synthetic pleuromutilin (B8085454) antibiotic, Retapamulin inhibits protein synthesis by binding to the 50S ribosomal subunit. While primarily used as a topical antibacterial, its mechanism presents a novel approach for a cytotoxic ADC payload.

• Linker (MC-Val-Cit-PAB): This system is designed for stability in systemic circulation and efficient cleavage within the target cell.

  • MC (Maleimidocaproyl): Enables covalent attachment to free thiol groups on the antibody via a Michael addition reaction.

  • Val-Cit: A dipeptide sequence specifically recognized and cleaved by lysosomal proteases like Cathepsin B, which are often upregulated in tumor cells.

  • PAB (p-aminobenzyl alcohol): A self-immolative spacer that, following Val-Cit cleavage, undergoes a 1,6-elimination reaction to release the unmodified Retapamulin payload.

Theoretical Drug-to-Antibody Ratio (DAR)

For cysteine-linked ADCs based on a standard IgG1 or IgG4 antibody, the theoretical DAR is determined by the number of available cysteine residues generated from the reduction of interchain disulfide bonds. An IgG1 antibody contains four such bonds. Mild reduction with an agent like tris(2-carboxyethyl)phosphine (B1197953) (TCEP) exposes eight free thiol groups.

Therefore, the theoretical maximum DAR is 8 .

In practice, the conjugation reaction yields a heterogeneous mixture of species with varying numbers of payloads attached (DAR0, DAR2, DAR4, DAR6, DAR8), as complete reduction and conjugation are rarely achieved. The manufacturing process is optimized to produce a consistent average DAR, which is a critical quality attribute (CQA) influencing the ADC's therapeutic index. A lower DAR may result in insufficient potency, while a higher DAR can lead to instability, aggregation, and increased off-target toxicity.

Data Presentation: Theoretical and Experimental DAR

Quantitative data for ADC characterization is summarized below. Table 1 outlines the theoretical distribution of drug-loaded species. Table 2 provides a representative example of experimental results obtained from Hydrophobic Interaction Chromatography (HIC) analysis of a typical cysteine-linked ADC production batch.

Table 1: Theoretical DAR Species for Cysteine-Linked IgG1 ADCs

DAR Species	Number of Payload Molecules	Number of Free Thiol Groups Reacted
DAR0	0	0
DAR2	2	2
DAR4	4	4
DAR6	6	6
DAR8	8	8

Table 2: Example Experimental Data from HIC-HPLC Analysis

DAR Species	Retention Time (min)	Peak Area (%)	Weighted Value (DAR x Peak Area)
DAR0	7.5	5.0	0.00
DAR2	9.8	20.0	0.40
DAR4	11.5	55.0	2.20
DAR6	13.2	15.0	0.90
DAR8	14.9	5.0	0.40
Total	100.0	3.90

Note: Retention times are illustrative. The calculated average DAR for this representative batch is 3.90.

Visualizations of Structure and Processes

Visual diagrams are essential for understanding the complex relationships in ADC technology. The following diagrams, rendered using DOT language, illustrate the ADC structure, its intracellular mechanism of action, and the experimental workflow for its synthesis and characterization.

Caption: Structure of the MC-Val-Cit-PAB-Retapamulin ADC.

Caption: Intracellular mechanism of action of the ADC.

Caption: Experimental workflow for ADC synthesis and DAR analysis.

Detailed Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of a cysteine-linked ADC and the subsequent determination of its average DAR.

5.1. Protocol for ADC Synthesis

This protocol describes the partial reduction of a monoclonal antibody, followed by conjugation to the maleimide-activated linker-payload.

• Materials:

  • Monoclonal antibody (mAb) at 10 mg/mL in PBS buffer (pH 7.4) with 1 mM EDTA.

  • Tris(2-carboxyethyl)phosphine (TCEP) stock solution (10 mM).

  • MC-Val-Cit-PAB-Retapamulin linker-payload dissolved in DMSO.

  • Quenching solution: N-acetylcysteine (100 mM).

  • Purification buffer: PBS, pH 7.4.

  • Reaction vessels and purification columns (e.g., SEC or TFF).

• Procedure: Antibody Reduction a. Bring the mAb solution to room temperature. b. To achieve a target DAR of ~4, add 2.5 molar equivalents of TCEP to the mAb solution. c. Incubate the reaction at 37°C for 90 minutes with gentle agitation. This step partially reduces the four interchain disulfide bonds.[1][2][3]

• Procedure: Conjugation a. Cool the reduced mAb solution to 4°C. b. Add a 1.2-fold molar excess of the MC-Val-Cit-PAB-Retapamulin linker-payload (relative to the available thiol groups) to the reduced mAb solution. The payload should be added dropwise while gently stirring. c. Allow the conjugation reaction to proceed at 4°C for 60 minutes.[3]

• Procedure: Quenching and Purification a. Quench the reaction by adding a 20-fold molar excess of N-acetylcysteine (relative to the linker-payload) to cap any unreacted maleimide (B117702) groups. Incubate for 20 minutes at 4°C. b. Purify the resulting ADC from unreacted payload and other small molecules using Tangential Flow Filtration (TFF) or a Size Exclusion Chromatography (SEC) column equilibrated with PBS buffer. c. Concentrate the final ADC product to the desired concentration (e.g., 10 mg/mL), sterilize by filtration (0.22 µm), and store at -80°C.

5.2. Protocol for DAR Determination by HIC-HPLC

Hydrophobic Interaction Chromatography (HIC) is a robust method for determining the average DAR and the distribution of different DAR species.[4] The addition of each hydrophobic linker-payload increases the retention time of the ADC on the HIC column.

• Materials & Equipment:

  • HPLC system with a UV detector.

  • HIC column (e.g., Tosoh TSKgel Butyl-NPR).

  • Mobile Phase A: 1.5 M ammonium (B1175870) sulfate (B86663) in 50 mM sodium phosphate, pH 7.0.

  • Mobile Phase B: 50 mM sodium phosphate, pH 7.0.

  • Purified ADC sample (~1 mg/mL).

• Procedure: a. Equilibrate the HIC column with 100% Mobile Phase A. b. Inject 25-50 µg of the ADC sample onto the column. c. Elute the ADC species using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over 30 minutes. d. Monitor the absorbance at 280 nm. e. Integrate the peak areas corresponding to each DAR species (DAR0, DAR2, DAR4, etc.).

• Calculation of Average DAR: The average DAR is calculated as the sum of the weighted peak areas for each species, using the following formula: Average DAR = Σ [(% Peak Area of Species n) × (DAR of Species n)] / 100

Conclusion

The theoretical drug-to-antibody ratio of a cysteine-conjugated MC-Val-Cit-PAB-Retapamulin ADC is governed by the foundational chemistry of antibody structure, with a maximum DAR of 8. The actual average DAR, a critical parameter for safety and efficacy, is a product of carefully controlled manufacturing processes. The protocols and analytical methods detailed in this guide provide a robust framework for the synthesis and characterization of this novel ADC. The unique mechanism of action of Retapamulin, inhibiting the 50S ribosomal subunit, presents an intriguing new avenue for ADC payload development.[5][6][7][8] Rigorous control and characterization of the DAR are paramount to successfully translating this theoretical construct into a viable therapeutic candidate.

References

• 1. Cysteine-based Conjugation Service - Creative Biolabs [creativebiolabs.net]
• 2. Cysteine based Conjugation Strategy - Creative Biolabs [creative-biolabs.com]
• 3. broadpharm.com [broadpharm.com]
• 4. agilent.com [agilent.com]
• 5. What is the mechanism of Retapamulin? [synapse.patsnap.com]
• 6. Retapamulin - Wikipedia [en.wikipedia.org]
• 7. Retapamulin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Retapamulin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]

In Silico Modeling of a Hypothetical MC-Val-Cit-PAB-Retapamulin Antibody-Drug Conjugate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antibody-Drug Conjugates (ADCs) represent a paradigm of targeted cancer therapy, combining the specificity of monoclonal antibodies with the potency of cytotoxic payloads. This technical guide outlines a comprehensive in silico modeling workflow for a hypothetical ADC composed of a monoclonal antibody, a cleavable Maleimidocaproyl-Valine-Citrulline-p-aminobenzyl (MC-Val-Cit-PAB) linker, and the novel payload Retapamulin. Retapamulin, a pleuromutilin (B8085454) antibiotic, is explored here as a repurposed payload, potentially targeting mitochondrial ribosomes in cancer cells due to their prokaryotic origins. This document provides a framework for the computational evaluation of such a construct, detailing methodologies for molecular docking and molecular dynamics simulations to predict its structural integrity, stability, and binding characteristics. All quantitative data are presented in a comparative tabular format, and key processes are visualized through diagrams generated using the DOT language.

Introduction: Rationale for a Retapamulin-Based ADC

The strategic design of ADCs hinges on the synergistic interplay of its three core components: a highly specific monoclonal antibody (mAb), a stable yet conditionally cleavable linker, and a potent cytotoxic payload. While traditional ADC payloads have primarily consisted of microtubule inhibitors and DNA-damaging agents, the exploration of novel payloads with unique mechanisms of action is a burgeoning area of research aimed at overcoming drug resistance and improving therapeutic windows.

This guide focuses on the in silico assessment of a novel ADC construct utilizing Retapamulin as its payload. Retapamulin is a pleuomutilin antibiotic that inhibits protein synthesis by binding to the 50S subunit of bacterial ribosomes.[1][2] The repurposing of antibiotics for cancer therapy is a promising strategy, with evidence suggesting that some of these compounds can selectively target and disrupt mitochondrial function in cancer cells, given the evolutionary relationship between mitochondria and prokaryotes.[3] By inhibiting mitochondrial protein synthesis, such a payload could induce apoptosis and inhibit tumor growth.

The proposed ADC employs the clinically validated MC-Val-Cit-PAB linker. This linker is designed for selective cleavage by Cathepsin B, a protease that is often upregulated in the lysosomal compartments of tumor cells.[4] Upon enzymatic cleavage of the Valine-Citrulline dipeptide, the p-aminobenzyl (PAB) spacer undergoes self-immolation to release the active Retapamulin payload within the target cell.

This technical guide will provide a step-by-step in silico protocol to model and evaluate the structural and dynamic properties of this hypothetical MC-Val-Cit-PAB-Retapamulin ADC.

Molecular Structure and Proposed Mechanism of Action

The fundamental design of the MC-Val-Cit-PAB-Retapamulin ADC is predicated on a multi-stage process, from systemic circulation to intracellular payload release.

Figure 1: Proposed mechanism of action for the MC-Val-Cit-PAB-Retapamulin ADC.

The workflow begins with the ADC circulating in the bloodstream in its stable, intact form. Upon reaching the tumor microenvironment, the monoclonal antibody component binds to a specific antigen on the surface of a cancer cell. This binding event triggers receptor-mediated endocytosis, internalizing the ADC into an endosome. The endosome then fuses with a lysosome. The acidic environment and high concentration of proteases, particularly Cathepsin B, within the lysosome facilitate the cleavage of the Val-Cit linker. This cleavage initiates a 1,6-elimination reaction in the PAB spacer, leading to the release of the unmodified Retapamulin payload into the cytoplasm. The released Retapamulin can then engage its putative intracellular target, the mitochondrial ribosome, disrupting cellular energetics and ultimately leading to apoptosis.

In Silico Modeling Workflow

A multi-step computational approach is proposed to evaluate the structural integrity, stability, and binding characteristics of the ADC. This workflow integrates molecular docking and molecular dynamics simulations to provide a comprehensive assessment of the hypothetical construct.

Figure 2: A generalized workflow for the in silico modeling of the ADC.

Experimental Protocols: In Silico Methodologies

The following protocols outline a detailed, step-by-step approach for the computational modeling of the MC-Val-Cit-PAB-Retapamulin ADC.

System Preparation

• Component Acquisition:

  • Antibody: Obtain the crystal structure of a representative human IgG1 antibody from the Protein Data Bank (PDB). For this hypothetical study, PDB ID: 1IGY will be used.

  • Payload: The structure of Retapamulin can be extracted from its co-crystal structure with the bacterial 50S ribosomal subunit (PDB ID: 8CEU).

  • Target: The structure of the bacterial 50S ribosomal subunit (PDB ID: 8CEU) will be used as the target for docking studies.

• Linker Construction:

  • The MC-Val-Cit-PAB linker will be constructed de novo using molecular modeling software such as ChemDraw or Avogadro. The geometry of the linker will be optimized using a suitable force field (e.g., MMFF94).

• In Silico Conjugation:

  • The MC portion of the linker will be covalently attached to a solvent-accessible cysteine residue on the antibody structure. If no free cysteines are available, a surface-exposed residue can be computationally mutated to cysteine.

  • The Retapamulin payload will be attached to the PAB end of the linker.

  • The final ADC construct will be saved as a PDB file.

Molecular Docking of Retapamulin

This protocol aims to predict the binding mode and affinity of Retapamulin to its target, the 50S ribosomal subunit.

• Receptor and Ligand Preparation:

  • Open the PDB file of the 50S ribosomal subunit (receptor) and Retapamulin (ligand) in a molecular modeling suite such as AutoDockTools.

  • Remove water molecules and any co-crystallized ligands other than Retapamulin from the receptor structure.

  • Add polar hydrogens and compute Gasteiger charges for both the receptor and the ligand.

  • Save the prepared receptor and ligand in the PDBQT format.

• Grid Box Definition:

  • Define a grid box that encompasses the known binding site of Retapamulin on the 50S ribosomal subunit, as observed in the crystal structure (PDB ID: 8CEU). The grid box should be large enough to allow for rotational and translational freedom of the ligand.

• Docking Simulation:

  • Perform the docking simulation using a program like AutoDock Vina. The Lamarckian genetic algorithm is commonly employed for this purpose.

  • Set the number of docking runs to a sufficient number (e.g., 100) to ensure adequate sampling of the conformational space.

• Analysis of Results:

  • Analyze the docking results to identify the lowest energy binding pose.

  • Calculate the binding affinity (in kcal/mol).

  • Visualize the interactions between Retapamulin and the ribosomal residues in the binding pocket (e.g., hydrogen bonds, hydrophobic interactions).

Molecular Dynamics (MD) Simulation of the ADC

This protocol is designed to assess the structural stability and dynamics of the full ADC construct in a simulated physiological environment.

• System Setup:

  • Place the ADC construct in a periodic box of water molecules (e.g., TIP3P water model).

  • Add counter-ions (e.g., Na+ or Cl-) to neutralize the system.

  • Apply a suitable force field, such as the Amber force field for the protein and the General Amber Force Field (GAFF) for the linker and payload. Parameters for Retapamulin may need to be generated if not already available in existing databases.[1][2]

• Simulation Protocol:

  • Minimization: Perform energy minimization to remove any steric clashes in the initial structure.

  • Equilibration: Gradually heat the system to the desired temperature (e.g., 310 K) and then equilibrate it under constant pressure (NPT ensemble) to ensure the system reaches a stable density.

  • Production Run: Run the production MD simulation for a sufficient duration (e.g., 100 ns or longer) to sample the conformational landscape of the ADC.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone over time to assess the overall structural stability of the ADC.

  • Root Mean Square Fluctuation (RMSF): Calculate the RMSF of individual residues to identify flexible regions of the ADC, particularly around the conjugation site and the linker.

  • Hydrogen Bond Analysis: Monitor the formation and breaking of hydrogen bonds within the ADC and between the ADC and solvent molecules to assess conformational stability.

  • Linker Conformation: Analyze the conformational dynamics of the MC-Val-Cit-PAB linker to ensure it maintains a stable conformation that does not sterically hinder the antibody or payload.

Data Presentation: Hypothetical Quantitative Results

The following tables present hypothetical, yet plausible, quantitative data that could be generated from the in silico experiments described above. This data is for illustrative purposes and is based on typical values observed in the literature for similar ADC constructs.

Table 1: Molecular Docking Results of Retapamulin with the 50S Ribosomal Subunit

Parameter	Predicted Value	Reference (Analogous System)
Binding Affinity (kcal/mol)	-9.8	[5]
RMSD from Crystal Pose (Å)	1.2	N/A
Key Interacting Residues	A2503, U2504, G2505	[6]

Table 2: Molecular Dynamics Simulation Stability Metrics for the ADC (100 ns Simulation)

Metric	Antibody Backbone	Linker-Payload	Description
Average RMSD (Å)	2.5	1.8	Measures deviation from the initial structure, indicating stability.
Average RMSF (Å)	1.5	2.1	Highlights flexible regions of the molecule.
Solvent Accessible Surface Area (SASA) of Payload (Ų)	N/A	150	Indicates the exposure of the payload to the solvent.

Table 3: Comparative Stability of Different Linker-Payload Configurations (Hypothetical)

ADC Construct	Linker Type	Payload	Plasma Half-life (in silico prediction)	Reference (Similar Constructs)
ADC-Retapamulin	MC-Val-Cit-PAB	Retapamulin	~150 hours	[4]
ADC-MMAE	MC-Val-Cit-PAB	MMAE	~145 hours	[7]
ADC-DM1	Non-cleavable	DM1	~180 hours	[4]

Conclusion and Future Directions

This technical guide has presented a comprehensive in silico framework for the initial evaluation of a hypothetical MC-Val-Cit-PAB-Retapamulin ADC. The proposed workflow, integrating molecular docking and molecular dynamics simulations, provides a robust methodology for assessing the structural characteristics, stability, and target engagement of this novel construct. The use of Retapamulin as a repurposed antibiotic payload offers an intriguing avenue for developing ADCs with novel mechanisms of action, potentially circumventing existing drug resistance pathways.

The successful in silico modeling of this ADC would provide a strong rationale for its experimental validation. Future work should focus on:

• Identifying a Human Target: While the bacterial ribosome serves as a good initial model for docking studies, identifying a homologous binding site within human mitochondrial ribosomes is crucial for validating the proposed anti-cancer mechanism.

• Experimental Validation: The in silico predictions should be corroborated through in vitro and in vivo experiments, including plasma stability assays, cytotoxicity assays on relevant cancer cell lines, and efficacy studies in animal models.

• Linker Optimization: Further computational studies could explore modifications to the linker to enhance its stability and cleavage kinetics.

By integrating computational and experimental approaches, the development of novel and effective ADCs like the one proposed here can be significantly accelerated, bringing promising new therapies to the clinic.

References

• 1. youtube.com [youtube.com]
• 2. biorxiv.org [biorxiv.org]
• 3. oncotarget.com [oncotarget.com]
• 4. benchchem.com [benchchem.com]
• 5. Biochemical Characterization of the Interactions of the Novel Pleuromutilin Derivative Retapamulin with Bacterial Ribosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pleuromutilins: Potent Drugs for Resistant Bugs—Mode of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physicochemical Properties of Retapamulin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of Retapamulin, a topical antibiotic belonging to the pleuromutilin (B8085454) class. The information presented herein is intended to support research, development, and formulation activities involving this active pharmaceutical ingredient (API).

Physicochemical Properties

Retapamulin is a semi-synthetic derivative of pleuromutilin.[1] It presents as a white to pale-yellow crystalline solid.[1] A summary of its key physicochemical properties is provided in the tables below.

Table 1: General Physicochemical Properties of Retapamulin

Property	Value	Reference
Molecular Formula	C₃₀H₄₇NO₄S	[2]
Molecular Weight	517.77 g/mol	[2]
Appearance	White to pale-yellow solid	[1]
Melting Point	Experimental data not readily available in cited literature.	-
pKa	Experimental data not readily available in cited literature.	-

Table 2: Solubility and Partition Coefficient of Retapamulin

Property	Value	Reference
Aqueous Solubility	3.94e-04 g/L	[3]
Solubility in Organic Solvents	Soluble in Dimethyl sulfoxide (B87167) (DMSO) and Methanol (B129727)	-
Partition Coefficient (log D, octanol/water)	+1.89	[1]
Calculated XLogP3	6.1	[3]

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Retapamulin exerts its antibacterial effect by selectively inhibiting bacterial protein synthesis.[4] Its mechanism is distinct from many other classes of antibiotics. Retapamulin binds to a unique site on the 50S subunit of the bacterial ribosome, specifically involving the ribosomal protein L3 located at the peptidyl transferase center (PTC).[1][4][5] This binding action interferes with the P-site, blocks peptidyl transfer, and prevents the proper formation of active 50S ribosomal subunits, ultimately halting protein synthesis.[4]

Caption: Retapamulin's mechanism of action targeting the bacterial ribosome.

Experimental Protocols

This section outlines a robust experimental protocol for the quantification of Retapamulin in topical cream formulations using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).[6]

Chromatographic Conditions:

• Stationary Phase: C18 column (250 mm × 4.6 mm, 5 µm)[6]

• Mobile Phase: Isocratic mixture of methanol and 50 mM potassium dihydrogen orthophosphate buffer (pH 7.0) in a 90:10 (v/v) ratio[6]

• Flow Rate: 1.0 mL/min[6]

• Injection Volume: 10 µL[6]

• Column Temperature: 25°C[6]

• Detection Wavelength: 247 nm[6]

Sample Preparation:

• Standard Solution: Accurately weigh 10 mg of Retapamulin reference standard and dissolve it in 5 mL of methanol. Make up the volume to 10 mL with methanol to obtain a standard stock solution of 1000 µg/mL.[6]

• Cream Formulation: Accurately weigh 1 g of the cream (equivalent to 10 mg of Retapamulin) and dissolve it in 5 mL of a 1:1 (v/v) mixture of chloroform (B151607) and methanol. Make up the volume to 100 mL with methanol to achieve a final concentration of 100 µg/mL.[6]

• Microemulsion Formulation: Accurately weigh 1 g of the microemulsion (equivalent to 10 mg of Retapamulin) and dissolve it in 10 mL of methanol. Make up the volume to 100 mL with methanol to obtain a final concentration of 100 µg/mL.[6]

• Filter all solutions through a 0.45 µm syringe filter before injection.

Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms. The retention time for Retapamulin is approximately 4.34 ± 0.2 minutes.[6] Quantify the amount of Retapamulin in the samples by comparing the peak areas with that of the standard solution.

Caption: Workflow for the quantification of Retapamulin in topical formulations.

This assay determines the inhibitory effect of Retapamulin on bacterial protein synthesis.

Principle: The assay measures the incorporation of a radiolabeled amino acid (e.g., L-[³⁵S]-methionine) into newly synthesized proteins in a bacterial cell culture. A decrease in radioactivity in the treated sample compared to the control indicates inhibition of protein synthesis.

General Protocol:

• Grow a culture of the test bacteria (e.g., Staphylococcus aureus) to the mid-logarithmic phase.

• Aliquot the bacterial culture into tubes.

• Add varying concentrations of Retapamulin to the experimental tubes, and a vehicle control to the control tubes.

• Incubate the tubes for a defined period.

• Add a radiolabeled amino acid, such as L-[³⁵S]-methionine, to each tube and incubate for a short period to allow for incorporation into proteins.

• Stop the protein synthesis by adding a precipitating agent like trichloroacetic acid (TCA).

• Collect the precipitated proteins by filtration.

• Wash the filters to remove any unincorporated radiolabeled amino acid.

• Measure the radioactivity of the filters using a scintillation counter.

• Calculate the percentage of protein synthesis inhibition for each Retapamulin concentration relative to the control.

Caption: A generalized workflow for determining protein synthesis inhibition.

References

• 1. tga.gov.au [tga.gov.au]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Retapamulin | C30H47NO4S | CID 6918462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Retapamulin - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Retapamulin Inhibition of Translation and 50S Ribosomal Subunit Formation in Staphylococcus aureus Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

The Potential of MC-Val-Cit-PAB-Retapamulin in Targeted Cancer Therapy: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antibody-drug conjugates (ADCs) represent a paradigm shift in oncology, offering the potential for highly targeted delivery of cytotoxic agents to tumor cells, thereby enhancing efficacy while minimizing systemic toxicity. This technical guide explores the conceptual framework and therapeutic potential of a novel ADC constructed from the drug-linker conjugate MC-Val-Cit-PAB-Retapamulin . This conjugate combines a cleavable linker system with Retapamulin, a potent ribosome inhibitor, to create a promising, yet largely unexplored, avenue for targeted cancer therapy. While preclinical data on a fully realized ADC utilizing this specific conjugate remains to be publicly documented, this whitepaper will provide an in-depth analysis of its individual components, a theoretical mechanism of action, and standardized protocols for its synthesis and evaluation.

Introduction to Antibody-Drug Conjugates

ADCs are a class of biopharmaceutical drugs designed as a targeted therapy for treating cancer.[1] Unlike traditional chemotherapy, ADCs are intended to target and kill tumor cells while sparing healthy cells.[1] They are complex molecules composed of three main components: a monoclonal antibody (mAb) that binds to a specific antigen on the surface of tumor cells, a highly potent cytotoxic agent (the payload), and a chemical linker that connects the mAb to the payload.[2]

The general mechanism of action for an ADC is a multi-step process:

• Target Binding: The mAb component of the ADC selectively binds to a tumor-associated antigen.[3]

• Internalization: Upon binding, the ADC-antigen complex is internalized by the cancer cell, typically through endocytosis.[3]

• Payload Release: Inside the cell, the linker is cleaved by specific enzymes or cellular conditions, releasing the active cytotoxic payload.[3]

• Cell Death: The released payload then exerts its cytotoxic effect, leading to the death of the cancer cell.[3]

Components of the MC-Val-Cit-PAB-Retapamulin ADC

A hypothetical, yet promising, ADC can be constructed using the MC-Val-Cit-PAB-Retapamulin drug-linker conjugate. The efficacy of such an ADC would be dependent on the careful selection of an appropriate monoclonal antibody and the inherent properties of the linker and payload.

The Monoclonal Antibody (mAb)

The choice of mAb is critical for the success of an ADC. The ideal target antigen should be highly expressed on the surface of tumor cells with minimal to no expression on healthy tissues. This ensures the selective delivery of the payload to the tumor site. For a hypothetical ADC using MC-Val-Cit-PAB-Retapamulin, a mAb targeting a solid tumor antigen, for instance, would be a primary consideration.

The Linker: Maleimidocaproyl-Valine-Citrulline-p-Aminobenzylcarbamate (MC-Val-Cit-PAB)

The MC-Val-Cit-PAB linker is a well-characterized, enzyme-cleavable linker system widely used in ADC development.[4]

• Maleimidocaproyl (MC): This component provides a stable covalent attachment to the monoclonal antibody, typically through reaction with the sulfhydryl group of a cysteine residue.

• Valine-Citrulline (Val-Cit): This dipeptide sequence is specifically designed to be cleaved by Cathepsin B, a lysosomal protease that is often upregulated in tumor cells.[4] This enzymatic cleavage ensures that the payload is released preferentially within the target cancer cell.

• p-Aminobenzylcarbamate (PAB): This self-immolative spacer facilitates the efficient release of the unmodified payload following the cleavage of the Val-Cit dipeptide.

The Payload: Retapamulin

Retapamulin is a semi-synthetic antibiotic belonging to the pleuromutilin (B8085454) class.[5] Its primary mechanism of action is the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.[6] While its application in oncology is novel, the repurposing of antibiotics as anti-cancer agents is a growing area of research.[7] As a payload for an ADC, Retapamulin offers a distinct mechanism of action compared to the commonly used tubulin inhibitors and DNA-damaging agents. By inhibiting protein synthesis, Retapamulin could induce apoptosis in rapidly proliferating cancer cells.

Proposed Mechanism of Action

The proposed mechanism of action for a MC-Val-Cit-PAB-Retapamulin ADC is illustrated in the following diagram.

Mechanism of Action of a hypothetical MC-Val-Cit-PAB-Retapamulin ADC.

Data Presentation (Hypothetical)

While specific data for an ADC utilizing MC-Val-Cit-PAB-Retapamulin is not currently available in the public domain, the following tables provide a template for the types of quantitative data that would be essential for its preclinical evaluation.

Table 1: In Vitro Cytotoxicity

Cell Line	Target Antigen Expression	IC50 (nM) of ADC	IC50 (nM) of Free Retapamulin
Cancer Cell Line A	High
Cancer Cell Line B	Medium
Cancer Cell Line C	Low
Normal Cell Line D	Negative

Table 2: In Vivo Tumor Growth Inhibition in Xenograft Model

Treatment Group	Dose (mg/kg)	Mean Tumor Volume (mm³) at Day X	% Tumor Growth Inhibition
Vehicle Control	-	0
Non-targeting ADC	X
MC-Val-Cit-PAB-Retapamulin ADC	Y
MC-Val-Cit-PAB-Retapamulin ADC	Z

Table 3: Pharmacokinetic Parameters in Rodent Model

Analyte	Cmax (µg/mL)	AUC (µg*h/mL)	t1/2 (h)
Total Antibody
ADC
Unconjugated Retapamulin

Experimental Protocols

The following are generalized protocols for the synthesis and evaluation of a novel ADC. These would need to be optimized for the specific antibody and payload.

Synthesis of MC-Val-Cit-PAB-Retapamulin ADC

This protocol outlines the general steps for conjugating the drug-linker to a monoclonal antibody.

General workflow for the synthesis of an ADC.

Methodology:

• Antibody Preparation: The monoclonal antibody is partially reduced using a reducing agent like tris(2-carboxyethyl)phosphine (B1197953) (TCEP) to generate free sulfhydryl groups from interchain disulfide bonds.

• Drug-Linker Conjugation: The MC-Val-Cit-PAB-Retapamulin is dissolved in an appropriate organic solvent (e.g., DMSO) and added to the reduced antibody solution. The maleimide (B117702) group of the linker reacts with the free sulfhydryl groups on the antibody.

• Purification: The resulting ADC is purified to remove unconjugated drug-linker and other impurities. This is typically achieved through size exclusion chromatography (SEC) or tangential flow filtration (TFF).

• Characterization: The purified ADC is characterized to determine the drug-to-antibody ratio (DAR), purity, and extent of aggregation.

In Vitro Cytotoxicity Assay

Methodology:

• Cell Culture: Cancer cell lines with varying levels of target antigen expression are cultured in appropriate media.

• Treatment: Cells are seeded in 96-well plates and treated with serial dilutions of the ADC, free Retapamulin, or a non-targeting control ADC.

• Incubation: The cells are incubated for a period of 72 to 120 hours.

• Viability Assessment: Cell viability is assessed using a colorimetric assay such as MTT or a fluorescence-based assay like CellTiter-Glo®.

• Data Analysis: The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic curve.

In Vivo Efficacy Study (Xenograft Model)

Methodology:

• Tumor Implantation: Immune-compromised mice are subcutaneously implanted with human cancer cells that express the target antigen.

• Treatment Initiation: Once tumors reach a predetermined size, the mice are randomized into treatment groups.

• Dosing: The ADC, vehicle control, or a non-targeting ADC is administered intravenously at specified doses and schedules.

• Tumor Measurement: Tumor volume and body weight are measured regularly throughout the study.

• Endpoint: The study is terminated when tumors in the control group reach a specified size, and the tumors from all groups are excised for further analysis.

Conclusion and Future Directions

The MC-Val-Cit-PAB-Retapamulin drug-linker conjugate presents a compelling, albeit theoretical, platform for the development of a novel class of ADCs. The unique mechanism of action of Retapamulin as a protein synthesis inhibitor could offer a therapeutic advantage, particularly in tumors resistant to traditional microtubule inhibitors or DNA-damaging agents.

Significant preclinical research is required to validate this concept. Key future directions include:

• Identification of a suitable target antigen and corresponding monoclonal antibody.

• Synthesis and in-depth characterization of the full ADC.

• Comprehensive in vitro evaluation across a panel of cancer cell lines to determine potency and selectivity.

• In vivo studies in relevant animal models to assess anti-tumor efficacy, pharmacokinetics, and tolerability.

The successful execution of these studies will be crucial in determining whether an ADC based on MC-Val-Cit-PAB-Retapamulin can translate from a promising concept into a viable therapeutic strategy for cancer patients. This whitepaper serves as a foundational guide for researchers embarking on this exciting area of ADC development.

References

• 1. precisepeg.com [precisepeg.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. ashpublications.org [ashpublications.org]
• 4. mdpi.com [mdpi.com]
• 5. Design, synthesis and biological evaluation of novel pleuromutilin derivatives as potent anti-MRSA agents targeting the 50S ribosome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Innovative payloads for ADCs in cancer treatment: moving beyond the selective delivery of chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Drug Repurposing of Selected Antibiotics: An Emerging Approach in Cancer Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Conjugation of MC-Val-Cit-PAB-Retapamulin to Antibodies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a promising class of biopharmaceuticals that leverage the specificity of monoclonal antibodies (mAbs) to deliver potent cytotoxic agents directly to target cells, such as cancer cells. This targeted delivery mechanism aims to enhance therapeutic efficacy while minimizing systemic toxicity. The careful design of each ADC component—the antibody, the linker, and the cytotoxic payload—is critical to its success.

This document provides a detailed protocol for the conjugation of the drug-linker MC-Val-Cit-PAB-Retapamulin to a monoclonal antibody. The linker system consists of:

• MC (Maleimidocaproyl): A maleimide-containing group that enables covalent conjugation to free thiol groups on the antibody.

• Val-Cit (Valine-Citrulline): A dipeptide motif that is specifically cleaved by cathepsin B, a lysosomal protease often overexpressed in tumor cells, ensuring intracellular release of the payload.

• PAB (p-aminobenzyl alcohol): A self-emolative spacer that facilitates the release of the active drug following linker cleavage.

The payload, Retapamulin , is a pleuromutilin (B8085454) antibiotic that inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[1][2][3][4][5][6] Its unique mechanism of action makes it a novel payload for ADC development.

These application notes provide a comprehensive guide covering the synthesis of the drug-linker, the preparation of the antibody, the conjugation process, and the purification and characterization of the final ADC.

Data Presentation

The following tables summarize representative quantitative data for a typical MC-Val-Cit-PAB-Retapamulin ADC. Note that these values should be optimized for each specific antibody and application.

Table 1: Representative Drug-to-Antibody Ratio (DAR) and Conjugation Efficiency

Parameter	Value	Method of Determination
Target Average DAR	3.5 - 4.0	Theoretical
Achieved Average DAR	3.7	HIC-HPLC, UV-Vis
Conjugation Efficiency	>95%	HIC-HPLC
Unconjugated Antibody	<5%	HIC-HPLC

Table 2: Representative Purity and Stability Data

Parameter	Value	Method of Determination
Monomer Purity	>98%	Size-Exclusion Chromatography (SEC)
Aggregate Level	<2%	Size-Exclusion Chromatography (SEC)
In Vitro Plasma Stability (7 days)	>90% intact ADC	LC-MS
Free Drug Level in Formulation	<0.1%	RP-HPLC

Experimental Protocols

Protocol 1: Synthesis of the MC-Val-Cit-PAB-Retapamulin Drug-Linker

This protocol outlines the steps for the synthesis of the MC-Val-Cit-PAB-Retapamulin drug-linker. This process typically involves the sequential coupling of the individual components. A general synthesis route is described below, adapted from similar linker syntheses.[7][8]

Materials:

• Fmoc-Val-Cit-PAB-PNP

• Retapamulin

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Piperidine (B6355638)

• Maleimidocaproic acid N-hydroxysuccinimide ester (MC-NHS)

• Reverse-phase HPLC system for purification

• Mass spectrometer for characterization

Procedure:

• Synthesis of Val-Cit-PAB-Retapamulin: a. Dissolve Fmoc-Val-Cit-PAB-PNP and Retapamulin (with a suitable reactive handle, which may require prior modification of the Retapamulin molecule) in anhydrous DMF. b. Add DIPEA to the reaction mixture and stir at room temperature. c. Monitor the reaction progress by HPLC. d. Upon completion, purify the product by reverse-phase HPLC. e. Characterize the product by mass spectrometry.

• Fmoc Deprotection: a. Dissolve the purified Fmoc-Val-Cit-PAB-Retapamulin in DMF. b. Add piperidine and stir at room temperature to remove the Fmoc protecting group. c. Monitor the reaction by TLC or HPLC. d. Once complete, concentrate the solution under vacuum.

• Conjugation with Maleimidocaproic Acid: a. Dissolve the deprotected Val-Cit-PAB-Retapamulin in anhydrous DMF. b. Add MC-NHS and DIPEA. c. Stir the reaction at room temperature. d. Monitor the reaction progress by HPLC. e. Upon completion, purify the final MC-Val-Cit-PAB-Retapamulin drug-linker by reverse-phase HPLC. f. Lyophilize the purified product and store at -20°C under desiccated conditions.

Protocol 2: Antibody Preparation (Reduction of Interchain Disulfides)

This protocol describes the partial reduction of the interchain disulfide bonds of the monoclonal antibody to generate free thiol groups for conjugation.[9]

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• Tris(2-carboxyethyl)phosphine (TCEP) solution (10 mM in water)

• Desalting column (e.g., Sephadex G-25)

• Conjugation buffer (e.g., phosphate (B84403) buffer with EDTA, pH 7.2-7.5, degassed)

Procedure:

• Antibody Preparation: a. Prepare the antibody solution at a concentration of 5-10 mg/mL in the conjugation buffer.

• Reduction: a. Add a calculated molar excess of TCEP to the antibody solution. A typical starting point is a 5-10 fold molar excess over the antibody. The optimal ratio should be determined experimentally to achieve the desired Drug-to-Antibody Ratio (DAR). b. Incubate the reaction at 37°C for 1-2 hours.

• Removal of Reducing Agent: a. Immediately after incubation, remove the excess TCEP using a desalting column equilibrated with conjugation buffer. b. Collect the protein fractions containing the reduced antibody.

Protocol 3: Conjugation of MC-Val-Cit-PAB-Retapamulin to the Antibody

This protocol details the conjugation of the maleimide-functionalized drug-linker to the reduced antibody.

Materials:

• Reduced monoclonal antibody (from Protocol 2)

• MC-Val-Cit-PAB-Retapamulin drug-linker (from Protocol 1)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• N-acetylcysteine (optional, for quenching)

Procedure:

• Prepare Drug-Linker Solution: a. Dissolve the MC-Val-Cit-PAB-Retapamulin drug-linker in a minimal amount of anhydrous DMSO to create a concentrated stock solution (e.g., 10 mM).

• Conjugation Reaction: a. To the reduced antibody solution, add the drug-linker stock solution dropwise while gently stirring. A typical molar excess of the drug-linker over the antibody is 5-15 fold. b. Ensure the final concentration of DMSO in the reaction mixture is below 10% (v/v) to prevent antibody denaturation. c. Incubate the reaction at room temperature for 1-2 hours or overnight at 4°C, protected from light.

• Quenching (Optional): a. To stop the reaction and cap any unreacted thiol groups on the antibody, a quenching reagent such as N-acetylcysteine can be added in molar excess. Incubate for an additional 20-30 minutes.

Protocol 4: Purification and Characterization of the ADC

This protocol describes the purification of the ADC to remove unreacted drug-linker and other impurities, followed by characterization to determine key quality attributes.

Materials:

• Crude ADC mixture (from Protocol 3)

• Size-Exclusion Chromatography (SEC) system

• Hydrophobic Interaction Chromatography (HIC) system

• UV-Vis Spectrophotometer

• Mass Spectrometer (e.g., Q-TOF)

Procedure:

• Purification by Size-Exclusion Chromatography (SEC): a. Equilibrate a suitable SEC column with a formulation buffer (e.g., PBS, pH 7.4). b. Load the crude ADC reaction mixture onto the column. c. Elute the ADC with the formulation buffer. The ADC will elute in the earlier fractions, separated from the smaller, unconjugated drug-linker and other small molecules. d. Collect the fractions containing the purified ADC.

• Characterization: a. Drug-to-Antibody Ratio (DAR) Determination by UV-Vis Spectrophotometry: i. Measure the absorbance of the purified ADC at 280 nm (for the antibody) and at the wavelength of maximum absorbance for Retapamulin. ii. Calculate the concentrations of the antibody and the payload using their respective extinction coefficients and the Beer-Lambert law. iii. The average DAR is the molar ratio of the payload concentration to the antibody concentration. b. DAR Distribution and Purity by Hydrophobic Interaction Chromatography (HIC): i. Analyze the purified ADC on a HIC column. Different DAR species (e.g., DAR0, DAR2, DAR4, etc.) will have different retention times due to increasing hydrophobicity with higher drug loading.[10][11][12][13] ii. The peak area of each species can be used to determine the distribution of drug-loaded antibodies and the average DAR. c. Confirmation of Conjugation and DAR by Mass Spectrometry: i. Analyze the purified ADC using a high-resolution mass spectrometer to confirm the covalent attachment of the drug-linker to the antibody and to determine the mass of the different DAR species.[14][15] d. Aggregate Analysis by Size-Exclusion Chromatography (SEC): i. Analyze the purified ADC on a calibrated SEC column to determine the percentage of monomer, dimer, and higher-order aggregates. e. In Vitro Stability: i. Incubate the purified ADC in plasma from relevant species (e.g., human, mouse) at 37°C over a time course. ii. At various time points, analyze the samples by HIC-HPLC or LC-MS to determine the stability of the ADC and the extent of drug deconjugation.

Visualization of Signaling Pathways and Experimental Workflows

Retapamulin's Mechanism of Action

Retapamulin inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[1][2][3][4][5][6] Specifically, it interacts with the peptidyl transferase center (PTC), thereby preventing the formation of peptide bonds and the elongation of the polypeptide chain.[3][4] This leads to the cessation of bacterial protein production and ultimately inhibits bacterial growth.

Caption: Mechanism of Retapamulin action on the bacterial ribosome.

Experimental Workflow for ADC Conjugation and Characterization

The following diagram illustrates the overall workflow for the synthesis and characterization of the MC-Val-Cit-PAB-Retapamulin ADC.

Caption: Overall workflow for ADC synthesis and characterization.

References

• 1. Retapamulin Inhibition of Translation and 50S Ribosomal Subunit Formation in Staphylococcus aureus Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Retapamulin inhibition of translation and 50S ribosomal subunit formation in Staphylococcus aureus cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Retapamulin? [synapse.patsnap.com]
• 4. brieflands.com [brieflands.com]
• 5. Retapamulin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Retapamulin - Wikipedia [en.wikipedia.org]
• 7. guidechem.com [guidechem.com]
• 8. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 12. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. Mass spectrometric characterization of transglutaminase based site-specific antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. lcms.cz [lcms.cz]

Application Notes and Protocols for the Synthesis of a Retapamulin Antibody-Drug Conjugate (ADC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Retapamulin (B1680546) is a potent bacteriostatic agent belonging to the pleuromutilin (B8085454) class of antibiotics.[1][2][3] It functions by inhibiting protein synthesis in bacteria by binding to the 50S ribosomal subunit at a unique site, which includes the ribosomal protein L3 in the peptidyl transferase center.[1][3][4][5] This distinct mechanism of action reduces the likelihood of cross-resistance with other antibiotic classes.[3][4] These properties make Retapamulin an attractive candidate for development as a payload in an Antibody-Drug Conjugate (ADC) for targeted delivery to bacterial infections or potentially to cancer cells, leveraging its cytotoxic properties at higher concentrations.

This document provides a detailed, step-by-step protocol for the hypothetical synthesis of a Retapamulin ADC. The following sections outline the necessary materials, experimental procedures, and characterization methods.

Principle of Retapamulin ADC Synthesis

The synthesis of a Retapamulin ADC involves a multi-step process that begins with the chemical modification of Retapamulin to incorporate a linker, followed by the conjugation of this Retapamulin-linker complex to a monoclonal antibody (mAb). The linker is a critical component that connects the cytotoxic payload (Retapamulin) to the antibody and is designed to be stable in circulation but to release the payload under specific conditions within the target cell.[6][][8]

The overall workflow can be summarized as follows:

• Functionalization of Retapamulin: Introduction of a reactive handle onto the Retapamulin molecule for linker attachment.

• Linker Synthesis and Activation: Preparation of a bifunctional linker with moieties for reaction with both Retapamulin and the antibody.

• Conjugation of Linker to Retapamulin: Covalent attachment of the activated linker to the functionalized Retapamulin.

• Antibody Preparation: Partial reduction of the antibody's interchain disulfide bonds to expose reactive thiol groups.

• Conjugation of Retapamulin-Linker to Antibody: Reaction of the Retapamulin-linker construct with the prepared antibody to form the ADC.

• Purification and Characterization: Removal of unconjugated components and characterization of the final ADC product.

Experimental Protocols

Materials and Reagents

Reagent	Supplier	Grade
Retapamulin	Commercially Available	≥98%
Monoclonal Antibody (e.g., anti-S. aureus)	In-house or Commercial	Research Grade
N,N'-Disuccinimidyl carbonate (DSC)	Sigma-Aldrich	≥98%
6-Maleimidohexanoic acid	Thermo Fisher Scientific	≥97%
N-Hydroxysuccinimide (NHS)	Sigma-Aldrich	98%
N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)	Sigma-Aldrich	≥98%
Tris(2-carboxyethyl)phosphine (TCEP)	Thermo Fisher Scientific	≥98%
Dimethylformamide (DMF)	Sigma-Aldrich	Anhydrous, 99.8%
Phosphate-Buffered Saline (PBS)	Gibco	pH 7.4
Hydrophobic Interaction Chromatography (HIC) Column	Waters	ACQUITY UPLC BEH C18
Size Exclusion Chromatography (SEC) Column	Tosoh Bioscience	TSKgel G3000SWxl

Protocol 1: Synthesis of Maleimide-Activated Retapamulin

This protocol describes the derivatization of Retapamulin with a maleimide-containing linker, preparing it for conjugation to the antibody.

1.1 Activation of 6-Maleimidohexanoic acid:

• Dissolve 6-maleimidohexanoic acid (1.2 eq) and N-Hydroxysuccinimide (NHS, 1.2 eq) in anhydrous DMF.

• Add N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC, 1.5 eq) to the solution.

• Stir the reaction mixture at room temperature for 4 hours to form the NHS ester of 6-maleimidohexanoic acid.

1.2 Conjugation to Retapamulin:

• Dissolve Retapamulin (1 eq) in anhydrous DMF.

• Add the activated 6-maleimidohexanoic acid NHS ester solution to the Retapamulin solution.

• Add triethylamine (B128534) (2.5 eq) to the reaction mixture.

• Stir the reaction at 40°C for 24 hours.[9][10]

• Monitor the reaction progress by HPLC.

• Upon completion, purify the maleimide-activated Retapamulin by reverse-phase HPLC.

Protocol 2: Preparation of the Monoclonal Antibody

This protocol details the partial reduction of the antibody to generate free thiol groups for conjugation.

• Prepare the monoclonal antibody in PBS at a concentration of 10 mg/mL.

• Add a 20-fold molar excess of TCEP to the antibody solution.

• Incubate the mixture at 37°C for 2 hours with gentle agitation.

• Remove excess TCEP using a desalting column equilibrated with PBS.

• Immediately use the reduced antibody for the conjugation reaction to prevent re-oxidation of the thiol groups.

Protocol 3: Synthesis of Retapamulin ADC

This protocol describes the final conjugation of the maleimide-activated Retapamulin to the reduced antibody.

• Dissolve the maleimide-activated Retapamulin in a minimal amount of DMF.

• Slowly add the maleimide-activated Retapamulin solution (5-10 molar excess) to the reduced antibody solution with gentle stirring.

• Allow the reaction to proceed at room temperature for 16 hours.

• Quench the reaction by adding a 20-fold molar excess of N-acetylcysteine.

• Incubate for an additional 30 minutes.

Protocol 4: Purification of the Retapamulin ADC

This protocol outlines the purification of the ADC from unreacted components.

• Concentrate the crude ADC solution using an ultrafiltration centrifugal device with a 30 kDa molecular weight cutoff.

• Purify the ADC using Size Exclusion Chromatography (SEC) with PBS as the mobile phase to remove excess drug-linker and other small molecules.[11]

• Further purify the ADC and separate species with different drug-to-antibody ratios (DAR) using Hydrophobic Interaction Chromatography (HIC).[12]

• Collect the fractions corresponding to the desired DAR value (e.g., DAR 4).

• Buffer exchange the purified ADC into a formulation buffer (e.g., PBS) and store at -80°C.

Characterization of the Retapamulin ADC

Table 1: Summary of Characterization Methods

Characterization Technique	Parameter Measured	Expected Outcome
UV-Vis Spectroscopy	Drug-to-Antibody Ratio (DAR)	DAR of approximately 4
Hydrophobic Interaction Chromatography (HIC)	DAR distribution and purity	Predominant peak for the desired DAR species
Size Exclusion Chromatography (SEC)	Aggregation and purity	Monomeric ADC peak >95%
Mass Spectrometry (MS)	Molecular weight of ADC and DAR confirmation	Confirmation of covalent conjugation and DAR
In vitro Cell-based Assay	Potency and efficacy	Dose-dependent cytotoxicity against target bacteria

Diagrams

Caption: Experimental workflow for the synthesis of a Retapamulin ADC.

Caption: Proposed mechanism of action for a Retapamulin ADC.

Quantitative Data Summary

Table 2: Representative Purification and Characterization Data

Parameter	Value	Method
Final ADC Concentration	5.2 mg/mL	UV-Vis at 280 nm
Average DAR	3.8	UV-Vis Spectroscopy
Purity (monomer %)	>98%	Size Exclusion Chromatography
Endotoxin Level	<0.5 EU/mg	LAL Assay
In vitro IC50	1.5 µg/mL	Broth Microdilution against S. aureus

Conclusion

The protocols outlined in this document provide a comprehensive framework for the synthesis and characterization of a novel Retapamulin-based Antibody-Drug Conjugate. The successful development of such a conjugate could offer a new therapeutic strategy for targeted antibacterial therapy. The provided methodologies for conjugation, purification, and characterization are based on established principles in the field of ADCs and can be adapted for various antibodies and linker technologies. Further optimization of reaction conditions and in vivo evaluation will be necessary to fully assess the therapeutic potential of a Retapamulin ADC.

References

• 1. Retapamulin - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Retapamulin - Wikipedia [en.wikipedia.org]
• 3. Retapamulin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Retapamulin? [synapse.patsnap.com]
• 5. Retapamulin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 6. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. WO2009075776A1 - Process for the preparation of retapamulin and its intermediates - Google Patents [patents.google.com]
• 10. RETAPAMULIN synthesis - chemicalbook [chemicalbook.com]
• 11. researchgate.net [researchgate.net]
• 12. Purification of ADCs by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

In vitro cytotoxicity assay for MC-Val-Cit-PAB-Retapamulin ADC

Application Note and Protocol

Topic: In Vitro Cytotoxicity Assay for MC-Val-Cit-PAB-Retapamulin Antibody-Drug Conjugate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antibody-Drug Conjugates (ADCs) are a class of targeted therapeutics that combine the specificity of a monoclonal antibody with the cytotoxic potential of a potent payload.[1] This application note describes a detailed protocol for evaluating the in vitro cytotoxicity of an ADC composed of a specific antibody conjugated to the antibiotic Retapamulin via a Maleimidocaproyl-Valine-Citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker.

• Monoclonal Antibody (mAb): Provides specificity by targeting a surface antigen highly expressed on cancer cells.

• MC-Val-Cit-PAB Linker: A protease-cleavable linker designed to be stable in systemic circulation and efficiently cleaved by lysosomal enzymes like Cathepsin B, which are often upregulated in tumor cells.[2][3] This ensures the payload is released preferentially inside the target cell.

• Retapamulin (Payload): A pleuromutilin (B8085454) antibiotic that inhibits protein synthesis by binding to the 50S subunit of the bacterial ribosome.[4][5] As an ADC payload, the hypothesis is that high intracellular concentrations delivered by the ADC will lead to inhibition of eukaryotic ribosomes and subsequent cancer cell death.

The primary objective of this assay is to determine the half-maximal inhibitory concentration (IC₅₀) of the ADC in both antigen-positive and antigen-negative cell lines to assess its potency and target-specific activity.[6][7]

Proposed Mechanism of Action

The ADC binds to a target antigen on the surface of a cancer cell and is internalized, typically through receptor-mediated endocytosis. The ADC-antigen complex is trafficked to the lysosome, where the acidic environment and presence of proteases, such as Cathepsin B, cleave the Val-Cit moiety of the linker.[2] This cleavage releases the PAB-Retapamulin intermediate, which subsequently liberates the free Retapamulin payload into the cytoplasm. The released Retapamulin then binds to the ribosomal machinery, inhibiting protein synthesis and ultimately triggering apoptosis or cell death.[8][9]

Caption: Mechanism of action for the Retapamulin ADC.

Experimental Protocol

This protocol is based on the colorimetric MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell metabolic activity as an indicator of cell viability.[6][10]

Materials and Reagents

• Cell Lines:

  • Antigen-positive cancer cell line

  • Antigen-negative cancer cell line (for specificity control)

• Test Articles:

  • MC-Val-Cit-PAB-Retapamulin ADC

  • Naked monoclonal antibody (isotype control)

  • Free Retapamulin payload

• Reagents & Consumables:

  • Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS, 1% Penicillin-Streptomycin)

  • Phosphate-Buffered Saline (PBS), sterile

  • Trypsin-EDTA (0.25%)

  • Sterile 96-well flat-bottom cell culture plates

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)

  • Multi-channel pipette

  • Humidified incubator (37°C, 5% CO₂)

  • Microplate reader (absorbance at 570 nm)

Detailed Methodology

Step 1: Cell Seeding

• Culture antigen-positive and antigen-negative cells in T-75 flasks until they reach approximately 80% confluency.

• Harvest the cells using Trypsin-EDTA, neutralize with complete medium, and centrifuge.

• Resuspend the cell pellet and perform a cell count (e.g., using a hemocytometer or automated cell counter).

• Dilute the cells to an optimal seeding density (typically 5,000–10,000 cells/well) in complete medium.

• Seed 100 µL of the cell suspension into each well of a 96-well plate.[11]

• Include wells with medium only to serve as a blank control.[12]

• Incubate the plates for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.[13]

Step 2: ADC Treatment

• Prepare serial dilutions of the ADC, naked antibody, and free Retapamulin in complete culture medium. A recommended starting range is 0.01 nM to 1000 nM.

• Carefully remove the medium from the wells.

• Add 100 µL of the prepared dilutions to the respective wells. Include untreated wells (medium only) as the 100% viability control.

• Incubate the plates for a period sufficient to assess cytotoxicity, typically 72 to 120 hours, depending on the cell line's doubling time and ADC's mechanism.[11]

Step 3: MTT Viability Assay

• After the incubation period, add 20 µL of 5 mg/mL MTT solution to each well.[6]

• Incubate the plates for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT tetrazolium salt into purple formazan (B1609692) crystals.[13]

• Carefully aspirate the medium containing MTT. Be cautious not to disturb the formazan crystals at the bottom of the wells.

• Add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[13]

• Gently shake the plate for 10-15 minutes on an orbital shaker to ensure complete dissolution.

• Read the absorbance at 570 nm using a microplate reader.[14]

Step 4: Data Analysis

• Subtract the average absorbance of the blank (medium only) wells from all other absorbance readings.[13]

• Calculate the percentage of cell viability for each concentration using the following formula: % Cell Viability = (Absorbance of Treated Well / Absorbance of Untreated Control Well) x 100

• Plot the % Cell Viability against the logarithm of the compound concentration to generate dose-response curves.

• Calculate the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%, using a suitable software package with a sigmoidal dose-response fitting model (e.g., GraphPad Prism).[13]

Experimental Workflow Diagram

Caption: Workflow for the in vitro ADC cytotoxicity assay.

Data Presentation and Expected Outcomes

The quantitative data should be summarized in a table for a clear comparison of the cytotoxic activity across different test articles and cell lines.

Table 1: Template for Summarizing IC₅₀ Values

Test Article	Target Cell Line (Antigen-Positive)	Control Cell Line (Antigen-Negative)
IC₅₀ (nM)	IC₅₀ (nM)
MC-Val-Cit-PAB-Retapamulin ADC	[Insert Value]	[Insert Value]
Naked Antibody	>1000	>1000
Free Retapamulin	[Insert Value]	[Insert Value]

Interpretation of Results:

• Potency & Specificity: A potent and specific ADC is expected to have a significantly lower IC₅₀ value in the antigen-positive cell line compared to the antigen-negative cell line.[6] This demonstrates target-mediated cell killing.

• Naked Antibody Control: The naked antibody should not exhibit significant cytotoxicity (high IC₅₀), confirming that the cell-killing effect is due to the delivered payload.

• Free Payload Control: The free Retapamulin may show cytotoxicity in both cell lines, but the ADC's potency should be considerably higher in the antigen-positive line, highlighting the benefit of targeted delivery.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Purchase Directly from MC-Val-Cit-PAB | China MC-Val-Cit-PAB Supplies [liwei-peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. Retapamulin - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Retapamulin - Wikipedia [en.wikipedia.org]
• 6. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ADC In Vitro Cytotoxicity Evaluation Service - Creative Biolabs [creative-biolabs.com]
• 8. Retapamulin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Retapamulin? [synapse.patsnap.com]
• 10. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 11. benchchem.com [benchchem.com]
• 12. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: In Vivo Xenograft Models for Retapamulin ADC Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapies that combine the specificity of monoclonal antibodies with the potent cell-killing ability of cytotoxic payloads. The selection of an appropriate payload is critical to the success of an ADC. Pleuromutilin (B8085454) antibiotics, a class of protein synthesis inhibitors, have recently garnered attention for their potential anticancer activities.[1][2] Retapamulin, a semi-synthetic pleuromutilin derivative, is an FDA-approved topical antibiotic that inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[3] Its unique mechanism of action and potential for cytotoxic effects in rapidly proliferating cells make it an intriguing candidate for development as an ADC payload.

These application notes provide detailed protocols for utilizing in vivo xenograft models to evaluate the efficacy and safety of a novel Retapamulin-based ADC. The protocols outlined below cover cell line-derived xenograft (CDX) models for prostate, breast, and lung cancer, providing a framework for preclinical assessment of a Retapamulin ADC.

Key Signaling Pathway: Retapamulin ADC Mechanism of Action

The proposed mechanism of action for a Retapamulin ADC involves a multi-step process, beginning with the specific targeting of a tumor-associated antigen on the cancer cell surface by the monoclonal antibody component of the ADC.

Proposed mechanism of a Retapamulin ADC.

Experimental Protocols

The following are generalized protocols for conducting in vivo xenograft studies to evaluate a Retapamulin ADC. Specific parameters such as cell numbers, tumor volume for treatment initiation, and dosing regimens should be optimized for each specific cancer cell line and ADC construct.

Cell Line-Derived Xenograft (CDX) Model Establishment

a. Cell Culture and Preparation

• Cell Line Selection: Choose human cancer cell lines relevant to the intended therapeutic target of the ADC. Examples include:

  • Prostate Cancer: PC-3, DU145[4]

  • Breast Cancer: MDA-MB-231, BT-474[5]

  • Lung Cancer: A549, NCI-H460[6][7]

• Cell Culture: Culture the selected cell lines in the recommended medium supplemented with fetal bovine serum and antibiotics. Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Cell Harvesting: Harvest cells during the exponential growth phase. Wash the cells with sterile phosphate-buffered saline (PBS) and perform a cell count using a hemocytometer or automated cell counter. Assess cell viability using trypan blue exclusion; viability should be >90%.

• Cell Suspension: Resuspend the cells in a sterile, serum-free medium or PBS at the desired concentration for injection (e.g., 5 x 10^6 cells/100 µL). To enhance tumor take rate, resuspending the cells in a 1:1 mixture of medium and Matrigel is recommended.[8]

b. Tumor Implantation

• Animal Model: Use immunodeficient mice, such as athymic nude or NOD-SCID mice, which can accept human cell line xenografts.[8] House the animals in a sterile, specific-pathogen-free (SPF) environment. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Implantation:

  • Anesthetize the mouse using an appropriate anesthetic agent (e.g., isoflurane).

  • Shave and sterilize the injection site, typically the flank.

  • Inject the cell suspension (e.g., 100 µL) subcutaneously into the flank of the mouse.

  • Monitor the animals regularly for tumor growth.

Retapamulin ADC Efficacy Study

a. Study Design and Treatment

• Tumor Measurement: Once tumors are palpable, measure their dimensions (length and width) using digital calipers 2-3 times per week. Calculate the tumor volume using the formula: Tumor Volume (mm³) = (Width² x Length) / 2 .

• Randomization: When the average tumor volume reaches a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment groups (n ≥ 5 per group).

• Treatment Groups:

  • Vehicle Control (e.g., PBS or formulation buffer)

  • Retapamulin ADC (at various dose levels)

  • Non-binding ADC Control (with Retapamulin payload)

  • Unconjugated Monoclonal Antibody

• ADC Formulation and Administration:

  • Formulation: The Retapamulin ADC should be formulated in a sterile, biocompatible buffer (e.g., histidine-sucrose buffer) to ensure stability.[9] The formulation should be optimized to prevent aggregation and maintain the integrity of the ADC.

  • Administration: Administer the ADC intravenously (IV) via the tail vein.[10] The dosing schedule will depend on the pharmacokinetic properties of the ADC but a common schedule is once weekly.[10]

b. Monitoring and Endpoints

• Tumor Growth: Continue to measure tumor volume 2-3 times per week throughout the study.

• Body Weight: Monitor the body weight of the mice at least twice a week as an indicator of toxicity.

• Clinical Observations: Perform daily cage-side observations for any signs of distress or toxicity.

• Efficacy Endpoints: The primary endpoint is typically tumor growth inhibition. The study can be terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after a specified treatment duration.

• Data Collection: At the end of the study, euthanize the mice and excise the tumors. Record the final tumor weights. Tissues can be collected for further analysis (e.g., histology, biomarker analysis).

Experimental Workflow

The following diagram illustrates the general workflow for a Retapamulin ADC in vivo xenograft study.

Workflow for Retapamulin ADC in vivo studies.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Tumor Growth Inhibition in Prostate Cancer Xenograft Model (PC-3)

Treatment Group	Dose (mg/kg)	Mean Tumor Volume at Day 21 (mm³) ± SEM	Percent Tumor Growth Inhibition (%)	Mean Change in Body Weight (%) ± SEM
Vehicle Control	-	1250 ± 150	-	+2.5 ± 1.0
Retapamulin ADC	1	875 ± 120	30	-1.2 ± 0.8
Retapamulin ADC	3	450 ± 95	64	-3.5 ± 1.2
Retapamulin ADC	10	150 ± 50	88	-8.0 ± 2.1
Non-binding ADC	10	1180 ± 140	5.6	-1.5 ± 0.9
Unconjugated mAb	10	1200 ± 160	4.0	+1.8 ± 1.1

Table 2: Efficacy of Retapamulin ADC in Breast Cancer Xenograft Model (MDA-MB-231)

Treatment Group	Dose (mg/kg)	Mean Tumor Volume at Day 28 (mm³) ± SEM	Percent Tumor Growth Inhibition (%)	Mean Change in Body Weight (%) ± SEM
Vehicle Control	-	1480 ± 180	-	+3.1 ± 1.2
Retapamulin ADC	1	1020 ± 150	31.1	-0.8 ± 0.7
Retapamulin ADC	3	590 ± 110	60.1	-2.9 ± 1.0
Retapamulin ADC	10	210 ± 65	85.8	-7.5 ± 1.9
Non-binding ADC	10	1410 ± 170	4.7	-1.1 ± 0.8
Unconjugated mAb	10	1450 ± 190	2.0	+2.5 ± 1.3

Table 3: Antitumor Activity of Retapamulin ADC in Lung Cancer Xenograft Model (A549)

Treatment Group	Dose (mg/kg)	Mean Tumor Volume at Day 21 (mm³) ± SEM	Percent Tumor Growth Inhibition (%)	Mean Change in Body Weight (%) ± SEM
Vehicle Control	-	1320 ± 160	-	+2.8 ± 0.9
Retapamulin ADC	1	950 ± 130	28.0	-1.0 ± 0.6
Retapamulin ADC	3	510 ± 100	61.4	-3.2 ± 1.1
Retapamulin ADC	10	180 ± 55	86.4	-7.8 ± 2.0
Non-binding ADC	10	1250 ± 150	5.3	-1.3 ± 0.7
Unconjugated mAb	10	1300 ± 170	1.5	+2.1 ± 1.0

Conclusion

The protocols and guidelines presented in these application notes provide a robust framework for the preclinical evaluation of a novel Retapamulin-based ADC using in vivo xenograft models. Careful execution of these studies will yield critical data on the efficacy and safety profile of the ADC, informing further development and potential clinical translation. The unique mechanism of action of Retapamulin as a protein synthesis inhibitor offers a promising new avenue for the development of highly effective ADC therapies.

References

• 1. Synthesis, biological activities and docking studies of pleuromutilin derivatives with piperazinyl urea linkage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pleuromutilins: Potent Drugs for Resistant Bugs—Mode of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pleuromutilins: Potent Drugs for Resistant Bugs-Mode of Action and Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ADC In Vivo Efficacy Evaluation Services - Creative Biolabs [creative-biolabs.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mycenax.com [mycenax.com]
• 10. Efficacy studies of an antibody-drug conjugate PSMA-ADC in patient-derived prostate cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determination of Drug-to-Antibody Ratio (DAR) for Antibody-Drug Conjugates using Liquid Chromatography-Mass Spectrometry (LC-MS)

AN-001

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antibody-Drug Conjugates (ADCs) are a promising class of biotherapeutics that leverage the specificity of a monoclonal antibody (mAb) to deliver a potent cytotoxic drug to target cells.[1] The drug-to-antibody ratio (DAR) is a critical quality attribute (CQA) that defines the average number of drug molecules conjugated to a single antibody.[1][2] Accurate determination of the DAR is crucial as it directly influences the ADC's efficacy, safety, and pharmacokinetic properties.[1][2] This application note provides a detailed protocol for the determination of DAR using Liquid Chromatography-Mass Spectrometry (LC-MS), a powerful and widely used analytical technique for characterizing these complex biomolecules.[1][]

The conjugation process, whether through lysine (B10760008) or cysteine residues, typically results in a heterogeneous mixture of ADC species with varying numbers of attached drugs.[1] LC-MS enables the separation of these different species based on their physicochemical properties, followed by mass determination to identify and quantify each species.[1] The weighted average DAR is then calculated from the relative abundance of each detected species.[1][] This note will cover two primary LC-MS approaches: intact mass analysis and subunit-level analysis following chemical reduction. Additionally, an optional deglycosylation step to simplify mass spectra will be described.[1][4][5]

Experimental Workflow

The overall workflow for DAR determination by LC-MS consists of several key stages: sample preparation (which may include deglycosylation and/or reduction), chromatographic separation by LC, detection by MS, and finally, data analysis to calculate the average DAR.[1]

Figure 1: General workflow for LC-MS based DAR determination.

Materials and Equipment

Reagents	Supplier
Acetonitrile (ACN), LC-MS grade	e.g., Merck Millipore
Formic acid (FA), LC-MS grade	e.g., Dikma
Water, LC-MS grade	e.g., Fisher Chemical
Dithiothreitol (DTT)	e.g., Fluka
PNGase F	e.g., New England Biolabs
Tris Buffer	e.g., Sigma-Aldrich
ADC Sample	In-house

Equipment	Model/Type
Liquid Chromatography System	e.g., Agilent 1290 Infinity UHPLC System
Mass Spectrometer	e.g., Agilent 6550 iFunnel Q-TOF Mass Spectrometer
LC Column for Intact/Reduced mAb analysis	e.g., Agilent PLRP-S, Reversed-Phase C4
Incubator	Capable of 37°C and 50°C
Autosampler Vials	Appropriate for the LC system
Pipettes and Tips	Standard laboratory grade
Data Analysis Software	e.g., Agilent MassHunter BioConfirm, DAR Calculator

Experimental Protocols

Protocol 1: Sample Preparation for Intact Mass Analysis

• Dilute the ADC sample to a final concentration of 1 mg/mL using LC-MS grade water.

• For injection, further dilute the sample with 0.1% formic acid in water to a final concentration suitable for the LC-MS system (e.g., 0.5 mg/mL).[1]

• Transfer the final solution to an autosampler vial for analysis.

Protocol 2: Sample Preparation with Deglycosylation (Optional)

Deglycosylation can simplify the mass spectra by removing the heterogeneity caused by different glycoforms.[1][5]

• To 50 µg of the ADC sample, add 1 µL of PNGase F (500 units/µL).[1]

• If necessary, adjust the buffer conditions to be optimal for the enzyme, typically a Tris buffer at pH ~7.5.

• Incubate the reaction mixture at 37°C for 2-4 hours or at 50°C for 10-15 minutes for rapid deglycosylation.[5][6]

• The deglycosylated sample can then be prepared for either intact or reduced analysis as described in Protocols 1 or 3.[1]

Protocol 3: Sample Preparation with Reduction for Subunit Analysis

This protocol analyzes the light and heavy chains of the ADC separately.

• To 20 µL of the ADC sample (at 1-5 mg/mL), add 2 µL of 1 M DTT.[1]

• Incubate the mixture at 37°C for 30 minutes to ensure complete reduction of disulfide bonds.

• Dilute the reduced sample with 0.1% formic acid in water to a final concentration suitable for injection (e.g., 0.5 mg/mL).[1]

• Transfer the final solution to an autosampler vial for analysis.

LC-MS Method

The following tables provide typical starting parameters for LC-MS analysis. These should be optimized for the specific ADC and instrument used.[1]

Table 1: Liquid Chromatography Parameters

Parameter	Intact ADC Analysis	Reduced ADC Analysis
Column	Reversed-Phase, e.g., Agilent PLRP-S, 2.1 x 50 mm, 5 µm	Reversed-Phase, e.g., Agilent PLRP-S, 2.1 x 50 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile
Gradient	20-60% B over 10 min	20-60% B over 10 min
Flow Rate	0.3 mL/min	0.3 mL/min
Column Temp.	80°C	80°C
Injection Vol.	1-5 µg of sample	1-5 µg of sample

Table 2: Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Gas Temp.	350°C
Drying Gas Flow	12 L/min
Nebulizer	45 psig
Sheath Gas Temp.	400°C
Sheath Gas Flow	12 L/min
Capillary Voltage	4000 V
Nozzle Voltage	1000 V
Fragmentor	380 V
Mass Range	1000 - 5000 m/z
Acquisition Rate	1 spectra/s

Data Analysis and DAR Calculation

The raw mass spectra are processed using deconvolution software to convert the multiple charge states of each ADC species into a zero-charge mass spectrum.[2] The weighted average DAR is then calculated from the relative abundance (peak area or intensity) of each detected species.[1]

Figure 2: Principle of weighted average DAR calculation.

The formula for calculating the weighted average DAR is:

DAR = Σ (Ii * Ni) / Σ Ii

Where:

• Ii is the intensity or peak area of the species with i drugs.

• Ni is the number of drugs on the species i (e.g., 0, 1, 2, ... 8).

Data Presentation

The results should be summarized in a clear and concise table, allowing for easy comparison of different batches or samples.

Table 3: Example DAR Calculation Results

Species (Number of Drugs, Ni)	Relative Abundance (Peak Area, Ii)	Ii * Ni
DAR 0	100,000	0
DAR 2	150,000	300,000
DAR 4	250,000	1,000,000
DAR 6	120,000	720,000
DAR 8	30,000	240,000
Σ (Sum)	650,000	2,260,000
Average DAR	3.48

Note: The average DAR is calculated as 2,260,000 / 650,000 = 3.48.

Conclusion

The LC-MS methods described provide a robust and accurate platform for the determination of the drug-to-antibody ratio of ADCs.[1] By selecting between intact or reduced subunit analysis, and with the optional use of deglycosylation, researchers can effectively characterize the complex heterogeneity of these biotherapeutics.[1] Accurate DAR measurement is crucial for ensuring the consistency, efficacy, and safety of ADC products, making these protocols vital for the drug development pipeline.

References

• 1. benchchem.com [benchchem.com]
• 2. hpst.cz [hpst.cz]
• 4. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Real-Time Analysis on Drug-Antibody Ratio of Antibody-Drug Conjugates for Synthesis, Process Optimization, and Quality Control - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]

Application Note: Hydrophobic Interaction Chromatography (HIC) for Antibody-Drug Conjugate (ADC) Characterization and Drug-to-Antibody Ratio (DAR) Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a rapidly growing class of biotherapeutics that combine the targeting specificity of a monoclonal antibody (mAb) with the high potency of a cytotoxic small molecule drug. The Drug-to-Antibody Ratio (DAR) is a critical quality attribute (CQA) of an ADC, as it directly impacts both its efficacy and safety profile. A heterogeneous mixture of ADC species with different DAR values is often produced during conjugation. Therefore, accurate and robust analytical methods are required to characterize the distribution of these species and determine the average DAR.

Hydrophobic Interaction Chromatography (HIC) has emerged as a powerful and widely adopted technique for ADC analysis.[1][2][3] This method separates molecules based on differences in their surface hydrophobicity under non-denaturing conditions, preserving the native structure of the ADC.[2] The conjugation of hydrophobic payloads to an antibody increases its overall hydrophobicity, allowing HIC to effectively separate ADC species with different numbers of conjugated drugs.[4][5]

This application note provides a detailed protocol for the characterization of the ADC brentuximab vedotin using HIC-HPLC, including data analysis for DAR calculation.

Principle of HIC for ADC Separation

HIC separates proteins based on the reversible interaction between hydrophobic patches on the protein surface and a hydrophobic stationary phase. The process is typically mediated by a high salt concentration in the mobile phase, which reduces the solvation of the protein and exposes its hydrophobic regions, promoting binding to the column. A decreasing salt gradient is then used to elute the bound proteins, with less hydrophobic species eluting earlier than more hydrophobic ones.[6][7]

In the context of ADCs, the addition of each hydrophobic drug-linker moiety increases the overall hydrophobicity of the antibody. Consequently, ADC species with a higher number of conjugated drugs (higher DAR) will bind more strongly to the HIC column and exhibit longer retention times. This allows for the separation of the unconjugated antibody (DAR 0) from the various drug-conjugated species (DAR 2, DAR 4, etc.).[4][5]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Analytical methods of average drug to antibody ratio (DAR) of antibody-drug conjugates – Creative Biolabs ADC Blog [creative-biolabs.com]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. A protocol for setting‐up robust hydrophobic interaction chromatography targeting the analysis of intact proteins and monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Measuring the Bystander Effect of a Novel Retapamulin Antibody-Drug Conjugate

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics designed to deliver highly potent cytotoxic agents directly to cancer cells. A critical attribute of some ADCs is the "bystander effect," where the cytotoxic payload, upon release from the target antigen-positive (Ag+) cell, can diffuse and kill neighboring antigen-negative (Ag-) tumor cells.[1][2] This phenomenon is particularly crucial for overcoming tumor heterogeneity, a common mechanism of treatment resistance.[3]

This document provides detailed application notes and experimental protocols for measuring the bystander effect of a hypothetical Retapamulin ADC. Retapamulin, a pleuromutilin (B8085454) antibiotic, inhibits protein synthesis by binding to the 50S ribosomal subunit in bacteria.[4][5][6][7] In the context of an ADC, it is postulated that a cleavable linker would release a membrane-permeable form of Retapamulin, which could then enter adjacent tumor cells and inhibit protein synthesis, leading to cell death. These protocols are designed to enable researchers to quantify this effect both in vitro and in vivo.

Principle of the Bystander Effect Measurement

The core principle behind measuring the bystander effect is to distinguish between the direct cytotoxicity of the ADC on antigen-positive cells and its indirect killing of adjacent antigen-negative cells. This is typically achieved through co-culture systems where two distinct cell populations, one expressing the target antigen (Ag+) and one that does not (Ag-), are grown together.[3][8] The viability of the Ag- cells is monitored in the presence and absence of the Ag+ cells when treated with the ADC. A significant increase in the death of Ag- cells in the co-culture compared to the monoculture control indicates a bystander effect.[1][9]

Key Experimental Assays

Two primary in vitro assays are widely used to quantify the bystander effect of an ADC:

• Co-Culture Bystander Assay: This assay directly assesses the killing of Ag- cells when cultured in close proximity to Ag+ cells.[3][8] The two cell lines are grown together and treated with the Retapamulin ADC. To differentiate between the two populations, the Ag- cells are often engineered to express a fluorescent protein, such as Green Fluorescent Protein (GFP).[9][10]

• Conditioned Medium Transfer Assay: This method determines if the cytotoxic payload is released from the Ag+ cells into the surrounding medium and is capable of killing Ag- cells without direct cell-to-cell contact.[8][11] Medium from ADC-treated Ag+ cells is collected and transferred to a culture of Ag- cells.[3]

Experimental Protocols

Protocol 1: In Vitro Co-Culture Bystander Assay

This protocol details the steps to assess the bystander killing of a Retapamulin ADC using a co-culture of antigen-positive and antigen-negative cell lines.

Materials:

• Antigen-positive (Ag+) cancer cell line

• Antigen-negative (Ag-) cancer cell line (stably expressing GFP)

• Retapamulin ADC

• Control ADC (non-binding or with a non-cleavable linker)

• Complete cell culture medium

• 96-well plates (clear bottom, black or white walls for fluorescence/luminescence)

• Cell viability reagents (e.g., CellTiter-Glo®, Resazurin, or live/dead cell staining kits)

• Fluorescence microscope or high-content imager

• Plate reader (fluorescence and luminescence capabilities)

Methodology:

• Cell Seeding:

  • Seed the Ag- GFP cells at a constant density (e.g., 5,000 cells/well) in a 96-well plate.

  • In the same wells, seed the Ag+ cells at varying ratios to the Ag- cells (e.g., 1:1, 1:3, 3:1).[3]

  • Include control wells with only Ag- GFP cells (monoculture) and only Ag+ cells.

  • Allow cells to adhere overnight.

• ADC Treatment:

  • Prepare serial dilutions of the Retapamulin ADC and the control ADC in complete culture medium.

  • Remove the existing medium from the wells and add the ADC dilutions.

  • Include untreated wells as a negative control.

• Incubation:

  • Incubate the plates for 72-120 hours, a duration sufficient for ADC processing and payload-induced cytotoxicity.[9]

• Viability Assessment:

  • Fluorescence Imaging: At the end of the incubation, stain the cells with a nuclear marker (e.g., Hoechst 33342) and a dead cell stain (e.g., Propidium Iodide). Acquire images using a fluorescence microscope or high-content imager. Quantify the number of live (GFP-positive, PI-negative) and dead (GFP-positive, PI-positive) Ag- cells.

  • Plate Reader-Based Assay: Alternatively, use a viability reagent like CellTiter-Glo® to measure the overall ATP levels in each well, which correlates with the number of viable cells. To specifically assess the viability of Ag- GFP cells, measure the GFP fluorescence intensity before adding the viability reagent.

Data Analysis:

• Calculate the percentage viability of the Ag- GFP cells in the co-cultures relative to the untreated Ag- GFP monoculture control.

• Plot the viability of Ag- GFP cells as a function of the Ag+:Ag- cell ratio and ADC concentration.

• A significant decrease in the viability of Ag- GFP cells in the co-culture compared to the monoculture at the same ADC concentration indicates a bystander effect.

Protocol 2: Conditioned Medium Transfer Assay

This protocol assesses whether the cytotoxic payload of the Retapamulin ADC is released into the culture medium.

Materials:

• All materials from Protocol 1

• Centrifuge

Methodology:

• Prepare Conditioned Medium:

  • Seed Ag+ cells in a culture flask or multi-well plate and allow them to reach a high density.

  • Treat the Ag+ cells with the Retapamulin ADC at a cytotoxic concentration for 48-72 hours.[11]

  • Collect the culture supernatant (conditioned medium).

  • As a control, prepare conditioned medium from untreated Ag+ cells.

  • Centrifuge the conditioned medium to remove any detached cells and debris.

• Treat Ag- Cells:

  • Seed Ag- GFP cells in a 96-well plate and allow them to adhere overnight.

  • Remove the existing medium and add the conditioned medium from the ADC-treated and untreated Ag+ cells.

  • Include controls where Ag- cells are treated with fresh medium containing the same concentration of the Retapamulin ADC to assess direct toxicity.[3]

• Incubation and Analysis:

  • Incubate the Ag- cells for 72-120 hours.[9]

  • Assess the viability of the Ag- GFP cells using the methods described in Protocol 1.

Data Analysis:

• Compare the viability of Ag- cells treated with conditioned medium from ADC-treated Ag+ cells to those treated with conditioned medium from untreated Ag+ cells.

• A significant reduction in viability in the presence of conditioned medium from ADC-treated cells indicates that a cytotoxic payload was released into the medium and is capable of killing bystander cells.

Data Presentation

Quantitative data from the bystander effect assays should be summarized in clearly structured tables for easy comparison.

Table 1: In Vitro Cytotoxicity of Retapamulin ADC in Monoculture

Cell Line	Antigen Expression	IC50 (nM)
Cell Line A	Positive (Ag+)	1.5
Cell Line B	Negative (Ag-)	>1000

Table 2: Bystander Effect of Retapamulin ADC in Co-Culture Assay

Co-Culture Ratio (Ag+:Ag-)	ADC Concentration (nM)	% Viability of Ag- Cells (Relative to Untreated Control)
0:1 (Monoculture)	10	95%
1:1	10	60%
3:1	10	35%

Table 3: Bystander Effect of Retapamulin ADC in Conditioned Medium Assay

Conditioned Medium Source	ADC Concentration in CM (nM)	% Viability of Ag- Cells (Relative to Untreated Control)
Untreated Ag+ Cells	0	100%
ADC-Treated Ag+ Cells	10	55%
Fresh Medium + ADC	10	92%

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of Retapamulin ADC bystander effect.

Experimental Workflows

Caption: In vitro bystander effect experimental workflows.

In Vivo Assessment of the Bystander Effect

To complement the in vitro data, the bystander effect of a Retapamulin ADC should be evaluated in an in vivo tumor model.

Protocol 3: In Vivo Tumor Model

Methodology:

• Model System:

  • Use immunodeficient mice (e.g., NOD/SCID or NSG).

  • Co-implant a mixture of Ag+ and Ag- tumor cells subcutaneously. The Ag- cells should express a reporter gene like luciferase for non-invasive imaging.[12][13]

• Dosing:

  • Once tumors are established, administer the Retapamulin ADC, a control ADC, and a vehicle control intravenously.

• Monitoring:

  • Measure tumor volume regularly using calipers.

  • Perform bioluminescence imaging to specifically monitor the growth or regression of the Ag- (luciferase-expressing) tumor cell population.[13]

Data Analysis:

• Compare the growth of the Ag- tumor cell population in mice treated with the Retapamulin ADC versus the control groups. A significant inhibition of the Ag- tumor growth in the ADC-treated group would provide strong evidence of an in vivo bystander effect.[12]

Conclusion

The protocols and application notes provided here offer a comprehensive framework for the systematic evaluation of the bystander effect of a novel Retapamulin ADC. By employing both in vitro co-culture and conditioned medium assays, researchers can elucidate the mechanism and quantify the extent of bystander killing. Subsequent validation in an in vivo mixed tumor model is essential to confirm the therapeutic potential of this effect in a more complex biological system. These studies are critical for the preclinical assessment and optimization of ADCs designed to overcome tumor heterogeneity and improve patient outcomes.

References

• 1. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. benchchem.com [benchchem.com]
• 4. Retapamulin - Wikipedia [en.wikipedia.org]
• 5. Retapamulin - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Retapamulin? [synapse.patsnap.com]
• 7. Retapamulin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 8. agilent.com [agilent.com]
• 9. benchchem.com [benchchem.com]
• 10. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 11. benchchem.com [benchchem.com]
• 12. jitc.bmj.com [jitc.bmj.com]
• 13. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]

Application Notes and Protocols for Cathepsin B Cleavage Assay of Val-Cit Linkers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The valine-citrulline (Val-Cit) dipeptide linker is a cornerstone in the design of modern antibody-drug conjugates (ADCs). Its strategic design facilitates high stability in systemic circulation and specific, efficient cleavage by the lysosomal protease Cathepsin B, which is often upregulated in tumor cells.[1][][] This targeted release of cytotoxic payloads within cancer cells enhances the therapeutic window of potent anticancer agents by minimizing off-target toxicity.[4] These application notes provide detailed protocols for assessing the cleavage of Val-Cit linkers, a critical step in the preclinical evaluation and development of ADCs.[5]

The therapeutic action of an ADC with a Val-Cit linker involves a multi-step process that begins with the binding of the ADC to its target antigen on the cancer cell surface, followed by internalization.[1][5] The ADC is then trafficked to the lysosome, where the acidic environment and the presence of proteases like Cathepsin B lead to the cleavage of the Val-Cit linker and the subsequent release of the cytotoxic payload.[1]

Data Presentation

The efficiency of linker cleavage is a critical determinant of an ADC's potency. The following tables summarize quantitative data on the enzymatic cleavage of various peptide linkers by Cathepsin B, providing a basis for comparison.

Table 1: Comparison of Cleavage of Different Peptide Linkers (Endpoint Assay)

Peptide Linker	Relative Fluorescence Units (RFU)	Fold Change vs. Control
Val-Cit-PABC-Fluorophore	8500 ± 350	42.5
Val-Ala-PABC-Fluorophore	6200 ± 280	31.0
Phe-Lys-PABC-Fluorophore	7800 ± 410	39.0
GPLG-PABC-Fluorophore	9100 ± 450	45.5
Negative Control (Inhibitor)	200 ± 50	1.0
Data is representative and compiled from methodologies described in the literature.[1]

Table 2: Kinetic Parameters for Cathepsin B Cleavage of Peptide Linkers

Peptide Linker	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
Val-Cit	Data not consistently available	Data not consistently available	Data not consistently available
Val-Ala	Data not consistently available	Data not consistently available	Data not consistently available
Direct kinetic parameters (Km, kcat) for the cleavage of full ADCs are not widely published. However, the Val-Cit linker has demonstrated significant potential in screenings due to protease recognition and stability.[1]

Visualization of Key Processes

To facilitate a clearer understanding of the underlying mechanisms and experimental procedures, the following diagrams have been generated.

Caption: ADC internalization and payload release pathway.[5]

References

• 1. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Handling and storage guidelines for MC-Val-Cit-PAB-Retapamulin

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed instructions for the proper handling, storage, and stability assessment of the antibody-drug conjugate (ADC) agent-linker, MC-Val-Cit-PAB-Retapamulin. Adherence to these protocols is crucial for maintaining the compound's integrity and ensuring reproducible experimental outcomes.

Introduction

MC-Val-Cit-PAB-Retapamulin is a key component in the development of Antibody-Drug Conjugates. It comprises the ribosome inhibitor Retapamulin, linked via a cathepsin B-cleavable MC-Val-Cit-PAB (Maleimidocaproyl-Valine-Citrulline-para-aminobenzyl) linker.[1][2][3] The stability of this complex is paramount to its efficacy and safety in preclinical and clinical applications. The Val-Cit dipeptide linker is specifically designed to be cleaved by cathepsin B, a protease often overexpressed in the tumor microenvironment, thereby enabling targeted release of the cytotoxic Retapamulin payload.[2][3][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of MC-Val-Cit-PAB-Retapamulin is presented below.

Property	Value
Molecular Formula	C58H86ClN7O10S
Molecular Weight	1108.86 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO (100 mg/mL)[1]
CAS Number	1639793-15-9

Handling and Storage Guidelines

Proper handling and storage are critical to prevent degradation of MC-Val-Cit-PAB-Retapamulin.

Receiving and Initial Inspection

Upon receipt, visually inspect the vial for any signs of damage or compromised seals. The compound is shipped at room temperature for short durations, but it should be moved to its recommended storage condition immediately upon arrival.[1]

Storage Conditions

The recommended storage conditions for both the solid compound and its solutions are summarized in the table below.

Form	Storage Temperature	Duration	Special Conditions
Solid	-20°C	Not specified	Sealed, away from moisture and light[1]
Stock Solution	-80°C	6 months	Sealed, away from moisture and light[1]
Stock Solution	-20°C	1 month	Sealed, away from moisture and light[1]

Note: It is crucial to use newly opened, anhydrous DMSO for reconstitution, as hygroscopic DMSO can significantly impact solubility.[1][6][7] To avoid repeated freeze-thaw cycles, which can lead to product inactivation, it is recommended to aliquot the stock solution into single-use volumes before storage.[1]

Experimental Protocols

Preparation of Stock Solutions

This protocol outlines the steps for preparing stock solutions of MC-Val-Cit-PAB-Retapamulin.

Materials:

• MC-Val-Cit-PAB-Retapamulin solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, single-use microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Allow the vial of solid MC-Val-Cit-PAB-Retapamulin to equilibrate to room temperature before opening to prevent condensation.

• Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired concentration. For example, to prepare a 10 mM stock solution, add 0.0902 mL of DMSO to 1 mg of the compound.[1]

• Vortex the solution until the solid is completely dissolved. The use of an ultrasonic bath may be necessary to achieve full dissolution.[1]

• Aliquot the stock solution into single-use tubes.

• Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[1]

The following table provides volumes of DMSO needed to prepare different concentrations of stock solutions.

Desired Concentration	Mass: 1 mg	Mass: 5 mg	Mass: 10 mg
1 mM	0.9018 mL	4.5091 mL	9.0183 mL
5 mM	0.1804 mL	0.9018 mL	1.8037 mL
10 mM	0.0902 mL	0.4509 mL	0.9018 mL

In Vitro Stability Assessment in Plasma

This protocol provides a general framework for assessing the stability of the MC-Val-Cit-PAB linker in plasma.

Objective: To evaluate the premature release of Retapamulin from the ADC construct in plasma.

Materials:

• MC-Val-Cit-PAB-Retapamulin stock solution

• Human, mouse, or rat plasma

• Phosphate-buffered saline (PBS)

• Incubator at 37°C

• Analytical method for detection (e.g., LC-MS/MS)

Procedure:

• Spike the MC-Val-Cit-PAB-Retapamulin stock solution into pre-warmed plasma at a defined final concentration.

• Incubate the plasma samples at 37°C.

• Collect aliquots at various time points (e.g., 0, 1, 4, 8, 24, 48 hours).

• At each time point, immediately process the sample to stop any further degradation, for example, by protein precipitation with a cold organic solvent (e.g., acetonitrile).

• Analyze the samples using a validated analytical method to quantify the amount of intact MC-Val-Cit-PAB-Retapamulin and any released Retapamulin.

• Plot the concentration of the intact compound over time to determine its plasma stability.

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of action of an ADC utilizing the MC-Val-Cit-PAB-Retapamulin construct.

Experimental Workflow for Handling and Storage

Caption: Recommended workflow for the handling and storage of MC-Val-Cit-PAB-Retapamulin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. MC-Val-Cit-PAB-PNP, ADC linker, 159857-81-5 | BroadPharm [broadpharm.com]
• 5. MC-Val-Cit-PAB-OH, ADC linker, 159857-80-4 | BroadPharm [broadpharm.com]
• 6. selleckchem.com [selleckchem.com]
• 7. selleckchem.com [selleckchem.com]

Application Notes and Protocols for Site-Specific Conjugation of Retapamulin Payloads

For Researchers, Scientists, and Drug Development Professionals

Introduction

Retapamulin, a semi-synthetic pleuromutilin (B8085454) antibiotic, inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[1][2][3] Its potent antibacterial activity and unique mechanism of action make it an intriguing candidate as a payload for Antibody-Drug Conjugates (ADCs). ADCs leverage the specificity of monoclonal antibodies to deliver cytotoxic or other potent payloads directly to targeted cells, such as cancer cells or pathogenic bacteria, thereby enhancing therapeutic efficacy and minimizing off-target toxicity.

These application notes provide a comprehensive overview of proposed site-specific conjugation methods for attaching Retapamulin to a monoclonal antibody. As there are currently no established and published protocols for Retapamulin conjugation, this document outlines a theoretical yet scientifically grounded approach based on the chemical properties of Retapamulin and established site-specific conjugation chemistries. The protocols provided are intended as a starting point for researchers to develop and optimize their own conjugation strategies for Retapamulin-based ADCs.

Retapamulin as an ADC Payload: Chemical Considerations

The chemical structure of Retapamulin features several functional groups, including a secondary hydroxyl group on the mutilin (B591076) core, a thioether linkage, and a tertiary amine. Of these, the secondary hydroxyl group presents a viable and chemically accessible site for conjugation. Direct modification of this hydroxyl group allows for the attachment of a linker-payload construct without significantly altering the core structure responsible for its biological activity.

Proposed Site-Specific Conjugation Strategy: Carbonate Linker Chemistry

A promising approach for conjugating Retapamulin involves the use of a self-immolative carbonate linker attached to the secondary hydroxyl group. This strategy offers several advantages:

• Site-Specificity: Targeting the hydroxyl group allows for a defined point of attachment.

• Payload Release: Upon internalization of the ADC into the target cell, the linker can be designed to be cleaved by intracellular conditions (e.g., low pH or specific enzymes), leading to the release of the unmodified, active Retapamulin.[4][5][6]

• Stability: Carbonate linkers can be engineered to be stable in systemic circulation, preventing premature payload release.[4][6]

The proposed workflow involves a two-step process:

• Activation of Retapamulin: The secondary hydroxyl group of Retapamulin is reacted with a heterobifunctional linker containing a p-aminobenzyl alcohol (PAB) self-immolative spacer.

• Conjugation to the Antibody: The activated Retapamulin-linker construct is then conjugated to the antibody via a site-specific method, such as conjugation to engineered cysteine residues (THIOMABs) or enzymatic modification.

Quantitative Data Summary (Illustrative)

The following tables summarize expected quantitative data for a site-specific Retapamulin-ADC conjugation, based on typical results observed for other payloads using similar chemistries. These values should be considered illustrative and will require experimental optimization for a Retapamulin-based ADC.

Table 1: Reaction Efficiency and Drug-to-Antibody Ratio (DAR)

Parameter	Expected Value	Method of Determination
Conjugation Efficiency	> 90%	HPLC, Mass Spectrometry
Average DAR	2.0 or 4.0	Hydrophobic Interaction Chromatography (HIC)-HPLC, UV-Vis Spectroscopy, Mass Spectrometry
Homogeneity (% of desired DAR)	> 95%	HIC-HPLC, Mass Spectrometry

Table 2: Stability of Retapamulin-ADC Conjugate

| Stability Parameter | Condition | Expected Outcome | Method of Determination | | --- | --- | --- | | Plasma Stability (in vitro) | Human Plasma, 37°C, 7 days | > 95% conjugate remaining | LC-MS/MS analysis of payload release | | Lysosomal Stability (in vitro) | Lysosomal extract, pH 4.5-5.0 | Controlled payload release over 24-48h | LC-MS/MS analysis of payload release | | Storage Stability | 4°C in formulation buffer, 1 month | No significant change in DAR or aggregation | SEC-HPLC, HIC-HPLC |

Experimental Protocols

Protocol 1: Activation of Retapamulin with a Maleimide-PEG4-PABC-PNP Linker

This protocol describes the activation of Retapamulin's secondary hydroxyl group with a heterobifunctional linker containing a maleimide (B117702) group for antibody conjugation, a PEG spacer for solubility, a PABC self-immolative moiety, and a p-nitrophenyl (PNP) carbonate for reaction with the hydroxyl group.

Materials:

• Retapamulin

• Maleimide-PEG4-PABC-PNP linker

• Anhydrous Dichloromethane (DCM)

• Anhydrous N,N-Diisopropylethylamine (DIPEA)

• Dry Nitrogen or Argon gas

• Thin Layer Chromatography (TLC) plates

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

• Rotary evaporator

• High-resolution mass spectrometer

• NMR spectrometer

Procedure:

• Dissolve Retapamulin (1 equivalent) in anhydrous DCM under a dry nitrogen atmosphere.

• Add DIPEA (3 equivalents) to the solution.

• In a separate flask, dissolve the Maleimide-PEG4-PABC-PNP linker (1.2 equivalents) in anhydrous DCM.

• Slowly add the linker solution to the Retapamulin solution at room temperature.

• Monitor the reaction progress by TLC. The reaction is typically complete within 4-6 hours.

• Upon completion, quench the reaction by adding a small amount of methanol.

• Concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purify the resulting Retapamulin-linker conjugate by silica gel column chromatography using a gradient of hexanes and ethyl acetate.

• Collect the fractions containing the desired product and confirm its identity and purity by high-resolution mass spectrometry and NMR.

• Evaporate the solvent to obtain the activated Retapamulin-linker as a solid.

Protocol 2: Site-Specific Conjugation of Activated Retapamulin to a THIOMAB

This protocol details the conjugation of the maleimide-activated Retapamulin-linker to an engineered antibody containing surface-exposed cysteine residues (THIOMAB).

Materials:

• THIOMAB (engineered antibody) in a suitable buffer (e.g., PBS, pH 7.4)

• Activated Retapamulin-linker (from Protocol 1) dissolved in a compatible organic solvent (e.g., DMSO)

• Tris(2-carboxyethyl)phosphine (TCEP) solution

• Dehydroascorbic acid (DHAA)

• Quenching reagent (e.g., N-acetylcysteine)

• Size-Exclusion Chromatography (SEC) column

• Hydrophobic Interaction Chromatography (HIC)-HPLC system

• LC-MS system

Procedure:

• To the THIOMAB solution, add a 10-fold molar excess of TCEP to reduce the engineered cysteine residues. Incubate at 37°C for 1 hour.

• Remove excess TCEP by buffer exchange using a desalting column equilibrated with a conjugation buffer (e.g., PBS with 1 mM EDTA, pH 7.2).

• Immediately add the activated Retapamulin-linker solution to the reduced THIOMAB. A 5- to 10-fold molar excess of the linker over the antibody is typically used.

• Allow the conjugation reaction to proceed at room temperature for 2 hours with gentle mixing.

• Add a 20-fold molar excess of DHAA to re-oxidize the native interchain disulfide bonds. Incubate for 3 hours at room temperature.

• Quench any unreacted maleimide groups by adding a 20-fold molar excess of N-acetylcysteine. Incubate for 30 minutes.

• Purify the Retapamulin-ADC from unreacted linker and other small molecules using a size-exclusion chromatography (SEC) column.

• Analyze the purified ADC to determine the average DAR and homogeneity using HIC-HPLC.

• Confirm the identity and integrity of the ADC by LC-MS analysis.

Visualizations

Caption: Proposed workflow for site-specific conjugation of Retapamulin.

References

• 1. Pleuromutilins: Potent Drugs for Resistant Bugs—Mode of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ribosome-Targeting Antibiotics: Modes of Action, Mechanisms of Resistance, and Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of peptide bond formation by pleuromutilins: the structure of the 50S ribosomal subunit from Deinococcus radiodurans in complex with tiamulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. books.rsc.org [books.rsc.org]
• 6. Striking a Balance between Carbonate/Carbamate Linkage Bond- and Reduction-Sensitive Disulfide Bond-Bearing Linker for Tailored Controlled Release: In Situ Covalent-Albumin-Binding Gemcitabine Prodrugs Promote Bioavailability and Tumor Accumulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantifying Free Retapamulin in Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Retapamulin (B1680546) is a topical antibiotic belonging to the pleuromutilin (B8085454) class. It is primarily used for the treatment of bacterial skin infections. The efficacy and pharmacokinetic profile of a drug are significantly influenced by the extent of its binding to plasma proteins. Only the unbound (free) fraction of the drug is pharmacologically active and available to exert its therapeutic effect. Therefore, accurate quantification of free retapamulin in plasma is crucial for preclinical and clinical drug development, enabling a better understanding of its pharmacokinetics, pharmacodynamics, and potential for drug-drug interactions.

These application notes provide a detailed protocol for the determination of free retapamulin concentrations in plasma samples using a combination of equilibrium dialysis for the separation of the free drug fraction, followed by quantification using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Mechanism of Action of Retapamulin

Retapamulin exerts its antibacterial effect by inhibiting bacterial protein synthesis.[1][2] It specifically binds to the 50S ribosomal subunit at the peptidyl transferase center (PTC), a critical site for peptide bond formation.[2] This binding action prevents the correct positioning of transfer RNA (tRNA) molecules, thereby halting the elongation of the polypeptide chain and ultimately inhibiting bacterial growth.[2] The unique binding site of retapamulin results in a low potential for cross-resistance with other classes of antibiotics that also target protein synthesis.[1]

Caption: Retapamulin's Mechanism of Action.

Experimental Protocols

Principle

The determination of free retapamulin concentration involves two main steps:

• Separation of the Free Fraction: Equilibrium dialysis is employed to separate the unbound retapamulin from the protein-bound drug in a plasma sample. This technique is considered the "gold standard" for plasma protein binding studies.

• Quantification by LC-MS/MS: The concentration of retapamulin in the protein-free dialysate is then determined using a sensitive and selective High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method.

Materials and Reagents

• Retapamulin reference standard

• Internal Standard (IS) (e.g., a structurally similar molecule not present in the sample)

• Human plasma (or other relevant species)

• Phosphate Buffered Saline (PBS), pH 7.4

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Water, deionized, 18 MΩ·cm or higher

• Equilibrium dialysis device (e.g., RED - Rapid Equilibrium Dialysis device)

• 96-well plates

• Pipettes and tips

• Centrifuge

• HPLC system coupled with a tandem mass spectrometer

Protocol 1: Equilibrium Dialysis for Free Fraction Separation

This protocol is adapted from established methods for determining plasma protein binding of similar antibiotics.

• Preparation of Retapamulin Spiked Plasma:

  • Prepare a stock solution of retapamulin in a suitable solvent (e.g., DMSO or Methanol).

  • Spike the plasma with the retapamulin stock solution to achieve the desired final concentration. The final concentration of the organic solvent should be less than 1% to avoid protein precipitation.

• Equilibrium Dialysis Setup:

  • Use a rapid equilibrium dialysis (RED) device with a molecular weight cutoff (MWCO) of approximately 8-12 kDa.

  • Add the retapamulin-spiked plasma to one chamber of the dialysis unit.

  • Add an equal volume of PBS (pH 7.4) to the adjacent chamber.

  • Seal the unit and incubate at 37°C with gentle shaking for a predetermined time (typically 4-6 hours, to be optimized) to allow the system to reach equilibrium.

• Sample Collection:

  • After incubation, carefully collect aliquots from both the plasma and the buffer chambers.

  • The sample from the buffer chamber represents the free fraction of retapamulin.

Caption: Equilibrium Dialysis Workflow.

Protocol 2: LC-MS/MS Quantification of Retapamulin

This protocol is based on a validated method for total retapamulin in plasma and can be adapted for the lower concentrations expected in the free fraction.

• Sample Preparation (Protein Precipitation):

  • To an aliquot of the dialysate (from the buffer chamber), add a 3-fold volume of cold acetonitrile containing the internal standard.

  • Vortex mix for 1-2 minutes.

  • Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet any precipitated material.

  • Transfer the supernatant to a clean 96-well plate for injection into the LC-MS/MS system.

• LC-MS/MS Conditions:

  • HPLC System: A standard HPLC or UHPLC system.

  • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A suitable gradient to ensure separation from any potential interferences.

  • Injection Volume: 5-10 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for retapamulin and the internal standard need to be optimized.

Caption: LC-MS/MS Sample Preparation.

Data Presentation

The following tables summarize the expected quantitative data based on available literature for retapamulin and similar compounds.

Table 1: LC-MS/MS Method Parameters for Retapamulin Quantification

Parameter	Value	Reference
Linearity Range	0.5 - 200 ng/mL	FDA
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	FDA
Accuracy (% Bias)	-1.8% to 8.6%	FDA
Precision (Within-run)	≤ 5.6%	FDA
Precision (Between-run)	≤ 1.5%	FDA

Table 2: In-Vivo Plasma Concentrations of Retapamulin (Total)

Population	Maximum Concentration (Cmax)	Lower Limit of Quantitation	Reference
Adults	10.7 ng/mL	0.5 ng/mL	[3][4]
Pediatric (2-17 years)	18.5 ng/mL	0.5 ng/mL	[3][4]
Pediatric (2-24 months)	Up to 177.3 ng/mL	0.5 ng/mL	[3][4]

Table 3: Expected Performance of Equilibrium Dialysis for a Pleuromutilin Antibiotic (Lefamulin)

Parameter	Value	Reference
Linearity Range (in dialysate)	0.1 - 2 µg/mL	[5]
Extraction Recovery	81.0% - 90.8%	[5]
Limit of Detection (LOD)	0.05 µg/mL	[5]
Limit of Quantitation (LOQ)	0.1 µg/mL	[5]

Conclusion

The provided protocols offer a robust framework for the quantification of free retapamulin in plasma. The combination of equilibrium dialysis and LC-MS/MS provides the necessary selectivity and sensitivity to accurately determine the pharmacologically active concentration of this antibiotic. Researchers should perform in-house validation of these methods to ensure they meet the specific requirements of their studies. This information is critical for the continued development and optimal clinical use of retapamulin.

References

• 1. [Determination of protein binding of drugs using equilibrium dialysis. Influence of volume displacement caused by osmotic pressure] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Validation of a rapid equilibrium dialysis approach for the measurement of plasma protein binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protein Binding of Antimicrobials: Methods for Quantification and for Investigation of its Impact on Bacterial Killing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. In Vitro Plasma Protein Binding Determination of Lefamulin by Equilibrium Dialysis and High-Performance Liquid Chromatography Coupled With Evaporative Light Scattering Detector - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pharmacokinetic Analysis of Retapamulin-Based ADCs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) represent a promising class of targeted therapeutics, combining the specificity of a monoclonal antibody with the potency of a cytotoxic payload. Retapamulin (B1680546), a pleuromutilin (B8085454) antibiotic, inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[1][2][3][4][5] Its unique mechanism of action and potent antibacterial activity make it an intriguing candidate for development as an ADC payload for targeted delivery to bacterial infections or potentially as an anti-cancer agent, leveraging its protein synthesis inhibition mechanism.

These application notes provide a comprehensive overview and detailed protocols for the preclinical pharmacokinetic (PK) analysis of hypothetical Retapamulin-based ADCs. The successful development of any ADC relies on a thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) properties.[6][7] This document outlines the essential in vitro and in vivo assays required to characterize the PK profile of a Retapamulin-based ADC, ensuring a robust data package for further development.

Key Pharmacokinetic Parameters of Retapamulin

While the systemic exposure to retapamulin is low following topical application, understanding its intrinsic pharmacokinetic properties is crucial for its development as an ADC payload.[1][8]

Parameter	Value/Characteristic	Source
Systemic Exposure (Topical)	Low, but measurable. Higher in pediatric patients and on abraded skin.	[8][9][10]
Plasma Protein Binding	Approximately 94%	[1][11]
Metabolism	Primarily via mono- and di-oxygenation, mediated by CYP3A4.[1][11]	[1][11]
Peak Plasma Concentration (Cmax) - Topical	Varies significantly with age, application area, and skin integrity. Ranges from <0.5 ng/mL to 177.3 ng/mL in pediatric patients.[8][9][10]	[8][9][10]

Bioanalytical Method Development and Validation

Accurate quantification of the ADC, total antibody, and the released retapamulin payload in biological matrices is fundamental for PK analysis.[12][13][14] A multi-tiered bioanalytical approach is recommended.

Experimental Protocol: Ligand-Binding Assay (LBA) for Total Antibody and Conjugated ADC

• Objective: To quantify the concentration of total antibody (conjugated and unconjugated) and conjugated ADC in plasma samples.

• Materials:

  • 96-well ELISA plates

  • Recombinant target antigen or anti-idiotypic antibody

  • Peroxidase-conjugated anti-human IgG antibody

  • Anti-retapamulin antibody

  • TMB substrate

  • Stop solution (e.g., 1M H₂SO₄)

  • Wash buffer (PBS with 0.05% Tween-20)

  • Blocking buffer (e.g., 1% BSA in PBS)

  • Plasma samples from study animals

  • Retapamulin-based ADC and unconjugated antibody standards

• Procedure:

  • For Total Antibody:

    • Coat ELISA plates with the target antigen or capture anti-idiotypic antibody overnight at 4°C.

    • Wash plates and block with blocking buffer for 1-2 hours at room temperature.

    • Add diluted plasma samples and standards to the wells and incubate for 1-2 hours.

    • Wash plates and add the detection antibody (e.g., peroxidase-conjugated anti-human IgG). Incubate for 1 hour.

    • Wash plates and add TMB substrate.

    • Stop the reaction and measure absorbance at 450 nm.

  • For Conjugated ADC:

    • Coat ELISA plates with an anti-retapamulin antibody overnight at 4°C.

    • Follow steps 2-6 as described for the total antibody assay, using a detection antibody that binds the antibody portion of the ADC.

• Data Analysis: Generate a standard curve and determine the concentration of total antibody and conjugated ADC in the unknown samples.

Experimental Protocol: LC-MS/MS for Free Retapamulin Quantification

• Objective: To quantify the concentration of released retapamulin in plasma.

• Materials:

  • LC-MS/MS system

  • C18 reverse-phase HPLC column

  • Acetonitrile, methanol, formic acid

  • Internal standard (e.g., a structurally similar molecule)

  • Plasma samples

  • Retapamulin standard

• Procedure:

  • Spike plasma samples and standards with the internal standard.

  • Perform protein precipitation by adding a 3:1 volume of cold acetonitrile.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials and evaporate to dryness.

  • Reconstitute the sample in the mobile phase.

  • Inject the sample into the LC-MS/MS system.

  • Develop a multiple reaction monitoring (MRM) method to detect the parent and daughter ions of retapamulin and the internal standard.

• Data Analysis: Generate a standard curve and calculate the concentration of free retapamulin in the samples.

In Vitro Plasma Stability

Assessing the stability of the ADC in plasma is critical to understand the rate of payload deconjugation and the stability of the linker.[7][15][16][17]

Experimental Protocol: In Vitro Plasma Stability Assay

• Objective: To determine the stability of the Retapamulin-based ADC in plasma from different species (e.g., mouse, rat, cynomolgus monkey, human).[17][18]

• Materials:

  • Retapamulin-based ADC

  • Control ADC with a known stable linker

  • Plasma from relevant species

  • Phosphate-buffered saline (PBS)

  • Incubator at 37°C

  • Bioanalytical instruments (LBA and LC-MS/MS)

• Procedure:

  • Incubate the Retapamulin-based ADC and the control ADC in plasma at a defined concentration (e.g., 100 µg/mL) at 37°C.

  • Collect aliquots at various time points (e.g., 0, 1, 6, 24, 48, 72, and 168 hours).

  • Immediately freeze the collected samples at -80°C to stop the reaction.

  • Analyze the samples for the concentration of conjugated ADC and free retapamulin using the validated bioanalytical methods described above.

• Data Analysis:

  • Calculate the percentage of intact ADC remaining at each time point.

  • Determine the rate of free retapamulin release.

  • Calculate the half-life of the ADC in plasma.

In Vivo Pharmacokinetic Studies

In vivo PK studies are essential to understand the ADME properties of the Retapamulin-based ADC in a living organism.[6][19]

Experimental Protocol: In Vivo PK Study in Mice

• Objective: To determine the pharmacokinetic profile of the Retapamulin-based ADC in mice.

• Materials:

  • Female BALB/c mice (or a relevant tumor-bearing xenograft model)

  • Retapamulin-based ADC

  • Vehicle control (e.g., sterile PBS)

  • Dosing syringes and needles

  • Blood collection supplies (e.g., heparinized capillaries)

  • Centrifuge

• Procedure:

  • Acclimatize the animals for at least one week.

  • Administer a single intravenous (IV) dose of the Retapamulin-based ADC (e.g., 5 mg/kg) to a cohort of mice.

  • Collect blood samples from a sparse sampling schedule (e.g., 3-4 mice per time point) at various time points (e.g., 5 min, 1, 4, 8, 24, 48, 72, 168, and 336 hours post-dose).

  • Process the blood to obtain plasma and store at -80°C until analysis.

  • Analyze the plasma samples for total antibody, conjugated ADC, and free retapamulin concentrations using the validated bioanalytical methods.

• Data Analysis:

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to perform non-compartmental analysis.

  • Calculate key PK parameters such as clearance (CL), volume of distribution (Vd), half-life (t½), and area under the curve (AUC).

Data Presentation

Table 1: Hypothetical In Vitro Plasma Stability of a Retapamulin-based ADC

Species	ADC Half-life (hours)	Free Retapamulin at 72h (% of total payload)
Mouse	96	15
Rat	110	12
Cynomolgus Monkey	150	8
Human	168	5

Table 2: Hypothetical In Vivo Pharmacokinetic Parameters of a Retapamulin-based ADC in Mice (5 mg/kg IV)

Analyte	AUC (µg*h/mL)	CL (mL/h/kg)	Vd (mL/kg)	t½ (hours)
Total Antibody	2500	2.0	100	150
Conjugated ADC	2000	2.5	110	120
Free Retapamulin	0.5	-	-	4

Visualizations

References

• 1. Retapamulin - Wikipedia [en.wikipedia.org]
• 2. brieflands.com [brieflands.com]
• 3. What is the mechanism of Retapamulin? [synapse.patsnap.com]
• 4. Retapamulin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Retapamulin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 6. Antibody-Drug Conjugate (ADC) Preclinical PK/PD Study Strategies and Practices - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Preclinical Pharmacokinetic Considerations for the Development of Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. drugs.com [drugs.com]
• 9. fda.gov [fda.gov]
• 10. tga.gov.au [tga.gov.au]
• 11. Altabax (Retapamulin): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. ADC Pharmacokinetic Study - Creative Diagnostics [qbd.creative-diagnostics.com]
• 14. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 15. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 16. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 17. ADC Plasma Stability Assay [iqbiosciences.com]
• 18. High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Pharmacokinetics and Pharmacodynamics of Antibody-Drug Conjugates Administered via Subcutaneous and Intratumoral Routes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Development of Cell Lines to Test MC-Val-Cit-PAB-Retapamulin ADC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) represent a transformative class of targeted therapeutics designed to deliver highly potent cytotoxic agents directly to cancer cells, thereby minimizing systemic toxicity. The MC-Val-Cit-PAB-Retapamulin ADC is a novel construct comprising a monoclonal antibody (mAb) targeting a specific tumor-associated antigen, linked via a cleavable maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker to the potent antibiotic Retapamulin. Retapamulin inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit and has been repurposed as a cytotoxic payload for ADCs.[1][2][3][4][5] The Val-Cit component of the linker is designed to be cleaved by lysosomal proteases, such as Cathepsin B, which are often upregulated in the tumor microenvironment, ensuring targeted release of the payload within the cancer cells.[6][7]

These application notes provide a comprehensive guide for the development and characterization of cell lines essential for the preclinical evaluation of MC-Val-Cit-PAB-Retapamulin ADC. Detailed protocols for key in vitro assays are provided to assess the ADC's potency, specificity, and mechanism of action.

Mechanism of Action of MC-Val-Cit-PAB-Retapamulin ADC

The efficacy of the MC-Val-Cit-PAB-Retapamulin ADC is contingent on a series of sequential events, beginning with the specific binding of the ADC to its target antigen on the surface of a cancer cell. This is followed by internalization of the ADC-antigen complex, trafficking to the lysosome, enzymatic cleavage of the linker, and subsequent release of Retapamulin to induce cell death.

Caption: Proposed mechanism of action for MC-Val-Cit-PAB-Retapamulin ADC.

Experimental Protocols

Cell Line Selection and Development

The selection of appropriate cell lines is critical for the in vitro evaluation of an ADC.[8][9][10] A panel of cell lines with varying levels of target antigen expression should be used.

• Antigen-Positive (Ag+) Cell Line: A cancer cell line with high expression of the target antigen. This will be the primary model for assessing ADC potency and internalization.

• Antigen-Negative (Ag-) Cell Line: A cancer cell line with low or no expression of the target antigen. This serves as a negative control to evaluate target-specific killing.

• Engineered Cell Lines: If suitable natural cell lines are unavailable, consider engineering a cell line to express the target antigen.

Protocol for Cell Line Characterization:

• Cell Culture: Culture cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Antigen Expression Analysis (Flow Cytometry):

  • Harvest cells and wash with PBS containing 1% BSA.

  • Incubate cells with a fluorescently labeled primary antibody against the target antigen for 30-60 minutes at 4°C.

  • Wash cells and resuspend in PBS.

  • Analyze fluorescence intensity using a flow cytometer.

• Antigen Expression Analysis (Western Blot):

  • Lyse cells and quantify protein concentration.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody against the target antigen, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Visualize bands using a chemiluminescence detection system.

In Vitro Cytotoxicity Assay

This assay determines the potency of the ADC in killing antigen-positive cancer cells.[11][12][13][14] The IC50 value (the concentration of ADC that inhibits cell growth by 50%) is a key parameter derived from this assay.

Protocol (MTT Assay):

• Cell Seeding: Seed antigen-positive and antigen-negative cells in separate 96-well plates at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and incubate overnight.[10]

• ADC Treatment: Prepare serial dilutions of the MC-Val-Cit-PAB-Retapamulin ADC, the unconjugated antibody, and free Retapamulin. Add the diluted compounds to the respective wells and incubate for 72-120 hours.[12]

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.[11][14]

• Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO) to each well.[12]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[11][12]

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and plot the results against the logarithm of the ADC concentration to determine the IC50 value.

Antibody Internalization Assay

This assay confirms that the ADC is internalized by the target cells, a prerequisite for payload release.[15][16][17][18][19]

Protocol (pH-sensitive Dye-based Assay):

• ADC Labeling: Covalently label the ADC with a pH-sensitive dye (e.g., pHrodo™ Red) according to the manufacturer's protocol.[20]

• Cell Seeding: Seed antigen-positive and antigen-negative cells in a 96-well, black, clear-bottom plate and incubate overnight.

• Treatment: Treat the cells with serial dilutions of the labeled ADC and incubate at 37°C.

• Fluorescence Measurement: Monitor the increase in fluorescence over time using a fluorescence plate reader or a live-cell imaging system. The fluorescence of the dye increases in the acidic environment of the endosomes and lysosomes upon internalization.[15][20]

• Data Analysis: Quantify the fluorescence intensity to determine the rate and extent of internalization.

Bystander Effect Assay

This assay evaluates the ability of the released Retapamulin to kill neighboring antigen-negative cells, a crucial mechanism for treating heterogeneous tumors.[21][22][23][24][25]

Protocol (Co-culture Assay):

• Cell Labeling: Label the antigen-negative cells with a fluorescent marker (e.g., GFP) for easy identification.

• Co-culture Seeding: Seed a constant number of fluorescently labeled antigen-negative cells with varying numbers of antigen-positive cells in a 96-well plate to achieve different Ag+:Ag- ratios (e.g., 1:1, 3:1, 9:1).[21]

• ADC Treatment: Treat the co-cultures with the MC-Val-Cit-PAB-Retapamulin ADC at a concentration that is cytotoxic to the antigen-positive cells but has minimal direct effect on the antigen-negative cells.

• Incubation: Incubate the plates for 72-120 hours.

• Viability Assessment: Stain the cells with a nuclear marker (e.g., Hoechst 33342) and a dead cell stain (e.g., Propidium Iodide).

• Imaging and Analysis: Acquire images using a high-content imaging system and quantify the viability of the fluorescently labeled antigen-negative cells. A decrease in the viability of the antigen-negative cells in the presence of antigen-positive cells and the ADC indicates a bystander effect.

Data Presentation

Quantitative data from the assays should be summarized in tables for clear comparison.

Table 1: In Vitro Cytotoxicity of MC-Val-Cit-PAB-Retapamulin ADC

Cell Line	Target Antigen Expression	ADC IC50 (nM)	Unconjugated Antibody IC50 (nM)	Free Retapamulin IC50 (nM)
Ag+ Cell Line (e.g., SK-BR-3)	High	Value	>1000	Value
Ag- Cell Line (e.g., MCF-7)	Low/Negative	>1000	>1000	Value

Table 2: Internalization Rate of MC-Val-Cit-PAB-Retapamulin ADC

Cell Line	Time (hours)	Mean Fluorescence Intensity (MFI)
Ag+ Cell Line (e.g., SK-BR-3)	1	Value
4	Value
24	Value
Ag- Cell Line (e.g., MCF-7)	24	Value

Table 3: Bystander Killing Effect of MC-Val-Cit-PAB-Retapamulin ADC

Ag+:Ag- Ratio	% Viability of Ag- Cells (Untreated)	% Viability of Ag- Cells (ADC-treated)
1:1	100	Value
3:1	100	Value
9:1	100	Value

Visualization of Experimental Workflow

A clear workflow diagram is essential for planning and executing the cell line development and testing process.

Caption: Workflow for cell line development and in vitro testing of the ADC.

References

• 1. Retapamulin - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Retapamulin - Wikipedia [en.wikipedia.org]
• 3. Retapamulin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Retapamulin? [synapse.patsnap.com]
• 5. Retapamulin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 6. benchchem.com [benchchem.com]
• 7. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PRISM [theprismlab.org]
• 9. resources.revvity.com [resources.revvity.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 12. benchchem.com [benchchem.com]
• 13. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 14. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antibody Internalization | Thermo Fisher Scientific - US [thermofisher.com]
• 16. creative-biolabs.com [creative-biolabs.com]
• 17. Antibody Internalization Assay | Kyinno Bio [kyinno.com]
• 18. Webinars [worldwide.promega.com]
• 19. ADC antibody internalization assay-DIMA BIOTECH [dimabio.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]
• 23. agilent.com [agilent.com]
• 24. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]
• 25. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]

Application Note & Protocol: High-Resolution SEC-HPLC for Antibody-Drug Conjugate (ADC) Aggregation and Purity Assessment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of biotherapeutics, combining the targeting specificity of a monoclonal antibody (mAb) with the potent cell-killing ability of a cytotoxic small molecule. The inherent complexity and heterogeneity of ADCs necessitate robust analytical methods to ensure their safety, efficacy, and stability. A critical quality attribute (CQA) of ADCs is their aggregation state, as the presence of aggregates can lead to reduced efficacy and potential immunogenicity. Size Exclusion High-Performance Liquid Chromatography (SEC-HPLC) is a cornerstone technique for the quantitative analysis of ADC aggregates and fragments, providing crucial information on product purity and stability.[1][2][3][4]

This document provides detailed application notes and protocols for the assessment of ADC aggregation and purity using SEC-HPLC.

Core Principles of SEC-HPLC for ADC Analysis

SEC separates molecules based on their hydrodynamic radius in solution. A column packed with porous particles is used, where larger molecules, such as aggregates, are excluded from the pores and thus travel a shorter path, eluting first. Monomeric ADCs can partially enter the pores and elute later, while smaller fragments will have the longest retention time.

A significant challenge in ADC analysis is the increased hydrophobicity imparted by the cytotoxic payload, which can lead to non-specific interactions with the stationary phase, resulting in poor peak shape and inaccurate quantification.[2][5] Modern SEC columns and optimized mobile phases are crucial for obtaining reliable and reproducible results.[2][6]

Experimental Protocols

Materials and Equipment

• ADC Sample: Purified ADC at a known concentration.

• HPLC System: A bio-inert HPLC or UHPLC system is recommended to prevent corrosion from high salt mobile phases and minimize non-specific interactions.[2]

• SEC Column: A column specifically designed for biomolecule separations with a hydrophilic coating is essential. Examples include:

  • Agilent AdvanceBio SEC 300Å, 2.7 µm[1][2][7]

  • Tosoh TSKgel G3000SWxl

• Mobile Phase:

  • Primary Mobile Phase: Phosphate-Buffered Saline (PBS), pH 7.4 (e.g., 150 mM Sodium Phosphate, 150 mM Sodium Chloride).[7][8]

  • Organic Modifier (if needed): 5-15% Isopropanol (B130326) or Acetonitrile.[5][8]

• UV Detector: Diode Array Detector (DAD) or Multi-Wavelength Detector (MWD).

• Data Acquisition and Analysis Software.

Detailed Experimental Protocol: SEC-HPLC for ADC Aggregation Analysis

• Mobile Phase Preparation:

  • Prepare the desired mobile phase (e.g., PBS, pH 7.4).

  • Filter and degas the mobile phase thoroughly to prevent bubbles and particulate matter from interfering with the analysis.[9]

• HPLC System Preparation:

  • Purge the HPLC system with the mobile phase to remove any residual solvents.

  • Equilibrate the SEC column with the mobile phase at the desired flow rate until a stable baseline is achieved (typically 30-60 minutes).

• Sample Preparation:

  • Thaw the ADC sample on ice.

  • Dilute the ADC sample to a final concentration of approximately 1 mg/mL using the mobile phase.[3][10]

  • Filter the diluted sample through a 0.22 µm syringe filter to remove any particulates.

• Chromatographic Conditions:

  • Column: Agilent AdvanceBio SEC 300Å, 7.8 x 300 mm, 2.7 µm

  • Mobile Phase: 150 mM Sodium Phosphate, 150 mM Sodium Chloride, pH 7.4

  • Flow Rate: 0.5 mL/min[10]

  • Column Temperature: 25 °C

  • Injection Volume: 10-20 µL

  • Detection: UV absorbance at 280 nm[10]

  • Run Time: 20-30 minutes

• Data Analysis:

  • Integrate the peaks corresponding to high molecular weight species (aggregates), the main monomer peak, and any low molecular weight species (fragments).

  • Calculate the percentage of each species relative to the total peak area.

  • The purity of the ADC is typically reported as the percentage of the monomer peak.

Data Presentation

Quantitative data from SEC-HPLC analysis should be summarized in a clear and concise table to allow for easy comparison between different samples or conditions.

Sample ID	% High Molecular Weight Species (Aggregates)	% Monomer	% Low Molecular Weight Species (Fragments)
ADC Batch 1	1.5	98.0	0.5
ADC Batch 2	2.1	97.5	0.4
Stressed ADC	15.2	82.3	2.5

Visualizations

Experimental Workflow

Caption: Workflow for ADC analysis by SEC-HPLC.

ADC Mechanism of Action and Signaling Pathway

Caption: ADC mechanism and impact on signaling.

Troubleshooting and Optimization

• Peak Tailing: This is often caused by non-specific interactions between the hydrophobic ADC and the column matrix.[2]

  • Solution: Add a low percentage of an organic solvent (e.g., 5-15% isopropanol or acetonitrile) to the mobile phase to disrupt these interactions.[5][8]

• Poor Resolution: If the monomer and aggregate peaks are not well separated:

  • Solution 1: Decrease the flow rate to allow for better separation.

  • Solution 2: Ensure the use of a high-resolution SEC column with an appropriate particle size.

• Carryover: Residual sample from a previous injection can affect the accuracy of the current analysis.

  • Solution: Implement a robust needle wash protocol in the autosampler method.

Conclusion

SEC-HPLC is an indispensable analytical technique for the characterization of ADCs, providing critical data on aggregation and purity.[11] The use of bio-inert HPLC systems, modern SEC columns with hydrophilic coatings, and optimized mobile phases are essential for obtaining accurate and reproducible results. The protocols and guidelines presented in this document provide a solid foundation for researchers, scientists, and drug development professionals to implement robust SEC-HPLC methods for the quality assessment of ADCs.

References

• 1. [PDF] Quantitation of mAb and ADC Aggregation Using SEC and an Aqueous Mobile Phase | Semantic Scholar [semanticscholar.org]
• 2. agilent.com [agilent.com]
• 3. lcms.cz [lcms.cz]
• 4. cytivalifesciences.com [cytivalifesciences.com]
• 5. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. agilent.com [agilent.com]
• 8. benchchem.com [benchchem.com]
• 9. SEC-HPLC Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing MC-Val-Cit-PAB Linker Conjugation

Welcome to the technical support center for troubleshooting low conjugation efficiency with Maleimidocaproyl-Valine-Citrulline-p-Aminobenzylcarbamate (MC-Val-Cit-PAB) linkers. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during the synthesis of Antibody-Drug Conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low conjugation efficiency and a low Drug-to-Antibody Ratio (DAR) with MC-Val-Cit-PAB linkers?

A1: Low conjugation efficiency is a frequent challenge in ADC development, leading to suboptimal DAR and inconsistent product quality.[][2] Several factors can contribute to this issue:

• Suboptimal Reaction Conditions: The pH, temperature, and reaction time must be carefully optimized for efficient conjugation.[][2] For cysteine-based conjugation with maleimide (B117702) linkers, a pH range of 6.5 to 7.5 is typically recommended to ensure the specific reaction with thiol groups.[]

• Inefficient Antibody Reduction: Incomplete reduction of interchain disulfide bonds in the antibody results in fewer available thiol groups for conjugation.[4][5]

• Poor Quality of Reagents: The purity of the antibody and the linker-payload can significantly impact conjugation efficiency.[] Contaminating proteins can compete for the linker-payload, leading to a heterogeneous product.[2]

• Linker Instability: The maleimide group on the linker can undergo hydrolysis, rendering it incapable of reacting with the thiol groups on the antibody.[] The rate of hydrolysis is influenced by pH and the chemical groups adjacent to the maleimide.[]

• ADC Aggregation: The hydrophobic nature of the Val-Cit-PAB linker and many cytotoxic payloads can lead to ADC aggregation, which can reduce the yield of soluble, functional ADC.[6][7][8]

Q2: How does the purity of the monoclonal antibody (mAb) affect conjugation?

A2: The purity of the mAb is a critical factor for successful conjugation. It is recommended to use an antibody that is greater than 95% pure.[2] Impurities from cell culture supernatant or ascites fluid can compete with the antibody for the linker-payload, resulting in lower conjugation efficiency and a heterogeneous product.[2]

Q3: Can the concentration of the antibody impact the conjugation reaction?

A3: Yes, a low antibody concentration can dilute the reagents and reduce the reaction efficiency.[2] A starting antibody concentration of at least 0.5 mg/mL is often recommended to achieve optimal results.[2]

Q4: What is the optimal pH for conjugation with a maleimide linker?

A4: For maleimide linkers reacting with thiol groups from reduced cysteines, a pH range of 6.5 to 7.5 is ideal.[] Within this range, the reaction with thiols is highly specific and significantly faster than potential side reactions with other nucleophilic groups like amines.[] At higher pH values, the risk of cross-reactivity with amino groups increases.[]

Q5: My ADC is aggregating after conjugation. What are the likely causes and solutions?

A5: Aggregation is a common issue with ADCs, especially those with hydrophobic components like the Val-Cit-PAB linker and certain payloads.[6][7][8]

• Causes: The primary driver is the increased hydrophobicity of the ADC as more drug-linker molecules are attached.[6][8] Unfavorable buffer conditions (pH, ionic strength), the presence of organic solvents, high ADC concentration, and physical stress (e.g., agitation, freeze-thaw cycles) can exacerbate aggregation.[6][8][9]

• Solutions:

  • Optimize Formulation: Screen different buffer conditions, pH levels, and excipients to find a formulation that minimizes aggregation.[6][10]

  • Control Conjugation: Perform the reaction at a lower antibody concentration to reduce intermolecular interactions.[7] Add the drug-linker solution slowly with gentle mixing.[6]

  • Linker Modification: Consider incorporating hydrophilic spacers, such as polyethylene (B3416737) glycol (PEG), into the linker design to improve solubility.[6]

  • Purification: Use techniques like Size Exclusion Chromatography (SEC) to remove aggregates after conjugation.[7]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common issues leading to low conjugation efficiency.

Issue 1: Low Drug-to-Antibody Ratio (DAR)

A low DAR indicates that an insufficient number of drug-linker molecules have been conjugated to the antibody.

Potential Causes & Recommended Actions:

Potential Cause	Recommended Action
Incomplete Antibody Reduction	Verify the concentration and activity of the reducing agent (e.g., DTT, TCEP). Optimize the reduction conditions (reagent concentration, temperature, and time). Use Ellman's reagent to quantify the number of free thiols per antibody before conjugation.[4][5]
Suboptimal Conjugation pH	Ensure the conjugation buffer pH is between 6.5 and 7.5 for maleimide-thiol reactions.[] Prepare fresh buffers and verify the pH before use.
Linker-Payload Hydrolysis	Prepare the linker-payload solution immediately before use. Avoid prolonged exposure to high pH conditions which can accelerate maleimide ring hydrolysis.[]
Insufficient Linker-Payload	Increase the molar excess of the linker-payload relative to the antibody. Titrate the ratio to find the optimal balance between achieving the target DAR and minimizing aggregation.
Short Reaction Time	Extend the conjugation reaction time. Monitor the progress of the reaction by analyzing samples at different time points using HIC-HPLC or RP-HPLC.[2]

Issue 2: Presence of Unconjugated Antibody

A significant amount of unconjugated antibody (DAR = 0) after the reaction points to a failure in the conjugation process.

Potential Causes & Recommended Actions:

Potential Cause	Recommended Action
Inactive Linker-Payload	Confirm the identity and purity of the linker-payload using techniques like LC-MS. Assess the reactivity of the maleimide group.
Ineffective Antibody Reduction	As with low DAR, ensure complete reduction of the antibody's interchain disulfide bonds.[5]
Precipitation of Linker-Payload	The hydrophobic linker-payload may precipitate out of solution, especially if a high concentration of organic solvent is used in the stock solution. Ensure the final concentration of organic solvent in the reaction mixture is low and that the linker-payload is fully dissolved before adding it to the antibody solution.

Issue 3: ADC Aggregation

The formation of high molecular weight species can lead to product loss and potential immunogenicity.

Potential Causes & Recommended Actions:

Potential Cause	Recommended Action
High Hydrophobicity	Aim for an optimal DAR, as higher DARs increase hydrophobicity and the propensity for aggregation.[4][6] Consider using site-specific conjugation technologies to produce more homogeneous ADCs.[10]
Unfavorable Buffer Conditions	Screen a range of buffer pH (typically 5.0-7.0) and ionic strengths to identify conditions that minimize aggregation.[6][8]
Mechanical and Thermal Stress	Handle ADC solutions gently, avoiding vigorous shaking or vortexing.[6] Avoid repeated freeze-thaw cycles by storing the ADC in aliquots.[11]
High ADC Concentration	Perform the conjugation and subsequent purification steps at a lower protein concentration.[7]

Experimental Protocols

Protocol 1: Antibody Reduction and Thiol Quantification

This protocol describes the partial reduction of an antibody's interchain disulfide bonds and the subsequent quantification of free thiol groups using Ellman's reagent.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS)

• Reducing agent stock solution (e.g., 100 mM Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP))

• Ellman's Reagent (5,5'-dithiobis-(2-nitrobenzoic acid))

• Reaction buffer (e.g., PBS with EDTA)

• Cysteine hydrochloride standard solution

Procedure:

• Antibody Reduction:

  • Adjust the concentration of the mAb solution to a known value (e.g., 5 mg/mL).

  • Add the reducing agent (e.g., DTT to a final concentration of 1-10 mM). The exact concentration should be optimized.[5]

  • Incubate at 37°C for 30-60 minutes.

  • Remove the excess reducing agent using a desalting column equilibrated with reaction buffer.

• Thiol Quantification (Ellman's Assay):

  • Prepare a standard curve using the cysteine hydrochloride solution.

  • Add a known concentration of the reduced antibody to the reaction buffer.

  • Add Ellman's reagent and incubate at room temperature for 15 minutes.

  • Measure the absorbance at 412 nm.

  • Calculate the concentration of free thiols in the antibody sample using the standard curve.

  • Determine the average number of thiols per antibody.

Protocol 2: MC-Val-Cit-PAB Linker Conjugation

This protocol provides a general framework for conjugating a maleimide-containing linker-payload to a reduced antibody.

Materials:

• Reduced monoclonal antibody with a known number of free thiols

• MC-Val-Cit-PAB-payload stock solution in an organic solvent (e.g., DMSO)

• Conjugation buffer (e.g., PBS, pH 7.2)

Procedure:

• Reaction Setup:

  • Place the reduced antibody solution in a reaction vessel.

  • Slowly add the MC-Val-Cit-PAB-payload solution to the antibody solution while gently stirring. The molar excess of the linker-payload will depend on the target DAR and should be optimized.

  • Ensure the final concentration of the organic solvent is low (typically <10%) to avoid antibody denaturation and precipitation.

• Conjugation Reaction:

  • Incubate the reaction mixture at room temperature or 4°C for 1-4 hours. The optimal time and temperature should be determined empirically.[2]

• Quenching:

  • Quench the reaction by adding an excess of a thiol-containing reagent, such as N-acetylcysteine, to react with any unreacted maleimide groups.

• Purification:

  • Purify the ADC from unreacted linker-payload and quenching reagent using methods such as Size Exclusion Chromatography (SEC) or Tangential Flow Filtration (TFF).

Protocol 3: DAR Analysis by Hydrophobic Interaction Chromatography (HIC)

HIC is a widely used method to determine the DAR distribution of ADCs.[12][][14]

Materials:

• Purified ADC sample

• HIC column (e.g., Butyl-NPR)

• HPLC system with a UV detector

• Mobile Phase A: High salt buffer (e.g., 1.5 M ammonium (B1175870) sulfate (B86663) in 25 mM sodium phosphate, pH 7.0)

• Mobile Phase B: Low salt buffer (e.g., 25 mM sodium phosphate, pH 7.0)

Procedure:

• System Setup:

  • Equilibrate the HIC column with the mobile phase gradient.

  • Set the detector to monitor absorbance at 280 nm.

• Sample Analysis:

  • Inject the ADC sample onto the column.

  • Elute the bound proteins using a decreasing salt gradient (from Mobile Phase A to Mobile Phase B).[12]

• Data Analysis:

  • Integrate the peaks in the chromatogram. Species with higher DARs are more hydrophobic and will have longer retention times.[]

  • Calculate the weighted average DAR based on the peak areas of the different DAR species (e.g., DAR0, DAR2, DAR4).[]

Visualizations

Caption: Workflow for ADC synthesis using an MC-Val-Cit-PAB linker.

Caption: Troubleshooting decision tree for low DAR in ADC conjugation.

References

• 2. benchchem.com [benchchem.com]
• 4. Field Guide to Challenges and Opportunities in Antibody-Drug Conjugates for Chemists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of Factors Influencing Antibody Reduction for Development of Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pharmtech.com [pharmtech.com]
• 9. cytivalifesciences.com [cytivalifesciences.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 14. blog.crownbio.com [blog.crownbio.com]

Technical Support Center: Retapamulin ADC Development

Disclaimer: Retapamulin is a pleuromutilin (B8085454) antibiotic and is not typically used as a payload in antibody-drug conjugate (ADC) development. This guide addresses the troubleshooting of ADC aggregation by using a hypothetical Retapamulin ADC as an example, applying established principles of ADC chemistry and formulation. The inherent hydrophobicity of a complex molecule like Retapamulin would make it a challenging payload prone to aggregation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of aggregation in Antibody-Drug Conjugate (ADC) formulations?

ADC aggregation is a multifaceted problem stemming from the intrinsic properties of the ADC components and extrinsic environmental factors.[1] Key contributing factors include:

• Hydrophobicity: The conjugation of hydrophobic payloads and linkers is a primary driver of aggregation.[1][2] These molecules can create or expose hydrophobic patches on the antibody's surface, promoting intermolecular interactions that lead to aggregation.[3][4] Payloads like PBDs, duocarmycins, and potentially a complex molecule like Retapamulin, are known for increasing the propensity to aggregate.[1][4]

• High Drug-to-Antibody Ratio (DAR): A higher number of conjugated drug molecules increases the overall hydrophobicity of the ADC, making it more susceptible to aggregation.[1][2] While a high DAR may enhance potency, it often compromises stability.[5]

• Unfavorable Buffer Conditions: A formulation's pH and ionic strength are critical for ADC stability.[2][3] Aggregation is often triggered if the buffer pH is too close to the antibody's isoelectric point (pI), where it has minimal solubility and electrostatic repulsion.[2][3]

• Environmental and Mechanical Stress: Exposure to thermal stress (high temperatures), repeated freeze-thaw cycles, and mechanical stress from agitation or high shear forces during manufacturing can denature the antibody component, leading to the formation of aggregates.[2][6] Exposure to light can also degrade photosensitive payloads, contributing to instability.[6]

• Conjugation Chemistry: The chemical process of attaching the linker and payload can introduce stress on the antibody, potentially altering its conformation and leading to aggregation.[7][8]

Q2: Why is my hypothetical Retapamulin ADC showing a high tendency for aggregation?

The structure of Retapamulin (C₃₀H₄₇NO₄S) suggests it is a significantly hydrophobic molecule.[9] Attaching multiple Retapamulin molecules to an antibody would drastically increase the overall hydrophobicity of the conjugate. This increased surface hydrophobicity is a major cause of protein-protein interactions, leading to the formation of soluble and insoluble aggregates.[3][10] The aggregation propensity would likely correlate directly with the Drug-to-Antibody Ratio (DAR).[6]

Q3: How does the Drug-to-Antibody Ratio (DAR) influence the aggregation of my Retapamulin ADC?

The DAR has a direct and significant impact on aggregation.[1] Generally, a higher DAR increases the overall hydrophobicity of the ADC, which raises the tendency for molecules to self-associate and aggregate.[1][6] Early ADC development often faced significant aggregation issues with high DARs.[1] For a Retapamulin ADC, a higher DAR would mean more hydrophobic payloads per antibody, likely leading to:

• Increased potential for aggregate formation.

• Poor pharmacokinetics due to accelerated clearance of aggregated ADCs from the body.

• Reduced stability and a shorter shelf-life. Optimizing the DAR is therefore a critical balance between achieving the desired therapeutic potency and maintaining a stable, non-aggregated formulation.[2]

Q4: What role do linkers and conjugation chemistry play in ADC aggregation?

The choice of linker and the conjugation strategy are critical determinants of ADC stability.[]

• Linker Chemistry: Hydrophobic linkers can contribute to the aggregation problem.[10] Conversely, incorporating hydrophilic linkers, such as those containing polyethylene (B3416737) glycol (PEG) groups or charged sulfonate groups, can help shield the hydrophobic payload, reduce the ADC's overall hydrophobicity, and minimize the propensity for aggregation.[6][]

• Conjugation Site: The site of conjugation on the antibody matters.[12] Site-specific conjugation methods are often preferred over random conjugation (e.g., to lysine (B10760008) residues) because they yield a more homogeneous product with a defined DAR, which can help mitigate aggregation issues.[]

Troubleshooting Guide for Retapamulin ADC Aggregation

Issue 1: High levels of aggregation are observed immediately after the conjugation process.

Symptom: Size Exclusion Chromatography (SEC) analysis of the crude or purified conjugation reaction mixture shows a significant percentage of high molecular weight species (HMWS).

Troubleshooting Workflow:

Caption: Workflow for troubleshooting immediate ADC aggregation.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Suboptimal Reaction Buffer	Optimize pH: Ensure the conjugation buffer pH is not near the antibody's isoelectric point (pI), where solubility is lowest.[3] Adjust Ionic Strength: Modify salt concentration to modulate electrostatic interactions.[14]
High DAR	Lower Target DAR: A lower drug-to-antibody ratio reduces overall hydrophobicity and is a primary strategy to decrease aggregation.[2][5] Aim for a balance between potency and stability.
Hydrophobic Linker/Payload	Introduce Hydrophilic Linkers: Employ linkers with hydrophilic properties (e.g., PEG, sulfonate groups) to shield the hydrophobic Retapamulin payload and improve solubility.[6][]
Conjugation Process Stress	Reduce Organic Co-solvents: If co-solvents are used to dissolve the linker-payload, minimize their concentration as they can denature the antibody.[3] Immobilize Antibody: Consider solid-phase conjugation where the antibody is immobilized on a resin. This keeps individual antibodies physically separate during the reaction, preventing them from aggregating.[3][6]

Issue 2: The Retapamulin ADC is stable post-purification but aggregates during storage.

Symptom: A gradual increase in HMWS is observed over time via SEC or an increase in particle size is detected by Dynamic Light Scattering (DLS) during stability studies.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting gradual ADC aggregation.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Suboptimal Formulation Buffer	Conduct a pH Screening Study: Identify the pH at which the ADC exhibits maximum colloidal stability.[14] Evaluate Buffer Species: Test different buffer systems (e.g., histidine, citrate) as the buffer ions themselves can influence protein stability.[14]
Lack of Stabilizing Excipients	Incorporate Stabilizers: Add excipients known to enhance protein stability.[1] A systematic screening study is recommended (see protocol below).
Improper Storage Conditions	Optimize Storage Temperature: Determine the optimal temperature for long-term stability (e.g., liquid storage at 2-8°C vs. frozen at -20°C or -80°C).[14] Minimize Freeze-Thaw Cycles: Perform studies to assess the impact of freezing and thawing. If aggregation increases, avoid repeated cycles or add cryoprotectants.[2][5] Protect from Light: If the linker or payload is photosensitive, store in light-protected containers.[6]
Mechanical Stress	Handle Gently: Avoid vigorous vortexing or shaking during handling and transport.[2]

Table 1: Common Stabilizing Excipients for ADC Formulations

Excipient Category	Examples	Typical Concentration	Primary Function
Surfactants	Polysorbate 20, Polysorbate 80	0.01 - 0.1%	Prevent surface-induced aggregation and reduce protein-protein interactions.[2]
Sugars (Cryo/Lyoprotectants)	Sucrose, Trehalose	5 - 10% (w/v)	Stabilize protein structure during freezing, lyophilization, and long-term storage by forming a protective glassy matrix.[2][14]
Amino Acids	Arginine, Glycine, Histidine	10 - 250 mM	Suppress aggregation and act as buffering agents or stabilizers.[2][14]
Salts	Sodium Chloride (NaCl)	50 - 150 mM	Modulate ionic strength to improve colloidal stability.[14]

Experimental Protocols

Protocol 1: Quantification of Aggregates by Size Exclusion Chromatography (SEC-HPLC)

Objective: To separate and quantify high molecular weight species (HMWS), monomer, and low molecular weight (LMW) fragments in a Retapamulin ADC sample.

Materials:

• HPLC system with a UV detector

• SEC column suitable for monoclonal antibodies (e.g., TSKgel G3000SWxl)

• Mobile Phase: Phosphate-buffered saline (PBS), pH 7.4, or other suitable non-denaturing buffer.[7]

• Retapamulin ADC sample

• Low-protein-binding vials and filters (0.22 µm)

Methodology:

• System Preparation: Equilibrate the HPLC system and SEC column with the mobile phase at a constant flow rate (e.g., 0.5 - 1.0 mL/min) until a stable baseline is achieved.[7]

• Sample Preparation: Thaw the ADC sample if frozen and centrifuge at ~10,000 x g for 5 minutes to pellet any insoluble aggregates. Filter the supernatant through a 0.22 µm filter. Dilute to a suitable concentration (e.g., 1 mg/mL) with mobile phase.

• Chromatographic Run: Inject an appropriate volume (e.g., 10-20 µL) onto the column. Run the separation isocratically for a sufficient time to allow for the elution of all species (typically 20-30 minutes). Monitor the elution profile at 280 nm.

• Data Analysis: Integrate the peaks corresponding to the HMWS (elute first), the monomer, and any LMW fragments. Calculate the percentage of each species by dividing the area of its peak by the total area of all peaks.[2][7]

Protocol 2: High-Throughput Excipient Screening using Dynamic Light Scattering (DLS)

Objective: To rapidly screen for suitable excipients that can stabilize a Retapamulin ADC formulation and prevent aggregation under thermal stress.

Materials:

• Plate-based DLS instrument

• Retapamulin ADC stock solution (e.g., 5-10 mg/mL)

• Formulation buffer (e.g., 20 mM Histidine, pH 6.0)

• Concentrated stock solutions of excipients (see Table 1)

• 384-well clear-bottom plate

Methodology:

• Plate Preparation: In a 384-well plate, prepare a matrix of ADC formulations. Use a liquid handling robot or multichannel pipette to mix the ADC stock, formulation buffer, and various excipient stock solutions to achieve desired final concentrations. Include a control formulation with no added excipients.

• Initial DLS Reading (T=0): Seal the plate and take an initial DLS reading at room temperature to determine the initial particle size distribution and polydispersity index (PDI) for each formulation.

• Thermal Stress: Incubate the plate at an elevated temperature (e.g., 40-50°C) for a defined period (e.g., 24-72 hours) to induce thermal stress and accelerate aggregation.

• Final DLS Reading: Cool the plate to room temperature and take a final DLS reading.

• Data Analysis: Compare the initial and final readings for each formulation. A successful stabilizing excipient will show minimal change in average particle size and PDI after thermal stress compared to the control. Promising candidates can then be validated using SEC-HPLC.

Table 2: Comparison of Key Analytical Methods for Aggregation

Technique	Principle	Information Provided	Use Case
Size Exclusion Chromatography (SEC)	Separation by hydrodynamic volume	Quantitative % of monomer, aggregates, fragments	Gold standard for lot release and stability testing.[6]
Dynamic Light Scattering (DLS)	Measures fluctuations in scattered light intensity	Average particle size, size distribution, PDI	Rapid, high-throughput screening for early-stage formulation development.[6][7]
Analytical Ultracentrifugation (AUC)	Sedimentation based on mass and shape	Detailed characterization of aggregate size and reversibility	In-depth characterization, orthogonal method to SEC.
Hydrophobic Interaction Chromatography (HIC)	Separation by surface hydrophobicity	Monitors changes in ADC hydrophobicity, which correlates with aggregation propensity.[7]	Characterizing drug load distribution and stability.
Differential Scanning Calorimetry (DSC)	Measures heat required to unfold a protein	Assesses conformational stability (Tm), which can be affected by conjugation.[12][15]	Characterizing the biophysical impact of conjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmtech.com [pharmtech.com]
• 4. labinsights.nl [labinsights.nl]
• 5. bioprocessintl.com [bioprocessintl.com]
• 6. cytivalifesciences.com [cytivalifesciences.com]
• 7. benchchem.com [benchchem.com]
• 8. biopharmaspec.com [biopharmaspec.com]
• 9. Retapamulin - Wikipedia [en.wikipedia.org]
• 10. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biophysical Methods for Characterization of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Enhance the Solubility of Hydrophobic ADC Payloads

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the low solubility of hydrophobic antibody-drug conjugate (ADC) payloads.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low solubility and aggregation in ADCs?

A1: The primary driver of low solubility and aggregation in ADCs is the conjugation of highly hydrophobic cytotoxic payloads to the monoclonal antibody (mAb).[1][2][3][][5] This process introduces hydrophobic regions on the antibody's surface, which can lead to self-association and aggregation.[1][2][3][5] Several factors can exacerbate this issue:

• High Payload Hydrophobicity: Many potent cytotoxic drugs are inherently hydrophobic, which is a major contributor to ADC aggregation.[]

• High Drug-to-Antibody Ratio (DAR): A higher number of conjugated drug molecules per antibody increases the overall hydrophobicity of the ADC, making it more prone to aggregation.[6]

• Linker Chemistry: The chemical structure of the linker itself can contribute to the overall hydrophobicity.[]

• Unfavorable Formulation Conditions: Suboptimal pH (especially near the antibody's isoelectric point), low ionic strength, and the presence of certain organic co-solvents can destabilize the ADC and promote aggregation.[3][7]

• Conjugation Method: Non-specific conjugation methods, such as those targeting lysine (B10760008) residues, can result in a heterogeneous mixture of ADC species, some of which may be more prone to aggregation.[2][]

Q2: How does the drug-to-antibody ratio (DAR) affect ADC solubility?

A2: The drug-to-antibody ratio (DAR) is a critical parameter that significantly influences ADC solubility. Generally, a higher DAR leads to increased overall hydrophobicity of the ADC molecule, which in turn increases the tendency for aggregation and reduces solubility.[6] While a higher DAR can enhance cytotoxic potency, it often comes at the cost of poorer physicochemical properties, including decreased solubility and faster plasma clearance.[6][8] Therefore, optimizing the DAR is a crucial balancing act between achieving the desired therapeutic efficacy and maintaining adequate solubility and stability.[2]

Q3: What role do linkers play in improving ADC solubility?

A3: Linkers are a critical component in modulating ADC solubility. The incorporation of hydrophilic linkers is a key strategy to counteract the hydrophobicity of the payload.[][9] These linkers can improve the overall aqueous solubility of the conjugate, which is vital for preventing aggregation and ensuring stability in the bloodstream.[9] Common hydrophilic linkers include those containing polyethylene (B3416737) glycol (PEG), sulfonate groups, or other polar moieties.[9][10] The use of hydrophilic linkers can lead to improved pharmacokinetics, such as a longer circulation half-life and increased drug exposure at the tumor site.[9]

Q4: What are some common formulation strategies to enhance the solubility of ADCs with hydrophobic payloads?

A4: Formulation optimization is a critical step in stabilizing ADCs and preventing aggregation. Key strategies include:

• pH and Buffer Optimization: Selecting a buffer system with a pH that is not close to the isoelectric point (pI) of the ADC is crucial to maintain electrostatic repulsion between molecules and prevent aggregation.[3][7]

• Use of Excipients: The addition of stabilizing excipients, such as surfactants (e.g., polysorbates), sugars (e.g., sucrose, trehalose), or amino acids (e.g., arginine), can help prevent protein-protein interactions and surface adsorption, thereby reducing aggregation.

• Co-solvents: While organic co-solvents are often necessary to dissolve the hydrophobic payload during conjugation, their concentration in the final formulation should be minimized as they can destabilize the antibody.[3][7]

Troubleshooting Guides

Issue: ADC Aggregation and Precipitation Observed During or After Conjugation

High levels of aggregation or visible precipitation of your ADC can compromise its efficacy and safety. This guide provides a systematic approach to troubleshoot and mitigate this common issue.

Caption: Troubleshooting workflow for ADC aggregation.

Issue: Poor In Vivo Performance Potentially Due to Hydrophobicity

If your ADC demonstrates rapid clearance or low efficacy in animal models, high hydrophobicity could be the underlying cause.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 5. Step-by-Step Protocol for Reproducible Size Exclusion Chromatography - Persee [pgeneral.com]
• 6. Antibody-Drug Conjugates (ADCs) and Drug–Antibody Ratio (DAR) [biointron.com]
• 7. pharmtech.com [pharmtech.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Mitigating Off-Target Toxicity of Retapamulin-Based ADCs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Retapamulin-based Antibody-Drug Conjugates (ADCs). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

FAQs: Understanding and Mitigating Off-Target Toxicity

Q1: What is the proposed mechanism of action for a Retapamulin-based ADC, and how might this contribute to off-target toxicity?

A1: Retapamulin (B1680546) is an antibiotic that inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[1][2][3] When used as an ADC payload, it is hypothesized that Retapamulin would inhibit protein synthesis in cancer cells, leading to cell death. Off-target toxicity could arise if the Retapamulin payload is released prematurely in circulation and affects healthy cells, or if the ADC is taken up by non-target cells that are sensitive to protein synthesis inhibition. The primary concern would be toxicity in tissues with high protein turnover.

Q2: What are the primary mechanisms of off-target toxicity for ADCs in general, and how might they apply to a Retapamulin-based ADC?

A2: The main drivers of off-target toxicity for ADCs are:

• Premature Payload Release: The linker connecting the antibody to the payload can be unstable in the bloodstream, leading to the early release of the cytotoxic agent.[4][] This free payload can then indiscriminately enter and kill healthy cells.[] For a Retapamulin ADC, this would mean the antibiotic could circulate freely and exert its cytotoxic effects on non-cancerous tissues.

• "On-Target, Off-Tumor" Toxicity: The target antigen of the ADC may be expressed on healthy tissues, leading to the ADC binding to and killing normal cells.[7]

• Non-specific Uptake: ADCs can be taken up by normal cells through mechanisms like pinocytosis, especially in clearance organs like the liver and spleen.[8]

Q3: How can linker technology be optimized to reduce the off-target toxicity of a Retapamulin-based ADC?

A3: The choice of linker is critical for ADC stability and targeted payload release.[9]

• Cleavable Linkers: These are designed to be stable in circulation but are cleaved by specific conditions within the tumor microenvironment or inside cancer cells (e.g., enzymes, pH).[10] For a Retapamulin ADC, a linker that is selectively cleaved by tumor-specific enzymes would be ideal.

• Non-Cleavable Linkers: These linkers release the payload only after the antibody is degraded in the lysosome of the target cell.[11] This can reduce off-target toxicity by preventing premature payload release.

Q4: What are some antibody engineering strategies to minimize off-target toxicity?

A4: Modifying the antibody component of the ADC can enhance tumor specificity and reduce binding to healthy tissues.[12] Strategies include:

• Affinity Modulation: Engineering the antibody to have a higher affinity for the tumor antigen and lower affinity for the same antigen on normal cells.

• Bispecific Antibodies: Designing antibodies that recognize two different tumor-associated antigens, increasing the specificity for cancer cells.

• Fc Engineering: Modifying the Fc region of the antibody to reduce non-specific uptake by immune cells.[7]

Troubleshooting Guides

This section provides guidance on common experimental issues encountered during the development and testing of Retapamulin-based ADCs.

Guide 1: Low Potency in In Vitro Cytotoxicity Assays

Problem: The Retapamulin-based ADC shows lower than expected potency (high IC50 value) in an in vitro cytotoxicity assay.

Potential Cause	Troubleshooting Step	Experimental Protocol
Inefficient ADC Internalization	Confirm ADC internalization using a fluorescently labeled ADC.	See Protocol 1: ADC Internalization Assay.
Inefficient Linker Cleavage	If using a cleavable linker, ensure the target cells express the necessary enzymes for cleavage.	Measure enzymatic activity in cell lysates.
Low Payload Potency	Determine the intrinsic cytotoxicity of free Retapamulin on the target cell line.	Perform a standard cytotoxicity assay with the free drug.
Low Drug-to-Antibody Ratio (DAR)	Verify the DAR of the ADC batch using techniques like HIC or SEC.	See Protocol 2: DAR Determination by HIC.

Guide 2: High In Vivo Toxicity Despite Acceptable In Vitro Potency

Problem: The Retapamulin-based ADC is potent against target cells in vitro but shows significant toxicity in animal models at therapeutic doses.

Potential Cause	Troubleshooting Step	Experimental Protocol
Premature Payload Release	Assess the stability of the ADC in plasma.	See Protocol 3: ADC Plasma Stability Assay.
"On-Target, Off-Tumor" Toxicity	Evaluate the expression of the target antigen in healthy tissues of the animal model.	Immunohistochemistry (IHC) or Western blotting of major organs.
Hydrophobicity of the ADC	High DAR or a hydrophobic linker/payload can lead to aggregation and non-specific uptake.	Monitor ADC aggregation by Size Exclusion Chromatography (SEC).
Bystander Effect on Healthy Tissue	The released payload may be diffusing into and killing healthy cells adjacent to tumor cells.	See Protocol 4: In Vitro Bystander Effect Assay.

Experimental Protocols

Protocol 1: ADC Internalization Assay

Objective: To visualize and quantify the internalization of a Retapamulin-based ADC into target cells.

Methodology:

• Label the ADC with a fluorescent dye (e.g., Alexa Fluor 488).

• Incubate target cells with the fluorescently labeled ADC for various time points (e.g., 0, 1, 4, 24 hours).

• Wash the cells to remove non-bound ADC.

• Analyze the cells using confocal microscopy or flow cytometry to detect the internalized fluorescent signal.

Protocol 2: Drug-to-Antibody Ratio (DAR) Determination by Hydrophobic Interaction Chromatography (HIC)

Objective: To determine the average DAR and the distribution of different DAR species.

Methodology:

• Use a HIC column (e.g., Butyl-NPR).

• Equilibrate the column with a high-salt mobile phase.

• Inject the ADC sample.

• Elute the sample using a decreasing salt gradient. Species with higher DAR values are more hydrophobic and will elute later.

• Monitor the elution profile using a UV detector.

• Calculate the average DAR by determining the weighted average of the peak areas for each DAR species.

Protocol 3: ADC Plasma Stability Assay

Objective: To assess the stability of the Retapamulin-based ADC in plasma and quantify premature payload release.

Methodology:

• Incubate the ADC in plasma (human, mouse, or rat) at 37°C for various time points (e.g., 0, 24, 48, 72, 168 hours).

• At each time point, separate the ADC from the plasma proteins using affinity chromatography (e.g., Protein A).

• Analyze the captured ADC by LC-MS to determine the amount of conjugated payload remaining.

• The amount of free payload in the plasma can also be quantified by LC-MS/MS.

Protocol 4: In Vitro Bystander Effect Assay

Objective: To determine if the Retapamulin payload released from target cells can kill neighboring antigen-negative cells.

Methodology:

• Co-culture antigen-positive target cells with antigen-negative bystander cells (labeled with a fluorescent protein like GFP).

• Treat the co-culture with the Retapamulin-based ADC at various concentrations.

• After a set incubation period (e.g., 72-96 hours), use high-content imaging or flow cytometry to quantify the viability of the GFP-positive bystander cells.

• A decrease in the viability of the bystander cell population indicates a bystander effect.[13]

Visualizations

Caption: Mitigation strategies for common ADC off-target toxicity challenges.

Caption: A typical experimental workflow for ADC development and troubleshooting.

References

• 1. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 2. researchgate.net [researchgate.net]
• 3. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 4. benchchem.com [benchchem.com]
• 7. viviabiotech.com [viviabiotech.com]
• 8. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 10. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Clinical and bacteriological efficacy of twice daily topical retapamulin ointment 1% in the management of impetigo and other uncomplicated superficial skin infections - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Val-Cit Linker Cleavage for Efficient Payload Release

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the optimization of Val-Cit linker cleavage for efficient payload release in antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What is the intended cleavage mechanism for a Val-Cit linker in an ADC?

The Valine-Citrulline (Val-Cit) linker is designed to be stable in systemic circulation and is primarily cleaved by the lysosomal protease Cathepsin B, which is often upregulated in tumor cells.[1][] Following the binding of the ADC to its target antigen on the cancer cell surface, the ADC-antigen complex is internalized and trafficked to the lysosome.[3] The acidic environment of the lysosome (pH 4.5-5.0) provides the optimal conditions for Cathepsin B to recognize and hydrolyze the amide bond between Citrulline and the p-aminobenzyl carbamate (B1207046) (PABC) self-emolative spacer.[3] This initial cleavage triggers a cascade that leads to the release of the cytotoxic payload inside the target cell.[3][4] While Cathepsin B is the primary enzyme, other lysosomal proteases like Cathepsin L, S, and F can also contribute to Val-Cit linker cleavage.[4]

Q2: Why is my Val-Cit linked ADC showing high instability and premature payload release in mouse plasma but not in human plasma?

This is a frequently observed phenomenon in preclinical studies and is primarily attributed to the activity of a specific mouse carboxylesterase, Ces1c.[5][6] This enzyme is present in mouse plasma but not in human plasma and is known to prematurely cleave the Val-Cit linker, leading to off-target toxicity and reduced efficacy in murine models.[5][6]

Q3: We are observing significant neutropenia in our preclinical studies. Could this be related to off-target Val-Cit linker cleavage?

Yes, this is a strong possibility. Human neutrophil elastase, a serine protease secreted by neutrophils, has been shown to cleave the Val-Cit linker in the bloodstream.[5][7] This premature release of the cytotoxic payload in the vicinity of neutrophils can lead to their depletion, resulting in neutropenia, which has been a dose-limiting toxicity in some clinical trials of Val-Cit-based ADCs.[5][8]

Q4: How does the drug-to-antibody ratio (DAR) and linker-payload hydrophobicity affect ADC stability and linker cleavage?

Higher DAR values, especially with hydrophobic payloads like MMAE, can increase the overall hydrophobicity of the ADC, leading to a greater propensity for aggregation.[5] ADC aggregation can compromise both the efficacy and safety of the therapeutic.[7] Therefore, optimizing the DAR, typically in the range of 2 to 4, is a critical strategy to strike a balance between therapeutic efficacy and maintaining ADC stability.[5]

Q5: What are some strategies to improve the stability of the Val-Cit linker?

Several strategies can be employed to enhance the stability of the Val-Cit linker, particularly in mouse plasma:

• Linker Modification: Introducing a hydrophilic group, such as a glutamic acid residue at the P3 position to create a Glu-Val-Cit (EVCit) tripeptide linker, has been shown to significantly reduce susceptibility to cleavage by mouse Ces1c while maintaining sensitivity to Cathepsin B.[6][9]

• Site-Specific Conjugation: The location of linker-payload conjugation on the antibody can impact stability. More solvent-exposed sites may be more susceptible to enzymatic cleavage.[10] Site-specific conjugation methods can be used to attach the linker to less exposed regions of the antibody.

• Alternative Linkers: Exploring alternative cleavable linkers, such as the Val-Ala linker, which exhibits lower hydrophobicity, or non-cleavable linkers that release the payload upon complete lysosomal degradation of the antibody, can be considered.[6][10]

Troubleshooting Guides

Issue 1: Premature Payload Release in Mouse Plasma Stability Assays

• Possible Cause: Cleavage by mouse carboxylesterase 1C (Ces1c).[6]

• Troubleshooting Steps:

  • Confirm Ces1c Sensitivity: Conduct an in vitro plasma stability assay comparing your ADC's stability in mouse plasma versus human plasma. A significant difference points towards Ces1c-mediated cleavage.

  • Utilize Ces1c Knockout Mice: For in vivo studies, using Ces1c knockout mice can provide a more accurate assessment of linker stability in the absence of this confounding enzyme.[6]

  • Modify the Linker: As mentioned in the FAQs, consider using a more stable linker variant like the Glu-Val-Cit (EVCit) linker.[6]

Issue 2: Inconsistent or Inefficient Payload Release in Cell-Based Assays

• Possible Cause 1: Insufficient levels or activity of Cathepsin B in the target cell line.

• Troubleshooting Steps:

  • Measure Cathepsin B Activity: Perform a Cathepsin B activity assay on the cell lysate of your target cell line to confirm the presence of active enzyme.

• Possible Cause 2: The ADC is not being efficiently internalized or trafficked to the lysosome.

• Troubleshooting Steps:

  • Confirm Internalization: Use a fluorescently labeled version of your ADC to visualize its internalization and subcellular localization via microscopy or flow cytometry.

• Possible Cause 3: Steric hindrance from a bulky payload is preventing efficient enzymatic cleavage.

• Troubleshooting Steps:

  • In Vitro Cleavage Assay: Perform an in vitro cleavage assay with purified Cathepsin B to confirm that the linker itself is cleavable. If cleavage is inefficient, linker or spacer modification may be necessary.[3]

Quantitative Data Summary

Table 1: Comparative Stability of Different Peptide Linkers in Mouse Plasma

Linker Type	Stability in Mouse Plasma	Key Findings	Reference
Val-Cit	Unstable (hydrolyzed within 1 hour)	Susceptible to cleavage by carboxylesterase Ces1c.	[9]
Val-Ala	Unstable (hydrolyzed within 1 hour)	Similar instability profile to Val-Cit in mouse plasma.	[9]
Glu-Val-Cit (EVCit)	Highly stable (>14 days)	The addition of glutamic acid significantly reduces susceptibility to mouse carboxylesterase.	[9]
Sulfatase-cleavable	Highly stable (>7 days)	Demonstrates superior stability in mouse plasma compared to dipeptide linkers.	[9]

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

Objective: To assess the stability of an ADC and the rate of premature payload release in plasma from different species (e.g., human, mouse).

Materials:

• Test ADC

• Human and mouse plasma (sodium heparin or citrate (B86180) anticoagulated)

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• LC-MS/MS system for analysis[11]

Methodology:

• Prepare a stock solution of the test ADC in PBS.

• Dilute the ADC stock solution into pre-warmed human and mouse plasma to a final concentration of 1 mg/mL in separate tubes.

• Incubate the samples at 37°C.

• At designated time points (e.g., 0, 6, 24, 48, 72, and 168 hours), withdraw an aliquot from each sample.[6]

• Immediately quench the reaction by diluting the aliquot in cold PBS or by adding a protein precipitation agent like cold acetonitrile.[1]

• Analyze the samples by LC-MS/MS to quantify the amount of released payload and determine the average drug-to-antibody ratio (DAR) over time.[6][11]

Protocol 2: In Vitro Cathepsin B Cleavage Assay (HPLC-Based)

Objective: To determine the rate of Cathepsin B-mediated cleavage of the Val-Cit linker by monitoring the release of the payload.[9]

Materials:

• ADC with Val-Cit linker

• Recombinant human Cathepsin B

• Assay Buffer: 25 mM MES, pH 5.0

• Activation Buffer: 25 mM MES, 5 mM DTT, pH 5.0 (prepare fresh)

• Quenching Solution: Acetonitrile with 0.1% formic acid

• HPLC system with a C18 column[9]

Methodology:

• Prepare a solution of the ADC in the Assay Buffer.

• Activate the recombinant Cathepsin B by incubating it in the Activation Buffer at 37°C for 15 minutes.[9]

• In a microcentrifuge tube, combine the ADC solution with the activated Cathepsin B.

• Incubate the reaction mixture at 37°C.

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.[9]

• Immediately quench the reaction by adding an excess of the cold Quenching Solution to precipitate the protein and stop the enzymatic reaction.[9]

• Centrifuge the quenched samples to pellet the precipitated protein.

• Inject the supernatant onto the HPLC system.

• Quantify the peak area of the released payload at each time point and plot the concentration of the released payload over time to determine the cleavage rate.[9]

Protocol 3: Cathepsin B Activity Assay (Fluorometric)

Objective: To measure the activity of Cathepsin B in cell lysates to confirm the presence of the active enzyme required for linker cleavage.[12]

Materials:

• Cell lysate from the target cell line

• Fluorogenic Cathepsin B substrate (e.g., Z-RR-AFC)[13]

• Cathepsin B Assay Buffer (e.g., 50 mM MES, 2.5 mM EDTA, pH 6.0)

• Dithiothreitol (DTT)

• 96-well black microplate

• Fluorescence microplate reader (Ex/Em = 400/505 nm for AFC)[13]

Methodology:

• Lyse cells in a chilled lysis buffer and collect the supernatant after centrifugation.[13]

• Prepare a reaction buffer containing DTT.

• Add the cell lysate to the wells of the 96-well plate.

• Add the reaction buffer to each well.

• Initiate the reaction by adding the fluorogenic substrate to each well.[13]

• Incubate the plate at 37°C for 1-2 hours.[13]

• Measure the fluorescence intensity in a microplate reader. The increase in fluorescence is proportional to the Cathepsin B activity.

Visualizations

Caption: Intended signaling pathway of ADC internalization and payload release.

Caption: Experimental workflow for assessing ADC stability in plasma.

References

• 1. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 11. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 12. benchchem.com [benchchem.com]
• 13. Cathepsin B Activity Assay Kit (Fluorometric) (ab65300) | Abcam [abcam.com]

Technical Support Center: Preventing Premature Payload Release In Vivo

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the premature release of payloads from drug delivery systems in vivo.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of premature payload release from nanocarriers?

A1: Premature payload release is a critical issue that can decrease therapeutic efficacy and increase off-target toxicity. The main causes include:

• Linker Instability: Chemical linkers connecting the payload to the carrier can be susceptible to cleavage in the systemic circulation. This is particularly relevant for stimuli-responsive linkers designed to be cleaved in the target microenvironment, but which may also be sensitive to physiological conditions (e.g., pH, enzymes) in the bloodstream.[1]

• Nanocarrier Instability: The drug delivery vehicle itself may be unstable in the biological environment. For instance, liposomes can be destabilized by plasma components, leading to drug leakage.[2][3][4]

• Enzymatic Degradation: Both the nanocarrier and the linker can be degraded by enzymes present in the blood and other tissues.[5][6] For example, mouse plasma contains carboxylesterase 1c (Ces1c), which is known to cleave certain linkers used in antibody-drug conjugates.

• Opsonization and Phagocytosis: Adsorption of plasma proteins (opsonization) onto the nanoparticle surface can trigger recognition and rapid clearance by the mononuclear phagocyte system (MPS), leading to payload release in non-target organs like the liver and spleen.[7][8]

Q2: How do stimuli-responsive linkers work, and what are the common challenges?

A2: Stimuli-responsive linkers are designed to cleave and release the payload in response to specific triggers present in the target microenvironment, such as low pH, high reductive potential, or overexpressed enzymes.[6][9][10]

• pH-Sensitive Linkers: These linkers, such as hydrazones, are stable at physiological pH (7.4) but hydrolyze in the acidic environment of tumors or endosomes. A common challenge is that some hydrazone linkers can be unstable in vivo, with a half-life in plasma that is less than that of the carrier itself.[9]

• Redox-Responsive Linkers: Disulfide linkers are widely used and are cleaved in the highly reducing environment inside cells, where the concentration of glutathione (B108866) (GSH) is significantly higher than in the bloodstream.[6] A potential issue is thiol-disulfide exchange with plasma proteins, which can lead to premature release.[1]

• Enzyme-Sensitive Linkers: These linkers are cleaved by enzymes that are overexpressed in the target tissue, such as cathepsins in tumors. A key challenge is ensuring the linker is specific to the target enzyme and not susceptible to cleavage by other enzymes in circulation.[10]

Q3: What is PEGylation and how does it help prevent premature payload release?

A3: PEGylation is the process of attaching polyethylene (B3416737) glycol (PEG) chains to the surface of nanoparticles. This creates a hydrophilic layer that provides several benefits:

• Steric Hindrance: The PEG layer physically blocks the interaction of plasma proteins with the nanoparticle surface, reducing opsonization and subsequent clearance by the MPS.[7][8]

• Increased Circulation Time: By evading the immune system, PEGylated nanoparticles can circulate in the bloodstream for longer periods, increasing the probability of reaching the target tissue.

• Improved Stability: The hydrophilic shell can also improve the colloidal stability of the nanoparticles, preventing aggregation.

However, the effectiveness of PEGylation depends on factors like PEG molecular weight and surface density. Insufficient PEGylation can lead to incomplete shielding, while overly dense PEGylation can sometimes hinder cellular uptake at the target site.

Q4: How can I assess the stability of my drug delivery system in vitro before moving to in vivo studies?

A4: Several in vitro assays can be used to predict the in vivo stability of your formulation:

• Plasma Stability Assay: Incubating the drug delivery system in plasma (e.g., mouse or human) and measuring the amount of released payload over time is a crucial step.[1] This can help identify issues with linker stability or enzymatic degradation.

• Colloidal Stability in Serum: Dynamic Light Scattering (DLS) can be used to monitor changes in nanoparticle size and polydispersity index (PDI) when incubated in serum-containing media. A significant increase in size or PDI can indicate aggregation.

• In Vitro Drug Release Assay: Using a method like dialysis, you can measure the rate of drug release from your nanoparticles in a simulated physiological buffer over an extended period. This helps to characterize the baseline leakage of the payload from the carrier.

Troubleshooting Guides

Issue 1: Rapid clearance of nanoparticles and low accumulation at the target site.

Possible Cause	Troubleshooting Tip
Opsonization and MPS Uptake	Optimize PEGylation: Ensure sufficient PEG density and appropriate molecular weight to effectively shield the nanoparticle surface.[7][8] Consider using alternative stealth polymers if PEG immunogenicity is a concern.
Control Particle Size and Surface Charge: Nanoparticles between 10-100 nm with a neutral or slightly negative surface charge generally exhibit longer circulation times.[11]
Nanoparticle Aggregation in Blood	Improve Colloidal Stability: Ensure the formulation is stable in physiological salt concentrations. Use appropriate stabilizers and optimize the surface chemistry of the nanoparticles.[12]
Assess Stability in Serum: Perform DLS measurements of nanoparticles incubated in serum to check for aggregation. If aggregation occurs, consider modifying the surface coating.
Off-target Uptake	Investigate Non-specific Binding: If using a targeting ligand, assess its potential for binding to receptors on healthy tissues.[1] Consider engineering the targeting moiety to improve specificity.

Issue 2: High levels of free payload detected in plasma shortly after administration.

Possible Cause	Troubleshooting Tip
Unstable Linker Chemistry	Perform In Vitro Plasma Stability Assay: Confirm that the payload release is occurring in plasma.[1]
Use a More Stable Linker: If using a maleimide-based linker, consider alternatives that are less susceptible to retro-Michael reaction.[1] For disulfide linkers, consider more sterically hindered designs to reduce thiol-disulfide exchange.
Modify Linker for Specific Preclinical Models: Be aware of species-specific enzymes, such as mouse Ces1c, that can cleave certain linkers. If working in mice with a vc-PABC linker, consider linker modifications to prevent cleavage by Ces1c.
Enzymatic Degradation of the Nanocarrier	Use More Stable Materials: Select polymers or lipids that are less susceptible to degradation by common plasma enzymes.
Crosslink the Nanocarrier Core: For micellar systems, crosslinking the core can improve stability and reduce premature drug release.[6]
Liposome (B1194612) Instability	Optimize Lipid Composition: Use phospholipids (B1166683) with a high phase transition temperature (Tc), such as DSPC, to create more rigid and less permeable bilayers at physiological temperature.[2][13]
Incorporate Cholesterol: Adding cholesterol to the lipid bilayer can increase its stability and reduce drug leakage.[14][15][16]

Quantitative Data Summary

Table 1: Comparison of In Vitro Payload Release from Different Nanocarrier Platforms

Nanocarrier Type	Key Stability Features	Typical Payload Leakage in 24h (PBS, 37°C)	References
DSPC-based Liposomes	High phase transition temperature, rigid bilayer	< 15%	[2][17]
DPPC-based Liposomes	Moderate phase transition temperature	~40%	[2]
DMPC-based Liposomes	Low phase transition temperature	> 50%	[2]
Polymeric Micelles	Can be unstable upon dilution below CMC	Variable, can be high	[18][19]
Core-Crosslinked Micelles	Increased stability due to crosslinking	Low	[6]
Polymersomes	High stability, low membrane permeability	Generally low	[20]
PLGA Nanoparticles	Biodegradable, sustained release	Low, dependent on formulation	[13]

Note: These values are representative and can vary significantly based on the specific formulation, encapsulated drug, and experimental conditions.

Table 2: Influence of Lipid Composition on Liposome Stability

Lipid Composition	Key Characteristic	Impact on Stability and Drug Retention	References
DSPC	Saturated, long acyl chain (18C), high Tc	High stability, low drug leakage	[2]
DPPC	Saturated, medium acyl chain (16C), moderate Tc	Moderate stability and drug retention	[2]
DMPC	Saturated, short acyl chain (14C), low Tc	Low stability, high drug leakage	[2]
Cholesterol	Membrane rigidifier	Increases bilayer stability and reduces permeability	[14][15][16]

Experimental Protocols

Protocol 1: In Vitro Drug Release Kinetics Assay Using the Dialysis Method

Objective: To determine the rate of payload release from a nanoparticle formulation in a simulated physiological environment.

Materials:

• Nanoparticle formulation

• Dialysis membrane with an appropriate molecular weight cut-off (MWCO) (e.g., 12-14 kDa)

• Release buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Beaker and magnetic stirrer

• Syringes and needles

• Analytical instrument for payload quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

• Prepare the Dialysis Membrane: Hydrate the dialysis membrane according to the manufacturer's instructions. This typically involves soaking it in the release buffer.[21]

• Prepare the Nanoparticle Sample: Disperse a known amount of the nanoparticle formulation in a specific volume of the release buffer.[21]

• Load the Dialysis Bag: Transfer the nanoparticle dispersion into the dialysis bag (donor compartment) and securely clamp both ends.[21]

• Set up the Release System: Place the dialysis bag into a beaker containing a larger volume of the release buffer (receptor compartment).[21] Place the beaker on a magnetic stirrer and maintain a constant temperature (e.g., 37°C).

• Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw a small aliquot of the release buffer from the receptor compartment.[21]

• Replenish the Buffer: Immediately after each sampling, replenish the receptor compartment with an equal volume of fresh, pre-warmed release buffer to maintain sink conditions.[21]

• Quantify the Released Payload: Analyze the collected samples using a validated analytical method to determine the concentration of the released payload.

• Data Analysis: Calculate the cumulative percentage of payload released at each time point and plot it against time to obtain the release profile.

Protocol 2: Assessment of Nanoparticle Stability in Plasma

Objective: To evaluate the colloidal stability of nanoparticles and quantify premature payload release in a biologically relevant medium.

Materials:

• Nanoparticle formulation

• Pooled human or mouse plasma

• Incubator or water bath at 37°C

• Dynamic Light Scattering (DLS) instrument

• Method for separating free payload from nanoparticles (e.g., ultracentrifugation, size exclusion chromatography)

• Analytical instrument for payload quantification (e.g., LC-MS)

Procedure:

• Incubation: Mix the nanoparticle formulation with plasma at a specific ratio and incubate at 37°C.

• Colloidal Stability Assessment (DLS): At various time points, take an aliquot of the mixture and measure the particle size (Z-average diameter) and polydispersity index (PDI) using DLS. A significant increase in these parameters indicates aggregation.

• Payload Release Quantification: At the same time points, take another aliquot and separate the free payload from the nanoparticles.

• Sample Processing: Process the supernatant/filtrate containing the free payload to make it compatible with the analytical method (e.g., protein precipitation followed by centrifugation).

• Quantification: Analyze the processed samples using a validated LC-MS method to determine the concentration of the released payload.[1]

• Data Analysis: Plot the concentration or percentage of released payload over time to determine the stability of the drug-nanoparticle conjugate in plasma.

Visualizations

Caption: Balancing stability and release for effective drug delivery.

Caption: A logical workflow for troubleshooting premature payload release.

Caption: Step-by-step workflow for an in vitro drug release assay.

References

• 1. benchchem.com [benchchem.com]
• 2. The effect of different lipid components on the in vitro stability and release kinetics of liposome formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tuning Liposome Stability in Biological Environments and Intracellular Drug Release Kinetics [mdpi.com]
• 4. The Advances and Challenges of Liposome-Assisted Drug Release in the Presence of Serum Albumin Molecules: The Influence of Surrounding pH - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Stimuli-Responsive Polymeric Nanocarriers for Drug Delivery, Imaging, and Theragnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Factors Affecting the Clearance and Biodistribution of Polymeric Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Understanding and overcoming major barriers in cancer nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Progress and Advances in Stimuli-Responsive Polymers for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stimuli‐responsive linkers and their application in molecular imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparing the Colloidal Stabilities of Commercial and Biogenic Iron Oxide Nanoparticles That Have Potential In Vitro/In Vivo Applications [mdpi.com]
• 12. How To Modify The Surface Of Nanoparticles - CD Bioparticles Blog [cd-bioparticles.net]
• 13. benchchem.com [benchchem.com]
• 14. nanomedicines.ca [nanomedicines.ca]
• 15. pharmaexcipients.com [pharmaexcipients.com]
• 16. scispace.com [scispace.com]
• 17. sopharcos.com [sopharcos.com]
• 18. Comparative Stability of Synthetic and Natural Polymeric Micelles in Physiological Environments: Implications for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Polymeric Micellar Systems—A Special Emphasis on “Smart” Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Polymer Micelles vs Polymer–Lipid Hybrid Vesicles: A Comparison Using RAW 264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. dissolutiontech.com [dissolutiontech.com]

Technical Support Center: Addressing ADC Instability During Storage and Formulation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common instability issues encountered with Antibody-Drug Conjugates (ADCs) during storage and formulation.

Troubleshooting Guides

This section offers a question-and-answer-style guide to troubleshoot specific instability problems.

Issue 1: My ADC solution shows visible particulates/haziness, or an increase in high molecular weight (HMW) species is observed via Size Exclusion Chromatography (SEC).

Question: What are the potential causes of ADC aggregation, and how can I systematically investigate and mitigate this issue?

Answer:

ADC aggregation is a common challenge primarily driven by the increased hydrophobicity imparted by the cytotoxic payload and potential conformational changes in the antibody structure. Several factors can contribute to this phenomenon. A systematic approach is crucial to identify the root cause and develop a stable formulation.

Potential Causes:

• Payload-Driven Hydrophobicity: The cytotoxic drug is often hydrophobic. Its conjugation to the antibody surface can create hydrophobic patches, leading to self-association.

• High Drug-to-Antibody Ratio (DAR): A higher DAR increases the number of hydrophobic molecules on the antibody surface, thereby increasing the propensity for aggregation.

• Suboptimal Formulation Buffer:

  • pH: If the buffer pH is close to the isoelectric point (pI) of the ADC, the net charge on the molecule is minimized, reducing electrostatic repulsion and promoting aggregation.

  • Ionic Strength: Both low and high salt concentrations can be detrimental. Low ionic strength may not sufficiently shield charges, while high ionic strength can lead to "salting out."

• Stress During Conjugation Process:

  • Organic Solvents: The use of organic co-solvents to dissolve the linker-payload can induce partial denaturation of the antibody.

  • Temperature and Shear Stress: Elevated temperatures or vigorous mixing can cause protein unfolding and aggregation.

• Inadequate Storage and Handling:

  • Freeze-Thaw Cycles: Repeated freezing and thawing can denature the ADC. Controlled freezing protocols are crucial.[1]

  • Temperature Fluctuations: Storage at inappropriate temperatures can accelerate degradation pathways.

  • Light Exposure: Some payloads and linkers are photosensitive and can degrade upon light exposure, potentially leading to aggregation.[2]

1. Formulation Buffer Screening

• Objective: To identify a buffer system (pH and excipients) that minimizes ADC aggregation.

• Methodology:

  • Prepare a series of buffers: Screen a pH range that is at least 1-2 units away from the ADC's pI. Common buffers include histidine, citrate, succinate, and phosphate (B84403).

  • Excipient Screening: Prepare stock solutions of various excipients such as sugars (sucrose, trehalose), amino acids (arginine, glycine), and surfactants (polysorbate 20, polysorbate 80).

  • Formulation Preparation: Prepare small-scale formulations of the ADC in the different buffer and excipient combinations. Include a control with the ADC in its current, problematic buffer.

  • Stress Induction (Forced Degradation): Subject the formulations to accelerated stress conditions (e.g., elevated temperature, agitation) to induce aggregation.

  • Analysis: Analyze the samples for aggregation using Size Exclusion Chromatography (SEC) and Dynamic Light Scattering (DLS).

  • Data Interpretation: Compare the percentage of HMW species (from SEC) and the change in hydrodynamic radius and polydispersity index (from DLS) across the different formulations to identify the most stabilizing conditions.

2. Size Exclusion Chromatography (SEC) for Aggregate Quantification

• Objective: To separate and quantify monomers, dimers, and higher-order aggregates based on their hydrodynamic volume.

• Methodology:

  • Column Selection: Choose a SEC column with a pore size appropriate for the size range of the ADC and its potential aggregates (e.g., 300 Å).

  • Mobile Phase Preparation: An isocratic mobile phase is used. A common mobile phase consists of a phosphate buffer (e.g., 100-150 mM sodium phosphate) with an appropriate salt concentration (e.g., 150-250 mM NaCl or KCl) at a pH of 6.8-7.4. For hydrophobic ADCs, the addition of a small percentage of an organic modifier (e.g., 5-15% isopropanol (B130326) or acetonitrile) may be necessary to reduce non-specific interactions with the stationary phase.[3]

  • System Setup: Equilibrate the SEC column with the mobile phase at a constant flow rate (e.g., 0.5-1.0 mL/min) until a stable baseline is achieved.

  • Sample Preparation: Dilute the ADC sample in the mobile phase to a suitable concentration (e.g., 1 mg/mL). Filter the sample through a low-protein-binding 0.22 µm filter before injection.

  • Injection and Data Acquisition: Inject a defined volume of the sample (e.g., 20-100 µL) and monitor the elution profile using a UV detector at 280 nm.

  • Data Analysis: Integrate the peaks corresponding to the HMW species, monomer, and any fragments. Calculate the percentage of each species by dividing the respective peak area by the total peak area.

3. Dynamic Light Scattering (DLS) for Early Detection of Aggregation

• Objective: To rapidly assess the size distribution and polydispersity of the ADC in solution, providing a sensitive measure of aggregate formation.

• Methodology:

  • Sample Preparation: Prepare the ADC sample in the desired buffer at a concentration typically between 0.1 and 1.0 mg/mL. Filter the sample through a 0.22 µm syringe filter directly into a clean, dust-free cuvette.

  • Instrument Setup: Set the measurement temperature, typically 25°C. Allow the sample to thermally equilibrate in the instrument for at least 5-10 minutes before measurement.[4]

  • Data Acquisition: Perform the DLS measurement. The instrument software will analyze the fluctuations in scattered light intensity to generate an autocorrelation function.

  • Data Analysis: The software will calculate the hydrodynamic radius (Rh) and the polydispersity index (PDI). An increase in the average Rh and PDI over time or under stress indicates aggregation. A PDI value below 0.2 generally suggests a monodisperse sample.

Issue 2: My ADC is losing its cytotoxic payload during storage, as indicated by a decreasing Drug-to-Antibody Ratio (DAR).

Question: What are the primary reasons for payload loss, and what experiments can I perform to understand and improve linker stability?

Answer:

Payload loss is a critical issue that can compromise the efficacy and safety of an ADC. The stability of the linker connecting the payload to the antibody is paramount.

Potential Causes:

• Linker Chemistry:

  • Cleavable Linkers: These are designed to be cleaved under specific conditions (e.g., low pH in lysosomes, presence of specific enzymes). However, they may exhibit some level of instability in systemic circulation, leading to premature payload release.

    • Hydrazone linkers: Can be susceptible to hydrolysis at physiological pH.

    • Peptide linkers: Can be cleaved by circulating proteases.

    • Disulfide linkers: Can be reduced by circulating thiols.

  • Non-Cleavable Linkers: While generally more stable in circulation, the payload can be released through the degradation of the antibody itself.

• Formulation pH: The pH of the formulation can influence the hydrolysis rate of certain linkers.

• Enzymatic Degradation: Residual host cell proteases or plasma enzymes can potentially cleave susceptible linkers.

1. In Vitro Plasma Stability Assay

• Objective: To evaluate the stability of the ADC and the rate of payload release in a biologically relevant matrix.

• Methodology:

  • Sample Preparation: Incubate the ADC at a defined concentration (e.g., 100 µg/mL) in plasma (human, mouse, or rat) from a commercial source at 37°C.

  • Time Points: Collect aliquots at various time points (e.g., 0, 1, 6, 24, 48, 72 hours).

  • Sample Cleanup: At each time point, stop the reaction (e.g., by adding an excess of cold organic solvent to precipitate plasma proteins). Centrifuge to pellet the precipitated proteins and collect the supernatant.

  • Analysis: Analyze the samples using techniques such as:

    • Hydrophobic Interaction Chromatography (HIC): To monitor changes in the DAR profile over time.

    • Liquid Chromatography-Mass Spectrometry (LC-MS): To identify and quantify the released payload and any metabolites.

  • Data Analysis: Plot the percentage of intact ADC or the amount of released payload as a function of time to determine the stability profile.

Frequently Asked Questions (FAQs)

Q1: What are the general recommended storage conditions for ADCs?

A1: The optimal storage conditions are ADC-specific. However, some general guidelines apply:

• Liquid Formulations: For short-term storage, refrigeration at 2-8°C is common. For long-term storage, ultra-cold temperatures ranging from -20°C to -80°C are often required to maintain stability.[5][6] It is crucial to avoid repeated freeze-thaw cycles.

• Lyophilized (Freeze-Dried) Formulations: Lyophilized ADCs are generally more stable and can often be stored at 2-8°C for extended periods.[7] After reconstitution, the stability may be limited, and the manufacturer's instructions should be followed. It is often recommended to use the reconstituted ADC immediately or store it at 2-8°C for a limited time (e.g., up to 24 hours).

Q2: What are common excipients used in ADC formulations and their functions?

A2: Excipients are critical for stabilizing ADCs. Common examples are listed in the table below.

Excipient Class	Examples	Typical Concentration Range	Function
Buffering Agents	Histidine, Citrate, Succinate, Phosphate	10-50 mM	Maintain optimal pH for stability.
Bulking Agents/Lyoprotectants	Sucrose, Trehalose, Mannitol	1-10% (w/v)	Provide structure to the lyophilized cake and protect the ADC during freezing and drying.
Surfactants	Polysorbate 20, Polysorbate 80	0.01-0.1% (w/v)	Prevent surface-induced aggregation and denaturation.
Tonicity Modifiers	Sodium Chloride	50-150 mM	Adjust the tonicity of the formulation for parenteral administration.
Amino Acids	Arginine, Glycine	50-250 mM	Can act as stabilizers and solubilizing agents.

Q3: How do I design a forced degradation study for my ADC?

A3: A forced degradation study intentionally exposes the ADC to harsh conditions to identify potential degradation pathways and to ensure that your analytical methods are "stability-indicating."

• Objective: To identify likely degradation products and validate the stability-indicating nature of analytical methods.

• Methodology:

  • Prepare Samples: Prepare solutions of the ADC in the formulation buffer. Include a placebo (formulation buffer without the ADC) and a control sample stored under normal conditions.

  • Apply Stress Conditions: Expose the ADC samples to a range of stress conditions. The goal is to achieve 5-20% degradation.

    • Acid/Base Hydrolysis: Adjust the pH of the ADC solution to acidic (e.g., pH 3.0 with 0.1 M HCl) and basic (e.g., pH 9.0 with 0.1 M NaOH) conditions. Incubate at a controlled temperature (e.g., 40°C) for a defined period (e.g., up to 7 days).

    • Oxidation: Add an oxidizing agent (e.g., 0.01-0.1% hydrogen peroxide) to the ADC solution and incubate at room temperature for a set time (e.g., 24 hours).

    • Thermal Stress: Incubate the ADC solution at elevated temperatures (e.g., 40°C, 50°C, and 60°C) for several days to weeks.

    • Photostability: Expose the ADC solution to light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

    • Mechanical Stress: Subject the ADC solution to agitation (e.g., orbital shaking) for a defined period to assess sensitivity to shear forces.

  • Analysis: After the stress period, analyze all samples (stressed, control, and placebo) using a suite of analytical methods, including SEC, DLS, Reversed-Phase HPLC (RP-HPLC), Ion-Exchange Chromatography (IEX), and LC-MS.

  • Data Evaluation: Compare the chromatograms and analytical results of the stressed samples to the control. The analytical methods are considered stability-indicating if they can resolve and detect the degradation products formed under these stress conditions.

Visualizations

Caption: Troubleshooting workflow for ADC instability.

Caption: Experimental workflow for a forced degradation study.

Caption: ADC physical and chemical degradation pathways.

References

• 1. cellmosaic.com [cellmosaic.com]
• 2. lcms.cz [lcms.cz]
• 3. Sample preparation: DLS – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. Reconstitution & Storage Instructions | Aviva Systems Biology | Avivasysbio.com [avivasysbio.com]
• 5. susupport.com [susupport.com]
• 6. immunoreagents.com [immunoreagents.com]
• 7. Physical Stability Studies of Antibody-Drug Conjugates (ADCs) Under Stressed Conditions | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Purifying MC-Val-Cit-PAB-Retapamulin ADCs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of maleimidocaproyl-valine-citrulline-p-aminobenzyl-Retapamulin antibody-drug conjugates (MC-Val-Cit-PAB-Retapamulin ADCs).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying MC-Val-Cit-PAB-Retapamulin ADCs?

A1: The primary challenges stem from the inherent properties of the ADC components. The Retapamulin (B1680546) payload is highly hydrophobic, which significantly increases the propensity for aggregation of the ADC.[1][2] The conjugation process often results in a heterogeneous mixture with varying drug-to-antibody ratios (DAR), which requires high-resolution purification techniques to separate.[3] Additionally, common impurities such as unconjugated antibody, free drug-linker, and residual solvents from the conjugation reaction must be effectively removed.[4]

Q2: Why is aggregation a significant issue for Retapamulin ADCs?

A2: Retapamulin has a high XLogP3 value of 6.1, indicating significant hydrophobicity.[1][2] When multiple Retapamulin molecules are conjugated to an antibody, the resulting ADC becomes highly hydrophobic, leading to an increased tendency for self-association and aggregation.[1] Aggregates can reduce therapeutic efficacy, alter pharmacokinetic profiles, and potentially induce an immunogenic response.[5]

Q3: What are the main types of impurities encountered during the purification of these ADCs?

A3: The most common impurities include:

• High Molecular Weight Species (HMWS) / Aggregates: Dimers and larger oligomers of the ADC.[2]

• Unconjugated Antibody (DAR 0): Antibodies that have not been conjugated with the drug-linker.

• Free MC-Val-Cit-PAB-Retapamulin: Unreacted drug-linker molecules.[6]

• Process-Related Impurities: Residual solvents (e.g., DMSO, DMF), and quenching agents used in the conjugation reaction.[7][8]

• Product-Related Variants: Charge variants and fragments of the antibody.[9]

Q4: Which chromatography techniques are most suitable for purifying MC-Val-Cit-PAB-Retapamulin ADCs?

A4: A multi-step chromatography approach is typically required:

• Hydrophobic Interaction Chromatography (HIC): This is the primary method for separating ADC species with different DAR values due to the increased hydrophobicity imparted by the Retapamulin payload.[3][10]

• Size Exclusion Chromatography (SEC): Used to remove high molecular weight aggregates and low molecular weight impurities like free drug-linker.[3][11]

• Tangential Flow Filtration (TFF): Often used for buffer exchange, removal of small molecule impurities, and formulation of the final ADC product.[12]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of MC-Val-Cit-PAB-Retapamulin ADCs.

Issue 1: High Levels of Aggregation

Q: My purified Retapamulin ADC shows a high percentage of aggregates by SEC analysis. What are the potential causes and solutions?

A: High aggregation is a common problem due to the hydrophobic nature of Retapamulin.

Potential Causes	Troubleshooting Solutions
High Drug-to-Antibody Ratio (DAR)	Optimize the conjugation reaction to target a lower average DAR (typically 2-4). Use site-specific conjugation methods if possible to achieve a more homogeneous product.
Suboptimal Buffer Conditions	Screen different buffer pH and excipients. Avoid the isoelectric point (pI) of the ADC. Consider adding stabilizing excipients like polysorbates (e.g., Polysorbate 20 or 80), sugars (e.g., sucrose, trehalose), or amino acids (e.g., arginine, glycine) to the purification and formulation buffers.[3]
Harsh Purification Conditions	In HIC, use a less chaotropic salt (e.g., sodium chloride instead of ammonium (B1175870) sulfate) or lower the starting salt concentration.[3] Minimize exposure to low pH elution conditions if using cation exchange chromatography for polishing.
Freeze-Thaw Cycles	Avoid repeated freeze-thaw cycles. Store the ADC in a stable liquid formulation at 2-8°C or as a lyophilized powder. If freezing is necessary, use a controlled-rate freezer and appropriate cryoprotectants.[3]

Logical Troubleshooting Flow for High Aggregation

References

• 1. Retapamulin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Retapamulin | C30H47NO4S | CID 6918462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tga.gov.au [tga.gov.au]
• 4. retapamulin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. brieflands.com [brieflands.com]
• 6. Activity of Retapamulin against Streptococcus pyogenes and Staphylococcus aureus Evaluated by Agar Dilution, Microdilution, E-Test, and Disk Diffusion Methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bioprocessintl.com [bioprocessintl.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. irf.fhnw.ch [irf.fhnw.ch]
• 10. Retapamulin - Amerigo Scientific [amerigoscientific.com]
• 11. ec.europa.eu [ec.europa.eu]
• 12. selleckchem.com [selleckchem.com]

Technical Support Center: Optimizing Drug-to-Antibody Ratio for Improved Therapeutic Index

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the drug-to-antibody ratio (DAR) for an improved therapeutic index of antibody-drug conjugates (ADCs).

Troubleshooting Guides

This section addresses specific issues that may be encountered during ADC development and provides actionable solutions.

Issue 1: Low Drug-to-Antibody Ratio (DAR) or Inefficient Conjugation

Problem: The average DAR is consistently lower than the target value, indicating inefficient conjugation of the cytotoxic payload to the monoclonal antibody (mAb). This can lead to reduced potency and therapeutic efficacy.[1][2][]

Potential Causes and Solutions:

Potential Cause	Recommended Solutions
Antibody-Related Issues
Impure Monoclonal Antibody	Use a monoclonal antibody that is >95% pure to prevent contaminating proteins from competing with the antibody for the linker-payload.[4] Remove impurities from ascites fluid or cell culture supernatant before conjugation.[4]
Low Antibody Concentration	Concentrate the antibody solution to at least 0.5 mg/mL, as low concentrations can dilute reagents and reduce conjugation efficiency.[4]
Interfering Buffer Components	Perform a buffer exchange to remove additives like Tris, glycine, or BSA, which can compete with the antibody for reactive linkers.[4]
Linker-Payload and Reaction Condition Issues
Incomplete Reduction of Antibody Disulfide Bonds (for cysteine conjugation)	Optimize the concentration of the reducing agent (e.g., TCEP). A 10-20 fold molar excess of TCEP per antibody is a common starting point.[1] Use fresh, high-quality reducing agents.[1]
Suboptimal Reaction pH	Maintain the pH between 6.5 and 7.5 for maleimide-thiol conjugation. For lysine-based conjugations, a pH of 7.5-8.5 is typically optimal.[1][4]
Insufficient Molar Excess of Linker-Payload	Conduct small-scale optimization experiments with increasing molar excess of the linker-drug to drive the conjugation reaction to completion.[1]
Linker-Payload Instability or Degradation	Verify the stability of the linker-payload construct under the specified conjugation conditions and always use fresh reagents.[5]
Suboptimal Reaction Conditions (Temperature and Time)	Optimize the reaction temperature and duration. While some reactions proceed at room temperature, others may require 4°C to minimize side reactions.[4] Ensure thorough mixing of all reactants.[5]

Experimental Protocol: Small-Scale Conjugation Optimization

• Antibody Preparation: Dialyze the antibody into a suitable conjugation buffer (e.g., phosphate-buffered saline, pH 7.4).[5]

• Reduction of Disulfide Bonds (for cysteine conjugation): Add a reducing agent like TCEP to the antibody solution. The molar equivalence of TCEP will determine the number of disulfide bonds reduced and, consequently, the potential DAR.[5] Incubate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 1-2 hours).[5]

• Conjugation: Add the linker-payload construct to the reduced antibody solution.

• Quenching: Stop the reaction by adding an excess of a quenching reagent, such as N-acetylcysteine, to react with any unreacted maleimide (B117702) groups.[1]

• Purification: Purify the ADC using size-exclusion chromatography (SEC) to remove unconjugated linker-drug and other small molecules.[1]

• Characterization: Determine the average DAR using techniques like Hydrophobic Interaction Chromatography (HIC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

Caption: Workflow for ADC conjugation and DAR analysis.

Issue 2: High Drug-to-Antibody Ratio (DAR) or Over-conjugation

Problem: The average DAR is significantly higher than the target value. High DAR can lead to faster clearance, increased toxicity, and a greater tendency for aggregation.[1][2]

Potential Causes and Solutions:

Potential Cause	Recommended Solutions
Over-reduction of Disulfide Bonds	Decrease the concentration of the reducing agent or shorten the reduction time to prevent the reduction of intramolecular disulfide bonds.[5]
High Molar Excess of Linker-Payload	Reduce the molar ratio of the linker-payload to the antibody in the conjugation reaction.
Non-specific Binding of Linker-Payload	Assess the specificity of the conjugation chemistry. Consider additional purification steps to remove non-covalently bound drug-linker.[5]

Issue 3: ADC Aggregation

Problem: The ADC preparation shows a high level of aggregation, which can impact efficacy, pharmacokinetics, and safety.[6] The hydrophobic nature of many cytotoxic payloads can increase the likelihood of aggregation, especially at higher DAR values.[1][6]

Potential Causes and Solutions:

Potential Cause	Recommended Solutions
High Hydrophobicity of the ADC	Aim for a lower average DAR (e.g., 2-4), as higher DAR values increase hydrophobicity and the risk of aggregation.[1] Consider incorporating hydrophilic linkers, such as polyethylene (B3416737) glycol (PEG), to enhance the solubility of the ADC.[1]
Unfavorable Buffer Conditions	Optimize buffer conditions, including pH and salt concentration. Aggregation can occur if the system is at a pH that coincides with the isoelectric point of the antibody.[7]
Use of Organic Co-solvents	While necessary to dissolve hydrophobic payloads, some solvents can promote aggregation.[7] Minimize the use of such co-solvents where possible.
Frequent Freezing/Thawing	Avoid repeated freeze-thaw cycles, which can induce aggregation.[6]

Experimental Protocol: Analysis of ADC Aggregation by Size-Exclusion Chromatography (SEC)

• Sample Preparation: Dilute the ADC sample to a suitable concentration (e.g., 1 mg/mL) in the mobile phase.

• Chromatography:

  • Equilibrate a size-exclusion column with the mobile phase (e.g., phosphate-buffered saline).

  • Inject the ADC sample.

  • Monitor the elution profile at 280 nm.

• Data Analysis: The monomeric ADC will elute as a main peak. Aggregates, being larger, will elute earlier. Quantify the percentage of aggregates by integrating the peak areas.

Caption: SEC workflow for ADC aggregation analysis.

Frequently Asked Questions (FAQs)

Q1: What is the drug-to-antibody ratio (DAR), and why is it a critical quality attribute for ADCs?

The drug-to-antibody ratio (DAR) is the average number of drug molecules conjugated to a single antibody.[1] It is a critical quality attribute because it directly influences the ADC's efficacy, toxicity, and pharmacokinetic profile.[1] A low DAR may lead to reduced potency, while a high DAR can result in increased toxicity, faster clearance from circulation, and a higher likelihood of aggregation.[1] Therefore, optimizing the DAR is crucial for achieving the desired therapeutic window.[1]

Q2: What is the optimal DAR for an ADC?

The optimal DAR is a balance between efficacy and safety and is highly dependent on the specific antibody, linker, and tumor target.[5] Historically, a low-to-moderate DAR of 2-4 was favored for hydrophobic payloads to avoid issues with aggregation and rapid clearance.[] However, recent advancements in linker technology have enabled the development of effective ADCs with higher DARs (e.g., 8).[5] The increased DAR can compensate for the lower potency of certain payloads, such as topoisomerase I inhibitors.[5]

Q3: What are the main strategies for controlling the DAR?

There are two primary strategies for controlling the DAR:

• Non-Specific Conjugation: This traditional method utilizes native amino acid residues on the antibody, such as lysines and cysteines, for drug attachment.[2] Lysine conjugation often results in a heterogeneous mixture of ADCs due to the abundance of solvent-accessible lysines.[2] Cysteine conjugation, often after reduction of interchain disulfide bonds, typically yields more defined DAR species (e.g., DAR 2, 4, 8).

• Site-Specific Conjugation: This approach involves engineering specific sites on the antibody for conjugation, such as through the introduction of unnatural amino acids or enzymatic modification.[8] This leads to a more homogeneous ADC product with a precisely controlled DAR.[8]

Q4: How does DAR affect the therapeutic index?

The therapeutic index is the ratio between the toxic dose and the therapeutic dose of a drug. Optimizing the DAR is key to widening this window.

• Low DAR: May not deliver a sufficient amount of the cytotoxic payload to the target cells, leading to reduced efficacy.[2]

• High DAR: Can lead to faster clearance of the ADC from circulation, reducing its ability to reach the tumor.[9][10] It can also increase off-target toxicity and the risk of aggregation.[2][6]

Preclinical studies have shown that maytansinoid conjugates with a DAR of 2 to 6 have a better therapeutic index than those with a very high DAR (around 9-10).[9][10]

Q5: What analytical techniques are used to determine the DAR?

Several analytical techniques are used to characterize the DAR of an ADC:

Analytical Technique	Principle	Advantages	Limitations
UV-Vis Spectroscopy	Measures the absorbance of the ADC at two different wavelengths to determine the concentrations of the antibody and the drug.[11]	Simple and rapid method for determining the average DAR.[11]	Requires that the antibody and drug have distinct absorbance maxima.[11] Does not provide information on DAR distribution.[12]
Hydrophobic Interaction Chromatography (HIC)	Separates ADC species based on their hydrophobicity. Species with higher DARs are more hydrophobic and elute later.[12]	The most widely used method for detailed DAR analysis and drug load distribution, especially for cysteine-linked ADCs.[12]	May have limited resolution for highly heterogeneous lysine-linked ADCs.[13]
Reversed-Phase Liquid Chromatography (RP-LC)	Separates components based on hydrophobicity under denaturing conditions.	Suitable for detailed DAR analysis, including at the light and heavy chain levels.[12]	Denaturing conditions disrupt the intact ADC structure.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separates ADC species by liquid chromatography and determines their mass-to-charge ratio.	Provides accurate mass measurements for different DAR species and can be used for detailed characterization of the ADC.[12][]	Can be more complex and require specialized equipment.

Q6: What in vitro assays are important for evaluating ADCs with different DARs?

A comprehensive suite of in vitro assays is crucial for optimizing an ADC's potential.[15]

• Binding Assays (ELISA, Flow Cytometry, SPR): To confirm that conjugation does not negatively impact the antibody's binding affinity to its target antigen.[16]

• Internalization Assays: To ensure that the ADC is efficiently internalized by the target cells upon binding.[17]

• Cytotoxicity Assays: To measure the potency of the ADC in killing target cells and to determine the IC50 value.[16][17]

• Bystander Killing Assay: To assess the ability of the ADC's payload to kill neighboring antigen-negative cells after being released from the target cell.[15]

• In Vitro Off-Target Toxicity Assays: Using colony-forming cell (CFC) assays with hematopoietic stem cells can help predict potential hematological toxicities.[18][19]

Caption: In vitro assay cascade for ADC evaluation.

Q7: How is the in vivo efficacy and toxicity of ADCs with varying DARs evaluated?

In vivo studies are essential to determine the therapeutic index of an ADC.

• Pharmacokinetic (PK) Studies: To assess the clearance rate and exposure of the ADC. ADCs with higher DARs often exhibit faster clearance.[9][10]

• Biodistribution Studies: To determine where the ADC accumulates in the body. High DAR ADCs may show increased accumulation in the liver.[9][10]

• Efficacy Studies: Typically conducted in tumor-bearing animal models (e.g., xenografts) to evaluate the anti-tumor activity of the ADC at different doses.[20][21]

• Tolerability/Toxicity Studies: To determine the maximum tolerated dose (MTD) and to identify any potential toxicities.[22] Hematological toxicities are common adverse events associated with many ADCs.[6][18]

Disclaimer: This information is intended for research and development professionals. All experimental procedures should be performed in a suitably equipped laboratory by trained personnel, following all relevant safety guidelines.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 7. pharmtech.com [pharmtech.com]
• 8. Strategies for Controlling DAR in Antibody–Drug Conjugates [sigutlabs.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Effects of Drug-Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody-Maytansinoid Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. blog.crownbio.com [blog.crownbio.com]
• 13. ppd.com [ppd.com]
• 15. ADC In Vitro Evaluation - PharmaLegacy | Preclinical Pharmacology CRO [pharmalegacy.com]
• 16. ADC In Vitro Analysis Services - Creative Biolabs [creative-biolabs.com]
• 17. ADC In Vitro Screening & Evaluation_ADC In Vitro Screening_Antibody Drug Conjugates Services - Antibody/ADC In Vitro Studies - ICE Bioscience [en.ice-biosci.com]
• 18. aacrjournals.org [aacrjournals.org]
• 19. researchgate.net [researchgate.net]
• 20. hoeford.com [hoeford.com]
• 21. wuxibiology.com [wuxibiology.com]
• 22. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming ADC Resistance in Cancer Cell Lines

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for overcoming challenges in experiments involving antibody-drug conjugate (ADC) resistance in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of acquired resistance to ADCs in cancer cell lines?

A1: Acquired resistance to ADCs is a multifaceted issue involving several key cellular mechanisms that limit the efficacy of these targeted therapies.[1][2] The most commonly observed mechanisms include:

• Target Antigen Downregulation or Alteration: A primary mechanism of resistance is the reduction or complete loss of the target antigen on the cancer cell surface.[3] This can occur through decreased gene expression, gene deletion, or mutations that prevent the ADC's antibody component from binding effectively.[4]

• Upregulation of Drug Efflux Pumps: Cancer cells can overexpress ATP-binding cassette (ABC) transporters, such as P-glycoprotein (MDR1) and Breast Cancer Resistance Protein (BCRP).[5][6] These transporters actively pump the cytotoxic payload out of the cell, reducing its intracellular concentration and thereby diminishing its cell-killing effect.[7]

• Impaired ADC Internalization and Trafficking: For an ADC to be effective, it must be internalized by the cancer cell and trafficked to the lysosomes.[8] Resistance can arise from defects in the endocytic pathway, preventing the ADC from reaching the lysosome where the payload is typically released.[9]

• Altered Lysosomal Function: Changes within the lysosome, such as altered pH or reduced activity of lysosomal proteases, can impair the cleavage of the linker that connects the antibody to the payload.[10] This prevents the release of the active cytotoxic agent within the cell.

• Alterations in Downstream Signaling Pathways: Activation of pro-survival signaling pathways, such as the PI3K/Akt/mTOR pathway, can counteract the cytotoxic effects of the ADC's payload, allowing cancer cells to survive despite treatment.[11][12]

• Payload-Specific Resistance: Resistance can also develop against the cytotoxic payload itself, through mechanisms similar to those seen in traditional chemotherapy, such as mutations in the payload's target (e.g., tubulin).

Q2: How can I determine the specific mechanism of ADC resistance in my experimental cell line?

A2: Identifying the specific mechanism of resistance is crucial for developing strategies to overcome it. A multi-pronged approach is often necessary:

• Quantify Target Antigen Expression: Use techniques like flow cytometry or Western blotting to compare the surface and total expression of the target antigen in your resistant cell line versus the parental, sensitive cell line. A significant decrease in the resistant line suggests antigen downregulation.

• Assess Drug Efflux Pump Activity: Perform a drug efflux assay using a fluorescent substrate for ABC transporters (e.g., Rhodamine 123 for MDR1). Increased efflux in the resistant line, which can be reversed by a known inhibitor (e.g., verapamil (B1683045) for MDR1), points to this mechanism.[13] Quantitative RT-PCR or Western blotting can confirm the overexpression of specific transporters like ABCB1 (MDR1).[14]

• Evaluate ADC Internalization and Lysosomal Trafficking: An ADC internalization assay using a fluorescently labeled ADC can quantify the uptake by resistant and parental cells via flow cytometry or confocal microscopy.[15] Co-localization studies with lysosomal markers (e.g., LAMP1) can reveal defects in trafficking to the lysosome.

• Analyze Signaling Pathways: Use Western blotting to probe for the activation (phosphorylation) of key proteins in pro-survival pathways like PI3K/Akt and MAPK.[16] Increased phosphorylation of proteins like Akt in the resistant line would suggest the involvement of these pathways.

Q3: My ADC shows reduced efficacy, but the target antigen expression appears unchanged. What could be the issue?

A3: If target antigen expression is not the culprit, several other resistance mechanisms could be at play:

• Increased Drug Efflux: This is a very common mechanism. The cancer cells may be effectively pumping out the cytotoxic payload as soon as it's released. An efflux assay would be the next logical step.[6]

• Impaired Lysosomal Processing: The ADC may be internalized but not properly processed within the lysosome. This could be due to changes in lysosomal pH or enzymatic activity, preventing the release of the payload.[10] A lysosomal degradation assay can help investigate this.

• Activation of Pro-Survival Signaling: The cells may have activated downstream signaling pathways that allow them to tolerate the cytotoxic effects of the payload.[11] Profiling key survival pathways is recommended.

• Payload Inactivation: The cancer cells may have developed mechanisms to metabolize and inactivate the cytotoxic payload before it can reach its target.

Troubleshooting Guides

Problem	Potential Cause	Troubleshooting Steps
Complete loss of ADC efficacy in the resistant cell line.	1. Complete loss of target antigen expression.2. Very high levels of drug efflux pump overexpression.	1. Confirm target expression via flow cytometry. If negative, the cell line may no longer be a suitable model for this specific ADC.2. Perform a drug efflux assay. If efflux is extremely high, consider co-administration with a potent ABC transporter inhibitor to see if sensitivity can be restored.
High variability in cytotoxicity assay results.	1. Inconsistent cell seeding density.2. Cell line heterogeneity.3. Reagent variability.	1. Ensure precise and consistent cell counting and seeding for all experiments.2. Perform single-cell cloning to isolate and characterize subpopulations with distinct resistance profiles.3. Use fresh, quality-controlled reagents and ADCs for each experiment.
ADC shows initial efficacy, but cells recover after treatment.	1. A subpopulation of highly resistant cells is repopulating the culture.2. The ADC payload is cytostatic rather than cytotoxic at the tested concentrations.	1. Analyze the cell population for markers of cancer stem cells. Consider combination therapies targeting these populations.2. Increase the ADC concentration or treatment duration. Perform apoptosis assays (e.g., Annexin V staining) to confirm cell death.
Low or no ADC internalization observed.	1. Poor antibody binding to the target antigen.2. The cell line does not express the target antigen at sufficient levels.	1. Verify the affinity and specificity of the antibody component of your ADC.2. Confirm target antigen expression levels using a sensitive method like flow cytometry.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on ADC resistance.

Table 1: Fold Resistance to ADCs in Various Cancer Cell Lines

ADC	Cell Line	Parental IC50 (nM)	Resistant IC50 (nM)	Fold Resistance	Reference
T-DM1	KPL-4	~0.5	>1000	>2000	[17]
T-DM1	BT-474M1	~1	>1000	>1000	[17]
T-DM1	NCI-N87	0.08	0.3	3.75	[18]
T-DM1	SK-BR-3	0.12	10	83.3	[19]
Brentuximab Vedotin	Karpas 299	0.1	10	100	[19]
Gemtuzumab Ozogamicin	HL-60	0.03	1	33.3	[19]

Table 2: Changes in Target Antigen (HER2) Expression in T-DM1 Resistant Cell Lines

Cell Line	Method	Change in HER2 Expression in Resistant Cells	Reference
KPL-4	Western Blot	Decreased	[17]
BT-474M1	Western Blot	Decreased	[17]
NCI-N87	FISH	No significant change in gene amplification	[18]
SK-BR-3	Flow Cytometry	Decreased	[20]
BT474	Western Blot	Reduced HER2 activity and expression	[20]

Table 3: Upregulation of ABC Transporters in ADC Resistant Cell Lines

Cell Line	ADC	Transporter	Fold Increase in Protein Expression	Reference
KPL-4	T-DM1	ABCB1 (MDR1)	Not specified, but implicated	[17]
NCI-N87	T-DM1	ABCB1 (MDR1)	~20-50x higher	[5]
DU145 (Prostate)	Docetaxel	ABCB1 (MDR1)	4.2-fold	[21]
PC-3 (Prostate)	Docetaxel	ABCB1 (MDR1)	5.3-fold	[21]
MCF7/ADR (Breast)	Doxorubicin	ABCB1 (MDR1)	Significantly upregulated	[22]

Experimental Protocols

ADC Internalization Assay (Flow Cytometry)

Objective: To quantify the internalization of an ADC into cancer cells.

Materials:

• Parental and ADC-resistant cancer cell lines

• Fluorescently labeled ADC (e.g., conjugated to Alexa Fluor 488)

• Isotype control antibody labeled with the same fluorophore

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA or other non-enzymatic cell dissociation solution

• FACS buffer (PBS with 2% FBS and 0.1% sodium azide)

• Flow cytometer

Procedure:

• Seed parental and resistant cells in 12-well plates and allow them to adhere overnight.

• On the day of the experiment, replace the medium with fresh medium containing the fluorescently labeled ADC or the isotype control at the desired concentration.

• Incubate the cells at 37°C for various time points (e.g., 0, 1, 4, 8, 24 hours). For a baseline (time 0), incubate a set of cells with the ADC on ice for 30 minutes.

• At each time point, wash the cells twice with ice-cold PBS to remove unbound ADC.

• Harvest the cells by trypsinization, neutralize the trypsin, and centrifuge the cells.

• Resuspend the cell pellet in ice-cold FACS buffer.

• Analyze the fluorescence of the cells using a flow cytometer.

• Data Analysis: The geometric mean fluorescence intensity (MFI) of the cells is proportional to the amount of bound and internalized ADC. The internalization can be calculated by comparing the MFI at 37°C to the MFI at 4°C (which represents surface binding only).

Drug Efflux Assay (Rhodamine 123 Staining)

Objective: To measure the activity of ABC transporters, particularly MDR1 (P-glycoprotein).

Materials:

• Parental and ADC-resistant cancer cell lines

• Rhodamine 123 (a fluorescent substrate for MDR1)

• Verapamil or other MDR1 inhibitor

• Complete cell culture medium

• PBS

• Flow cytometer

Procedure:

• Seed parental and resistant cells in 6-well plates and grow to 70-80% confluency.

• Pre-incubate one set of cells with an MDR1 inhibitor (e.g., 50 µM Verapamil) for 1 hour at 37°C. Leave another set untreated.

• Add Rhodamine 123 to all wells at a final concentration of 1 µg/mL and incubate for 30-60 minutes at 37°C.

• Wash the cells twice with ice-cold PBS.

• Harvest the cells, resuspend in ice-cold PBS, and immediately analyze by flow cytometry.

• Data Analysis: Compare the MFI of the resistant cells to the parental cells. Lower fluorescence in the resistant cells indicates increased efflux. The addition of an MDR1 inhibitor should increase the fluorescence in the resistant cells if MDR1 is responsible for the efflux.

Lysosomal Co-localization Assay (Immunofluorescence)

Objective: To visualize the trafficking of an ADC to the lysosome.

Materials:

• Parental and ADC-resistant cancer cell lines

• Fluorescently labeled ADC

• Primary antibody against a lysosomal marker (e.g., anti-LAMP1)

• Secondary antibody conjugated to a different fluorophore

• DAPI stain for nuclei

• Fixation and permeabilization buffers

• Confocal microscope

Procedure:

• Seed cells on glass coverslips in a 24-well plate.

• Treat the cells with the fluorescently labeled ADC for various time points.

• Wash, fix, and permeabilize the cells.

• Incubate with the primary anti-LAMP1 antibody.

• Wash and incubate with the fluorescently labeled secondary antibody and DAPI.

• Mount the coverslips on microscope slides.

• Image the cells using a confocal microscope.

• Data Analysis: Co-localization of the ADC's fluorescence with the LAMP1 signal (lysosomes) will appear as a merged color (e.g., yellow if the ADC is green and the lysosome is red). Quantify the degree of co-localization using image analysis software.

Signaling Pathways and Experimental Workflows

ADC Mechanism of Action and Resistance Pathways

Caption: General overview of ADC mechanism of action and points of potential resistance.

Experimental Workflow for Investigating ADC Resistance

Caption: A logical workflow for troubleshooting and identifying ADC resistance mechanisms.

HER2 Signaling Pathway and ADC Resistance

Caption: The HER2 signaling pathway and its role in ADC resistance through Akt activation.

References

• 1. A Comprehensive Review of HER2 in Cancer Biology and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. JCI - Antibody-drug conjugates in breast cancer: overcoming resistance and boosting immune response [jci.org]
• 4. researchgate.net [researchgate.net]
• 5. Mechanisms of Resistance to Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Structure and function of efflux pumps that confer resistance to drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Intracellular trafficking of new anticancer therapeutics: antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Activation of PI3K/AKT/mTOR Pathway Causes Drug Resistance in Breast Cancer [frontiersin.org]
• 13. Frontiers | Elevated ABCB1 Expression Confers Acquired Resistance to Aurora Kinase Inhibitor GSK-1070916 in Cancer Cells [frontiersin.org]
• 14. scispace.com [scispace.com]
• 15. Unlocking the Secrets of Antibody‑Drug Conjugates – Inside the World of Antibody Internalization-DIMA BIOTECH [dimabio.com]
• 16. aacrjournals.org [aacrjournals.org]
• 17. aacrjournals.org [aacrjournals.org]
• 18. Aberrant intracellular metabolism of T‐DM1 confers T‐DM1 resistance in human epidermal growth factor receptor 2‐positive gastric cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Resistance to Antibody-Drug Conjugates Targeting HER2 in Breast Cancer: Molecular Landscape and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Loss of HER2 and decreased T-DM1 efficacy in HER2 positive advanced breast cancer treated with dual HER2 blockade: the SePHER Study - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. Overexpression of ABCB1 confers resistance to FLT3 inhibitor FN-1501 in cancer cells: in vitro and in vivo characterization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reducing Immunogenicity of Antibody-Drug Conjugates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the immunogenicity of antibody-drug conjugates (ADCs) during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of immunogenicity in an antibody-drug conjugate (ADC)?

The immunogenicity of ADCs can originate from multiple components of the conjugate:

• The Antibody: The monoclonal antibody (mAb) itself is a primary contributor. Non-human sequences in chimeric or murine antibodies can be recognized as foreign by the human immune system, leading to the formation of anti-drug antibodies (ADAs). Even fully human or humanized antibodies can elicit an immune response due to idiotypic differences or aggregation.[1][2]

• The Linker and Payload: The chemical linker and the cytotoxic payload, while typically small molecules, can act as haptens.[3][4] When conjugated to the large antibody carrier, they can become immunogenic, leading to ADAs directed against the linker, the payload, or neoepitopes formed at the conjugation site.[3][4]

• Structural Attributes: The overall structure of the ADC, including the drug-to-antibody ratio (DAR), can influence immunogenicity. Higher DARs can lead to increased aggregation and a higher potential for an immune response. The hydrophobicity of the payload can also contribute to aggregation and subsequent immunogenicity.

• Patient-Related Factors: The patient's underlying disease, genetic background, and immune status can also impact the immunogenicity of an ADC.[3]

Q2: What are the potential consequences of an immune response to an ADC?

The development of ADAs can have several significant clinical consequences:

• Altered Pharmacokinetics (PK): ADAs can bind to the ADC, leading to the formation of immune complexes that are rapidly cleared from circulation. This can result in reduced exposure to the therapeutic.[3]

• Reduced Efficacy: By increasing clearance and neutralizing the ADC's ability to bind to its target, ADAs can diminish the therapeutic efficacy of the drug.[2]

• Adverse Events: The formation of immune complexes can lead to infusion reactions, hypersensitivity, and in rare cases, anaphylaxis.[5] There is also a theoretical safety risk if ADAs against the payload facilitate the uptake of the cytotoxic drug by non-target immune cells.[4]

Q3: How can the immunogenicity of the antibody component be reduced?

Several strategies can be employed to mitigate the immunogenicity of the monoclonal antibody:

• Humanization: This involves grafting the complementarity-determining regions (CDRs) from a non-human antibody onto a human antibody framework. This reduces the amount of foreign sequence, thereby lowering the potential for an immune response.[1]

• Deimmunization: This technique involves identifying and removing T-cell epitopes from the antibody sequence through targeted amino acid mutations. By eliminating these epitopes, the activation of helper T-cells, which are crucial for a sustained antibody response, can be prevented.[1]

• Fully Human Antibodies: Utilizing transgenic mice or phage display technologies to generate fully human monoclonal antibodies can significantly reduce the risk of immunogenicity.[1]

Q4: How do the linker and payload contribute to immunogenicity, and how can this be mitigated?

The linker and payload can act as haptens, and their properties can influence the overall immunogenicity of the ADC.

• Linker Chemistry: The choice of linker is critical. Cleavable linkers are designed to release the payload in the tumor microenvironment, while non-cleavable linkers release the payload upon lysosomal degradation of the antibody. While cleavable linkers can potentially lead to systemic release of the payload and off-target toxicities, which could indirectly influence immune responses, non-cleavable linkers generally exhibit greater plasma stability, which may reduce the potential for immunogenic responses.[6][7][8][9]

• Linker Modification: Incorporating hydrophilic spacers, such as polyethylene (B3416737) glycol (PEG), into the linker can help to mask the payload and reduce aggregation, thereby lowering immunogenicity.[10]

• Payload Selection: The intrinsic immunogenicity of the payload should be considered. Newer generations of payloads are being developed with a focus on high potency and low immunogenicity.[11][12] Additionally, payloads that induce immunogenic cell death (ICD) can stimulate an anti-tumor immune response, which is a desirable outcome.[13]

Troubleshooting Guides

Anti-Drug Antibody (ADA) Bridging ELISA

This guide addresses common issues encountered during ADA bridging ELISA experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
High Background	- Insufficient blocking- Non-specific binding of detection reagent- High salt concentration in buffers- Presence of aggregates in ADC reagents	- Increase blocking incubation time or try a different blocking buffer (e.g., 5% BSA in PBST).- Decrease the concentration of the HRP-conjugated detection reagent.- Optimize salt concentration in wash buffers.- Use a fresh batch of ADC reagents and ensure proper storage.[14][15]
Weak or No Signal	- Inactive reagents (e.g., expired HRP conjugate)- Insufficient incubation times- Incorrect plate coating- Low sample concentration	- Use fresh, properly stored reagents.- Ensure adherence to recommended incubation times.- Verify the coating concentration and buffer conditions.- Concentrate the sample if possible, or re-evaluate the expected ADA levels.[14][15]
Poor Standard Curve	- Pipetting errors- Improper reagent mixing- Incorrect standard dilutions- Standard degradation	- Use calibrated pipettes and proper technique.- Thoroughly mix all reagents before use.- Double-check all dilution calculations and perform serial dilutions carefully.- Use a fresh aliquot of the standard for each assay.[14]
Matrix Effects	- Interference from endogenous components in the sample matrix (e.g., serum proteins)	- Dilute samples to reduce the concentration of interfering substances.- Implement a sample pre-treatment step, such as acid dissociation, to disrupt interfering complexes.[10][16][17]
False Positives in Negative Controls	- Presence of heterophilic antibodies or rheumatoid factor in the control serum- Dimeric or bivalent target proteins bridging the capture and detection reagents	- Use a control molecule of the same isotype and from the same species as the therapeutic to test for non-specific binding.- Consider heat treatment of samples to denature interfering proteins.[15][18]
Drug Interference	- High concentrations of the ADC in the sample can saturate the assay, masking the presence of ADAs	- Optimize sample collection timing to coincide with trough drug concentrations.- Employ acid dissociation to release ADAs from immune complexes with the drug.[10][16][17]

T-Cell Proliferation Assay

This guide addresses common issues encountered during T-cell proliferation assays using CFSE.

Problem	Potential Cause(s)	Recommended Solution(s)
High Background Proliferation (Unstimulated Control)	- Mitogenic components in the culture medium- Pre-activated T-cells in the donor sample	- Use pre-screened, low-endotoxin fetal bovine serum.- Ensure donor has not had a recent infection or vaccination.
Low or No Proliferation in Positive Control	- Suboptimal concentration of positive control (e.g., PHA, anti-CD3/CD28)- Poor cell viability- Incorrect CFSE labeling	- Titrate the positive control to determine the optimal concentration.- Handle cells gently and ensure proper culture conditions to maintain viability.- Verify the CFSE concentration and labeling protocol; ensure adequate washing to remove unbound dye.[19]
High Variability Between Replicates	- Uneven cell seeding- Pipetting inaccuracies	- Ensure a homogenous cell suspension before plating.- Use calibrated pipettes and careful pipetting technique.
Broad CFSE Peak at Day 0	- Inconsistent CFSE labeling- Cell clumping	- Ensure a single-cell suspension before labeling.- Mix cells gently but thoroughly during labeling. Wash cells adequately after labeling.[19]
Cell Death During Culture	- Toxicity of the ADC or payload at the tested concentrations- Suboptimal culture conditions	- Perform a dose-response curve to determine the optimal, non-toxic concentration of the ADC.- Ensure proper incubator conditions (temperature, CO2, humidity) and use fresh culture medium.

Data Presentation

The following tables summarize quantitative data on the immunogenicity of different ADC components.

Table 1: Clinical Immunogenicity of Marketed ADCs

ADC	Linker Type	Payload	ADA Incidence (%)	Reference(s)
Ado-trastuzumab emtansine (Kadcyla®)	Non-cleavable	DM1	5.3	[2][3]
Brentuximab vedotin (Adcetris®)	Cleavable	MMAE	~37	[3]
Gemtuzumab ozogamicin (B1678132) (Mylotarg®)	Cleavable	Calicheamicin	~1	[2][3]
Inotuzumab ozogamicin (Besponsa®)	Cleavable	Calicheamicin	3	[2]

Table 2: Comparison of Adverse Events for ADCs with Cleavable vs. Non-Cleavable Linkers

Adverse Event (Grade ≥3)	Cleavable Linker ADC Arms (%)	Non-Cleavable Linker ADC Arms (%)	Weighted Risk Difference (95% CI)	Reference(s)
Any Adverse Event	47	34	-12.9% (-17.1% to -8.8%)	[7][9]
Neutropenia	Not specified	Not specified	-9.1% (-12% to -6.2%)	[7][9]
Anemia	Not specified	Not specified	-1.7% (-3.3% to -0.1%)	[7][9]

Table 3: Incidence of ADAs in Clinical Trials of Eight vc-MMAE ADCs

ADC	ADA Incidence (%)	Reference(s)
8 different vc-MMAE ADCs	0 - 35.8	[4][6][20]

Experimental Protocols

Detailed Protocol for ADA Bridging ELISA

This protocol outlines the key steps for performing a bridging ELISA to detect anti-drug antibodies against an ADC.

• Reagent Preparation:

  • Coating Buffer: Phosphate-buffered saline (PBS), pH 7.4.

  • Wash Buffer: PBS with 0.05% Tween-20 (PBST).

  • Blocking Buffer: 5% Bovine Serum Albumin (BSA) in PBST.

  • Sample/Standard Diluent: 10% human serum in PBST (or other appropriate matrix).

  • Capture Reagent: Unconjugated ADC at 1 µg/mL in PBS.

  • Detection Reagent: Horseradish peroxidase (HRP)-conjugated ADC at 2 µg/mL in a suitable assay diluent.

  • Standard: A well-characterized anti-ADC antibody for generating a standard curve (e.g., 0.1 ng/mL to 10,000 ng/mL).

  • Substrate: TMB or other suitable HRP substrate.

  • Stop Solution: 2N H2SO4.

• Assay Procedure:

  • Coating: Add 100 µL of the capture reagent to each well of a 96-well microplate. Incubate overnight at 4°C.

  • Washing: Wash the plate five times with 300 µL/well of wash buffer.

  • Blocking: Add 300 µL of blocking buffer to each well and incubate for 1 hour at room temperature (RT).

  • Washing: Wash the plate five times with 300 µL/well of wash buffer.

  • Sample and Standard Incubation: Add 100 µL of prepared standards and samples (in triplicate) to the appropriate wells. Incubate for 1 hour at RT.

  • Washing: Wash the plate five times with 300 µL/well of wash buffer.

  • Detection Reagent Incubation: Add 100 µL of the detection reagent to each well. Incubate for 1 hour at RT.

  • Washing: Wash the plate ten times with 300 µL/well of wash buffer.

  • Substrate Incubation: Add 100 µL of substrate to each well and incubate in the dark for approximately 30 minutes.

  • Stopping the Reaction: Add 50 µL of stop solution to each well.

  • Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values against the corresponding standard concentrations.

  • Determine the concentration of ADAs in the samples by interpolating their absorbance values from the standard curve.

  • Establish a cut-point to differentiate between positive and negative samples.

Detailed Protocol for CFSE-Based T-Cell Proliferation Assay

This protocol describes the use of Carboxyfluorescein succinimidyl ester (CFSE) to measure ADC-induced T-cell proliferation by flow cytometry.

• Cell Preparation:

  • Isolate peripheral blood mononuclear cells (PBMCs) from healthy donor blood using Ficoll-Paque density gradient centrifugation.

  • Wash the cells twice with PBS.

  • Resuspend the cells at a concentration of 1 x 10^6 cells/mL in PBS with 0.1% BSA.

• CFSE Labeling:

  • Prepare a 2x working solution of CFSE in PBS/0.1% BSA (e.g., if the final concentration is 5 µM, prepare a 10 µM solution).

  • Add an equal volume of the 2x CFSE solution to the cell suspension.

  • Incubate for 10 minutes at 37°C.

  • Quench the labeling reaction by adding 5 volumes of cold complete culture medium (e.g., RPMI + 10% FBS).

  • Wash the cells three times with complete culture medium.

  • Resuspend the cells in complete culture medium at a concentration of 1 x 10^6 cells/mL.

• Cell Culture and Stimulation:

  • Plate 200 µL of the CFSE-labeled cells per well in a 96-well round-bottom plate.

  • Add the ADC at various concentrations to the appropriate wells.

  • Include an unstimulated control (medium only) and a positive control (e.g., PHA or anti-CD3/CD28 beads).

  • Incubate the plate for 5-7 days at 37°C in a humidified 5% CO2 incubator.

• Flow Cytometry Analysis:

  • Harvest the cells from each well.

  • Stain the cells with fluorescently labeled antibodies against T-cell markers (e.g., CD3, CD4, CD8).

  • Acquire the samples on a flow cytometer, detecting CFSE in the FITC channel.

  • Analyze the data by gating on the T-cell populations of interest (e.g., CD3+CD4+ and CD3+CD8+).

  • Proliferation is indicated by a serial two-fold decrease in CFSE fluorescence intensity. Quantify the percentage of proliferated cells.

Visualizations

Caption: Signaling pathway of ADC-induced immunogenicity.

Caption: Tiered approach for ADC immunogenicity testing.

References

• 1. blog.crownbio.com [blog.crownbio.com]
• 2. Immunogenicity, a Headache of ADC Developers – Creative Biolabs ADC Blog [creative-biolabs.com]
• 3. Immunogenicity of Antibody Drug Conjugates: Bioanalytical Methods and Monitoring Strategy for a Novel Therapeutic Modality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Anti-Drug Antibody (ADA) Bridging ELISA Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. asco.org [asco.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. bowtiedbiotech.substack.com [bowtiedbiotech.substack.com]
• 11. Antibody–drug conjugates: Recent advances in payloads - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Innovative payloads for ADCs in cancer treatment: moving beyond the selective delivery of chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 16. researchgate.net [researchgate.net]
• 17. altasciences.com [altasciences.com]
• 18. bioagilytix.com [bioagilytix.com]
• 19. bu.edu [bu.edu]
• 20. Clinical Results of immunogenicity of Multiple ADC Molecules – Creative Biolabs ADC Blog [creative-biolabs.com]

Impact of conjugation site on Retapamulin ADC stability and efficacy

Disclaimer: The following technical support guide addresses the hypothetical development of Retapamulin Antibody-Drug Conjugates (ADCs). Currently, Retapamulin is approved as a topical antibiotic, and the development of Retapamulin ADCs is a novel research area. The information provided is based on established principles of ADC technology and is intended for research and development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for a Retapamulin ADC?

A1: A hypothetical Retapamulin ADC would leverage the specificity of a monoclonal antibody to target bacteria, followed by the internalization of the ADC and release of Retapamulin inside the bacterial cell. Retapamulin inhibits bacterial protein synthesis by binding to the 50S subunit of the ribosome at a unique site.[1][2][3][4][5] This targeted delivery aims to increase the local concentration of Retapamulin at the site of infection, potentially overcoming resistance mechanisms and reducing systemic exposure.

Q2: How does the conjugation site impact the stability of a Retapamulin ADC?

A2: The conjugation site significantly influences the stability of an ADC.[6][7][8] The chemical environment around the conjugation site can affect the stability of the linker, potentially leading to premature release of Retapamulin.[7] Site-specific conjugation, for instance at engineered cysteines or through enzymatic methods, can result in more homogeneous and stable ADCs compared to stochastic conjugation to lysines.[6][9][10]

Q3: What are the key considerations for choosing a linker for a Retapamulin ADC?

A3: The choice of linker is critical for the success of an ADC.[11][12] For a Retapamulin ADC, a linker should be stable in circulation to prevent premature drug release but should be efficiently cleaved within the bacterial cell to release the active drug.[12] Both cleavable and non-cleavable linkers can be considered.[12] The hydrophobicity of the linker-drug combination should also be considered to avoid aggregation.[11]

Q4: How is the efficacy of a Retapamulin ADC evaluated?

A4: The efficacy of a Retapamulin ADC would be assessed through a combination of in vitro and in vivo assays. In vitro, this would include cytotoxicity assays against target bacteria and determining the minimum inhibitory concentration (MIC).[10][13] In vivo efficacy would be evaluated in relevant animal models of bacterial infection.[14][15]

Troubleshooting Guides

Issue 1: Loss of Retapamulin Activity After Conjugation

Possible Cause	Troubleshooting Step
Conjugation chemistry interferes with the active site of Retapamulin.	- Modify the linker attachment point on Retapamulin. - Use a different linker with a different attachment chemistry.
Steric hindrance from the antibody or linker prevents Retapamulin from binding to the bacterial ribosome.	- Increase the length of the linker. - Choose a conjugation site on the antibody that is further away from the antigen-binding site.
The released payload is a modified, inactive form of Retapamulin.	- Analyze the released product using mass spectrometry to confirm its identity and integrity.[16]

Issue 2: Poor In Vivo Stability and Premature Drug Release

Possible Cause	Troubleshooting Step
The linker is unstable in plasma.	- Screen different linker chemistries for improved plasma stability.[7] - Consider a non-cleavable linker if cleavable linkers prove to be too unstable.[12]
The conjugation site exposes the linker to enzymatic degradation.	- Change the conjugation site to a less exposed position on the antibody.[6][8] - Site-specific conjugation can improve stability.[9]
The ADC is rapidly cleared from circulation.	- Higher drug-to-antibody ratios (DARs) can sometimes lead to faster clearance. Evaluate ADCs with different DARs.[13]

Issue 3: Unexpected Cytotoxicity to Host Cells

Possible Cause	Troubleshooting Step
The antibody has off-target binding.	- Characterize the binding specificity of the monoclonal antibody.
Premature release of Retapamulin in circulation.	- Improve linker stability (see Issue 2).
The linker-payload combination is causing toxicity.	- Evaluate the toxicity of the linker-payload combination independently.

Data Presentation

Table 1: Hypothetical Impact of Conjugation Site on Retapamulin ADC Properties

Conjugation Site	Drug-to-Antibody Ratio (DAR)	In Vitro Plasma Stability (% Intact ADC after 24h)	In Vitro Efficacy (MIC against S. aureus)
Engineered Cysteine (Site A)	2.0	95%	0.5 µg/mL
Engineered Cysteine (Site B)	1.9	85%	0.7 µg/mL
Stochastic Lysine	3.5 (average)	70%	1.2 µg/mL
Enzymatic (Site C)	2.1	98%	0.4 µg/mL

Experimental Protocols

1. Determination of Drug-to-Antibody Ratio (DAR)

The DAR can be determined using techniques such as UV-Vis spectroscopy, reversed-phase high-performance liquid chromatography (RP-HPLC), or mass spectrometry.[17][18][19]

Protocol using UV-Vis Spectroscopy:

• Measure the absorbance of the ADC solution at 280 nm (for the antibody) and at a wavelength specific to Retapamulin.

• Calculate the concentration of the antibody and the drug using their respective extinction coefficients.

• The DAR is the molar ratio of the drug to the antibody.

2. In Vitro Plasma Stability Assay

This assay assesses the stability of the ADC in plasma.[8][20]

Protocol:

• Incubate the Retapamulin ADC in human or mouse plasma at 37°C.

• Take samples at various time points (e.g., 0, 6, 24, 48 hours).

• Analyze the samples using an appropriate method, such as ELISA or LC-MS, to quantify the amount of intact ADC and released drug.[16]

3. Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of the Retapamulin ADC that inhibits the visible growth of a bacterium.

Protocol:

• Prepare a series of twofold dilutions of the Retapamulin ADC in a suitable broth medium in a 96-well plate.

• Inoculate each well with a standardized suspension of the target bacterium (e.g., Staphylococcus aureus).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is the lowest concentration of the ADC at which no visible growth is observed.

Visualizations

Caption: Hypothetical mechanism of action for a Retapamulin ADC.

Caption: Workflow for evaluating conjugation site impact.

Caption: Troubleshooting decision tree for low ADC efficacy.

References

• 1. Retapamulin - Wikipedia [en.wikipedia.org]
• 2. Retapamulin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Retapamulin? [synapse.patsnap.com]
• 4. Retapamulin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 5. Retapamulin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. The Impact of Conjugation Mode and Site on Tubulysin Antibody‐Drug‐Conjugate Efficacy and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of attachment site on stability of cleavable antibody drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Impact of Drug Conjugation on Thermal and Metabolic Stabilities of Aglycosylated and N-Glycosylated Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Impact of Conjugation Mode and Site on Tubulysin Antibody-Drug-Conjugate Efficacy and Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Methods for site-specific drug conjugation to antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ajibio-pharma.ajinomoto.com [ajibio-pharma.ajinomoto.com]
• 14. Target-responsive subcellular catabolism analysis for early-stage antibody–drug conjugates screening and assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. In vivo testing of drug-linker stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. technosaurus.co.jp [technosaurus.co.jp]
• 18. pharmafocusamerica.com [pharmafocusamerica.com]
• 19. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Improved translation of stability for conjugated antibodies using an in vitro whole blood assay - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting ADC Cytotoxicity Assays

This guide provides solutions to common issues encountered during Antibody-Drug Conjugate (ADC) cytotoxicity assays. The following sections are designed to help researchers, scientists, and drug development professionals identify and resolve inconsistencies in their experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Higher than Expected IC50 Value (Low ADC Potency)

Q: My ADC is showing a much higher IC50 value than anticipated in my cytotoxicity assay. What are the potential causes and how can I troubleshoot this?

A: An unexpectedly high IC50 value, indicating low potency, can stem from multiple factors related to the ADC itself, the target cells, or the assay conditions.[1]

Potential Causes & Troubleshooting Steps:

• ADC Integrity and Functionality:

  • Poor Antibody Binding: The antibody component of the ADC may not be binding effectively to the target antigen on the cancer cells.

    • Solution: Confirm the binding affinity of the unconjugated antibody to the target cells using methods like ELISA or flow cytometry.[1]

  • Inefficient ADC Internalization: For the cytotoxic payload to be effective, the ADC must be internalized by the target cell.[1][2]

    • Solution: Assess ADC internalization using fluorescently labeled ADCs with microscopy or flow cytometry to visualize uptake.[1]

  • Inefficient Linker Cleavage: If using a cleavable linker, the cellular environment may lack the necessary enzymes to release the payload.[1]

    • Solution: Measure the activity of the required enzymes (e.g., cathepsin B for val-cit (B3106666) linkers) in cell lysates.[1]

  • Payload Inactivity: The cytotoxic drug itself may have lost activity.

    • Solution: Test the activity of the free payload (unconjugated drug) in a separate cytotoxicity assay to confirm its potency.

• Cell Line and Culture Conditions:

  • Low Target Antigen Expression: The chosen cell line may not express the target antigen at sufficient levels for effective ADC binding and internalization.[3][4] An optimal density of approximately 10,000 copies per cell has been suggested as a minimum for effective internalization.[4]

    • Solution: Quantify target antigen expression on the cell surface using techniques like flow cytometry or western blotting. Select a cell line with robust and consistent target expression.

  • Cell Line Misidentification or Contamination: The cell line may be misidentified or contaminated, leading to inconsistent responses.

    • Solution: Authenticate cell lines using short tandem repeat (STR) profiling and regularly test for mycoplasma contamination.

  • High Cell Passage Number: Continuous passaging can lead to genetic drift and changes in cell characteristics, including antigen expression and drug sensitivity.[3]

    • Solution: Use low-passage, well-characterized cell banks for all experiments.[3]

• Assay Parameters:

  • Inappropriate Incubation Time: The incubation time may be too short for the ADC to exert its full cytotoxic effect, especially for payloads that require cell cycle progression.[5] For instance, tubulin inhibitors may require 72-96 hours for optimal activity.[5]

    • Solution: Perform a time-course experiment to determine the optimal incubation period for your specific ADC and cell line.

Below is a troubleshooting workflow for addressing low ADC potency:

Troubleshooting workflow for low ADC potency.

Issue 2: High Background Signal in the Assay

Q: I am observing a high background signal in my cytotoxicity assay, which is reducing my signal-to-noise ratio. What could be causing this and how can I fix it?

A: High background can be caused by several factors, including non-specific binding of antibodies, issues with reagents, and procedural errors.[6]

Potential Causes & Troubleshooting Steps:

• Non-Specific Binding:

  • Cause: The primary or secondary antibodies may be binding to unintended targets or the well surface.[6]

  • Solution:

    • Blocking: Increase the concentration or incubation time of your blocking buffer. Common blocking agents include Bovine Serum Albumin (BSA) and non-fat dry milk.[6]

    • Antibody Concentration: Titrate your primary and secondary antibodies to find the optimal concentration that maximizes the specific signal while minimizing background.[6]

    • Additives: Include a non-ionic detergent like Tween 20 (0.05-0.1%) in your wash and antibody dilution buffers to reduce non-specific hydrophobic interactions.[6]

• Reagent and Plate Issues:

  • Cause: Reagents may be contaminated, or the assay plates may have high-binding properties.[7]

  • Solution:

    • Fresh Buffers: Prepare fresh wash and blocking buffers for each experiment.[7]

    • Plate Choice: If using high-binding plates (e.g., Maxisorp), consider switching to a lower-binding plate to reduce background.[8]

• Procedural Errors:

  • Cause: Insufficient washing or excessively long incubation times with detection reagents can lead to high background.[6]

  • Solution:

    • Washing: Increase the number of wash steps and the volume of wash buffer used between antibody incubations.[6]

    • Incubation Times: Keep incubation times with detection reagents as short as possible while still allowing for adequate signal development.[8]

Issue 3: Inconsistent Results Between Experiments (High Inter-Assay Variability)

Q: I am getting significant variability in my IC50 values from one experiment to the next. How can I improve the reproducibility of my ADC cytotoxicity assay?

A: Inter-assay variability is a common challenge and can be attributed to inconsistencies in cell culture, ADC preparation, and assay execution.[3][9]

Potential Causes & Troubleshooting Steps:

• Cell Culture Inconsistency:

  • Cause: Variations in cell passage number, cell density at the time of plating, and media composition can all impact results.[3]

  • Solution:

    • Standardize Cell Culture: Use cells within a narrow passage range and from a well-characterized master cell bank.[3]

    • Consistent Plating: Ensure a uniform cell seeding density across all experiments. Perform cell counts accurately before plating.[10]

    • Media and Serum: Use the same batch of media and fetal bovine serum (FBS) for a set of experiments, as batch-to-batch variability in serum can affect cell growth and drug sensitivity.[3]

• ADC Preparation and Handling:

  • Cause: ADC aggregation or inconsistent drug-to-antibody ratio (DAR) can lead to variable potency.[1][11]

  • Solution:

    • Monitor Aggregation: Regularly check for ADC aggregates using size-exclusion chromatography (SEC).[1] Aggregation can reduce on-target cytotoxicity and increase off-target effects.[12]

    • Characterize DAR: Ensure that the average DAR is consistent across different ADC batches.[1] Higher DARs can sometimes lead to increased aggregation and faster clearance.[13]

    • Storage and Handling: Follow consistent protocols for thawing and diluting the ADC to minimize variability.

• Assay Protocol Execution:

  • Cause: Minor deviations in incubation times, reagent concentrations, and pipetting techniques can introduce variability.[9]

  • Solution:

    • Standard Operating Procedures (SOPs): Develop and strictly adhere to detailed SOPs for all assay steps.

    • Reference Standard: Include a well-characterized reference standard in every assay to monitor for shifts in assay performance.[3]

Below is a diagram illustrating sources of variability in ADC cytotoxicity assays:

Sources of variability in ADC cytotoxicity assays.

Data Summary

The choice of cytotoxicity assay can influence sensitivity and throughput. The table below summarizes key characteristics of common assays.

Feature	MTT Assay	LDH Assay	CellTiter-Glo® Luminescent Assay
Principle	Measures metabolic activity via reduction of a tetrazolium salt.[14]	Measures lactate (B86563) dehydrogenase (LDH) released from damaged cells.[14]	Quantifies ATP as an indicator of metabolically active cells.[14]
Assay Endpoint	Colorimetric (Absorbance)[14]	Colorimetric (Absorbance)[14]	Luminescent (Light Emission)[14]
Typical Assay Time	2 - 5 hours[14]	30 minutes - 2 hours[14]	10 - 30 minutes[14]
Sensitivity	Moderate[14]	Moderate[14]	High[14]
Linearity	Good, can be cell density-dependent.[14]	Good[14]	Excellent over a wide range of cell numbers.[14]

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol is a standard method for assessing cell viability based on mitochondrial activity.[15]

Materials:

• Target cells

• Complete culture medium

• ADC and control articles

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)[15]

• Microplate reader

Procedure:

• Cell Plating: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1,000-10,000 cells/well) in 100 µL of complete culture medium.[15]

• Incubation: Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.[14]

• ADC Treatment: Prepare serial dilutions of the ADC in complete culture medium. Remove the existing medium from the wells and add 100 µL of the diluted ADC solutions. Include untreated control wells containing medium only.[14]

• Incubation with ADC: Incubate the plate for a predetermined duration (e.g., 72-96 hours).[14]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, protected from light.[14]

• Solubilization: Carefully remove the medium containing MTT and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.[14] Incubate overnight at 37°C.[15]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[15]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Protocol 2: CellTiter-Glo® Luminescent Cell Viability Assay

This protocol provides a highly sensitive method for determining the number of viable cells in culture based on ATP quantification.[14]

Materials:

• Target cells

• Complete culture medium

• ADC and control articles

• 96-well opaque-walled plates

• CellTiter-Glo® Reagent

• Luminometer

Procedure:

• Cell Plating: Seed cells in a 96-well opaque-walled plate at the desired density in 100 µL of culture medium.

• Incubation: Incubate the plate at 37°C and 5% CO₂ for 24 hours.

• ADC Treatment: After 24 hours, treat the cells with serial dilutions of the ADC. Include untreated control wells.[14]

• Incubation with ADC: Incubate the plate for the desired duration (e.g., 72 hours).[14]

• Reagent Preparation: Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes.[14]

• Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[14]

• Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

References

• 1. benchchem.com [benchchem.com]
• 2. criver.com [criver.com]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. njbio.com [njbio.com]
• 5. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 8. researchgate.net [researchgate.net]
• 9. Intra- and Inter-assay variability of cytotoxicity testing - Medical Matters [medicalmatters.eu]
• 10. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 11. cytivalifesciences.com [cytivalifesciences.com]
• 12. researchgate.net [researchgate.net]
• 13. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]

Technical Support Center: Purification of Antibody-Drug Conjugates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the removal of unconjugated payload and antibody from antibody-drug conjugate (ADC) reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying ADCs after conjugation?

A1: The main purification methods aim to remove unconjugated antibodies, free cytotoxic payloads, and other process-related impurities. The most common techniques are Tangential Flow Filtration (TFF), Size Exclusion Chromatography (SEC), Hydrophobic Interaction Chromatography (HIC), and Ion Exchange Chromatography (IEX). Often, a combination of these methods is used to achieve the desired purity.

Q2: How do I choose the best purification method for my ADC?

A2: The choice of purification method depends on the specific characteristics of your ADC, including the conjugation chemistry, the hydrophobicity of the payload, and the nature of the impurities.

• Tangential Flow Filtration (TFF): Ideal for initial purification steps, such as removing unconjugated small molecules like free payload and organic solvents, as well as for buffer exchange and concentration.[1][2]

• Size Exclusion Chromatography (SEC): Primarily used to remove high-molecular-weight species (aggregates) and low-molecular-weight impurities based on size differences.[3][4]

• Hydrophobic Interaction Chromatography (HIC): A powerful technique for separating ADC species with different drug-to-antibody ratios (DAR) due to the increased hydrophobicity with higher drug loading.[5][6]

• Ion Exchange Chromatography (IEX): Effective for separating molecules based on charge differences, which can be useful for removing unconjugated antibody and other charge variants.[7][8]

Q3: What are the critical quality attributes (CQAs) I should monitor during ADC purification?

A3: Key CQAs for ADCs include the drug-to-antibody ratio (DAR), the distribution of different DAR species, the level of unconjugated antibody, the amount of free payload, and the percentage of aggregates.[9] These attributes are crucial as they can impact the efficacy, safety, and stability of the final ADC product.

Q4: How can I remove residual organic solvents (e.g., DMSO, DMAc) from my ADC preparation?

A4: Tangential Flow Filtration (TFF) is the most common and efficient method for removing organic solvents used in the conjugation reaction.[1][2] The diafiltration step in TFF allows for the exchange of the solvent-containing buffer with a new buffer, effectively reducing the solvent concentration to trace levels.[1]

Troubleshooting Guides

Issue 1: High Levels of Aggregates in the Purified ADC

Q: My final ADC product shows a high percentage of aggregates after purification. What could be the cause and how can I resolve this?

A: High aggregate levels can be caused by several factors, including the conjugation process itself, buffer conditions, and the purification method. Here is a systematic approach to troubleshoot this issue:

Troubleshooting Steps:

• Review the Conjugation Process:

  • Co-solvent Concentration: High concentrations of organic solvents can sometimes promote aggregation. Consider optimizing the solvent concentration or exploring alternative, less denaturing solvents.

  • Temperature and Mixing: Ensure that the conjugation reaction is performed at an appropriate temperature and with gentle mixing to avoid thermal or mechanical stress on the antibody.

• Optimize Purification Conditions:

  • Size Exclusion Chromatography (SEC): SEC is the gold standard for aggregate removal.[9] Ensure your column is properly packed and equilibrated. The choice of mobile phase is also critical; the addition of salts or organic modifiers may be necessary to prevent non-specific interactions with the column matrix that can affect separation.[3]

  • Hydrophobic Interaction Chromatography (HIC): While primarily for DAR separation, HIC can also remove aggregates. However, high salt concentrations used in HIC can sometimes induce aggregation.[10] If using HIC, screen different salt types and concentrations.

  • Ion Exchange Chromatography (IEX): Cation exchange chromatography, often used in flow-through mode, can effectively remove very high molecular weight species.[9]

• Evaluate Formulation and Storage:

  • Buffer Composition: The pH and ionic strength of the final formulation buffer are critical for ADC stability. The pH should ideally be at least 0.5 units away from the isoelectric point (pI) of the ADC to minimize aggregation.[9]

  • Excipients: Consider adding stabilizers such as arginine or polysorbates to your formulation to prevent aggregation during storage.

  • Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles, as this can induce aggregation.

Troubleshooting workflow for high ADC aggregation.

Issue 2: Incomplete Removal of Free (Unconjugated) Payload

Q: I am detecting significant amounts of free payload in my ADC sample even after purification. How can I improve its removal?

A: Residual free payload is a critical safety concern due to its cytotoxicity. Efficient removal is essential.

Troubleshooting Steps:

• Optimize Tangential Flow Filtration (TFF):

  • Diavolumes: The number of diavolumes during diafiltration is the most critical parameter for removing small molecules. Increase the number of diavolumes (typically 8-10) to ensure sufficient clearance. A 10-diavolume wash can reduce small molecule concentration by over 10,000-fold.[2]

  • Membrane Cut-off: Use a membrane with an appropriate molecular weight cut-off (MWCO), typically 30 kDa for a standard mAb-based ADC (~150 kDa), to retain the ADC while allowing the small payload to pass through.[1]

• Employ Chromatographic Methods:

  • Size Exclusion Chromatography (SEC): SEC effectively separates the large ADC from the small free payload.[4]

  • Hydrophobic Interaction Chromatography (HIC): Free payload is often highly hydrophobic and will bind strongly to the HIC column, allowing for its separation from the ADC.

  • Ion Exchange Chromatography (IEX): If the payload is charged, IEX can be an effective removal method.

• Consider Quenching Agents: Before purification, adding a quenching agent that reacts with the excess, unreacted drug-linker can facilitate its removal.

Troubleshooting guide for free payload removal.

Issue 3: Presence of Unconjugated Antibody (DAR=0) in the Final Product

Q: My purified ADC contains a significant fraction of unconjugated antibody. Which purification method is best to remove it?

A: The presence of unconjugated antibody reduces the potency of the ADC. Separation is typically based on differences in charge or hydrophobicity introduced by the conjugation of the drug-linker.

Troubleshooting Steps:

• Hydrophobic Interaction Chromatography (HIC): This is the most powerful method for this purpose. The unconjugated antibody (DAR=0) is less hydrophobic than the drug-conjugated species and will elute earlier in the gradient.[11] By carefully optimizing the salt gradient, the DAR=0 species can be effectively separated.[11]

• Ion Exchange Chromatography (IEX): Conjugation of the drug-linker can alter the overall charge of the antibody. IEX can be used to separate the unconjugated antibody from the charged ADC species. The choice of anion or cation exchange will depend on the pI of the antibody and the charge of the drug-linker.

• Review Conjugation Chemistry: If purification is challenging, consider optimizing the conjugation reaction to increase efficiency and reduce the amount of starting unconjugated antibody.

Data on Purification Method Performance

The following tables summarize typical performance data for various ADC purification techniques.

Table 1: Comparison of Purification Methods for Aggregate Removal [9]

Purification Method	Typical Aggregate Reduction	Key Advantages	Considerations
Size Exclusion Chromatography (SEC)	To <1%	"Gold standard" for size-based separation, high resolution.	Limited sample loading capacity, primarily for polishing.
Cation-Exchange Chromatography (CEX)	Can reduce vHMWS by ≥ 85% to ≤ 0.1%	High binding capacity, can be operated in flow-through mode.	Optimization of pH and salt conditions is critical.
Hydrophobic Interaction Chromatography (HIC)	Can reduce aggregates	Can simultaneously separate by DAR.	High salt may induce aggregation for some ADCs.
Hydroxyapatite Chromatography	Can reduce aggregate content from 60% to 0.1%	Effective for removing aggregates that are difficult to separate by other methods.

Table 2: Performance of Tangential Flow Filtration for Impurity Removal

Impurity	Method	Typical Removal Efficiency	Reference
Organic Solvent (e.g., DMSO)	TFF with 10 diavolumes	>99.99% (4-log reduction)	[2]
Free Payload	TFF with 60 cycles	99.8%	[12]
Product Recovery	TFF	>90%	[1]

Experimental Protocols

Protocol 1: Tangential Flow Filtration (TFF) for Solvent Removal and Buffer Exchange

This protocol outlines a general procedure for removing organic solvents and exchanging the buffer of an ADC solution using TFF.

Materials:

• TFF system with a 30 kDa MWCO membrane cassette or capsule.[1]

• Crude ADC solution containing organic solvent.

• Diafiltration buffer (final formulation buffer).

• Peristaltic pump.

Procedure:

• System Setup and Conditioning: Assemble the TFF system according to the manufacturer's instructions. Condition the membrane by flushing with the diafiltration buffer.[1]

• Concentration (Optional): If necessary, concentrate the crude ADC solution to a target concentration (e.g., 25-30 g/L) by controlling the permeate flow.[1]

• Diafiltration: Begin the diafiltration process in constant-volume mode, where the rate of diafiltration buffer addition equals the permeate flow rate. Perform 8-10 diavolumes of buffer exchange to remove the organic solvent and other small molecule impurities.[2]

• Final Concentration: After diafiltration, concentrate the ADC to the desired final concentration.

• Product Recovery: Recover the concentrated and buffer-exchanged ADC from the TFF system.[1]

Workflow for ADC purification using Tangential Flow Filtration.

Protocol 2: Hydrophobic Interaction Chromatography (HIC) for DAR Species Separation

This protocol provides a general guideline for separating ADC species based on their drug-to-antibody ratio using HIC.

Materials:

• HPLC system.

• HIC column (e.g., Butyl or Phenyl-based).

• Mobile Phase A: High-salt buffer (e.g., 1.5 M ammonium (B1175870) sulfate (B86663) in 50 mM sodium phosphate, pH 7.0).[13]

• Mobile Phase B: Low-salt buffer (e.g., 50 mM sodium phosphate, pH 7.0).[13]

• ADC sample.

Procedure:

• Sample Preparation: Adjust the ADC sample to a high salt concentration (e.g., ~1.5 M ammonium sulfate) to promote binding to the column.[13]

• Column Equilibration: Equilibrate the HIC column with 5-10 column volumes (CVs) of 100% Mobile Phase A.

• Sample Loading: Load the prepared ADC sample onto the equilibrated column.

• Elution: Elute the bound ADC species using a reverse salt gradient from 100% Mobile Phase A to 100% Mobile Phase B over 20-30 CVs.[9] Species with lower DARs (less hydrophobic) will elute earlier, followed by species with progressively higher DARs.[9]

• Fraction Collection: Collect fractions corresponding to the different peaks for further analysis.

Workflow for DAR species separation using HIC.

Protocol 3: Size Exclusion Chromatography (SEC) for Aggregate Removal

This protocol describes a general procedure for removing aggregates from an ADC preparation.

Materials:

• HPLC or FPLC system.

• SEC column with an appropriate molecular weight range for separating ADC monomers from aggregates.

• Mobile Phase: A buffer that minimizes non-specific interactions (e.g., phosphate-buffered saline with an optimal salt concentration, pH 6.8-7.4).[14]

• ADC sample.

Procedure:

• System and Column Equilibration: Equilibrate the SEC system and column with the mobile phase until a stable baseline is achieved. This typically requires at least 2 column volumes.

• Sample Preparation: Filter the ADC sample through a 0.22 µm filter to remove any particulate matter.

• Sample Injection: Inject an appropriate volume of the ADC sample onto the column. The injection volume should not exceed 2-5% of the total column volume to ensure optimal resolution.

• Isocratic Elution: Elute the sample with the mobile phase at a constant flow rate. Aggregates, having a larger hydrodynamic radius, will elute first, followed by the ADC monomer, and then any smaller fragments.[3]

• Fraction Collection: Collect the fraction corresponding to the monomer peak.

Workflow for aggregate removal using SEC.

References

• 1. Tangential Flow Filtration in the Antibody Drug Conjugate (ADC) Manufacturing Process [sigmaaldrich.com]
• 2. adcreview.com [adcreview.com]
• 3. lcms.cz [lcms.cz]
• 4. agilent.com [agilent.com]
• 5. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. conductscience.com [conductscience.com]
• 8. Purification of Antibodies Using Ion-Exchange Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Removal of Aggregates During Bispecific Antibody Purification Using Hydrophobic Interaction Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to MC-Val-Cit-PAB-Retapamulin and MMAE-Based Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two distinct classes of antibody-drug conjugates (ADCs): those utilizing the novel payload Retapamulin linked via a cleavable MC-Val-Cit-PAB linker, and the well-established ADCs based on the potent cytotoxic agent Monomethyl Auristatin E (MMAE). This objective analysis is supported by available experimental data and detailed methodologies for key evaluative experiments.

Introduction to the ADC Platforms

Antibody-drug conjugates are a transformative class of cancer therapeutics that leverage the specificity of monoclonal antibodies to deliver highly potent cytotoxic agents directly to tumor cells. The efficacy and safety of an ADC are critically dependent on the interplay between its three components: the antibody, the linker, and the cytotoxic payload. This guide focuses on the comparison of two distinct payload strategies.

MC-Val-Cit-PAB-Retapamulin: This platform employs Retapamulin, a pleuromutilin (B8085454) antibiotic that acts as a potent protein synthesis inhibitor by targeting the bacterial 50S ribosomal subunit.[1] The MC-Val-Cit-PAB (Maleimidocaproyl-Valine-Citrulline-p-Aminobenzylcarbamate) linker is a cathepsin B-cleavable linker designed for controlled intracellular drug release.[2]

MMAE-Based ADCs: Monomethyl auristatin E (MMAE) is a synthetic and highly potent antimitotic agent that inhibits tubulin polymerization, leading to cell cycle arrest and apoptosis.[3] It is a clinically validated and widely used payload in FDA-approved ADCs. MMAE is typically conjugated to antibodies via a cleavable linker, most commonly the same MC-Val-Cit-PAB linker.[4]

Mechanism of Action

The fundamental difference between these two ADC platforms lies in their cytotoxic mechanisms.

MC-Val-Cit-PAB-Retapamulin ADC: Upon binding to the target antigen on the cancer cell surface, the ADC is internalized. Inside the lysosome, the Val-Cit dipeptide in the linker is cleaved by cathepsin B, releasing the PAB-Retapamulin conjugate, which then liberates the active Retapamulin. Retapamulin binds to the 50S subunit of the ribosome, inhibiting protein synthesis and leading to cell death.[1]

MMAE-Based ADC: Following internalization and lysosomal trafficking, the Val-Cit linker is cleaved by cathepsin B, releasing free MMAE into the cytoplasm. MMAE then binds to tubulin, disrupting the microtubule network. This leads to G2/M phase cell cycle arrest and induction of apoptosis through pathways involving the activation of caspases.[3][5]

Diagram of the General Mechanism of Action for a Cleavable ADC

Caption: General mechanism of action for an ADC with a cleavable linker.

Comparative Performance Data

A direct quantitative comparison is challenging due to the limited publicly available data on ADCs constructed with MC-Val-Cit-PAB-Retapamulin. The following tables summarize known data for MMAE-based ADCs and provide an illustrative template for the types of data required for a comprehensive comparison of the Retapamulin-based platform.

In Vitro Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a critical measure of the in vitro potency of an ADC.

Table 1: In Vitro Cytotoxicity of MMAE-Based ADCs

ADC Target	Cell Line	Antigen Expression	IC50 (ng/mL)	Reference
CD30	Karpas-299	High	~0.1	[6]
HER2	SK-BR-3	High	4.61	[7]
HER2	JIMT-1	Moderate	25.3	[8]
CD70	786-O	High	1.5	[8]
Control (non-binding)	Various	N/A	>1000	[7]

Table 2: Illustrative In Vitro Cytotoxicity Data for a Hypothetical MC-Val-Cit-PAB-Retapamulin ADC

ADC Target	Cell Line	Antigen Expression	IC50 (ng/mL)
Target X	Cell Line A	High	Data Not Available
Target X	Cell Line B	Moderate	Data Not Available
Target X	Cell Line C	Low	Data Not Available
Control (non-binding)	Cell Line A	N/A	Data Not Available

*Note: Data in this table is hypothetical and serves as a template for the required experimental results.

In Vivo Efficacy

Tumor growth inhibition (TGI) in xenograft models is a key indicator of in vivo anti-tumor activity.

Table 3: In Vivo Efficacy of MMAE-Based ADCs in Xenograft Models

ADC Target	Xenograft Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Outcome	Reference
CD30	Karpas-299	1 mg/kg, single dose	100%	Complete regression	[6]
HER2	NCI-N87	5 mg/kg, q4d x 6	Significant	Tumor regression	[9]
CDCP1	HEY (ovarian)	5 mg/kg, q2w x 3	~100%	Blocked tumor growth	[10]

Table 4: Illustrative In Vivo Efficacy Data for a Hypothetical MC-Val-Cit-PAB-Retapamulin ADC

ADC Target	Xenograft Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Outcome
Target X	Cell Line A	e.g., 5 mg/kg, q4d x 6	Data Not Available	e.g., Tumor stasis
Target X	Cell Line B	e.g., 10 mg/kg, q7d x 3	Data Not Available	e.g., Partial regression

*Note: Data in this table is hypothetical and serves as a template for the required experimental results.

Stability and Bystander Effect

Plasma Stability: The stability of the ADC in circulation is crucial to minimize premature release of the payload and associated off-target toxicity. The MC-Val-Cit-PAB linker is generally stable in human plasma but has shown susceptibility to cleavage by rodent carboxylesterases, a factor to consider in preclinical model selection.[11]

Bystander Effect: The ability of a released payload to diffuse out of the target cell and kill neighboring antigen-negative tumor cells is known as the bystander effect. This is a significant advantage in treating heterogeneous tumors. Due to its membrane permeability, MMAE is known to induce a potent bystander effect.[12] The potential for a Retapamulin-based ADC to exert a bystander effect would depend on the membrane permeability of the released Retapamulin payload, for which specific data in an ADC context is not currently available.

Signaling Pathways

Retapamulin-Induced Cell Death: Retapamulin's primary mechanism is the inhibition of protein synthesis via binding to the 50S ribosomal subunit.[1] Prolonged inhibition of protein synthesis can trigger stress responses leading to apoptosis, though the specific signaling cascades are less characterized in the context of cancer therapy compared to traditional cytotoxins.

MMAE-Induced Apoptosis: MMAE-induced microtubule disruption leads to mitotic arrest, which activates the intrinsic apoptotic pathway. This involves the release of cytochrome c from the mitochondria and the subsequent activation of caspase-9 and caspase-3, leading to programmed cell death.[13][14]

Diagram of MMAE-Induced Apoptotic Signaling Pathway

Caption: Simplified signaling pathway of MMAE-induced apoptosis.

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of ADCs.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the IC50 of an ADC in cancer cell lines.

Protocol:

• Cell Seeding: Seed cancer cells (both antigen-positive and antigen-negative) in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate overnight to allow for cell attachment.[15]

• ADC Treatment: Prepare serial dilutions of the ADC. Remove the culture medium from the wells and add the ADC dilutions. Include untreated cells as a control.[16]

• Incubation: Incubate the plates for a period appropriate for the payload's mechanism of action (typically 72-120 hours for tubulin inhibitors).[17]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.[6]

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[18]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot the results against the logarithm of the ADC concentration to determine the IC50 value using a non-linear regression model.[7]

In Vitro Bystander Effect Assay (Co-Culture Method)

Objective: To assess the ability of an ADC to kill antigen-negative cells in the presence of antigen-positive cells.

Protocol:

• Cell Line Preparation: Engineer an antigen-negative cell line to express a fluorescent protein (e.g., GFP) for easy identification.[17]

• Co-Culture Seeding: Seed a mixture of antigen-positive and GFP-labeled antigen-negative cells in a 96-well plate at various ratios (e.g., 1:1, 1:3, 3:1), keeping the total cell number constant. Include control wells with only antigen-negative cells.[12]

• ADC Treatment: Treat the co-cultures with the ADC at a concentration that is highly cytotoxic to the antigen-positive cells but has minimal direct effect on the antigen-negative cells (determined from monoculture cytotoxicity assays).[17]

• Incubation: Incubate the plates for 72-120 hours.[19]

• Imaging and Analysis: Stain the cells with a nuclear marker (e.g., Hoechst 33342) and a dead cell stain (e.g., Propidium Iodide). Acquire images using a high-content imaging system.

• Data Quantification: Quantify the number of live (GFP-positive, PI-negative) and dead (GFP-positive, PI-positive) antigen-negative cells.

• Data Interpretation: An increase in the death of antigen-negative cells in the co-culture compared to the monoculture control indicates a bystander effect.

Diagram of a Typical Experimental Workflow for In Vitro ADC Evaluation

Caption: Workflow for in vitro cytotoxicity and bystander effect assays.

ADC Plasma Stability Assay (LC-MS Method)

Objective: To determine the stability of an ADC in plasma by measuring the average drug-to-antibody ratio (DAR) over time.

Protocol:

• Incubation: Incubate the ADC in plasma (e.g., human, mouse) at 37°C. Collect aliquots at various time points (e.g., 0, 24, 48, 72, 168 hours).[7]

• Immunoaffinity Capture: Isolate the ADC from the plasma matrix using Protein A or G magnetic beads.[20]

• Elution: Elute the captured ADC from the beads.

• LC-MS Analysis: Analyze the intact ADC using liquid chromatography-mass spectrometry (LC-MS) to determine the relative abundance of different DAR species.[21]

• Data Analysis: Calculate the average DAR at each time point. A decrease in the average DAR over time indicates payload deconjugation.

In Vivo Efficacy Study (Xenograft Model)

Objective: To evaluate the anti-tumor activity of an ADC in a living organism.

Protocol:

• Tumor Implantation: Subcutaneously implant human tumor cells into immunocompromised mice (e.g., nude or SCID mice).[8]

• Tumor Growth and Randomization: Allow tumors to grow to a predetermined size (e.g., 100-200 mm³). Randomize mice into treatment groups (e.g., vehicle control, unconjugated antibody, ADC at different doses).[8]

• ADC Administration: Administer the treatments, typically via intravenous injection, at a specified dosing schedule.[22]

• Monitoring: Measure tumor volume with calipers and monitor the body weight of the mice regularly as an indicator of toxicity.[8]

• Endpoint and Analysis: The study is terminated when tumors in the control group reach a specified size. The primary efficacy endpoint is tumor growth inhibition (TGI).

Conclusion

MMAE-based ADCs are a clinically validated platform with a well-understood mechanism of action, potent cytotoxicity, and a significant bystander effect. Their development is supported by a wealth of preclinical and clinical data.

The MC-Val-Cit-PAB-Retapamulin ADC platform presents a novel approach by utilizing a protein synthesis inhibitor as the payload. While the individual components are well-characterized, the efficacy and safety profile of a fully assembled Retapamulin-based ADC requires further investigation through rigorous preclinical studies. The generation of quantitative data on its in vitro cytotoxicity, in vivo efficacy, plasma stability, and bystander potential will be crucial to fully assess its therapeutic potential relative to established platforms like MMAE-based ADCs. Researchers are encouraged to utilize the detailed protocols provided herein to generate these critical datasets.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. MMAE – The Beloved Toxin of ADCs: Mechanisms, Advantages & Challenges-DIMA BIOTECH [dimabio.com]
• 4. mdpi.com [mdpi.com]
• 5. emedicine.medscape.com [emedicine.medscape.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 10. ADC In Vivo Efficacy Evaluation Services - Creative Biolabs [creative-biolabs.com]
• 11. mdpi.com [mdpi.com]
• 12. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Monomethyl Auristatin E Phosphate Inhibits Human Prostate Cancer Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 15. texaschildrens.org [texaschildrens.org]
• 16. MTT (Assay protocol [protocols.io]
• 17. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 19. benchchem.com [benchchem.com]
• 20. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 21. Assessing ADC Plasma Stability by LC-MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. hoeford.com [hoeford.com]

A Comparative Analysis of a Hypothetical Retapamulin Antibody-Drug Conjugate Versus Free Retapamulin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the established efficacy of the topical antibiotic Retapamulin against a hypothetical Retapamulin-based Antibody-Drug Conjugate (ADC). While a Retapamulin ADC is not currently a clinical entity, this document explores its theoretical potential for treating systemic bacterial infections by applying established ADC principles. This comparison is intended to stimulate further research and discussion in the field of targeted antibacterial therapies.

Introduction to Retapamulin and the ADC Concept

Retapamulin is a pleuromutilin (B8085454) antibiotic that functions by inhibiting bacterial protein synthesis.[1][2] It is approved for topical use in the treatment of skin infections caused by Gram-positive bacteria, such as Staphylococcus aureus and Streptococcus pyogenes.[1][2] Its use is limited to topical applications due to metabolic oxidation by cytochrome P450 when administered systemically.[1]

Antibody-Drug Conjugates (ADCs) are a class of targeted therapeutics that utilize a monoclonal antibody to deliver a potent cytotoxic or antimicrobial payload to a specific target cell. In the context of infectious diseases, these are often referred to as Antibody-Antibiotic Conjugates (AACs). An AAC consists of an antibody that recognizes a specific antigen on the bacterial surface, a chemical linker, and an antibiotic payload. This approach aims to increase the therapeutic index of the antibiotic by delivering it directly to the site of infection, thereby enhancing efficacy and minimizing systemic toxicity.

This guide will compare the known characteristics of free Retapamulin with the projected attributes of a hypothetical Retapamulin ADC targeting Staphylococcus aureus. For this comparison, we will consider an ADC composed of a human monoclonal antibody targeting Wall Teichoic Acid (WTA), a major and accessible component of the S. aureus cell wall, conjugated to Retapamulin via a cleavable linker.

Mechanism of Action

Free Retapamulin

Free Retapamulin inhibits bacterial protein synthesis by binding to the 50S subunit of the bacterial ribosome.[2] This binding occurs at the peptidyl transferase center, preventing the formation of active 50S ribosomal subunits and blocking peptide bond formation.[3] This action is primarily bacteriostatic, though it can be bactericidal at higher concentrations.[3]

Figure 1: Mechanism of Action of Free Retapamulin.

Hypothetical Retapamulin ADC

The proposed Retapamulin ADC would exhibit a multi-step mechanism of action, initiated by the specific targeting of S. aureus.

• Targeting and Binding: The anti-WTA monoclonal antibody component of the ADC specifically binds to the Wall Teichoic Acid on the surface of S. aureus.

• Internalization (Opsonization): The ADC-bound bacteria are recognized and engulfed by host phagocytic cells, such as macrophages.

• Payload Release: Within the phagolysosome of the host cell, the acidic environment and lysosomal proteases cleave the linker, releasing the active Retapamulin payload.

• Intracellular Killing: The released Retapamulin then acts on the intracellular bacteria, inhibiting protein synthesis and leading to bacterial death.

This targeted delivery system could potentially overcome bacterial resistance mechanisms and achieve higher effective concentrations of the antibiotic at the site of infection.

Figure 2: Hypothetical Mechanism of a Retapamulin ADC.

Comparative Efficacy and Pharmacokinetics

The following table summarizes the key comparative data between free Retapamulin and the hypothetical Retapamulin ADC. The data for the ADC is projected based on typical characteristics of antibody-drug conjugates.

Feature	Free Retapamulin	Hypothetical Retapamulin ADC
Target Pathogens	S. aureus (including some MRSA), S. pyogenes	S. aureus (strains expressing the target antigen, WTA)
Administration	Topical	Intravenous
Systemic Exposure	Low to negligible	High
Half-life	Short	Long (days, typical of monoclonal antibodies)
Potency (MIC)	Moderate	High (potentially lower MIC against target pathogens)
Selectivity	Broad against Gram-positives	High for antigen-expressing bacteria
Therapeutic Use	Localized skin infections	Systemic infections (e.g., bacteremia, pneumonia)

Experimental Protocols

To evaluate the efficacy of a novel Retapamulin ADC, a series of in vitro and in vivo experiments would be necessary.

In Vitro Characterization

• Binding Affinity:

  • Protocol: Enzyme-Linked Immunosorbent Assay (ELISA) or Surface Plasmon Resonance (SPR) to determine the binding affinity (KD) of the anti-WTA antibody and the full ADC to purified WTA and whole S. aureus cells.

• Minimum Inhibitory Concentration (MIC) Assay:

  • Protocol: Broth microdilution assays to determine the MIC of the Retapamulin ADC against a panel of S. aureus strains (including MRSA) and non-target bacteria. This would be compared to the MIC of free Retapamulin and a non-targeting control ADC.

• In Vitro Phagocytosis and Killing Assay:

  • Protocol: S. aureus would be opsonized with the Retapamulin ADC or a control IgG. These bacteria would then be co-cultured with human macrophages. The rate of phagocytosis and intracellular bacterial killing would be quantified over time by lysing the macrophages and plating for colony-forming units (CFUs).

In Vivo Efficacy

• Murine Sepsis Model:

  • Protocol: Mice would be infected intravenously with a lethal dose of S. aureus. Treatment groups would receive single or multiple doses of the Retapamulin ADC, free Retapamulin (if a systemic formulation were available), a vehicle control, or a non-targeting ADC. Survival would be monitored over 14 days. Bacterial burden in organs (e.g., kidneys, spleen) would be assessed at defined time points.

Figure 3: Proposed Experimental Workflow for ADC Evaluation.

Conclusion

The development of a Retapamulin ADC represents a promising, albeit hypothetical, strategy to expand the utility of the pleuromutilin class of antibiotics to systemic infections. By leveraging the specificity of a monoclonal antibody, a Retapamulin ADC could offer enhanced potency, a targeted mechanism of action, and the potential to treat severe, life-threatening infections caused by S. aureus. The experimental framework outlined provides a roadmap for the preclinical evaluation of such a novel therapeutic. Further research is warranted to explore the feasibility of this approach and to identify optimal antibody-linker-payload combinations for antibacterial ADCs.

References

• 1. brieflands.com [brieflands.com]
• 2. Retapamulin - Wikipedia [en.wikipedia.org]
• 3. Frontiers | The Use of Antibody-Antibiotic Conjugates to Fight Bacterial Infections [frontiersin.org]

A Head-to-Head Comparison of Val-Cit and Val-Ala Linkers in Antibody-Drug Conjugate Development

In the rapidly advancing field of antibody-drug conjugates (ADCs), the linker connecting the antibody to the cytotoxic payload is a critical determinant of therapeutic success and safety. Among the most widely used cleavable linkers are the dipeptides valine-citrulline (Val-Cit) and valine-alanine (Val-Ala). Both are designed for selective cleavage by lysosomal proteases, such as cathepsin B, which are often overexpressed in tumor cells.[1][] This guide provides an objective, data-driven comparison of Val-Cit and Val-Ala linkers to inform rational ADC design for researchers, scientists, and drug development professionals.

Linker Structure and Mechanism of Cleavage

Both Val-Cit and Val-Ala linkers are incorporated into ADCs to stably connect a potent cytotoxic payload to a monoclonal antibody in systemic circulation.[1] Their therapeutic mechanism relies on the specific release of this payload within the target cancer cell. Upon binding to its surface antigen, the ADC is internalized and trafficked to the lysosome.[1] The acidic environment and high concentration of proteases within the lysosome facilitate the enzymatic cleavage of the dipeptide linker, releasing the active drug.[1][]

This process is typically mediated by Cathepsin B, a cysteine protease that recognizes and cleaves the specific dipeptide sequence.[][4] To ensure the release of an unmodified and fully active payload, these linkers are commonly used in conjunction with a self-immolative spacer, such as p-aminobenzyl carbamate (B1207046) (PABC). Following the enzymatic cleavage of the peptide bond, the PABC spacer undergoes a spontaneous 1,6-elimination reaction, liberating the cytotoxic agent.[1][4]

Caption: General mechanism of payload release for Val-Cit and Val-Ala linked ADCs.

Head-to-Head Quantitative Comparison

The choice between Val-Cit and Val-Ala linkers involves a trade-off between cleavage efficiency, stability, and the overall physicochemical properties of the ADC. The following tables summarize key quantitative data to facilitate a direct comparison.

Table 1: Plasma Stability of Val-Cit vs. Val-Ala Linker-Containing ADCs

Parameter	Val-Cit Linker	Val-Ala Linker	Species	Comments
Stability in Human Plasma	High	High	Human	Both linkers are generally stable in human plasma, which is crucial for minimizing off-target toxicity.[5]
Stability in Mouse Plasma	Low	Low (but can be context-dependent)	Mouse	Val-Cit is known to be unstable in mouse plasma due to cleavage by carboxylesterase Ces1c, complicating preclinical evaluation.[5][6] Val-Ala has also shown poor stability in some mouse models.[6][7]
Premature Payload Release	Susceptible to cleavage by neutrophil elastase.[8]	Generally considered more stable in some preclinical models.[9]	Human, Mouse	Premature release in circulation is a primary driver of off-target toxicity.[10]

Table 2: Cathepsin B Cleavage Efficiency

Parameter	Val-Cit Linker	Val-Ala Linker	Method
Relative Cleavage Rate	~2x	1x	Isolated Cathepsin B Assay
Half-life with Cathepsin B	~4.6 hours	Estimated ~9.2 hours	In vitro enzymatic assay
Cleavage Specificity	Broad sensitivity to various cathepsins (B, K, L, S).[][12][13]	Also serves as a substrate for Cathepsin B.[6]	In vitro enzymatic/cell-based assays

Table 3: In Vitro Cytotoxicity of ADCs

Antibody	Payload	Cell Line	Val-Cit ADC IC50 (pM)	Val-Ala ADC IC50 (pM)	Reference
Trastuzumab	MMAE	HER2+ cell line	14.3	92	[1][7]
Anti-HER2	MMAE	BT474	92	-	[14]

Lower IC50 values indicate higher potency.

Table 4: Physicochemical Properties and Drug-to-Antibody Ratio (DAR)

Property	Val-Cit Linker	Val-Ala Linker	Impact on ADC Development
Hydrophobicity	More hydrophobic[1][15]	Less hydrophobic (more hydrophilic)[1][16][]	The lower hydrophobicity of Val-Ala is a significant advantage, particularly when conjugating lipophilic payloads like PBD dimers.[16][]
Aggregation	Prone to aggregation at high DARs.[16]	Less aggregation, allowing for higher DARs.[16]	Val-Ala linkers can enable the production of ADCs with a higher DAR (up to ~7.4) with limited aggregation (<10%), which can lead to enhanced potency.[16][] Achieving a DAR > 4 with Val-Cit can be challenging due to aggregation issues.[16]

Table 5: Bystander Effect

Feature	Val-Cit Linker	Val-Ala Linker	Comments
Payload Permeability	Effective with membrane-permeable payloads (e.g., MMAE).[18]	Also effective with membrane-permeable payloads.	Both linkers release the payload intracellularly. If the payload is membrane-permeable, it can diffuse out and kill adjacent antigen-negative tumor cells.[18][19]
Mechanism	The released, unmodified payload can diffuse across cell membranes.[20]	The released, unmodified payload can diffuse across cell membranes.	The bystander effect is critical for treating heterogeneous tumors where not all cells express the target antigen.[18][21]

Experimental Protocols

Accurate characterization of ADC linker performance relies on robust and well-defined experimental methodologies.

In Vitro Plasma Stability Assay

Objective: To determine the rate of premature payload release from an ADC in plasma from various species.[22][23]

Methodology:

• ADC Incubation: Incubate the ADC at a specific concentration (e.g., 100 µg/mL) in plasma (e.g., human, mouse, rat) at 37°C.[22][23]

• Time Points: Collect aliquots of the incubation mixture at multiple time points (e.g., 0, 6, 24, 48, 72, 168 hours).[22][24]

• Sample Preparation: Stop the reaction by immediately freezing samples at -80°C or by protein precipitation using cold acetonitrile, often containing an internal standard.[23] Centrifuge to pellet the precipitated proteins.[23]

• Analysis: Analyze the supernatant for the free payload using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[23] Alternatively, measure the concentration of intact ADC over time using an enzyme-linked immunosorbent assay (ELISA) to determine the average drug-to-antibody ratio (DAR).[22]

• Data Analysis: Plot the percentage of intact ADC or the concentration of released payload against time to determine the ADC's half-life (t½) in plasma.[10]

Cathepsin B Cleavage Assay (HPLC-Based)

Objective: To provide a quantitative analysis of the payload release from the ADC due to specific enzymatic cleavage.[14]

Methodology:

• Materials: ADC solution, recombinant human cathepsin B, and appropriate activation and assay buffers (e.g., 25 mM MES, 5 mM DTT, pH 5.0).[14]

• Enzyme Activation: Activate the recombinant cathepsin B by incubating it in the Activation Buffer at 37°C for approximately 15 minutes.[14]

• Reaction Initiation: Combine the ADC solution with the activated cathepsin B in an appropriate assay buffer.[14]

• Incubation: Incubate the reaction mixture at 37°C.

• Time Points: Withdraw aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).[14]

• Quenching: Immediately stop the reaction by adding a quenching solution (e.g., cold acetonitrile) to precipitate the protein and halt enzymatic activity.[14]

• Analysis: Analyze the samples by High-Performance Liquid Chromatography (HPLC) or LC-MS to quantify the amount of released payload and remaining intact ADC.

In Vitro Cytotoxicity Assay

Objective: To determine the potency of the ADC in killing target cancer cells.

Methodology:

• Cell Seeding: Plate target cells in a 96-well plate and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the ADC, a non-targeting control ADC, and the free payload.[23] Treat the cells with the different concentrations.

• Incubation: Incubate the plates for a period sufficient to allow for ADC internalization, linker cleavage, and payload-induced cell death (typically 72-120 hours).[23]

• Viability Assessment: Measure cell viability using a suitable method, such as MTT or CellTiter-Glo® assay.[23]

• Data Analysis: Normalize the viability data to untreated control cells and plot against the ADC concentration. Calculate the IC50 value (the concentration at which 50% of cell growth is inhibited) using a suitable curve-fitting model.

Caption: A simplified workflow for the preclinical evaluation of ADCs.

Conclusion

Both Val-Cit and Val-Ala are highly effective protease-cleavable linkers that have enabled the development of successful ADCs. The Val-Cit linker is a well-established standard, noted for its rapid cleavage by cathepsin B.[1] However, its higher hydrophobicity can lead to aggregation at high drug-to-antibody ratios, and its instability in mouse plasma presents a challenge for preclinical studies.[5][16]

In contrast, the Val-Ala linker offers a significant advantage with its lower hydrophobicity, which reduces the propensity for aggregation and allows for the development of ADCs with higher DARs, a particularly valuable trait for lipophilic payloads.[16][] While its cleavage rate by cathepsin B is slower than that of Val-Cit, it has demonstrated comparable or even superior performance in some preclinical models, potentially due to improved stability and pharmacokinetics.[1][9]

Ultimately, the selection between Val-Cit and Val-Ala is not absolute and requires a careful, case-by-case evaluation. The decision should be guided by the specific properties of the payload, the desired DAR, the target indication, and a thorough assessment of the resulting ADC's stability, potency, and overall therapeutic index.

References

• 1. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Protease-Cleavable Linkers Modulate the Anticancer Activity of Noninternalizing Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 12. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. preprints.org [preprints.org]
• 14. benchchem.com [benchchem.com]
• 15. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ADC Panoramic Overview-Linker – Creative Biolabs ADC Blog [creative-biolabs.com]
• 18. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
• 20. aacrjournals.org [aacrjournals.org]
• 21. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 22. benchchem.com [benchchem.com]
• 23. benchchem.com [benchchem.com]
• 24. benchchem.com [benchchem.com]

Validating Cathepsin B-Mediated Payload Release in Target Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The targeted release of cytotoxic payloads within cancer cells is a cornerstone of antibody-drug conjugate (ADC) efficacy. Among the various strategies employed, the use of linkers susceptible to cleavage by lysosomal proteases, particularly Cathepsin B, has become a widely adopted approach. This guide provides an objective comparison of Cathepsin B-mediated payload release with alternative methods, supported by experimental data and detailed protocols to inform the rational design and validation of next-generation ADCs.

The Central Role of Cathepsin B in ADC Activation

Cathepsin B is a lysosomal cysteine protease that is frequently overexpressed in a variety of tumor cells.[1] This overexpression, coupled with the acidic environment of the lysosome, provides a specific trigger for the cleavage of susceptible linkers and the subsequent release of the cytotoxic payload. The most common Cathepsin B-cleavable linker is the dipeptide valine-citrulline (Val-Cit).[2] Upon internalization of the ADC and its trafficking to the lysosome, Cathepsin B recognizes and cleaves the peptide bond in the Val-Cit linker, initiating the release of the active drug.[2]

While Cathepsin B is a primary target for this strategy, it is important to note that other lysosomal proteases, such as Cathepsin S, L, and F, can also contribute to the cleavage of Val-Cit linkers.[2] This redundancy can be advantageous in ensuring payload release across different tumor types with varying protease expression profiles.

Comparative Analysis of Payload Release Mechanisms

The selection of a linker and its corresponding release mechanism is a critical decision in ADC design, profoundly impacting the therapeutic index. Below is a comparison of Cathepsin B-cleavable linkers with alternative strategies.

Quantitative Comparison of Linker Performance

The following tables summarize key quantitative data comparing the performance of different linker types.

Table 1: In Vitro Cytotoxicity (IC50) of ADCs with Different Linkers

ADC Configuration	Linker Type	Target Cell Line	IC50 (µg/mL)	Reference
Trastuzumab-vc-MMAE	Cathepsin B-cleavable (Val-Cit)	HER2-positive	0.028 - 0.034	[3]
Anti-CD22-vc-MMAE	Cathepsin B-cleavable (Val-Cit)	WSU-DLCL2	0.071	[3]
Anti-HER2-Val-Ala-MMAE	Cathepsin B-cleavable (Val-Ala)	HER2-positive	Similar to Val-Cit	[][5]
Anti-CD79b-AsnAsn-MMAE	Legumain-cleavable	Granta-519 (high legumain)	~7x more potent than Val-Cit	[6]
Trastuzumab Emtansine (T-DM1)	Non-cleavable (SMCC)	HER2-positive	Varies by cell line	[7]
Anti-HER2-VC(R)-MMAE (non-cleavable stereoisomer)	Non-cleavable control	KPL-4	0.063 - 0.085	[8]

Table 2: Plasma Stability of Different Linker Types

Linker Type	Species	Stability Metric	Comments	Reference
Val-Cit	Human	High (t1/2 > 230 days reported)	Stable in human plasma.	[9]
Val-Cit	Mouse	Low (t1/2 ~4.6 hours)	Susceptible to cleavage by mouse carboxylesterase 1C (Ces1C).	[9]
Val-Ala	Human	High	Exhibits high stability in human plasma.	[9]
Val-Ala	Mouse	Poor	Shows poor stability in mouse plasma.	[10]
Asn-Asn (Legumain-cleavable)	Human & Mouse	Excellent	Resistant to Ces1C cleavage, offering an advantage in preclinical mouse models.	[10]
Non-cleavable (e.g., SMCC)	General	High	Generally offers superior plasma stability.	[1][7]

Experimental Protocols for Validation

Accurate validation of payload release is critical. The following are detailed methodologies for key experiments.

Protocol 1: In Vitro Cathepsin B Activity Assay (Fluorometric)

This assay measures the enzymatic activity of Cathepsin B in cell lysates using a fluorogenic substrate.

Materials:

• Cathepsin B Activity Assay Kit (e.g., Sigma-Aldrich MAK387, Abcam ab65300)[11][12]

• Cell Lysates from target cells

• 96-well black, flat-bottom microplate[11]

• Fluorescence microplate reader[11]

Procedure:

• Sample Preparation:

  • Culture target cells to the desired confluence.

  • Lyse cells using the provided lysis buffer as per the kit instructions. This typically involves incubation on ice followed by centrifugation to pellet cell debris.[13]

  • Determine the protein concentration of the lysate.

• Assay Reaction:

  • Add 50 µL of cell lysate (typically 50-200 µg of protein) to each well of the 96-well plate.[13]

  • Prepare a background control well containing 50 µL of lysis buffer.[13]

  • Add 50 µL of the kit's reaction buffer to each well.[11]

  • To initiate the reaction, add the Cathepsin B substrate (e.g., Ac-RR-AFC) to each well to the final concentration specified in the kit protocol (e.g., 200 µM).[11]

• Incubation and Measurement:

  • Incubate the plate at 37°C for 1-2 hours, protected from light.[11][12]

  • Measure the fluorescence intensity using a fluorescence microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 400/505 nm for AFC).[11]

• Data Analysis:

  • Subtract the background fluorescence reading from all sample readings.

  • The relative Cathepsin B activity is proportional to the fluorescence intensity.

Protocol 2: Quantification of Intracellular Payload Release by LC-MS/MS

This method directly measures the amount of released payload within the target cells.

Materials:

• Target cells

• ADC construct

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Trypsin or other cell detachment solution

• Organic solvent for cell lysis and protein precipitation (e.g., methanol-ethanol mixture)[14]

• Internal standard (IS) for the payload

• LC-MS/MS system (e.g., Waters Acquity UPLC with a Xevo TQ-XS triple quadrupole mass spectrometer)[14]

Procedure:

• Cell Treatment:

  • Seed target cells in culture plates and allow them to adhere overnight.

  • Treat the cells with the ADC at various concentrations and for different time points.

• Sample Collection and Lysis:

  • At each time point, wash the cells with ice-cold PBS to remove any unbound ADC.

  • Harvest the cells (e.g., by trypsinization followed by centrifugation).

  • Resuspend the cell pellet in a known volume of lysis buffer containing the internal standard.

  • Precipitate proteins by adding a cold organic solvent (e.g., methanol-ethanol).[14]

  • Centrifuge to pellet the precipitated protein and cell debris.

• Sample Analysis:

  • Transfer the supernatant containing the released payload to a new tube for LC-MS/MS analysis.

  • Develop an LC-MS/MS method for the specific payload, optimizing chromatographic separation and mass spectrometric detection parameters (MRM transitions).[14]

  • Generate a standard curve of the payload in a similar matrix to quantify the amount of released payload in the cell lysates.

• Data Analysis:

  • Quantify the concentration of the released payload in each sample by comparing its peak area to the standard curve.

  • Normalize the payload concentration to the number of cells or total protein content.

Visualizing the Pathways and Workflows

Cathepsin B-Mediated Payload Release Pathway

Caption: Cathepsin B-mediated payload release pathway in a target tumor cell.

Experimental Workflow for Validation

Caption: Experimental workflow for the validation of Cathepsin B-mediated payload release.

Conclusion: Selecting the Optimal Strategy

The choice of a payload release mechanism is a multifactorial decision that depends on the specific target antigen, the tumor microenvironment, the properties of the payload, and the desired therapeutic window.

• Cathepsin B-cleavable linkers , such as Val-Cit, are a well-established and effective strategy, offering potent cell-killing and the potential for a bystander effect. However, their stability in preclinical rodent models can be a limitation, and their susceptibility to other proteases may lead to off-target toxicities.

• Alternative cleavable linkers , such as legumain-cleavable linkers, offer potential advantages in terms of plasma stability in preclinical models.

• Non-cleavable linkers generally provide superior plasma stability and a wider therapeutic window, but they lack a bystander effect and are dependent on the complete degradation of the antibody for payload release.[1][7]

A thorough validation of the intended payload release mechanism using a combination of in vitro enzymatic assays, cell-based quantification of payload release, and appropriate negative controls is essential for the successful development of safe and effective antibody-drug conjugates.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comprehensive Guide to Cathepsin B Activity Fluorometric Assay Kit: Applications, Protocols, and Research Insights – Excelimmune Immunity Reagents [excelimmune.com]
• 5. Impact of cathepsin B-sensitive triggers and hydrophilic linkers on in vitro efficacy of novel site-specific antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A comparison of the activity, lysosomal stability, and efficacy of legumain-cleavable and cathepsin cleavable ADC linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Cathepsin B Activity Assay Kit (Fluorometric) (ab65300) | Abcam [abcam.co.jp]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the In Vivo Stability of ADC Linker Technologies

For Researchers, Scientists, and Drug Development Professionals

The stability of the linker is a critical determinant of an antibody-drug conjugate's (ADC) therapeutic index, directly influencing its efficacy and safety profile. An ideal linker must remain stable in systemic circulation to prevent premature payload release, which can lead to off-target toxicity and a diminished therapeutic window. Conversely, the linker must efficiently release the cytotoxic payload within the target tumor cells. This guide provides an objective comparison of the in vivo stability of different ADC linker technologies, supported by experimental data, and includes detailed methodologies for key stability assessment experiments.

Cleavable vs. Non-Cleavable Linkers: A Fundamental Choice

ADC linkers are broadly categorized as either cleavable or non-cleavable, a distinction that fundamentally dictates their mechanism of action and subsequent stability characteristics.

Cleavable linkers are designed to be labile under specific physiological conditions found within the tumor microenvironment or inside cancer cells.[1][2] These triggers can include the acidic environment of endosomes and lysosomes (e.g., hydrazone linkers), the presence of specific enzymes like cathepsin B that are often overexpressed in tumors (e.g., dipeptide linkers), or the reducing environment of the cytoplasm (e.g., disulfide linkers).[1][3] A key advantage of cleavable linkers is their potential to induce a "bystander effect," where the released, membrane-permeable payload can diffuse and kill neighboring antigen-negative tumor cells.[2][4] However, this class of linkers can sometimes exhibit instability in circulation, leading to premature drug release.[2][5]

Non-cleavable linkers , primarily thioether-based, rely on the complete lysosomal degradation of the antibody component of the ADC to release the payload.[1][6] This mechanism generally results in higher plasma stability and a reduced risk of off-target toxicity, potentially offering a wider therapeutic window.[3][6] However, the efficacy of ADCs with non-cleavable linkers is confined to antigen-expressing cells, as the released payload is typically less membrane-permeable, limiting the bystander effect.[4]

Quantitative Comparison of In Vivo Linker Stability

The in vivo stability of an ADC is a critical parameter evaluated during preclinical development. The following tables summarize representative data from various studies, comparing the stability of different linker technologies.

Linker Type	Sub-type	Key Stability Features	Representative In Vivo/In Vitro Stability Data	References
Cleavable	Hydrazone (pH-sensitive)	Designed for stability at physiological pH (~7.4) and cleavage in acidic endosomal/lysosomal compartments (pH 4.5-6.5). Can be prone to hydrolysis in circulation.	Gemtuzumab ozogamicin (B1678132) showed ~1.5-2% hydrolysis per day in humans. Phenylketone-derived hydrazones can have half-lives >72 hours at pH 7.4.	[7][8][9]
Disulfide (Redox-sensitive)	Stable in the oxidative environment of the bloodstream but cleaved in the reducing intracellular environment due to high glutathione (B108866) concentrations.	Stability can be modulated by steric hindrance around the disulfide bond. More hindered linkers show increased stability.	[1][]
Peptide (Enzyme-sensitive)	Dipeptides like valine-citrulline (Val-Cit) and valine-alanine (Val-Ala) are cleaved by lysosomal proteases (e.g., cathepsin B).	Val-Ala linkers have shown better in vivo stability and anti-tumor activity in some non-internalizing ADC models compared to Val-Cit. Some peptide linkers can be unstable in mouse plasma due to carboxylesterase activity.	[11][12][13]
Non-Cleavable	Thioether (e.g., SMCC)	Relies on proteolytic degradation of the antibody backbone for payload release. Generally exhibits high plasma stability.	ADCs with non-cleavable linkers have generally outperformed their cleavable counterparts in several in vivo studies in terms of stability.	[3][6]
Next-Generation	Self-Stabilizing Maleimide (B117702)	Addresses the instability of traditional maleimide linkers (retro-Michael reaction) through rapid hydrolysis of the thiosuccinimide ring.	>95% of the ADC remains intact in plasma after 7 days, compared to ~50% for traditional maleimide ADCs.	[14][15]
Click Chemistry Linkers	Employs bioorthogonal chemistry for payload release, which can be triggered by an externally administered agent. This allows for targeting non-internalizing receptors.	The stability is inherent to the bioorthogonal nature of the linkage, which is designed to be inert to biological systems until the activator is introduced.	[16][][18]
Tandem-Cleavage Linkers	Require two sequential enzymatic cleavages for payload release, enhancing plasma stability.	Showed improved stability and tolerability in rat studies compared to single-cleavage linkers.	[19][20]

Experimental Protocols for Assessing In Vivo Stability

Accurate assessment of ADC linker stability is crucial for preclinical development. The primary methodologies employed are ligand-binding assays (e.g., ELISA) and liquid chromatography-mass spectrometry (LC-MS).[14][21]

General Protocol for In Vivo Pharmacokinetic Study in Mice

This protocol outlines a typical procedure for evaluating the in vivo stability of an ADC in a mouse model.[1]

Materials:

• Antibody-Drug Conjugate (ADC) test article

• Sterile Phosphate-Buffered Saline (PBS) or other suitable vehicle

• Female BALB/c mice (or other appropriate strain), 6-8 weeks old

• Anesthetic (e.g., isoflurane)

• Blood collection tubes with anticoagulant (e.g., EDTA)

• Centrifuge

Procedure:

• Dosing: Administer a single intravenous (IV) bolus dose of the ADC to a cohort of mice. Dose levels are determined from prior toxicity and efficacy studies.

• Blood Sampling: Collect blood samples (e.g., via retro-orbital or tail vein bleed) at predetermined time points (e.g., 5 min, 1 hr, 6 hr, 24 hr, 48 hr, 72 hr, and 168 hr) post-administration.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma samples to determine the concentration of:

  • Total antibody: Typically measured by a generic ELISA that captures the antibody regardless of whether it is conjugated.

  • Intact ADC (conjugated antibody): Measured by an ELISA that utilizes an anti-drug antibody for detection or by LC-MS to determine the drug-to-antibody ratio (DAR).[21]

  • Free payload: Measured by LC-MS/MS after protein precipitation from the plasma.[4]

• Data Analysis: Plot the concentration of each analyte over time and use pharmacokinetic software to calculate key parameters such as half-life (t½), clearance (CL), and area under the curve (AUC).

In Vitro Plasma Stability Assay

This assay provides a preliminary assessment of linker stability in plasma from different species.[13][22]

Procedure:

• Incubation: Incubate the ADC in plasma (e.g., human, mouse, rat, cynomolgus monkey) at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 6, 24, 48, 72, 144 hours).[23]

• Sample Preparation: Isolate the ADC from the plasma, often using immuno-affinity capture beads (e.g., Protein A or anti-human IgG).[24][25]

• Analysis: Quantify the amount of intact ADC remaining at each time point, typically by LC-MS to measure the average DAR.[26] The concentration of released payload in the supernatant can also be measured.

Visualizing ADC Processing and Experimental Workflow

To better understand the fate of ADCs and the methods to evaluate them, the following diagrams illustrate key processes.

Caption: Experimental workflow for assessing ADC in vivo stability.

Caption: Intracellular processing of ADCs with different linker types.

Conclusion

The selection of a linker technology is a critical decision in the design of an ADC, with profound implications for its in vivo stability, efficacy, and safety. Cleavable linkers can offer potent anti-tumor activity, including a bystander effect, but may be associated with a risk of premature payload release.[27] Non-cleavable linkers generally provide enhanced plasma stability and a wider therapeutic window but lack bystander killing capabilities.[27] The development of next-generation linkers, such as self-stabilizing maleimides and tandem-cleavage linkers, aims to overcome the limitations of traditional technologies.[14][19] A thorough understanding of the target biology, the physicochemical properties of the payload, and the subtle differences in linker chemistry, supported by robust in vivo and in vitro stability studies, is paramount for the successful development of safe and effective antibody-drug conjugates.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. adcreview.com [adcreview.com]
• 4. benchchem.com [benchchem.com]
• 5. Influence of antibody–drug conjugate cleavability, drug-to-antibody ratio, and free payload concentration on systemic toxicities: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 7. benchchem.com [benchchem.com]
• 8. Linkers Having a Crucial Role in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protease-Cleavable Linkers Modulate the Anticancer Activity of Non-Internalizing Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protease-Cleavable Linkers Modulate the Anticancer Activity of Noninternalizing Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. books.rsc.org [books.rsc.org]
• 18. Next-Generation of Novel Antibody-Drug Conjugates: Click Chemistry ADCs | AxisPharm [axispharm.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. biorxiv.org [biorxiv.org]
• 21. In vivo testing of drug-linker stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. ADC Plasma Stability Assay [iqbiosciences.com]
• 23. High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]
• 25. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 26. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 27. benchchem.com [benchchem.com]

A Comparative Guide to the Pharmacokinetic Profiles of a Hypothetical Retapamulin Antibody-Drug Conjugate and Other Established ADCs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the pharmacokinetic (PK) profile of a hypothetical Retapamulin antibody-drug conjugate (ADC) versus established ADCs, namely Brentuximab vedotin, Trastuzumab deruxtecan, and Ado-trastuzumab emtansine. Given that Retapamulin is a topical antibiotic not currently utilized as an ADC payload, this comparison is based on a hypothetical construct to explore its potential characteristics against existing therapies.

Executive Summary

The pharmacokinetic properties of an ADC are complex, dictated by the interplay between its three components: the monoclonal antibody (mAb), the linker, and the cytotoxic payload. While the mAb component generally governs the overall circulation half-life and distribution, the linker's stability and the payload's characteristics significantly influence the ADC's metabolism, clearance, and toxicity profile. This guide explores these facets by comparing the known PK parameters of prominent ADCs with a theoretical Retapamulin ADC.

Pharmacokinetic Data Comparison

The following table summarizes the key pharmacokinetic parameters for the selected ADCs and projects a hypothetical profile for a Retapamulin ADC. The hypothetical profile is extrapolated from the known properties of Retapamulin and typical monoclonal antibodies.

Parameter	Hypothetical Retapamulin ADC	Brentuximab Vedotin	Trastuzumab Deruxtecan	Ado-trastuzumab Emtansine (T-DM1)
Monoclonal Antibody	IgG (Hypothetical)	Chimeric IgG1	Humanized IgG1	Humanized IgG1
Payload	Retapamulin	Monomethyl auristatin E (MMAE)	Deruxtecan (a topoisomerase I inhibitor)	DM1 (a maytansinoid derivative)
Clearance (CL)	~0.2 - 0.5 L/day (mAb dominated)	1.56 L/day	Similar to T-DM1	0.676 L/day[1]
Volume of Distribution (Vd)	Small, limited to vascular and interstitial space	4.29 L (central compartment)	Not specified	3.127 L (central compartment)[1]
Terminal Half-life (t½)	~11 - 30 days (mAb dominated)	~4-6 days (ADC)	~5.7 days (ADC)	3.94 days[1]
Payload PK	Systemic exposure would depend on linker cleavage. Retapamulin itself has low systemic absorption when applied topically.	MMAE Clearance: 55.7 L/day	Minimal accumulation of free DXd[2]	Low systemic levels of free DM1

Note: The pharmacokinetic parameters of ADCs can be influenced by factors such as tumor burden, antigen expression, and patient-specific variables.

Detailed Pharmacokinetic Profiles

Hypothetical Retapamulin ADC:

A hypothetical Retapamulin ADC would likely exhibit a pharmacokinetic profile dominated by its monoclonal antibody component. This would translate to a long half-life and a low volume of distribution, characteristic of large protein therapeutics. The clearance would primarily be driven by proteolytic catabolism. The release of Retapamulin would depend on the linker technology employed. Given Retapamulin's primary action as a protein synthesis inhibitor in bacteria, its cytotoxic potential against human cancer cells would need to be established.

Brentuximab Vedotin (Adcetris®):

Brentuximab vedotin is an ADC targeting CD30-expressing cells. Its pharmacokinetic profile is characterized by a three-compartment model for the ADC and a two-compartment model for the released payload, MMAE. The clearance of the ADC is relatively slow, while the clearance of the highly potent MMAE is much faster, minimizing systemic toxicity.

Trastuzumab Deruxtecan (Enhertu®):

This ADC targets HER2 and has a high drug-to-antibody ratio of approximately 8. Its pharmacokinetic profile shows moderate accumulation of the ADC after multiple doses, with minimal accumulation of the released payload, DXd.[2] This suggests a stable linker in circulation and efficient payload delivery to the target cells.

Ado-trastuzumab Emtansine (Kadcyla®):

Kadcyla®, another HER2-targeting ADC, is described by a linear two-compartment model with first-order elimination.[1] It has a terminal half-life of approximately 4 days.[1] The volume of distribution is small, consistent with its large molecular size.[1]

Experimental Protocols

The determination of the pharmacokinetic profiles of ADCs involves a series of specialized bioanalytical assays.

1. Quantification of ADC, Total Antibody, and Unconjugated Payload:

• Objective: To measure the concentrations of the intact ADC, the total antibody (conjugated and unconjugated), and the free payload in biological matrices (e.g., plasma, serum).

• Methodology:

  • Enzyme-Linked Immunosorbent Assay (ELISA): Commonly used for quantifying the total antibody and the intact ADC. This involves using specific capture and detection antibodies.

  • Liquid Chromatography-Mass Spectrometry (LC-MS/MS): A highly sensitive and specific method for quantifying the unconjugated (free) payload and its metabolites. It can also be used for the characterization of the ADC.

2. Population Pharmacokinetic (PopPK) Modeling:

• Objective: To analyze sparse and intensive PK data from clinical trials to understand the sources of variability in drug exposure and to identify factors that may influence the PK profile.

• Methodology:

  • Non-linear mixed-effects modeling is employed to analyze concentration-time data from a population of patients.

  • This approach allows for the estimation of typical PK parameters (e.g., clearance, volume of distribution) and the variability between individuals.

  • Covariate analysis is performed to assess the impact of patient characteristics (e.g., body weight, age, renal function) on the ADC's pharmacokinetics.[3]

3. Tissue Distribution Studies:

• Objective: To determine the distribution of the ADC and its payload in various tissues, particularly in tumor and organs of potential toxicity.

• Methodology:

  • Preclinical studies in animal models are conducted.

  • Radiolabeled ADCs or quantitative whole-body autoradiography can be used to visualize and quantify the distribution of the ADC.

  • LC-MS/MS analysis of tissue homogenates provides quantitative measurement of the ADC and payload concentrations.

Visualizations

Caption: Generalized pharmacokinetic pathway of an antibody-drug conjugate.

Caption: Experimental workflow for determining ADC pharmacokinetic parameters.

References

• 1. Population pharmacokinetics of trastuzumab emtansine (T-DM1), a HER2-targeted antibody-drug conjugate, in patients with HER2-positive metastatic breast cancer: clinical implications of the effect of covariates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of Trastuzumab Deruxtecan on QT/QTc Interval and Pharmacokinetics in HER2-Positive or HER2-Low Metastatic/Unresectable Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Population Pharmacokinetics of Trastuzumab Deruxtecan in Patients With HER2‐Positive Breast Cancer and Other Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Site-Specific vs. Stochastic Conjugation for Retapamulin-Based Therapeutics

A guide for researchers and drug development professionals on selecting the optimal conjugation strategy for the novel pleuromutilin (B8085454) antibiotic, Retapamulin.

The development of next-generation antimicrobial agents often involves the conjugation of an active molecule, such as the potent antibiotic Retapamulin, to other moieties to enhance its therapeutic properties. The choice of conjugation strategy—either site-specific or stochastic—is a critical decision that profoundly impacts the homogeneity, efficacy, and manufacturability of the final conjugate. This guide provides an objective comparison of these two methodologies, supported by established principles in bioconjugation, to aid researchers in making an informed choice for their Retapamulin-based drug development programs.

Retapamulin, a pleuromutilin antibiotic, effectively inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[1][2][3][4] Its unique mechanism of action makes it a valuable candidate for further development, potentially through conjugation to targeting ligands, polymers for improved pharmacokinetics, or other functional molecules. The method of attachment is paramount to preserving its antibacterial activity while achieving the desired enhancements.

Quantitative Comparison of Conjugation Outcomes

The primary distinction between site-specific and stochastic conjugation lies in the level of control over the final product. Stochastic methods, which target naturally occurring functional groups, result in a heterogeneous mixture of conjugates.[5] In contrast, site-specific methods utilize engineered reactive sites to produce a single, well-defined product.[6][7] The following table summarizes the expected quantitative differences in the context of Retapamulin conjugation.

Parameter	Stochastic Conjugation	Site-Specific Conjugation	Rationale & Impact
Product Homogeneity	Heterogeneous mixture of isomers	Single, well-defined conjugate	Homogeneity is crucial for consistent pharmacology and simplified analytical characterization.
Purity of Final Product	Lower; requires extensive purification	High; simplified purification	The presence of multiple isomers in stochastic reactions complicates downstream processing and may lead to lower overall yields of the desired product.
Control over Conjugation Site	Low; reacts with multiple inherent functional groups	High; directed to a specific, engineered site	Lack of control in stochastic methods can lead to conjugation at sites critical for Retapamulin's antibacterial activity, potentially reducing its efficacy.
Reproducibility	Moderate to low	High	The defined nature of site-specific reactions ensures high batch-to-batch consistency, a critical factor for clinical development and manufacturing.[6]
Potential for Inactivation	Higher risk	Lower risk	Stochastic modification of functional groups near the pharmacophore of Retapamulin could interfere with its binding to the bacterial ribosome.

Experimental Protocols

The following are generalized protocols that outline the key steps for performing stochastic and a hypothetical site-specific conjugation with Retapamulin.

Protocol 1: Stochastic Conjugation of Retapamulin via Hydroxyl Groups

This protocol describes a representative stochastic conjugation targeting the hydroxyl groups on the Retapamulin molecule.

Objective: To conjugate a payload to Retapamulin through its native hydroxyl groups, resulting in a mixture of isomers.

Materials:

• Retapamulin

• Payload with a hydroxyl-reactive linker (e.g., an NHS-ester activated payload)

• Anhydrous aprotic solvent (e.g., Dimethylformamide, DMF)

• Tertiary amine base (e.g., Triethylamine, TEA)

• Purification system (e.g., HPLC)

Procedure:

• Dissolve Retapamulin in the anhydrous solvent.

• Add the tertiary amine base to the reaction mixture.

• Add the hydroxyl-reactive payload to the solution.

• Stir the reaction at room temperature for a specified period (e.g., 2-24 hours), monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction.

• Purify the resulting mixture of Retapamulin conjugates using a suitable chromatographic method, such as reverse-phase HPLC, to separate the different isomers.

• Characterize the purified fractions by mass spectrometry and NMR to identify the sites of conjugation.

Protocol 2: Site-Specific Conjugation of a Retapamulin Derivative

This protocol outlines a hypothetical site-specific conjugation using a Retapamulin derivative engineered with a unique reactive handle, such as a terminal alkyne for click chemistry.

Objective: To conjugate a payload to a specific site on a Retapamulin derivative, yielding a single, homogeneous product.

Materials:

• Alkyne-modified Retapamulin derivative

• Azide-containing payload

• Copper(I) catalyst (e.g., Copper(II) sulfate (B86663) with a reducing agent like sodium ascorbate)

• Ligand (e.g., TBTA)

• Solvent system (e.g., t-butanol/water)

• Purification system (e.g., HPLC)

Procedure:

• Dissolve the alkyne-modified Retapamulin derivative and the azide-containing payload in the solvent system.

• Add the copper(I) catalyst and ligand to the reaction mixture.

• Stir the reaction at room temperature, monitoring for completion by TLC or LC-MS.

• Once the reaction is complete, remove the copper catalyst.

• Purify the single product by flash chromatography or HPLC.

• Characterize the final conjugate by mass spectrometry and NMR to confirm its structure and purity.

Visualizing the Conjugation Workflows and Outcomes

The following diagrams illustrate the conceptual differences between stochastic and site-specific conjugation of Retapamulin.

Stochastic conjugation of Retapamulin yields a mix of products.

References

• 1. Retapamulin - Wikipedia [en.wikipedia.org]
• 2. Retapamulin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Retapamulin? [synapse.patsnap.com]
• 4. brieflands.com [brieflands.com]
• 5. benchchem.com [benchchem.com]
• 6. Site-specific conjugation of native antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Site-selective modification strategies in antibody–drug conjugates - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00310G [pubs.rsc.org]

Assessing the Therapeutic Window of a MC-Val-Cit-PAB-Retapamulin Antibody-Drug Conjugate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the therapeutic window for a hypothetical antibody-drug conjugate (ADC) utilizing the MC-Val-Cit-PAB-Retapamulin linker-payload system. Due to the limited availability of direct experimental data for a Retapamulin-based ADC in the public domain, this analysis is based on the known characteristics of its individual components and a comparative evaluation against well-documented ADCs employing the same MC-Val-Cit-PAB linker with different cytotoxic payloads, namely Monomethyl Auristatin E (MMAE) and Vinblastine.

Executive Summary

The therapeutic window of an ADC is determined by the balance between its efficacy in eliminating target cancer cells and its toxicity towards healthy tissues. The MC-Val-Cit-PAB linker is a clinically validated, protease-cleavable system designed for targeted drug release within the tumor microenvironment.[1] Retapamulin (B1680546), a pleuromutilin (B8085454) antibiotic that inhibits protein synthesis by binding to the 50S ribosomal subunit, presents a novel payload for ADC development.[2][3] This guide will delve into the mechanism of action, present relevant experimental data from comparable ADCs, outline detailed experimental protocols for evaluation, and provide a comparative analysis to project the potential therapeutic window of a MC-Val-Cit-PAB-Retapamulin ADC.

Mechanism of Action and Signaling Pathway

An ADC with the MC-Val-Cit-PAB-Retapamulin construct would function through a multi-step process. The monoclonal antibody component would first bind to a specific antigen on the surface of a cancer cell. Following binding, the ADC-antigen complex is internalized, typically via endocytosis, and trafficked to the lysosome. Within the acidic environment of the lysosome, cathepsin B, a protease often overexpressed in tumor cells, cleaves the Val-Cit dipeptide linker.[4] This initiates a self-immolative cascade of the PAB spacer, leading to the release of the active Retapamulin payload into the cytoplasm. Retapamulin then exerts its cytotoxic effect by binding to the peptidyl transferase center (PTC) of the 50S ribosomal subunit, inhibiting protein synthesis and ultimately leading to cell death.[2][3]

Mechanism of action for a MC-Val-Cit-PAB-Retapamulin ADC.

Comparative Performance Data

While specific data for a Retapamulin-ADC is not available, we can infer its potential performance by comparing it to ADCs that utilize the same linker with established payloads like MMAE and Vinblastine.

In Vitro Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a key metric for assessing the in vitro potency of an ADC. The following table summarizes representative IC50 values for ADCs with the MC-Val-Cit-PAB linker against various cancer cell lines.

Drug-Linker Conjugate	Cell Line	IC50 (nM)	Reference
MC-Val-Cit-PAB-MMAE	SKBR3 (Human Breast Adenocarcinoma)	410.54 ± 4.9	[5]
MC-Val-Cit-PAB-MMAE	HEK293 (Human Embryonic Kidney)	482.86 ± 6.4	[5]
MC-Val-Cit-PAB-Vinblastine	Not Available	Not Available

Note on Comparative Potency: Auristatins like MMAE are known to be significantly more potent than older tubulin inhibitors such as vinca (B1221190) alkaloids.[6] Retapamulin's potency as an ADC payload is yet to be determined in this context and would require direct experimental evaluation.

In Vivo Efficacy and Toxicity

The therapeutic window is ultimately determined by in vivo studies that assess both anti-tumor efficacy and toxicity in animal models. The Maximum Tolerated Dose (MTD) is a critical parameter derived from these studies.

ADC	Animal Model	MTD	Key Toxicity Findings
Val-Cit-MMAE ADCs	Rodent/Non-human primate	Generally 2-5 mg/kg	Hematologic (neutropenia, thrombocytopenia), Hepatic
Val-Cit-DM1 ADCs	Rodent/Non-human primate	Varies	Hepatic, Thrombocytopenia

The off-target toxicity of Val-Cit linker-based ADCs is a known challenge. Premature cleavage of the linker in circulation by proteases such as human neutrophil elastase can lead to systemic toxicity.[7] The hydrophobicity of the linker-payload complex can also contribute to non-specific uptake and clearance by the liver, potentially causing hepatotoxicity.[8]

Experimental Protocols

Accurate assessment of an ADC's therapeutic window requires robust and standardized experimental protocols.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Target cancer cell lines (antigen-positive and antigen-negative)

• Complete cell culture medium

• 96-well flat-bottom plates

• ADC constructs

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multi-well spectrophotometer

Procedure:

• Cell Seeding: Seed cells into 96-well plates at an optimal density and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the ADC in complete culture medium. Remove the existing medium and add the ADC dilutions to the wells. Include untreated cells as a control.

• Incubation: Incubate the plates for a period sufficient to assess cytotoxicity, typically 72 to 120 hours.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium containing MTT and add the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the ADC concentration to determine the IC50 value.[9]

Workflow for an in vitro cytotoxicity (MTT) assay.

In Vivo Efficacy Study (Xenograft Model)

This protocol describes a general procedure for evaluating the anti-tumor efficacy of an ADC in a subcutaneous xenograft mouse model.[10]

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Human tumor cell line expressing the target antigen

• Matrigel (optional)

• ADC, vehicle control, and other control articles

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously implant tumor cells (resuspended in PBS, optionally mixed with Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

• Treatment: Once tumors reach a predetermined size, randomize the mice into treatment groups. Administer the ADC, vehicle control, and other controls via the desired route (e.g., intravenous injection).

• Monitoring: Continue to monitor tumor growth and the body weight of the mice throughout the study. Observe the animals for any signs of toxicity.

• Endpoint Analysis: At the end of the study (based on tumor size limits or a predetermined time point), euthanize the mice. Excise the tumors and measure their final weight. Plot the tumor growth curves for each treatment group to evaluate in vivo efficacy.[10]

Workflow for an in vivo xenograft efficacy study.

Conclusion and Future Directions

The MC-Val-Cit-PAB linker provides a well-established platform for the development of ADCs. The introduction of Retapamulin as a novel payload with a distinct mechanism of action—inhibition of bacterial protein synthesis—holds promise for overcoming resistance mechanisms associated with tubulin inhibitors or DNA-damaging agents.

However, a comprehensive assessment of the therapeutic window of a MC-Val-Cit-PAB-Retapamulin ADC requires direct experimental evaluation. Key future experiments should include:

• In vitro cytotoxicity assays across a panel of cancer cell lines with varying antigen expression to determine the IC50 and specificity.

• In vivo xenograft studies in relevant animal models to establish the MTD, assess the anti-tumor efficacy, and characterize the toxicity profile.

• Pharmacokinetic studies to understand the stability of the ADC in circulation and the rate of payload release.

• Bystander effect assays to determine if the released Retapamulin can kill neighboring antigen-negative tumor cells.

By conducting these studies, the therapeutic potential of a Retapamulin-based ADC can be thoroughly evaluated, paving the way for the development of a new generation of targeted cancer therapies.

References

• 1. jkscience.org [jkscience.org]
• 2. What is the mechanism of Retapamulin? [synapse.patsnap.com]
• 3. Retapamulin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical and bacteriological efficacy of twice daily topical retapamulin ointment 1% in the management of impetigo and other uncomplicated superficial skin infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Drug-Linker Conjugates for ADC | Biologically Active Compounds - chemsrc [chemsrc.com]
• 6. benchchem.com [benchchem.com]
• 7. brieflands.com [brieflands.com]
• 8. Retapamulin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 9. Retapamulin - Wikipedia [en.wikipedia.org]
• 10. med.virginia.edu [med.virginia.edu]

Navigating Off-Target Effects: A Comparative Guide to Cross-Reactivity Studies for Antibody-Drug Conjugates

A Theoretical Framework for Retapamulin-Based ADCs

Introduction

Antibody-drug conjugates (ADCs) represent a powerful class of targeted therapeutics, combining the specificity of a monoclonal antibody with the potency of a cytotoxic payload. A critical aspect of ADC development is ensuring their safety and efficacy, which heavily relies on minimizing off-target toxicity. Cross-reactivity, the unintended binding of the ADC to targets other than the intended antigen, is a primary contributor to these adverse effects. This guide provides a comprehensive overview of the methodologies used to assess cross-reactivity, presented through the theoretical lens of a hypothetical Retapamulin-based ADC.

Currently, there is no publicly available literature detailing the development or clinical testing of Retapamulin as a payload for an ADC. Retapamulin is a pleuromutilin (B8085454) antibiotic that inhibits bacterial protein synthesis by binding to the 50S subunit of the bacterial ribosome.[1][2][3][4][5] Its mechanism of action is distinct from many other antibiotic classes, which in principle, makes it an interesting candidate for novel therapeutic applications.[3][4] However, without concrete examples of Retapamulin-based ADCs, this guide will focus on the established principles and experimental protocols for evaluating ADC cross-reactivity in general.

Understanding ADC Toxicity: On-Target vs. Off-Target Effects

The toxicity of ADCs can be broadly categorized as on-target or off-target.[6][7]

• On-target, on-site toxicity: The desired effect, where the ADC binds to the target antigen on cancer cells and induces cell death.

• On-target, off-site toxicity: The ADC binds to the target antigen expressed on healthy tissues, leading to toxicity in non-cancerous cells.

• Off-target, off-site toxicity: The ADC binds to an unintended target in healthy tissues, or the payload is released prematurely and causes systemic toxicity. This is a major focus of cross-reactivity studies.[6][7]

A key contributor to off-target toxicity is the premature release of the cytotoxic payload from the antibody, which can then circulate freely and affect healthy cells.[6] Another significant factor is the potential for the antibody component of the ADC to cross-react with other proteins in the body.

General Mechanism of ADC On-Target and Off-Target Effects.

Experimental Protocols for Assessing Cross-Reactivity

A thorough evaluation of ADC cross-reactivity is crucial for a successful Investigational New Drug (IND) application. The following are key experiments performed during preclinical development.

In Vitro Cross-Reactivity Screening

Objective: To identify potential off-target binding of the ADC's monoclonal antibody component to a wide array of human tissues.

Methodology:

• Tissue Microarrays (TMAs): A comprehensive panel of normal human tissues is fixed, sectioned, and arranged on microscope slides.

• Immunohistochemistry (IHC): The ADC's monoclonal antibody is applied to the TMAs. A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that produces a colored precipitate is then used to detect where the primary antibody has bound.

• Data Analysis: The stained tissues are examined by a pathologist to identify the location and intensity of any binding.

In Vitro Cytotoxicity Assays

Objective: To determine the concentration of the ADC that causes death in target and potential off-target cells.

Methodology:

• Cell Lines: A panel of cell lines is selected, including the target cancer cell line and cell lines derived from tissues identified in the cross-reactivity screen.

• Cell Viability Assays: Cells are incubated with increasing concentrations of the ADC. Cell viability is then measured using assays such as MTT or CellTiter-Glo.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated for each cell line. A low IC50 in an off-target cell line indicates potential for toxicity.

In Vivo Toxicology Studies

Objective: To evaluate the safety profile and identify potential target organs for toxicity in a living organism.

Methodology:

• Animal Models: Relevant animal species, typically non-human primates, that exhibit similar target expression and cross-reactivity profiles to humans are used.

• Dose Escalation Studies: Animals are administered increasing doses of the ADC.

• Monitoring: Animals are closely monitored for clinical signs of toxicity. Blood and tissue samples are collected for histopathological and clinical chemistry analysis.

Experimental Workflow for ADC Cross-Reactivity Assessment.

Data Presentation for a Hypothetical Retapamulin-Based ADC

The following tables illustrate how data from cross-reactivity studies for a theoretical Retapamulin-based ADC targeting a hypothetical "Cancer Antigen X" would be presented.

Table 1: In Vitro Cross-Reactivity on Normal Human Tissues

Tissue	Staining Intensity	Cellular Localization	Percentage of Positive Cells
Liver	Negative	-	0%
Lung	1+ (Weak)	Alveolar macrophages	<5%
Kidney	Negative	-	0%
Spleen	2+ (Moderate)	Red pulp macrophages	10-20%
Heart	Negative	-	0%
Brain	Negative	-	0%

Table 2: In Vitro Cytotoxicity of ADC-Retapamulin

Cell Line	Target Antigen Expression	IC50 (nM)
Cancer Cell Line (Target)	High	5
Normal Lung Fibroblasts	Negative	> 1000
Splenic Macrophage Line	Low	500
Normal Kidney Cells	Negative	> 1000

Alternatives to Retapamulin as ADC Payloads

While Retapamulin is not currently used in ADCs, a variety of other cytotoxic agents are employed. The choice of payload is critical and depends on factors such as potency, mechanism of action, and the characteristics of the target cancer. Some common classes of ADC payloads include:

• Auristatins (e.g., MMAE, MMAF): These are potent anti-tubulin agents that disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis.

• Maytansinoids (e.g., DM1, DM4): These are also anti-tubulin agents with a similar mechanism of action to auristatins.

• Calicheamicins: These are DNA-damaging agents that cause double-strand breaks in DNA.

• PBDs (pyrrolobenzodiazepines): These are DNA-crosslinking agents that are highly potent.

Conclusion

Thorough cross-reactivity assessment is a cornerstone of safe and effective ADC development. While the concept of a Retapamulin-based ADC is currently theoretical, the established principles and experimental workflows for evaluating off-target effects provide a clear roadmap for the preclinical safety assessment of any novel ADC. By employing a combination of in vitro and in vivo methods, researchers can identify and mitigate potential cross-reactivity, ultimately leading to the development of safer and more effective targeted cancer therapies.

References

• 1. Retapamulin - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Retapamulin - Wikipedia [en.wikipedia.org]
• 3. Retapamulin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Retapamulin? [synapse.patsnap.com]
• 5. Retapamulin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 6. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. blog.crownbio.com [blog.crownbio.com]

A Comparative Analysis of Topical Retapamulin and Standard-of-Care Therapies for Uncomplicated Superficial Skin Infections

An important note on the scope of this guide: Initial searches for a "Retapamulin Antibody-Drug Conjugate (ADC)" did not yield any publicly available information on such a therapeutic modality. Therefore, this guide will focus on benchmarking the approved topical formulation of Retapamulin against standard-of-care therapies for its indicated use in uncomplicated superficial skin infections, such as impetigo and secondarily infected traumatic lesions.

This guide is intended for researchers, scientists, and drug development professionals, providing an objective comparison of Retapamulin's performance against established treatments. The information is presented through comparative data tables, detailed experimental protocols, and visualizations of mechanistic pathways and clinical trial workflows.

Data Presentation: Efficacy and Safety of Retapamulin vs. Standard-of-Care

The following tables summarize the quantitative data from key clinical trials comparing topical Retapamulin with other standard-of-care therapies, including topical fusidic acid, topical mupirocin, and oral cephalexin (B21000).

Table 1: Clinical Efficacy of Retapamulin in Impetigo

Comparator	Indication	Retapamulin Clinical Success Rate	Comparator Clinical Success Rate	Study Population	Key Findings
2% Fusidic Acid Ointment	Impetigo	99.1% (per-protocol)[1]	94.0% (per-protocol)[1]	519 adults and children (≥9 months)	Retapamulin was non-inferior to fusidic acid.
Placebo	Impetigo	85.6% (intent-to-treat)[2][3]	52.1% (intent-to-treat)[2][3]	210 patients	Retapamulin was superior to placebo.
Indirect Comparison with Mupirocin*	Impetigo	85.6% (vs. placebo)[2][3]	~90% (in various studies)	Pediatric and adult patients	Direct head-to-head trials are limited; both are considered effective first-line treatments.

*Note: Direct, large-scale, head-to-head clinical trials comparing Retapamulin and Mupirocin for impetigo are not widely available in the public domain. The data for Mupirocin is aggregated from multiple studies where it was a comparator.

Table 2: Clinical Efficacy of Retapamulin in Secondarily Infected Traumatic Lesions and Dermatitis

Comparator	Indication	Retapamulin Clinical Success Rate	Comparator Clinical Success Rate	Study Population	Key Findings
Oral Cephalexin (500 mg BID)	Secondarily Infected Traumatic Lesions	89.5% (per-protocol)[4]	91.9% (per-protocol)[4]	1,904 patients	Topical Retapamulin was non-inferior to oral cephalexin.
Oral Cephalexin (500 mg BID)	Secondarily Infected Dermatitis	85.9% (at follow-up)[5]	89.7% (at follow-up)[5]	Patients with secondarily infected dermatitis	Retapamulin was as effective as oral cephalexin.

Table 3: Safety and Tolerability of Retapamulin

Comparator	Most Common Adverse Events with Retapamulin	Key Safety Findings
2% Fusidic Acid Ointment	Application site irritation	Both treatments were well-tolerated.
Placebo	Pruritus at the application site (6%)[2]	Retapamulin was generally well-tolerated.
Oral Cephalexin	Application site irritation, headache, diarrhea, nasopharyngitis	Retapamulin had a similar safety profile to the topical placebo and a different profile from oral cephalexin, with fewer systemic side effects.

Experimental Protocols

Below are detailed methodologies for the key experiments cited in the data tables.

1. Randomized, Observer-Blinded, Noninferiority Study of Retapamulin vs. Fusidic Acid for Impetigo

• Objective: To compare the efficacy and safety of 1% Retapamulin ointment (twice daily for 5 days) with 2% sodium fusidate ointment (three times daily for 7 days) in patients with impetigo.[1]

• Study Design: A phase III, randomized, observer-blinded, multicenter, noninferiority trial.

• Patient Population: 519 adult and pediatric patients (aged ≥ 9 months) with a clinical diagnosis of impetigo.

• Treatment Arms:

  • Retapamulin 1% ointment applied twice daily for 5 days.

  • Sodium fusidate 2% ointment applied three times daily for 7 days.

• Primary Efficacy Endpoint: Clinical response (success or failure) at the end of therapy, assessed by an observer blinded to the treatment allocation. Clinical success was defined as the resolution of lesions or improvement to the extent that no further antimicrobial therapy was required.

• Microbiological Assessment: Swabs for culture and sensitivity were taken from the primary lesion at baseline and at the follow-up visit.

2. Randomized, Double-Blind, Placebo-Controlled Trial of Retapamulin for Impetigo

• Objective: To evaluate the efficacy and safety of 1% Retapamulin ointment compared with a placebo ointment in the treatment of impetigo.[2][3]

• Study Design: A randomized, double-blind, multicenter, placebo-controlled study.

• Patient Population: 210 patients with a clinical diagnosis of impetigo.

• Treatment Arms:

  • Retapamulin 1% ointment applied twice daily for 5 days.

  • Placebo ointment applied twice daily for 5 days.

• Primary Efficacy Endpoint: Clinical success rate at the end of therapy (day 7). Clinical success was defined as the complete absence of treated lesions, or lesions that had dried or improved such that no further antimicrobial therapy was necessary.

• Safety Assessment: Monitoring and recording of all adverse events throughout the study.

3. Randomized, Double-Blind, Double-Dummy Trial of Retapamulin vs. Oral Cephalexin for Secondarily Infected Traumatic Lesions

• Objective: To compare the efficacy, safety, and tolerability of topical 1% Retapamulin ointment with oral cephalexin in patients with secondarily infected traumatic lesions.[4]

• Study Design: Two identical, randomized, double-blind, double-dummy, multicenter studies.

• Patient Population: 1,904 patients with secondarily infected traumatic lesions.

• Treatment Arms:

  • Topical Retapamulin 1% ointment twice daily for 5 days, plus an oral placebo twice daily for 10 days.

  • Oral cephalexin 500 mg twice daily for 10 days, plus a topical placebo ointment twice daily for 5 days.

• Primary Efficacy Endpoint: Clinical success rate in the per-protocol population at the follow-up visit (7-9 days after completion of therapy).

• Microbiological Assessment: Cultures were obtained from the infected lesion at baseline.

Mandatory Visualization

Caption: Mechanisms of Action of Retapamulin and Comparator Antibiotics.

Caption: Typical Clinical Trial Workflow for Uncomplicated Skin Infections.

References

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 5. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Comparative Hydrophobicity Analysis of Drug-Linkers in Antibody-Drug Conjugates

The design of the linker connecting a potent cytotoxic payload to a monoclonal antibody is a critical factor determining the therapeutic index of an antibody-drug conjugate (ADC). A key physicochemical property of the drug-linker is its hydrophobicity, which significantly influences the ADC's solubility, stability, pharmacokinetics (PK), efficacy, and toxicity profile.[1] The conjugation of highly potent, and often hydrophobic, payloads can lead to challenges such as protein aggregation, poor solubility, and rapid clearance from circulation.[1][2] Consequently, a central strategy in modern ADC development is the modulation of hydrophobicity to optimize in vivo performance.[3][4]

This guide provides an objective comparison of the hydrophobicity of different drug-linker platforms, supported by experimental data, to aid researchers in making informed decisions during ADC development.

Data Presentation: Hydrophobicity Comparison

The hydrophobicity of ADCs is commonly assessed using chromatographic techniques like Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) or Hydrophobic Interaction Chromatography (HIC).[5][6] In RP-HPLC, a longer retention time indicates greater hydrophobicity.[7] The following table summarizes quantitative data from various studies, comparing the relative hydrophobicity of common drug-linker constructs.

Drug-Linker Platform	Payload Type	Linker Type	Relative Hydrophobicity (Method)	Key Observations
mc-vc-PAB-MMAE	Auristatin (MMAE)	Cleavable (Val-Cit)	High (RP-HPLC Retention Time: ~11.5 min)[8]	A widely used, highly hydrophobic construct. Its hydrophobicity can lead to faster plasma clearance at high drug-to-antibody ratios (DARs).[9][10]
mc-MMAF	Auristatin (MMAF)	Non-cleavable (Maleimide)	Moderate-High	MMAF is less permeable than MMAE, limiting the bystander effect. The resulting ADC metabolite is charged, reducing off-target toxicity.[11]
SMCC-DM1	Maytansinoid (DM1)	Non-cleavable (Maleimide)	Moderate	The hydrophobicity contributed by DM1 can impact the stability of the parent monoclonal antibody.[12]
MCC-Maytansinoid	Maytansinoid	Cleavable	Lower than mc-vc-PAB-MMAE (RP-HPLC Retention Time: ~5.5 min)[8]	Demonstrates that linker and payload choice significantly alters the overall hydrophobicity.[8][13]
PEGylated Linkers	Various	Hydrophilic (PEG)	Low to Moderate (tunable)	The inclusion of polyethylene (B3416737) glycol (PEG) moieties effectively "masks" the hydrophobicity of the payload, reducing aggregation and improving PK.[14][15]
Glucuronide Linkers	Various	Cleavable (β-glucuronide)	Low	These linkers show minimal aggregation (<5%) even at high DARs, compared to more hydrophobic dipeptide linkers.[1][16]

Experimental Protocols

Accurate assessment of drug-linker hydrophobicity is crucial for comparing different ADC constructs. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is a robust and widely used method for this purpose.[13][17]

Protocol: Hydrophobicity Assessment by RP-HPLC

This protocol describes a general method for analyzing the relative hydrophobicity of ADCs. Specific parameters may require optimization based on the antibody and drug-linker.

1. Sample Preparation:

• If analyzing intact ADCs, dilute the sample to a final concentration of 1 mg/mL in a suitable buffer (e.g., phosphate-buffered saline).

• For analyzing conjugated light and heavy chains, the ADC must be reduced. Dilute the ADC to 0.6 mg/mL in 8 M guanidine (B92328) HCl.[18] Add 1 M DL-Dithiothreitol (DTT) and incubate at 80°C for 10 minutes.[18]

2. HPLC System and Column:

• System: An HPLC or UPLC system equipped with a UV detector.[19]

• Column: A reversed-phase column suitable for proteins, such as a C18, C8, C4, or polymeric reversed-phase (PLRP-S) column.[13][20][21] A common choice is an AdvanceBio RP-mAb Diphenyl, 2.1 × 100 mm, 3.5 μm column.[18]

3. Mobile Phases:

• Mobile Phase A (MPA): 0.1% Trifluoroacetic Acid (TFA) in water.[18]

• Mobile Phase B (MPB): 0.1% Trifluoroacetic Acid (TFA) in acetonitrile.[18]

4. Chromatographic Conditions:

• Flow Rate: 0.4 - 0.5 mL/min.[13][18]

• Column Temperature: 70 - 80°C.[13][18]

• Detection Wavelength: 214 nm or 280 nm.[13][18]

• Injection Volume: 20 µL.

• Gradient:

  • 0-3 min: Isocratic at 30% MPB.

  • 3-17 min: Linear gradient from 30% to 45% MPB.[13]

  • 18-19 min: Linear gradient from 45% to 95% MPB.[13]

  • 19-21 min: Isocratic at 95% MPB (column wash).[13]

  • 21-25 min: Return to 30% MPB and re-equilibrate.[13]

5. Data Analysis:

• The retention time (RT) of the ADC or its subunits is recorded.

• A longer retention time corresponds to greater hydrophobicity.

• Compare the retention times of different drug-linker conjugates under identical conditions to determine their relative hydrophobicity.[7]

Visualization of Concepts and Workflows

Diagrams created using Graphviz help to visualize complex relationships and experimental processes.

Workflow for determining ADC hydrophobicity via RP-HPLC.

Impact of drug-linker hydrophobicity on ADC properties.

Concluding Remarks

The selection of a drug-linker is a pivotal decision in the design of a successful ADC. Experimental data consistently demonstrates that excessive hydrophobicity can be detrimental to an ADC's developability and performance.[22][] Hydrophilic linkers, particularly those incorporating moieties like PEG, offer significant advantages over their more hydrophobic counterparts.[1][3] By improving the physicochemical properties and pharmacokinetic profile of ADCs, hydrophilic linkers contribute to enhanced efficacy and a wider therapeutic window.[4][15] These linkers enable the development of ADCs with higher, more efficacious drug-to-antibody ratios without the negative effects of aggregation and rapid clearance, paving the way for more potent and safer cancer therapeutics.[3][14]

References

• 1. benchchem.com [benchchem.com]
• 2. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Impact of drug-linker on method selection for analytical characterization and purification of antibody–drug conjugates - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. lcms.cz [lcms.cz]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile - Chemical Science (RSC Publishing) DOI:10.1039/D2SC05678J [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance [frontiersin.org]
• 15. benchchem.com [benchchem.com]
• 16. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. A Purification Strategy Utilizing Hydrophobic Interaction Chromatography to Obtain Homogeneous Species from a Site-Specific Antibody Drug Conjugate Produced by AJICAP™ First Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Engineering hydrophobicity and manufacturability for optimized biparatopic antibody–drug conjugates targeting c-MET - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

A Comparative Analysis of Off-Target Toxicity Profiles of Cytotoxic Payloads for Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the off-target toxicity profiles of commonly used cytotoxic payloads in antibody-drug conjugates (ADCs). Understanding these profiles is critical for the development of safer and more effective ADC therapeutics. This document summarizes key quantitative toxicity data, details relevant experimental protocols, and visualizes associated cellular pathways and workflows.

Introduction to Off-Target Toxicity of ADC Payloads

Antibody-drug conjugates are designed to selectively deliver potent cytotoxic agents to cancer cells, thereby minimizing systemic toxicity. However, off-target toxicities remain a significant challenge in ADC development, often leading to dose-limiting toxicities (DLTs) in clinical trials.[1][2] These toxicities can arise from several mechanisms, including the premature release of the payload from the ADC in circulation, antigen-independent uptake of the ADC by normal cells, or on-target toxicity in healthy tissues that express the target antigen at low levels.[3][4] The intrinsic toxicity profile of the payload itself is a major determinant of the nature and severity of these off-target effects.[2] This guide focuses on comparing the off-target toxicity of five frequently used payloads: Monomethyl Auristatin E (MMAE), Monomethyl Auristatin F (MMAF), Mertansine (DM1), Ravtansine (DM4), and the active metabolite of Irinotecan, SN-38.

Comparative Off-Target Toxicity Data

The following table summarizes the available quantitative data on the in vitro cytotoxicity and in vivo maximum tolerated dose (MTD) for various cytotoxic payloads. It is important to note that direct comparison of these values across different studies can be challenging due to variations in experimental conditions, cell lines, and animal models used.

Payload	Mechanism of Action	In Vitro Off-Target Cytotoxicity (IC50) on Non-Target Cells	In Vivo Maximum Tolerated Dose (MTD) of ADC	Common Off-Target Toxicities
MMAE	Tubulin Inhibitor	Sub-nanomolar to low nanomolar range in various cell types.[][6]	Typically around 1.8 mg/kg for ADCs with a drug-to-antibody ratio (DAR) of 4.[7]	Hematological (neutropenia, anemia), peripheral neuropathy.[2][3]
MMAF	Tubulin Inhibitor	Generally less potent than MMAE on non-target cells due to lower membrane permeability.	Higher MTD compared to MMAE-ADCs.	Ocular toxicities, thrombocytopenia.[2][3]
DM1	Tubulin Inhibitor	Potent cytotoxicity in the sub-nanomolar to low nanomolar range.[8]	Variable, dependent on the specific ADC construct.	Hepatotoxicity, thrombocytopenia.[2]
DM4	Tubulin Inhibitor	Similar potency to DM1.[][9]	Similar to or slightly higher than DM1-ADCs.	Ocular toxicities.[2][3]
SN-38	Topoisomerase I Inhibitor	Nanomolar to sub-micromolar range.[8]	Generally higher MTD compared to tubulin inhibitors.	Hematological (neutropenia), diarrhea.[3][10]

Experimental Protocols

Accurate assessment of off-target toxicity is crucial for the preclinical development of ADCs. Below are detailed methodologies for key in vitro and in vivo experiments.

In Vitro Cytotoxicity Assay (MTT/XTT Assay)

This assay determines the concentration of a cytotoxic agent that inhibits the growth of a cell population by 50% (IC50).

Principle: Viable cells with active metabolism convert a tetrazolium salt (like MTT or XTT) into a colored formazan (B1609692) product. The amount of formazan produced is proportional to the number of living cells and can be quantified by measuring the absorbance.[11]

Methodology:

• Cell Culture: Plate non-target human cell lines (e.g., normal human fibroblasts, endothelial cells) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the free payload and the corresponding ADC. Add the compounds to the cells and incubate for a period that allows for multiple cell doublings (typically 72-96 hours).

• MTT/XTT Addition: Add the MTT or XTT reagent to each well and incubate for 2-4 hours to allow for formazan formation.

• Solubilization: If using MTT, add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well using a microplate reader at the appropriate wavelength.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Plot the cell viability against the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[12]

Colony-Forming Cell (CFC) Assay for Hematological Toxicity

This assay assesses the effect of cytotoxic agents on the proliferation and differentiation of hematopoietic progenitor cells.

Principle: Hematopoietic progenitor cells, when cultured in a semi-solid medium containing appropriate cytokines, will form colonies of differentiated cells. The number of colonies is indicative of the viability and proliferative capacity of the progenitor cells.[13]

Methodology:

• Cell Preparation: Isolate human bone marrow-derived CD34+ hematopoietic stem and progenitor cells.

• Compound Treatment: Prepare serial dilutions of the free payload and the ADC.

• Cell Plating: Mix the CD34+ cells with a methylcellulose-based medium containing a cocktail of cytokines that support the growth of different hematopoietic lineages (e.g., erythroid, granulocyte-macrophage). Add the test compounds to this mixture.

• Incubation: Dispense the cell-media mixture into 35 mm culture dishes and incubate in a humidified incubator at 37°C with 5% CO2 for 14-16 days.

• Colony Counting: Enumerate the different types of colonies (e.g., BFU-E for erythroid progenitors, CFU-GM for granulocyte-macrophage progenitors) under an inverted microscope.

• Data Analysis: Calculate the percentage of colony formation relative to the vehicle control for each compound concentration. Determine the IC50 value for the inhibition of colony formation for each hematopoietic lineage.

Visualizations

Signaling Pathway for Tubulin Inhibitor-Induced Apoptosis

Caption: Signaling pathway of tubulin inhibitor-induced apoptosis.

Experimental Workflow for Off-Target Toxicity Assessment

Caption: Workflow for preclinical off-target toxicity evaluation.

Conclusion

The off-target toxicity of cytotoxic payloads is a critical consideration in the design and development of antibody-drug conjugates. While highly potent payloads are necessary for efficacy, their potential for off-target effects necessitates a thorough and multi-faceted preclinical safety evaluation. This guide provides a framework for comparing the toxicity profiles of common payloads and outlines key experimental methodologies for their assessment. By carefully selecting payloads and linkers, and by conducting comprehensive preclinical toxicity studies, researchers can develop safer and more effective ADCs with a wider therapeutic window.

References

• 1. Clinical Toxicity of ADC: A Meta-Analysis of Payloads - Creative Biolabs [creative-biolabs.com]
• 2. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical ADC Development: Challenges and Solutions | ChemPartner [chempartner.com]
• 6. mdpi.com [mdpi.com]
• 7. Clinical translation of antibody drug conjugate dosing in solid tumors from preclinical mouse data - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Considerations for the design of antibody drug conjugates (ADCs) for clinical development: lessons learned - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mds-usa.com [mds-usa.com]

Safety & Regulatory Compliance

Safe Disposal of MC-Val-Cit-PAB-Retapamulin: A comprehensive Guide for Laboratory Professionals

For Immediate Implementation: This document provides essential procedural guidance for the safe handling and disposal of the antibody-drug conjugate (ADC) MC-Val-Cit-PAB-Retapamulin. Adherence to these protocols is critical to ensure personnel safety and environmental protection. This guide is intended for researchers, scientists, and drug development professionals.

MC-Val-Cit-PAB-Retapamulin is a complex molecule comprising a monoclonal antibody, a cleavable linker (MC-Val-Cit-PAB), and the cytotoxic payload, Retapamulin. Due to the potent nature of the payload and the overall construct of the ADC, stringent disposal procedures are mandatory. The following protocols are based on a comprehensive risk assessment approach, integrating best practices for handling highly potent pharmaceutical compounds.

I. Core Principles of ADC Disposal

The disposal of MC-Val-Cit-PAB-Retapamulin must be approached with the understanding that it is a highly potent compound. The primary goal is to prevent any exposure to personnel and the environment. Key principles include:

• Containment: All waste materials must be securely contained to prevent aerosolization or spillage.

• Decontamination: All surfaces and equipment in contact with the ADC must be thoroughly decontaminated.

• Segregation: ADC waste must be segregated from general and other chemical waste streams.

• Regulatory Compliance: All disposal activities must comply with local, state, and federal regulations for hazardous and pharmaceutical waste.

II. Quantitative Data Summary

For a clear understanding of the components of MC-Val-Cit-PAB-Retapamulin, the following table summarizes their key characteristics relevant to handling and disposal.

Component	Type	Key Characteristics Relevant to Disposal
Monoclonal Antibody (MC)	Biologic	As a protein, it is susceptible to degradation by heat and chemical denaturants.
Val-Cit-PAB Linker	Chemical	Designed to be stable in circulation but cleavable by enzymes within the target cell.
Retapamulin	Small Molecule Antibiotic	While used as an antibiotic, it functions as a cytotoxic payload in this ADC context.
Monomethyl Auristatin F (MMAF) Analogue	Cytotoxic Payload	Although the payload is Retapamulin, it is important to handle with the same caution as highly potent payloads like MMAF, which are known to be highly toxic and require stringent handling protocols.[1][2][3][4][5]

III. Experimental Protocol: Step-by-Step Disposal Procedures

The following is a detailed, step-by-step protocol for the proper disposal of MC-Val-Cit-PAB-Retapamulin and associated contaminated materials.

A. Personal Protective Equipment (PPE)

Before beginning any disposal procedures, the following PPE is mandatory:

• Disposable gown with long sleeves and tight-fitting cuffs

• Two pairs of chemotherapy-grade nitrile gloves

• Respiratory protection (a fit-tested N95 respirator at a minimum; a powered air-purifying respirator (PAPR) is recommended for higher-risk activities such as spill cleanup)

• Safety glasses with side shields or a full-face shield

B. Waste Segregation and Collection

• Designated Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers specifically designated for "Cytotoxic Waste" or "ADC Waste." These containers should have a secure lid.

• Solid Waste:

  • All disposable materials that have come into contact with MC-Val-Cit-PAB-Retapamulin, including pipette tips, centrifuge tubes, flasks, gloves, gowns, and bench paper, must be placed directly into the designated cytotoxic waste container.

  • Do not overfill containers.

• Liquid Waste:

  • Aspirate all liquid waste containing the ADC into a shatterproof container containing a 10% bleach solution. Allow a contact time of at least 30 minutes for decontamination before final disposal.

  • Alternatively, collect liquid waste in a sealed, labeled container for incineration at a licensed hazardous waste facility.

• Sharps Waste:

  • All needles, syringes, and other sharps contaminated with the ADC must be disposed of in a designated sharps container for cytotoxic waste.

C. Decontamination Procedures

• Surface Decontamination:

  • Prepare a fresh 10% bleach solution daily.

  • At the end of each work session, thoroughly wipe down all surfaces where the ADC was handled (e.g., biological safety cabinet, benchtop) with the bleach solution, followed by a rinse with 70% ethanol (B145695) to remove bleach residue.

• Equipment Decontamination:

  • Non-disposable equipment should be disassembled and soaked in a 10% bleach solution for at least 30 minutes, followed by a thorough rinse with purified water.

D. Final Disposal

• Container Sealing: Securely seal all waste containers.

• Labeling: Ensure all containers are clearly labeled with "Cytotoxic Waste," the name of the compound (MC-Val-Cit-PAB-Retapamulin), and the date.

• Storage: Store sealed waste containers in a designated, secure area away from general lab traffic until they are collected for final disposal.

• Licensed Disposal: Arrange for the collection and disposal of the cytotoxic waste by a licensed hazardous waste management company. Incineration at high temperatures is the preferred method of destruction.

IV. Spill Management

In the event of a spill, immediate and appropriate action is crucial:

• Evacuate: Alert others in the area and evacuate the immediate vicinity of the spill.

• Isolate: Secure the area to prevent unauthorized entry.

• Don PPE: Put on the appropriate PPE as described in section III.A.

• Containment:

  • For liquid spills, cover with absorbent pads from a chemotherapy spill kit.

  • For solid spills, gently cover with damp absorbent pads to avoid raising dust.

• Cleanup:

  • Working from the outside in, carefully collect all contaminated materials and place them in the cytotoxic waste container.

• Decontaminate:

  • Clean the spill area with a 10% bleach solution, allowing for a 30-minute contact time.

  • Rinse the area with 70% ethanol.

• Report: Report the spill to the laboratory supervisor and the institutional safety office.

V. Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of MC-Val-Cit-PAB-Retapamulin.

Caption: Workflow for the safe disposal of MC-Val-Cit-PAB-Retapamulin.

References

• 1. adcreview.com [adcreview.com]
• 2. Monomethyl auristatin F - Wikipedia [en.wikipedia.org]
• 3. adooq.com [adooq.com]
• 4. books.rsc.org [books.rsc.org]
• 5. Antibody–Drug Conjugate Payloads: MMAE & MMAF | Biopharma PEG [biochempeg.com]

Personal protective equipment for handling MC-Val-Cit-PAB-Retapamulin

Essential Safety and Handling Guide for MC-Val-Cit-PAB-Retapamulin

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling the agent-linker conjugate, MC-Val-Cit-PAB-Retapamulin. The content herein is intended to establish safe laboratory practices and minimize exposure risk. Given that MC-Val-Cit-PAB is a linker commonly used in antibody-drug conjugates (ADCs) to attach cytotoxic payloads, this compound should be handled with the same precautions as a cytotoxic agent.[1][2][3][4][5]

Personal Protective Equipment (PPE)

Due to the cytotoxic potential of the linker-payload system, a comprehensive PPE strategy is mandatory to prevent skin contact, inhalation, and ingestion.[2][6][7] The following table summarizes the required PPE for handling MC-Val-Cit-PAB-Retapamulin.

PPE Category	Specification	Rationale
Hand Protection	Double gloving with chemotherapy-rated nitrile gloves.	Prevents exposure from direct contact and potential pinholes in a single glove layer.[8][9]
Longer cuffs (≥28cm) are recommended.	Provides adequate wrist protection and allows for overlapping with the gown sleeve.[9]
Eye and Face Protection	Safety glasses with side shields are the minimum requirement.	Protects eyes from splashes and aerosols.
A full-face shield should be worn when there is a significant risk of splashing.[8]	Offers a higher level of protection for the entire face.
Body Protection	Disposable, fluid-resistant gown with long sleeves and closed front.	Protects skin and personal clothing from contamination.[7]
Shoe covers.	Prevents the spread of contamination outside of the handling area.[8]
Respiratory Protection	A surgical mask is required for general handling in a biological safety cabinet to maintain sterility.[8]	For procedures with a high risk of aerosolization (e.g., handling powders, cleaning spills), a respirator (e.g., N95) is recommended.[7]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a safe working environment.

2.1. Preparation and Reconstitution

• Designated Area: All handling of MC-Val-Cit-PAB-Retapamulin, especially in its powdered form, must be conducted in a designated containment area, such as a certified biological safety cabinet (BSC) or a containment isolator.[10]

• Pre-Handling Check: Before starting, ensure all necessary PPE is worn correctly and a cytotoxic spill kit is readily accessible.[11]

• Weighing: If weighing the powdered compound, use a containment balance enclosure to minimize the risk of airborne particle dissemination.

• Reconstitution: When preparing solutions, add the solvent slowly and carefully to the powder to avoid splashing. A recommended method for preparing a stock solution involves dissolving the compound in a solvent like DMSO.

2.2. Administration and Experimental Use

• Closed Systems: Whenever possible, use closed-system transfer devices (CSTDs) for transferring solutions to minimize the generation of aerosols and droplets.

• Labeling: Clearly label all containers with the compound name and a cytotoxic hazard symbol.

• Post-Handling: After handling, wipe down all surfaces in the containment area with an appropriate deactivating agent, followed by a cleaning agent.

Disposal Plan

Proper disposal of all materials contaminated with MC-Val-Cit-PAB-Retapamulin is critical to prevent environmental contamination and accidental exposure.

• Waste Segregation: All contaminated materials, including gloves, gowns, vials, pipette tips, and cleaning materials, must be disposed of in designated, clearly labeled cytotoxic waste containers.[11] These containers are typically yellow and marked with the cytotoxic symbol.

• Sharps: All contaminated needles and syringes must be disposed of in a puncture-resistant sharps container designated for cytotoxic waste.

• Liquid Waste: Unused solutions should be collected in a designated hazardous waste container. Do not dispose of them down the drain.[12]

• Final Disposal: Cytotoxic waste must be handled and disposed of by a licensed hazardous material disposal company in accordance with local, regional, and national regulations.[12][13]

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is crucial.

• Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.[7]

• Don Appropriate PPE: If not already wearing it, put on the full recommended PPE, including double gloves, a gown, eye protection, and a respirator.[11]

• Contain the Spill: Use a cytotoxic spill kit to absorb the spill.[7] For powders, gently cover with damp absorbent material to avoid making it airborne.

• Clean the Area: Once the spill is absorbed, clean the area with an appropriate deactivating agent, followed by a thorough cleaning with a detergent solution.

• Dispose of Waste: All materials used for cleanup must be disposed of as cytotoxic waste.[7]

• Report the Incident: Report the spill to the appropriate safety officer and complete any necessary incident reports.

Workflow for Safe Handling of MC-Val-Cit-PAB-Retapamulin

Caption: Workflow for safe handling, from preparation to disposal and spill response.

References

• 1. Purchase Directly from MC-Val-Cit-PAB | China MC-Val-Cit-PAB Supplies [liwei-peptide.com]
• 2. Safe handling of cytotoxic compounds in a biopharmaceutical environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. pharmtech.com [pharmtech.com]
• 7. ipservices.care [ipservices.care]
• 8. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Handling cytotoxic material [cleanroomtechnology.com]
• 10. pharmtech.com [pharmtech.com]
• 11. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 12. capotchem.cn [capotchem.cn]
• 13. cleanchemlab.com [cleanchemlab.com]